Pyrazosulfuron

• CAS: 98389-04-9

Core Science & Biosynthesis

A Technical Guide to the Chemical and Physical Properties of Pyrazosulfuron-ethyl

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and physical properties of Pyrazosulfuron-ethyl. The information is presented in a structured format to facilitate easy access and comparison, with detailed methodologies for key experiments and a visualization of its mechanism of action.

Core Chemical and Physical Data

Pyrazosulfuron-ethyl is a sulfonylurea herbicide widely used for the control of broadleaf weeds and sedges in rice and other crops.[1][2] Its herbicidal activity stems from the inhibition of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants.[1][3]

Table 1: Chemical Identification of Pyrazosulfuron-ethyl

Identifier	Value
IUPAC Name	ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylate[4][5]
CAS Number	93697-74-6[4]
Molecular Formula	C₁₄H₁₈N₆O₇S[4][6][7]
Molecular Weight	414.39 g/mol [1][6][7]

Table 2: Physicochemical Properties of Pyrazosulfuron-ethyl

Property	Value
Melting Point	177.8–182 °C[6][8]
Boiling Point	Data not available
Water Solubility	9.76 - 14.5 mg/L (at 20-25 °C)[8][9]
Vapor Pressure	4.2 × 10⁻⁵ mPa (at 25 °C)[8]
pKa	12.06 (Predicted)[6][10]
Octanol-Water Partition Coefficient (logP)	3.16[8][9]
Appearance	Colorless to greyish-white crystalline solid[8][9]

Experimental Protocols

The determination of the physicochemical properties of chemical compounds like Pyrazosulfuron-ethyl is guided by standardized protocols to ensure accuracy and reproducibility. The following are detailed methodologies for the key experiments cited, based on the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD Guideline 102)

The melting point of Pyrazosulfuron-ethyl is determined using the capillary method.

• Apparatus : A metal block or liquid bath apparatus equipped with a calibrated thermometer or a digital temperature measurement device.

• Procedure :

  • A small, finely powdered sample of Pyrazosulfuron-ethyl is packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady and slow rate (approximately 1 °C/minute) near the expected melting point.

  • The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting range.

Water Solubility Determination (OECD Guideline 105)

The shake-flask method is commonly employed to determine the water solubility of substances like Pyrazosulfuron-ethyl.

• Apparatus : A mechanical shaker, a constant temperature bath, and analytical instrumentation for concentration measurement (e.g., HPLC).

• Procedure :

  • An excess amount of Pyrazosulfuron-ethyl is added to a flask containing purified water.

  • The flask is agitated in a constant temperature bath (e.g., 20 °C or 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

  • The solution is then centrifuged or filtered to remove undissolved solid.

  • The concentration of Pyrazosulfuron-ethyl in the clear aqueous phase is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure Determination (OECD Guideline 104)

The vapor pressure of Pyrazosulfuron-ethyl can be determined using the gas saturation method.

• Apparatus : A temperature-controlled chamber, a carrier gas supply, a saturation column containing the test substance, and a trapping system with an analytical instrument (e.g., Gas Chromatography).

• Procedure :

  • A stream of inert gas (e.g., nitrogen) is passed through or over a sample of Pyrazosulfuron-ethyl at a known, constant temperature and flow rate.

  • The gas becomes saturated with the vapor of the substance.

  • The amount of vaporized substance transported by the gas is collected in a trapping system.

  • The quantity of the trapped substance is determined analytically.

  • The vapor pressure is calculated from the amount of substance collected, the volume of gas passed through, and the temperature.

Mechanism of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Pyrazosulfuron-ethyl's herbicidal effect is due to its inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3] This enzyme is crucial for the biosynthesis of the branched-chain amino acids (BCAAs) valine, leucine, and isoleucine in plants.[11][12] These amino acids are essential for protein synthesis and overall plant growth. By blocking ALS, Pyrazosulfuron-ethyl disrupts these vital processes, leading to the cessation of plant growth and eventual death.

References

• 1. Branched-Chain Amino Acid Metabolism in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. researchgate.net [researchgate.net]
• 4. Genetic analysis of pathway regulation for enhancing branched-chain amino acid biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 6. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 圖書 [books.google.com.hk]
• 7. Genetic analysis of pathway regulation for enhancing branched-chain amino acid biosynthesis in plants. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. laboratuar.com [laboratuar.com]
• 9. laboratuar.com [laboratuar.com]
• 10. filab.fr [filab.fr]
• 11. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 12. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]

An In-Depth Technical Guide to the Synthesis of Pyrazosulfuron-ethyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazosulfuron-ethyl is a highly effective sulfonylurea herbicide used for the control of broadleaf weeds and sedges in rice cultivation. Its synthesis involves a multi-step pathway, commencing from readily available starting materials and proceeding through several key intermediates. This technical guide provides a detailed overview of the synthesis of Pyrazosulfuron-ethyl, including the preparation of its crucial precursors, comprehensive experimental protocols, and a summary of quantitative data.

Overall Synthesis Pathway

The commercial synthesis of Pyrazosulfuron-ethyl can be conceptually divided into two main branches: the synthesis of the pyrazole (B372694) moiety and the pyrimidine (B1678525) moiety, which are then coupled and further modified to yield the final product.

The core structure is formed through the reaction of ethyl 5-amino-1-methylpyrazole-4-carboxylate with a sulfonyl isocyanate, which is in turn derived from 2-(chlorosulfonyl)benzoic acid ethyl ester. The sulfonyl isocyanate is then reacted with 2-amino-4,6-dimethoxypyrimidine (B117758) to form the final Pyrazosulfuron-ethyl molecule.

Diagram 1: Overall synthesis pathway of Pyrazosulfuron-ethyl.

Key Intermediates Synthesis

Ethyl 5-amino-1-methylpyrazole-4-carboxylate

This pyrazole intermediate is a critical building block. A common synthetic route involves the condensation of a methyl hydrazine solution with ethoxy methylene ethyl cyanoacetate in a suitable solvent like toluene.

Experimental Protocol:

• To a reactor, add ethoxy methylene ethyl cyanoacetate and toluene. Stir until completely dissolved.

• Prepare a dropping funnel with a 40% aqueous solution of methyl hydrazine.

• Cool the reactor to 20-25°C using a chilled brine bath.

• Slowly add the methyl hydrazine solution to the reactor, maintaining the temperature between 22-30°C.

• After the addition is complete, allow the reaction to stir for an additional 1-3 hours at the same temperature.

• Gradually heat the reaction mixture to reflux temperature and maintain reflux for 2 hours.

• Cool the mixture to 9-10°C to induce crystallization.

• Collect the solid product by filtration and dry the filter cake to obtain ethyl 5-amino-1-methylpyrazole-4-carboxylate.

2-amino-4,6-dimethoxypyrimidine

The synthesis of this key pyrimidine intermediate can be achieved through a multi-step process starting from guanidine nitrate and diethyl malonate.

Experimental Protocol:

Step 1: Synthesis of 2-amino-4,6-dihydroxypyrimidine

• In a 500 mL four-necked flask, combine guanidine nitrate and diethyl malonate in a molar ratio of 1.2:1.

• Add anhydrous methanol (B129727) and stir to form a homogeneous mixture.

• At 60°C, slowly add a solution of sodium methoxide (B1231860) (in a 1:3 molar ratio to guanidine nitrate) to the mixture over approximately 1 hour.

• Heat the reaction mixture to 68°C and reflux for 3.5 hours.

• Distill off the methanol. To the remaining white solid, add water to dissolve it completely.

• Filter to remove any insoluble materials. Adjust the pH of the filtrate to 5-6 using a 0.1 M HCl solution.

• Collect the precipitated solid by suction filtration, wash thoroughly with water, and dry under vacuum to yield 2-amino-4,6-dihydroxypyrimidine.[1]

Step 2: Synthesis of 2-amino-4,6-dimethoxypyrimidine

• In a 150 mL high-pressure autoclave, place 2-amino-4,6-dihydroxypyrimidine and dimethyl carbonate in a molar ratio of 1:4.

• Heat the mixture to 140°C and allow it to react for 8 hours.

• After cooling to room temperature, remove the insoluble solids by suction filtration.

• The filtrate is then distilled under reduced pressure (0.05 atm, 40°C) to obtain crude 2-amino-4,6-dimethoxypyrimidine.

• The crude product is dissolved in ethyl acetate (B1210297) and refluxed for 30 minutes.

• Cool the solution to induce recrystallization. The pure product is collected by filtration.[1]

Core Synthesis of Pyrazosulfuron-ethyl

The final stage of the synthesis involves the coupling of the pyrazole and pyrimidine moieties.

Diagram 2: Core synthesis steps of Pyrazosulfuron-ethyl.

Experimental Protocol:

Step 1: Sulfonamide Formation

The synthesis of the sulfonamide intermediate is a crucial step. While a specific detailed protocol with quantitative data from the search results is limited, the general procedure involves the sulfonylation of ethyl 5-amino-1-methylpyrazole-4-carboxylate with 2-(chlorosulfonyl)benzoic acid ethyl ester under basic conditions.[2]

Step 2: Formation of Sulfonyl Isocyanate

The sulfonamide intermediate is then activated, typically with phosgene or triphosgene, to generate the corresponding sulfonyl isocyanate.[2] This is a highly reactive intermediate and is often used in the next step without extensive purification.

Step 3: Condensation to form Pyrazosulfuron-ethyl

• A solution of 2-amino-4,6-dimethoxypyrimidine (0.4 g) is prepared in 20 mL of dry acetonitrile.

• To this solution, the crude sulfonyl isocyanate (0.98 g) is added.

• The mixture is stirred at room temperature, during which the product crystallizes out of the solution.

• The crystals are collected by filtration, washed, and dried to yield Pyrazosulfuron-ethyl (0.8 g).[3]

Quantitative Data Summary

The following table summarizes the available quantitative data for the synthesis of Pyrazosulfuron-ethyl and its intermediates. It is important to note that yields can vary depending on the specific reaction conditions and scale.

Reaction Step	Starting Materials	Product	Solvent	Temperature	Time	Yield	Reference
Synthesis of 2-amino-4,6-dihydroxypyrimidine	Guanidine nitrate, Diethyl malonate	2-amino-4,6-dihydroxypyrimidine	Methanol	68°C (reflux)	3.5 h	95%	[1]
Synthesis of 2-amino-4,6-dimethoxypyrimidine	2-amino-4,6-dihydroxypyrimidine, Dimethyl carbonate	2-amino-4,6-dimethoxypyrimidine	-	140°C	8 h	30.1%	[1]
Final Condensation	Crude Sulfonyl Isocyanate, 2-amino-4,6-dimethoxypyrimidine	Pyrazosulfuron-ethyl	Acetonitrile	Room Temperature	-	~82%	[3]

Conclusion

The synthesis of Pyrazosulfuron-ethyl is a well-established process involving the preparation of key pyrazole and pyrimidine intermediates followed by their coupling. While the general pathway is clear, the optimization of each step, particularly in terms of reaction conditions and purification methods, is crucial for achieving high yields and purity. This guide provides a comprehensive overview of the synthesis, offering detailed experimental protocols and quantitative data to aid researchers and professionals in the field. Further investigation into specific patent literature can provide more nuanced details for process optimization and scale-up.

References

• 1. CN102898382A - Method for synthesizing 2-amino-4,6-dimethoxypyrimidine - Google Patents [patents.google.com]
• 2. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 3. Pyrazosulfuron-ethyl synthesis - chemicalbook [chemicalbook.com]

The Rise of a Sulfonylurea Herbicide: A Technical Guide to the Discovery and Development of Pyrazosulfuron

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazosulfuron, a member of the sulfonylurea class of herbicides, has emerged as a critical tool in modern agriculture for the selective control of broadleaf weeds and sedges, particularly in rice cultivation. First reported in 1989 and introduced in 1990, its development marked a significant advancement in weed management technology, offering high efficacy at low application rates.[1] This technical guide provides a comprehensive overview of the discovery, developmental history, and key experimental data of Pyrazosulfuron. It is designed to serve as a detailed resource for researchers, scientists, and professionals involved in herbicide and drug development.

Physicochemical Properties

The efficacy and environmental fate of a herbicide are largely dictated by its physical and chemical properties. Pyrazosulfuron is a greyish-white crystalline solid with a molecular weight of 414.4 g/mol .[2][3] Its solubility and stability in various media are critical determinants of its application and persistence.

Property	Value	Reference
Molecular Formula	C14H18N6O7S	[2][3]
Molecular Weight	414.4 g/mol	[2][3]
Appearance	Greyish white crystalline solid	[1]
Melting Point	177.8–179.5 °C	[2]
Vapour Pressure	4.2 × 10-5 mPa (25 °C)	[2]
Solubility in water	9.76 mg/L (20 °C)	[2]
Solubility in solvents (g/L, 20 °C)
Methanol	4.32	[2]
Hexane	0.0185	[2]
Benzene	15.6	[2]
Chloroform	200	[2]
Acetone	33.7	[2]
Stability	Stable at 50 °C for 6 months. Relatively stable at pH 7. Unstable in acidic or alkaline media.	[2]
Partition coefficient (logP)	3.16 (HPLC method)	[2]

Synthesis and Developmental History

The commercial synthesis of Pyrazosulfuron-ethyl is a multi-step process.[1] It begins with the sulfonation of ethyl 5-amino-1-methylpyrazole-4-carboxylate with 2-(chlorosulfonyl)benzoic acid ethyl ester under basic conditions to yield a sulfonamide. This intermediate is then activated, typically with phosgene (B1210022) or triphosgene, to form a sulfonyl isocyanate. The subsequent condensation of this isocyanate with 2-amino-4,6-dimethoxypyrimidine (B117758) forms the crucial urea (B33335) bridge. The final steps involve cyclization, hydrolysis, and recrystallization to produce Pyrazosulfuron-ethyl.[1]

Commercial synthesis pathway of Pyrazosulfuron-ethyl.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Pyrazosulfuron is a potent and selective herbicide due to its specific mode of action. It functions as a branched-chain amino acid synthesis inhibitor by targeting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[2][4] This enzyme is crucial for the biosynthesis of the essential amino acids valine, leucine, and isoleucine in plants.[2] By inhibiting ALS, Pyrazosulfuron effectively halts cell division and plant growth, leading to the death of susceptible weeds.[2] The selectivity of Pyrazosulfuron in crops like rice is attributed to the rapid metabolic degradation (demethylation of the methoxy (B1213986) group) of the herbicide in the crop plant, a process that is much slower in target weeds.[2][4]

Mechanism of action of Pyrazosulfuron via ALS inhibition.

Efficacy and Field Trial Data

The effectiveness of Pyrazosulfuron has been demonstrated in numerous field trials for the control of a wide spectrum of weeds in rice. It can be applied pre- or post-emergence to control annual and perennial broad-leaved weeds and sedges.[5]

Application Rate (g a.i./ha)	Crop	Weeds Controlled	Weed Control Efficiency (%)	Reference
15 - 30	Wet-sown and transplanted rice	Annual and perennial broad-leaved weeds and sedges	-	[5]
15	Transplanted Rice	General weeds	-	[6]
21	Transplanted Rice	General weeds	Followed the 30 g/ha rate in efficiency	[7]
30	Transplanted Rice	General weeds	57.32 (20 DAT), 76.74 (40 DAT), 88.34 (60 DAT)	[7]
42	Transplanted Rice	Echinochloa colona, Cyperus difformis, Ammania baccifera, Ludwigia octovalvis, Monochoria vaginalis	39.55 to 79.85	[8]
150 - 450	Lowland Rice (cv. Ciherang)	Sphenoclea zeylanica, Ludwigia octovalvis, Cyperus difformis, Leptochloa chinensis	Effective control up to 6 weeks	[9]

DAT: Days After Transplanting

Toxicological Profile

The toxicological profile of Pyrazosulfuron has been evaluated to assess its safety for mammals and non-target organisms.

Test Organism	Endpoint	Value	Reference
Mammalian Toxicity
Rat (oral)	LD50	>5000 mg/kg	[10]
Mouse (oral)	LD50	>5000 mg/kg	[10]
Rat (dermal)	LD50	>2000 mg/kg	[11]
Rat (inhalation)	LC50 (4h)	>4.8 mg/L	[11]
Dog (chronic)	NOAEL	1 mg/kg bw/day	[12]
Ecotoxicity
Bobwhite quail	Dietary LC50 (5d)	>2250 mg/kg	[2]
Rainbow trout	LC50 (96h)	>180 mg/L	[2]
Bluegill sunfish	LC50 (96h)	>180 mg/L	[2]
Daphnia magna	EC50 (48h)	700 mg/L	[2]
Scenedesmus acutus (Algae)	EC50 (72h)	150 mg/L	[2]
Bees	LD50 (48h, contact and oral)	>100 µ g/bee	[2]

Experimental Protocols

In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This colorimetric assay quantifies the inhibitory effect of Pyrazosulfuron on ALS activity.

• Enzyme Extraction:

  • Harvest 1-2 grams of fresh, young leaf tissue from a susceptible plant species.

  • Immediately freeze the tissue in liquid nitrogen and grind to a fine powder.

  • Homogenize the powder in 5-10 mL of ice-cold enzyme extraction buffer.

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C.

  • The resulting supernatant contains the crude ALS enzyme extract.

• Assay Procedure:

  • Prepare serial dilutions of Pyrazosulfuron.

  • In a microplate, combine the enzyme extract, assay buffer, substrate (pyruvate), and cofactors (TPP, FAD, MgCl2) with the various Pyrazosulfuron dilutions.

  • Incubate the plate at 37°C for 60 minutes.

  • Stop the reaction by adding 50 µL of 6 N H2SO4. This also initiates the decarboxylation of acetolactate to acetoin.

  • Incubate at 60°C for 15 minutes.

  • Add 50 µL of creatine (B1669601) solution (Color Reagent A) followed by 50 µL of α-naphthol solution (Color Reagent B).

  • Incubate at 60°C for 15 minutes to allow for color development.

  • Measure the absorbance at 525 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of ALS inhibition for each Pyrazosulfuron concentration relative to a control without the herbicide.

  • Determine the IC50 value, which is the concentration of Pyrazosulfuron that causes 50% inhibition of ALS activity.

Herbicide Efficacy Field Trial in Transplanted Rice

This protocol outlines a typical field trial to evaluate the efficacy of Pyrazosulfuron.

• Experimental Design:

  • The experiment is laid out in a randomized block design with multiple treatments and replications (e.g., seven treatments replicated thrice).[8]

  • Treatments include different application rates of Pyrazosulfuron, a standard herbicide for comparison, a hand-weeded control, and an untreated (weedy) check.

• Crop Management:

  • Transplant rice seedlings (e.g., variety 'IET 4786') at a specified spacing (e.g., 20 x 15 cm).[8]

  • Apply fertilizers and manage water levels according to standard agronomic practices for the region.

• Herbicide Application:

  • Apply Pyrazosulfuron at the desired rates (e.g., 10.5, 21.0, 31.5, 42.0 g/ha) at a specific timing, such as early post-emergence (3 days after transplanting - DAT).[8]

  • Use a calibrated sprayer (e.g., knapsack sprayer with a flat fan nozzle) to ensure uniform application.

• Data Collection and Analysis:

  • Assess weed density and biomass at specified intervals (e.g., 30 and 60 DAT) using quadrats.

  • Calculate weed control efficiency (WCE) using the formula: WCE (%) = [(WPC - WPT) / WPC] x 100, where WPC is the weed population or biomass in the control plot and WPT is in the treated plot.

  • Measure crop growth parameters and grain yield at harvest.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Discovery and Development Workflow

The journey of Pyrazosulfuron from a laboratory concept to a commercial herbicide involved a rigorous and systematic process.

Generalized workflow for the discovery and development of Pyrazosulfuron.

Conclusion

The discovery and development of Pyrazosulfuron represent a significant achievement in the field of chemical weed control. Its high efficacy, low application rates, and favorable toxicological profile have made it an indispensable tool for rice farmers worldwide. This technical guide has provided a detailed overview of its journey from a chemical concept to a widely used herbicide, highlighting the key scientific principles and experimental data that underpin its success. Continued research and responsible stewardship will be crucial to maximizing the benefits of Pyrazosulfuron and other sulfonylurea herbicides in sustainable agriculture.

References

• 1. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. Pyrazosulfuron-ethyl synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. Pesticide Half-life [npic.orst.edu]
• 7. cerc.usgs.gov [cerc.usgs.gov]
• 8. epa.gov [epa.gov]
• 9. mdpi.com [mdpi.com]
• 10. Evaluation of rice tolerance and weed control with acetochlor and fenclorim | Weed Technology | Cambridge Core [cambridge.org]
• 11. Biological test method: acute lethality test using daphnia species - Canada.ca [canada.ca]
• 12. enamine.net [enamine.net]

Environmental fate and degradation pathways of Pyrazosulfuron in soil and water

An in-depth examination of the chemical and biological breakdown of the sulfonylurea herbicide, Pyrazosulfuron, in soil and aquatic environments, providing insights for researchers and environmental scientists.

Pyrazosulfuron-ethyl (B166691) is a widely utilized herbicide in rice cultivation, prized for its efficacy against broadleaf weeds and sedges. Its environmental persistence and degradation mechanisms are of critical importance for assessing its ecological impact and ensuring its safe use. This technical guide synthesizes current research on the environmental fate of Pyrazosulfuron, detailing its degradation pathways in soil and water, the factors influencing its persistence, and the methodologies employed in its study.

Degradation in Soil

The persistence of Pyrazosulfuron in soil is relatively short, with dissipation being influenced by a combination of microbial and chemical processes. The half-life of Pyrazosulfuron in soil varies depending on environmental conditions, but it is generally considered to be a non-persistent herbicide.

Microbial degradation is a primary route of dissipation for Pyrazosulfuron in soil environments.[1][2] Studies have shown a significantly faster degradation rate in non-sterile soil compared to sterile soil, indicating the crucial role of soil microorganisms in its breakdown.[2] Several bacterial and fungal species have been identified as capable of degrading Pyrazosulfuron. For instance, bacteria such as Pseudomonas sp. and Bacillus sp. have been shown to completely degrade the herbicide in a matter of days under laboratory conditions.[3] Similarly, the fungus Alternaria alternata has been found to effectively degrade up to 87% of applied Pyrazosulfuron in soil.[1] In rice-planted soils, the degradation of Pyrazosulfuron is often faster than in unplanted soils, with half-lives reported to be as low as 5.5 days.[4]

Chemical degradation, primarily through hydrolysis, also contributes to the breakdown of Pyrazosulfuron in soil. The rate of hydrolysis is pH-dependent, with increased degradation observed in acidic conditions.[1][3] The cleavage of the sulfonylurea bridge is a key step in both microbial and chemical degradation pathways.[1][5]

The presence of organic matter in soil can also influence the fate of Pyrazosulfuron. Higher organic matter content has been correlated with increased adsorption of the herbicide, which can affect its availability for microbial degradation and leaching.[6][7]

Quantitative Data on Pyrazosulfuron Degradation in Soil

Condition	Half-life (t½) in Days	Reference
Field Soil (India, pH 8.2, 0.5% organic matter)	5.4	[2]
Rice Field Soil (2012)	13.86	[8]
Rice Field Soil (2013)	9.41	[8]
Laboratory, Non-sterile Soil	9.7	[2]
Laboratory, Sterile Soil	16.9	[2]
Rice-planted Soil	5.5	[4]
Unplanted Soil	6.9	[4]
Soil with Alternaria alternata	7.9	[1]

Degradation in Water

In aquatic environments, the degradation of Pyrazosulfuron is predominantly governed by chemical hydrolysis and, to a lesser extent, photolysis. The herbicide is generally less persistent in water than in soil.

Hydrolysis is the most significant abiotic degradation pathway for Pyrazosulfuron in water.[9] The rate of hydrolysis is highly dependent on the pH of the water. Pyrazosulfuron is least stable in acidic conditions, with a significantly shorter half-life at lower pH values.[10][11] For example, the half-life can be as short as 2.6 days at a pH of 4, while it increases to 19.4 days at a neutral pH of 7.[11] The primary mechanism of hydrolysis involves the cleavage of the sulfonylurea bridge.[9][11]

Photodegradation, or the breakdown of the molecule by light, also plays a role in the dissipation of Pyrazosulfuron in water, although it is generally a slower process than hydrolysis.[12] The rate of photodegradation is influenced by the wavelength of light and the pH of the solution.[12]

Quantitative Data on Pyrazosulfuron Degradation in Water

Condition	Half-life (t½) in Days	Reference
Rice Field Water (pH 8.2)	0.9	[2]
Rice Field Water	0.77 - 0.79	[13]
Distilled Water (pH 7)	Comparable to pH 7 buffer	[11]
Buffer Solution (pH 4)	2.6	[11]
Buffer Solution (pH 7)	19.4	[11]
Buffer Solution (pH 9)	Not specified, but less persistent than at pH 7	[11]
Aqueous Solution (UV light)	27.17 minutes	[12]
Aqueous Solution (Simulated sunlight)	153.33 minutes	[12]

Degradation Pathways

The degradation of Pyrazosulfuron in both soil and water proceeds through several key transformation processes. The most prominent pathway is the cleavage of the sulfonylurea bridge, which breaks the molecule into two main fragments: a pyrazole (B372694) sulfonamide derivative and a pyrimidine (B1678525) amine derivative.[1][9] Other identified degradation products suggest that ester hydrolysis and contraction of the sulfonylurea bridge can also occur, particularly under alkaline conditions.[1][9]

Key Degradation Metabolites

• Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate : Formed by the cleavage of the sulfonylurea bridge.[4][10][14]

• 2-amino-4,6-dimethoxy pyrimidine : Another primary product of sulfonylurea bridge cleavage.[4][9][10][14]

• 5-[({[(4,6-dimethoxy-2 pyrimidinyl)-amino]-carbonyl} amino)-sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid : A product of ester hydrolysis.[4][10]

• 5-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid : A major degradation product identified in bacterial degradation studies.[3]

Caption: Primary degradation pathways of Pyrazosulfuron in soil and water.

Experimental Protocols

The study of Pyrazosulfuron's environmental fate relies on a variety of analytical techniques to extract, identify, and quantify the parent compound and its metabolites.

Soil Degradation Studies

A common experimental workflow for assessing Pyrazosulfuron degradation in soil involves the following steps:

• Soil Collection and Preparation : Soil samples are collected from relevant agricultural fields. They are typically sieved to ensure homogeneity and characterized for properties such as pH, organic matter content, and texture. For studies investigating microbial degradation, a portion of the soil may be sterilized (e.g., by autoclaving) to serve as a control.[2]

• Herbicide Application : A known concentration of Pyrazosulfuron-ethyl is applied to the soil samples.

• Incubation : The treated soil samples are incubated under controlled conditions of temperature and moisture. Samples are collected at various time intervals for analysis.

• Extraction : Pyrazosulfuron and its metabolites are extracted from the soil samples using an appropriate organic solvent, such as acetonitrile (B52724) or a mixture of acetone (B3395972) and water.

• Clean-up : The extracts are purified to remove interfering substances. This may involve techniques like solid-phase extraction (SPE).

• Analysis : The concentration of Pyrazosulfuron and its degradation products is determined using analytical instrumentation, most commonly High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector.[2][4]

Caption: Workflow for a typical soil degradation study of Pyrazosulfuron.

Water Hydrolysis Studies

To investigate the hydrolysis of Pyrazosulfuron, the following protocol is generally followed:

• Preparation of Buffer Solutions : Buffer solutions of different pH values (e.g., 4, 7, and 9) are prepared to simulate various aquatic environments.[11]

• Herbicide Fortification : A standard solution of Pyrazosulfuron-ethyl is added to the buffer solutions to achieve a known initial concentration.

• Incubation : The solutions are incubated in the dark at a constant temperature to prevent photodegradation. Samples are taken at regular intervals.

• Analysis : The concentration of the parent compound and any major hydrolysis products in the water samples is determined by HPLC.[11]

References

• 1. isws.org.in [isws.org.in]
• 2. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biodegradation of pyrazosulfuron-ethyl by three strains of bacteria isolated from contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodegradation of pyrazosulfuron-ethyl by Acinetobacter sp. CW17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. researchjournal.co.in [researchjournal.co.in]
• 8. isws.org.in [isws.org.in]
• 9. ars.usda.gov [ars.usda.gov]
• 10. researchgate.net [researchgate.net]
• 11. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. isws.org.in [isws.org.in]
• 14. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Pathway of Pyrazosulfuron-ethyl in Target Weed Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazosulfuron-ethyl (B166691) is a widely used sulfonylurea herbicide that effectively controls a variety of broadleaf weeds and sedges in rice cultivation. Its selectivity and efficacy are primarily determined by the metabolic pathways within the target weed species. This technical guide provides an in-depth overview of the metabolic fate of Pyrazosulfuron-ethyl in weeds, focusing on the key enzymatic systems involved in its detoxification. The document summarizes quantitative data on its degradation, details relevant experimental protocols, and visualizes the core metabolic pathways and experimental workflows.

Introduction

Pyrazosulfuron-ethyl acts by inhibiting acetolactate synthase (ALS), a critical enzyme in the biosynthesis pathway of branched-chain amino acids, which are essential for plant growth and development.[1] The differential metabolism of this herbicide between crops and weeds is the basis for its selective use. Tolerant species, such as rice, rapidly metabolize Pyrazosulfuron-ethyl into non-toxic compounds, while susceptible weeds are unable to detoxify it at a sufficient rate. Understanding the metabolic pathways of Pyrazosulfuron-ethyl in various weed species is crucial for managing herbicide resistance, developing new weed control strategies, and conducting environmental risk assessments.

Core Metabolic Pathways

The metabolism of Pyrazosulfuron-ethyl in plants primarily proceeds through two main routes: O-demethylation mediated by cytochrome P450 monooxygenases and hydrolysis of the sulfonylurea bridge.

Cytochrome P450-Mediated O-Demethylation

The primary detoxification pathway and the basis for selectivity in rice is the O-demethylation of the methoxy (B1213986) group on the pyrimidine (B1678525) ring of Pyrazosulfuron-ethyl.[2] This reaction is catalyzed by cytochrome P450 (P450) enzymes.[3] The resulting hydroxylated metabolite is significantly less phytotoxic. In many susceptible weed species, the activity of these specific P450 enzymes is considerably lower than in rice, leading to the accumulation of the active herbicide and subsequent plant death.[3]

dot

Caption: Cytochrome P450-mediated O-demethylation of Pyrazosulfuron-ethyl.

Hydrolysis of the Sulfonylurea Bridge

Another significant degradation pathway for Pyrazosulfuron-ethyl is the chemical hydrolysis of the sulfonylurea bridge. This process is particularly relevant in aqueous environments and soil and is highly dependent on pH.[4] The hydrolysis is faster in acidic and alkaline conditions compared to neutral pH.[4] This cleavage results in the formation of several metabolites, including 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate, and 2-amino-4,6-dimethoxy pyrimidine.[4]

Caption: General workflow for the analysis of Pyrazosulfuron-ethyl.

Key Steps:

• Extraction: Homogenized plant material or soil is typically extracted with an organic solvent like acetonitrile (B52724) or a mixture of solvents. [5]2. Partitioning and Cleanup: The crude extract is then partitioned, often with dichloromethane, and cleaned up using techniques like solid-phase extraction (SPE) to remove interfering substances. [5]3. Analysis: The final extract is analyzed by HPLC, often with a UV detector, or by the more sensitive and specific LC-MS/MS. [6]

Cytochrome P450 Activity Assay (Pyrazosulfuron-ethyl O-demethylase - PSEOD)

This assay measures the rate of O-demethylation of Pyrazosulfuron-ethyl, providing an indication of P450 activity.

Materials:

• Plant tissue (e.g., rice or weed seedlings)

• Extraction buffer (e.g., phosphate (B84403) buffer with sucrose, EDTA, and reducing agents)

• Microsomal fraction (isolated by differential centrifugation)

• NADPH generating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Pyrazosulfuron-ethyl solution

• HPLC system for metabolite analysis

Procedure Outline:

• Microsome Isolation: Homogenize plant tissue in extraction buffer and perform differential centrifugation to isolate the microsomal fraction, which is rich in P450 enzymes.

• Enzyme Reaction: Incubate the microsomal fraction with Pyrazosulfuron-ethyl and an NADPH-generating system to initiate the enzymatic reaction.

• Reaction Termination and Extraction: Stop the reaction at specific time points and extract the parent compound and its metabolite.

• Quantification: Analyze the extract by HPLC to quantify the amount of the O-demethylated metabolite formed. The rate of formation is indicative of the PSEOD activity.

Herbicide Resistance Mechanisms

Resistance to Pyrazosulfuron-ethyl in weed populations can arise from several mechanisms, with enhanced metabolism being a key factor.

• Enhanced Cytochrome P450 Activity: Resistant weed biotypes may exhibit higher levels of P450-mediated O-demethylation, leading to faster detoxification of the herbicide. [3]This non-target-site resistance mechanism can also confer cross-resistance to other herbicides metabolized by the same P450 enzymes. * Target-Site Mutations: While not a metabolic mechanism, mutations in the ALS gene that reduce the binding affinity of Pyrazosulfuron-ethyl can also lead to resistance.

Conclusion

The metabolic pathway of Pyrazosulfuron-ethyl in target weed species is a complex process primarily governed by the activity of cytochrome P450 monooxygenases and chemical hydrolysis. The efficiency of these detoxification pathways is a critical determinant of the herbicide's selectivity and the evolution of resistance in weed populations. A thorough understanding of these metabolic processes, supported by robust analytical methodologies, is essential for the sustainable use of Pyrazosulfuron-ethyl and the development of effective weed management strategies. Future research should focus on characterizing the specific P450 isozymes involved in Pyrazosulfuron-ethyl metabolism in a wider range of weed species and elucidating the potential contribution of other detoxification systems like GSTs.

References

• 1. caws.org.nz [caws.org.nz]
• 2. coromandel.biz [coromandel.biz]
• 3. Involvement of cytochrome P-450 enzyme activity in the selectivity and safening action of pyrazosulfuron-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Dissipation Dynamics and Residue of Four Herbicides in Paddy Fields Using HPLC-MS/MS and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Pyrazosulfuron: CAS Number and Molecular Structure Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron, with a primary focus on its chemical identification, molecular structure elucidation, and mode of action. The information is tailored for professionals in research, science, and drug development who require detailed chemical and biological information.

Chemical Identification and CAS Numbers

Pyrazosulfuron is a member of the sulfonylurea class of herbicides. It is crucial to distinguish between the active parent acid, Pyrazosulfuron, and its more commonly used derivative, Pyrazosulfuron-ethyl. The ethyl ester is the form typically used in commercial herbicide formulations.

Compound	CAS Number	Molecular Formula
Pyrazosulfuron	98389-04-9	C₁₂H₁₄N₆O₇S
Pyrazosulfuron-ethyl	93697-74-6	C₁₄H₁₈N₆O₇S

Molecular Structure and Elucidation

The definitive structure of Pyrazosulfuron-ethyl, ethyl 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylate, has been determined and confirmed through a combination of chemical synthesis and various spectroscopic techniques.

Spectroscopic Data

The elucidation of Pyrazosulfuron-ethyl's molecular structure relies on data from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed spectral assignments are found in specialized analytical literature, the expected proton (¹H) and carbon-¹³ (¹³C) NMR spectra would confirm the presence of key functional groups: the ethyl ester, the N-methylpyrazole ring, the dimethoxypyrimidine ring, and the protons associated with the sulfonylurea bridge.

2.1.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is instrumental in identifying the characteristic functional groups within the Pyrazosulfuron-ethyl molecule.

Wavenumber (cm⁻¹)	Assignment
~3098	C-H stretching vibrations
~1720	C=O stretching (carbonyl group of the ethyl ester)
~1600	C=C and C=N stretching in aromatic rings
~1360	Asymmetric SO₂ stretching (sulfonyl group)
~1160	Symmetric SO₂ stretching (sulfonyl group)

Note: The exact peak positions can vary slightly based on the sample preparation and analytical conditions.

2.1.3. Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern, further confirming the structure. The molecular weight of Pyrazosulfuron-ethyl is 414.39 g/mol .

Table of Key Mass Spectral Fragments:

m/z	Proposed Fragment Identity
413.0	[M-H]⁻ (Molecular Ion)
306.1	Loss of the ethyl carboxylate group
231.9	Further fragmentation of the pyrazole (B372694) moiety
199.8	Fragment corresponding to the pyrazole sulfonamide portion
155.9	Fragment corresponding to the 2-amino-4,6-dimethoxypyrimidine (B117758) moiety
135.8	Further fragmentation of the pyrimidine (B1678525) ring

Experimental Protocols

Synthesis of Pyrazosulfuron-ethyl

The synthesis of Pyrazosulfuron-ethyl is a multi-step process that confirms the connectivity of its molecular structure.

3.1.1. Synthesis Workflow Diagram

Caption: Synthesis workflow for Pyrazosulfuron-ethyl.

3.1.2. Detailed Synthesis Protocol

• Preparation of Ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate: Ethyl 5-amino-1-methylpyrazole-4-carboxylate is reacted with a sulfonating agent like chlorosulfonic acid under controlled temperature conditions to yield the corresponding sulfonyl chloride.

• Condensation Reaction: The synthesized ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate is then condensed with 2-amino-4,6-dimethoxypyrimidine in the presence of a base. This reaction forms the critical sulfonylurea bridge.

• Purification: The crude Pyrazosulfuron-ethyl is purified by recrystallization from an appropriate solvent to yield the final product.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the analysis and quantification of Pyrazosulfuron-ethyl in various matrices.

3.2.1. HPLC Protocol

• Instrumentation: A standard HPLC system equipped with a UV detector is used.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly employed.

• Mobile Phase: A typical mobile phase is a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v), often with a small amount of acid like acetic or phosphoric acid to improve peak shape.

• Flow Rate: A flow rate of 1.0 mL/min is generally used.

• Detection: UV detection is performed at a wavelength where Pyrazosulfuron-ethyl exhibits strong absorbance, typically around 240-250 nm.

• Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent and filtered through a 0.45 µm filter before injection.

• Quantification: A calibration curve is generated using certified reference standards of Pyrazosulfuron-ethyl to quantify the analyte in the sample.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Pyrazosulfuron-ethyl is a potent inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of branched-chain amino acids in plants.

Signaling Pathway Diagram

Caption: Mode of action of Pyrazosulfuron-ethyl.

Mechanism of Herbicidal Activity

• Uptake and Translocation: Pyrazosulfuron-ethyl is absorbed by the roots and leaves of susceptible plants and translocated to the meristematic tissues where cell division is active.[2]

• Enzyme Inhibition: In these tissues, it binds to and inhibits the ALS enzyme.

• Amino Acid Depletion: This inhibition blocks the production of the essential amino acids valine, leucine, and isoleucine.

• Cessation of Growth: The lack of these amino acids halts protein synthesis, which in turn stops cell division and plant growth.

• Plant Death: Susceptible plants exhibit symptoms such as stunting, chlorosis, and necrosis, eventually leading to death.

The selectivity of Pyrazosulfuron-ethyl in crops like rice is due to the rapid metabolic deactivation of the herbicide in the crop plant, while it remains active in the target weeds.[2]

References

• 1. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 2. coromandel.biz [coromandel.biz]

IUPAC nomenclature and chemical formula of Pyrazosulfuron and its esters

An In-depth Technical Guide to Pyrazosulfuron and its Esters for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron and its primary active ester, Pyrazosulfuron-ethyl (B166691). It details their chemical identities according to IUPAC nomenclature, physicochemical properties, mode of action, and relevant experimental protocols.

Chemical Identity and Nomenclature

Pyrazosulfuron is the parent carboxylic acid, but it is the ethyl ester, Pyrazosulfuron-ethyl, that is the biologically active species used in commercial herbicide formulations.[1][2]

Pyrazosulfuron

• IUPAC Name: 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-4-carboxylic acid.[1][3][4]

• Chemical Formula: C₁₂H₁₄N₆O₇S.[1][3]

• CAS Registry Number: 98389-04-9.[1][3][4]

Caption: Chemical structure of Pyrazosulfuron.

Pyrazosulfuron-ethyl

• IUPAC Name: ethyl 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-4-carboxylate.[2][5][6][7]

• Chemical Formula: C₁₄H₁₈N₆O₇S.[5][8][9][10]

• CAS Registry Number: 93697-74-6.[5][7][8]

Caption: Chemical structure of Pyrazosulfuron-ethyl.

Physicochemical Properties

The quantitative data for Pyrazosulfuron and its ethyl ester are summarized below for comparative analysis.

Table 1: Physicochemical Data of Pyrazosulfuron

Property	Value	Reference
Molecular Formula	C₁₂H₁₄N₆O₇S	[1][3]
Molecular Weight	386.34 g/mol	[3][4]
CAS Number	98389-04-9	[1][3][4]
Physical State	Solid	[4]

Table 2: Physicochemical Data of Pyrazosulfuron-ethyl

Property	Value	Reference
Molecular Formula	C₁₄H₁₈N₆O₇S	[5][8][9][10]
Molecular Weight	414.4 g/mol	[11]
CAS Number	93697-74-6	[5][7][8]
Appearance	Colourless crystals	[11]
Melting Point	177.8–179.5 °C	[11]
Density	1.46 g/cm³ (at 20 °C)	[11]
Vapour Pressure	4.2 × 10⁻⁵ mPa (at 25 °C)	[11]
Water Solubility	9.76 mg/L (at 20 °C)	[11]
Solvent Solubility (g/L at 20°C)
Chloroform	200	[11]
Acetone	33.7	[11]
Benzene	15.6	[11]
Methanol	4.32	[11]
Hexane	0.0185	[11]
Stability	Unstable in acidic or alkaline media; relatively stable at pH 7.	[11]

Mode of Action and Signaling Pathway

Pyrazosulfuron-ethyl is a systemic, broad-spectrum herbicide that belongs to the sulfonylurea family.[5][8][11] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[4][5][11][12] This enzyme is crucial for the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[11][13] By blocking this key enzymatic step, the herbicide halts cell division and plant growth, ultimately leading to weed death.[11][14][15] The herbicide is absorbed by the roots and/or leaves and translocated to the meristems where it exerts its effect.[11][14]

Caption: Pyrazosulfuron-ethyl inhibits the ALS enzyme, blocking amino acid synthesis.

Experimental Protocols

Synthesis of Pyrazosulfuron-ethyl

A general synthetic route for Pyrazosulfuron-ethyl involves a multi-step process.[5] A key final step is the reaction between a sulfonyl isocyanate intermediate and an amino pyrimidine (B1678525).[5][16]

Protocol: Final Condensation Step [16]

• Preparation of Amine Solution: Dissolve 0.4 g of 2-amino-4,6-dimethoxy pyrimidine in 20 ml of dry acetonitrile (B52724) in a suitable reaction vessel.

• Addition of Isocyanate: To the stirred solution from Step 1, add 0.98 g of the crude sulfonyl isocyanate intermediate (ethyl 5-(isocyanatosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate).

• Reaction: Continue stirring the mixture at room temperature.

• Isolation: The product, Pyrazosulfuron-ethyl, will crystallize out of the solution. Collect the crystals by filtration.

• Purification: Wash the filtered crystals with a suitable solvent and dry to obtain the final product.

Caption: General workflow for the final synthesis step of Pyrazosulfuron-ethyl.

Protocol: Soil Residue Analysis

The persistence and degradation of Pyrazosulfuron-ethyl in the environment are critical for assessing its impact. The following outlines a general protocol for a field study based on published research.[13]

• Field Preparation: Establish a rice field plot according to standard agricultural practices for the region.

• Herbicide Application: Apply a commercial formulation of Pyrazosulfuron-ethyl at the recommended dosage (e.g., 25 g a.i./ha) as a post-emergence spray.[13] Maintain an untreated control plot for comparison.

• Soil Sampling: Collect soil samples from the treated plot at predetermined time intervals (e.g., 2 hours post-application, then at 5, 10, 20, 30, and 90 days).[13]

• Sample Preparation: Prepare the soil samples for analysis. This typically involves extraction of the herbicide residue using an appropriate organic solvent.

• Analytical Method: Quantify the concentration of Pyrazosulfuron-ethyl in the extracts using a validated analytical method, such as online solid-phase extraction combined with High-Performance Liquid Chromatography (online SPE/HPLC).[17]

• Data Analysis: Calculate the dissipation rate and half-life (DT₅₀) of Pyrazosulfuron-ethyl in the soil under the specific field conditions. In one study, the soil half-life was found to be less than 15 days.[11]

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 3. Pyrazosulfuron | C12H14N6O7S | CID 93525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pyrazosulfuron [sitem.herts.ac.uk]
• 5. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 6. mzCloud – Pyrazosulfuron ethyl [mzcloud.org]
• 7. Pyrazosulfuron-ethyl | C14H18N6O7S | CID 91750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pyrazosulfuron-ethyl | 93697-74-6 [chemicalbook.com]
• 10. scbt.com [scbt.com]
• 11. coromandel.biz [coromandel.biz]
• 12. caws.org.nz [caws.org.nz]
• 13. isws.org.in [isws.org.in]
• 14. chemijournal.com [chemijournal.com]
• 15. Wholesale Pyrazosulfuron-ethyl 10%WP highly Active sulfonylurea herbicide Manufacturer and Supplier | AgroRiver [agroriver.com]
• 16. Pyrazosulfuron-ethyl synthesis - chemicalbook [chemicalbook.com]
• 17. Preparation of a bifunctional pyrazosulfuron-ethyl imprinted polymer with hydrophilic external layers by reversible addition-fragmentation chain transfer polymerization and its application in the sulfonylurea residue analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Ecotoxicological Profile of Pyrazosulfuron-ethyl on Non-target Aquatic Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyrazosulfuron-ethyl (B166691), a sulfonylurea herbicide, is widely used for weed control in rice cultivation. Its potential impact on non-target aquatic organisms is a critical aspect of its environmental risk assessment. This technical guide provides a comprehensive overview of the ecotoxicological profile of Pyrazosulfuron-ethyl, focusing on its effects on aquatic vertebrates, invertebrates, and plants. This document summarizes key toxicity data, details standardized experimental protocols for ecotoxicological evaluation, and visualizes the herbicide's mode of action and induced signaling pathways.

Physicochemical Properties and Mode of Action

Pyrazosulfuron-ethyl is a systemic herbicide that is absorbed by the roots and leaves of plants and translocated to the meristems. Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3][4] ALS is crucial for the biosynthesis of branched-chain amino acids such as valine, leucine, and isoleucine.[2][3] Inhibition of this enzyme disrupts protein synthesis and cell division, ultimately leading to plant death.

Figure 1: Mode of Action of Pyrazosulfuron-ethyl.

Ecotoxicological Data on Non-target Aquatic Organisms

The following tables summarize the acute and sublethal toxicity of Pyrazosulfuron-ethyl to various non-target aquatic organisms.

Aquatic Vertebrates (Fish)

Species	Endpoint	Value (mg/L)	Exposure Duration	Reference(s)
Oncorhynchus mykiss (Rainbow trout)	96-h LC50	>180	96 hours
Lepomis macrochirus (Bluegill sunfish)	96-h LC50	>180	96 hours	[1]
Cyprinus carpio (Carp)	48-h LC50	30	48 hours
Oreochromis mossambicus (Tilapia)	96-h LC50	Not specified	96 hours	[5][6][7]
Danio rerio (Zebrafish)	-	1, 5, and 9	62 hours (10-72 hpf)	[8][9]

Sublethal Effects on Fish:

• Immunotoxicity in Zebrafish (Danio rerio): Exposure to Pyrazosulfuron-ethyl at concentrations of 1, 5, and 9 mg/L led to a significant decrease in the number of neutrophils and macrophages.[8][9] It also downregulated the expression of immune-related genes such as TLR-4, MyD88, and IL-1β.[8][9]

• Behavioral Abnormalities in Zebrafish (Danio rerio): A substantial reduction in survival, total length, and heart rate, along with a range of behavioral impairments, were observed in zebrafish embryos exposed to 1, 5, and 9 mg/L of Pyrazosulfuron-ethyl.[8][9]

• Genotoxicity in Tilapia (Oreochromis mossambicus): Sub-lethal concentrations (25, 50, and 100 mg/L) of Pyrazosulfuron-ethyl induced an increase in the frequency of micronuclei and other nuclear abnormalities in the erythrocytes of tilapia.[10][11] The herbicide also caused cell cycle dysregulation and apoptosis.[10]

• Hematological and Biochemical Changes in Tilapia (Oreochromis mossambicus): Acute exposure resulted in significant alterations in hematological parameters (RBC count, Hb, PCV, etc.) and biochemical parameters (plasma glucose, protein, etc.).[5][6][7]

Aquatic Invertebrates

Species	Endpoint	Value (mg/L)	Exposure Duration	Reference(s)
Daphnia magna (Water flea)	48-h EC50	700	48 hours

Aquatic Plants and Algae

Species	Endpoint	Value (mg/L)	Exposure Duration	Reference(s)
Scenedesmus acutus (Green algae)	72-h EC50	150	72 hours
Scenedesmus acutus	I50	1	-

Experimental Protocols for Aquatic Toxicity Testing

The following sections outline the standardized methodologies for conducting acute toxicity tests on fish, aquatic invertebrates, and algae, based on the Organisation for Economic Co-operation and Development (OECD) guidelines.

Experimental Workflow

Figure 2: General workflow for an aquatic toxicity test.

Fish, Acute Toxicity Test (based on OECD Guideline 203)

This test is designed to determine the median lethal concentration (LC50) of a substance in fish over a 96-hour exposure period.[5][12][13][14][15]

• Test Species: Recommended species include Rainbow trout (Oncorhynchus mykiss) and Zebrafish (Danio rerio).[12][15]

• Test Duration: 96 hours.[5][12][13][14][15]

• Test Chambers: Glass vessels of suitable capacity.

• Test Conditions:

  • Water: Reconstituted or natural water of known quality.

  • Temperature: Maintained at a constant, species-appropriate level (e.g., 15 ± 1°C for rainbow trout, 23 ± 1°C for zebrafish).

  • pH: Maintained between 6.0 and 8.5.

  • Dissolved Oxygen: Maintained above 60% of the air saturation value.

  • Lighting: 12-16 hour photoperiod.[13]

• Procedure:

  • A range of test concentrations and a control group are set up.[12][14]

  • Fish are not fed during the test.

  • Observations of mortality and sublethal effects are made at 24, 48, 72, and 96 hours.[5][12][13]

  • The LC50 is calculated at the end of the test.[14]

Daphnia sp., Acute Immobilisation Test (based on OECD Guideline 202)

This test determines the concentration of a substance that causes 50% of Daphnia magna to become immobilized (EC50) after 48 hours.[6][16][17][18][19]

• Test Organism: Daphnia magna, less than 24 hours old at the start of the test.[17][18]

• Test Duration: 48 hours.[6][16][17][18][19]

• Test Chambers: Glass beakers.

• Test Conditions:

  • Water: Reconstituted or natural water.

  • Temperature: Maintained at 20 ± 2°C.

  • pH: Maintained between 6.0 and 9.0.

  • Lighting: 16-hour photoperiod.

• Procedure:

  • Daphnids are exposed to a series of concentrations of the test substance and a control.[16][19]

  • The number of immobilized daphnids is recorded at 24 and 48 hours.[17] Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[16][18]

  • The 48-h EC50 is calculated.[6][17]

Alga, Growth Inhibition Test (based on OECD Guideline 201)

This test assesses the effect of a substance on the growth of a unicellular green alga over a 72-hour period.[20][21][22][23][24]

• Test Organism: Recommended species include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.[22]

• Test Duration: 72 hours.[20][21][22][23][24]

• Test Chambers: Glass flasks.

• Test Conditions:

  • Growth Medium: A defined nutrient medium.[22]

  • Temperature: Maintained at 21-24°C.

  • Lighting: Continuous, uniform illumination.

• Procedure:

  • Exponentially growing algal cultures are exposed to a range of concentrations of the test substance and a control.[23][24]

  • Algal growth is measured at 24, 48, and 72 hours using methods such as cell counting or spectrophotometry.[21]

  • The EC50 for growth rate inhibition and yield are calculated.[21]

Signaling Pathway Alterations: Immunotoxicity in Zebrafish

Recent studies have shown that Pyrazosulfuron-ethyl can induce immunotoxicity in zebrafish embryos by upregulating the Notch signaling pathway.[8][9] This pathway is a highly conserved cell signaling system that plays a crucial role in cell fate determination, including the development and function of immune cells.

Exposure to Pyrazosulfuron-ethyl leads to a decrease in the number of neutrophils and macrophages, key components of the innate immune system.[8][9] This is accompanied by the downregulation of genes in the Toll-like receptor (TLR) pathway, such as TLR-4 and its downstream adapter protein MyD88, as well as the pro-inflammatory cytokine IL-1β.[8][9] The upregulation of the Notch signaling pathway appears to be a key event in this process, as inhibition of this pathway can rescue the observed immunotoxicity.[8][9] The interaction between the TLR and Notch pathways is complex, with evidence suggesting that TLR signaling can induce the expression of Notch target genes.

Figure 3: Pyrazosulfuron-ethyl induced immunotoxicity via Notch signaling.

Conclusion

Pyrazosulfuron-ethyl exhibits a range of ecotoxicological effects on non-target aquatic organisms. While acute toxicity to fish and invertebrates is relatively low, sublethal effects, including immunotoxicity and genotoxicity, have been observed at lower concentrations. The primary mode of action is the inhibition of the ALS enzyme in plants. In zebrafish, Pyrazosulfuron-ethyl has been shown to induce immunotoxicity through the upregulation of the Notch signaling pathway. This technical guide provides a foundation for researchers and professionals to understand and further investigate the environmental impact of this widely used herbicide. Standardized testing protocols, such as those provided by the OECD, are essential for generating reliable and comparable ecotoxicological data.

References

• 1. coromandel.biz [coromandel.biz]
• 2. caws.org.nz [caws.org.nz]
• 3. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 6. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 7. researchgate.net [researchgate.net]
• 8. Exposure to pyrazosulfuron-ethyl induces immunotoxicity and behavioral abnormalities in zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Herbicide pyrazosulfuron ethyl induces genotoxicity, cell cycle alterations and apoptosis in tilapia (Oreochromis mossambicus) [agris.fao.org]
• 11. The induced hepatotoxicity and genotoxicity in Oreochromis niloticus exposed to a newly released florpyrauxifen-benzyl herbicide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 13. biotecnologiebt.it [biotecnologiebt.it]
• 14. eurofins.com.au [eurofins.com.au]
• 15. Marine Fish Acute Toxicity Test | Scymaris [scymaris.com]
• 16. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 17. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 18. shop.fera.co.uk [shop.fera.co.uk]
• 19. eurofins.it [eurofins.it]
• 20. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 21. shop.fera.co.uk [shop.fera.co.uk]
• 22. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 23. oecd.org [oecd.org]
• 24. eurofins.com.au [eurofins.com.au]

Mode of Action of Pyrazosulfuron-ethyl in Inhibiting Branched-Chain Amino Acid Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazosulfuron-ethyl is a potent sulfonylurea herbicide widely utilized for selective weed control in various agricultural settings. Its herbicidal activity stems from the specific inhibition of acetolactate synthase (ALS), a pivotal enzyme in the biosynthesis of branched-chain amino acids (BCAAs)—valine, leucine, and isoleucine. These amino acids are essential for protein synthesis and overall plant growth. This technical guide provides an in-depth exploration of the molecular mechanism of Pyrazosulfuron-ethyl's inhibitory action, details its effects on plant physiology, and offers comprehensive experimental protocols for its study.

Introduction

Pyrazosulfuron-ethyl is a systemic herbicide that is readily absorbed by the roots and leaves of plants and translocated to the meristematic tissues where it exerts its effect.[1] As a member of the sulfonylurea class of herbicides, its mode of action is the targeted inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is critical for the biosynthesis of the essential branched-chain amino acids (BCAAs) valine, leucine, and isoleucine in plants and microorganisms, but is absent in animals, conferring a high degree of safety for mammals.[3] The inhibition of ALS leads to a deficiency in these vital amino acids, consequently halting cell division and plant growth, ultimately leading to the death of susceptible plants.[1]

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

The primary molecular target of Pyrazosulfuron-ethyl is the enzyme acetolactate synthase (ALS). ALS catalyzes the first committed step in the biosynthesis of valine, leucine, and isoleucine.[3] Specifically, it is involved in the condensation of two molecules of pyruvate (B1213749) to form α-acetolactate (a precursor to valine and leucine) and the condensation of pyruvate and α-ketobutyrate to form α-aceto-α-hydroxybutyrate (a precursor to isoleucine).

Pyrazosulfuron-ethyl acts as a potent, non-competitive inhibitor of ALS. It binds to a site on the enzyme that is allosteric to the active site, inducing a conformational change that prevents the substrate from binding and the catalytic reaction from proceeding. This high degree of specificity and affinity for the ALS enzyme accounts for the low application rates required for effective weed control. While specific IC50 values for Pyrazosulfuron-ethyl are not widely available in public literature, studies have shown that the ALS enzyme from both rice (a tolerant crop) and various weed species are highly and similarly sensitive to Pyrazosulfuron-ethyl in vitro, indicating that selectivity is likely due to differential metabolism of the herbicide in tolerant and susceptible species.[4]

Data Presentation: Quantitative Effects of Pyrazosulfuron-ethyl

The application of Pyrazosulfuron-ethyl results in a quantifiable reduction in weed growth and biomass. The following tables summarize the dose-dependent effects of Pyrazosulfuron-ethyl on weed control in transplanted rice.

Pyrazosulfuron-ethyl Dose (g a.i./ha)	Weed Dry Weight (g/m²) at 60 DAT	Weed Control Efficiency (%) at 60 DAT
21	-	-
30	20.19	88.34
35	Lowest weed density and dry matter	87.86
42.85	-	-
DAT: Days After Transplanting

Table 1: Effect of Pyrazosulfuron-ethyl on Weed Biomass and Control Efficiency. [5][6]

Pyrazosulfuron-ethyl Dose (g/ha)	Weed	Effect
10, 15, 20, 30	Echinochloa colona, Echinochloa crusgalli, Cyperus difformis	Effective reduction in biomass
150 - 300	Sphenoclea zeylanica, Ludwigia octovalvis, Cyperus difformis, Leptochloa chinensis	Effective control up to 6 weeks
20, 25	Cyperus iria, Echinochloa colona	Significant reduction in density and biomass

Table 2: Dose-Response of Pyrazosulfuron-ethyl on Various Weed Species. [5][7][8]

Experimental Protocols

In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol outlines a method to determine the inhibitory effect of Pyrazosulfuron-ethyl on ALS activity extracted from plant tissue.

Materials:

• Fresh, young plant tissue (e.g., leaves)

• Liquid nitrogen

• Mortar and pestle

• Extraction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.5, containing 1 mM pyruvate, 10 mM MgCl₂, 10% glycerol, 1 mM DTT, and 10 µM FAD)

• Pyrazosulfuron-ethyl stock solution (in a suitable solvent like acetone) and serial dilutions

• Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 7.0, containing 100 mM pyruvate, 20 mM MgCl₂, and 2 mM thiamine (B1217682) pyrophosphate)

• Stopping solution (e.g., 6 N H₂SO₄)

• Color reagent A: 0.5% (w/v) creatine

• Color reagent B: 5% (w/v) α-naphthol in 2.5 N NaOH (prepare fresh)

• Microplate reader

Procedure:

• Enzyme Extraction:

  • Harvest approximately 1-2 g of fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Homogenize the powder in ice-cold extraction buffer.

  • Centrifuge the homogenate at approximately 12,000 x g for 20 minutes at 4°C.

  • Collect the supernatant containing the crude ALS enzyme extract. Keep on ice.

• Enzyme Assay:

  • In a 96-well microplate, add the following to each well:

    • ALS enzyme extract

    • Assay buffer

    • Serial dilutions of Pyrazosulfuron-ethyl (or solvent control)

  • Incubate the plate at 37°C for 60 minutes.

• Reaction Termination and Color Development:

  • Stop the reaction by adding the stopping solution to each well.

  • Incubate at 60°C for 15 minutes to allow for the decarboxylation of acetolactate to acetoin.

  • Add color reagent A, followed by color reagent B to each well.

  • Incubate at 60°C for 15 minutes for color development.

• Data Analysis:

  • Measure the absorbance at 525 nm using a microplate reader.

  • Calculate the percentage of ALS inhibition for each herbicide concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the Pyrazosulfuron-ethyl concentration to determine the IC50 value (the concentration that causes 50% inhibition).

Quantification of Branched-Chain Amino Acids in Plant Tissue

This protocol provides a method for extracting and quantifying the levels of valine, leucine, and isoleucine in plant tissues.

Materials:

• Plant tissue (treated with Pyrazosulfuron-ethyl and control)

• Homogenizer

• 80% (v/v) ethanol

• Chloroform (B151607)

• Deionized water

• Centrifuge

• Lyophilizer or vacuum concentrator

• Derivatization agent (e.g., AccQ-Tag, PITC)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., fluorescence or UV)

Procedure:

• Extraction:

  • Homogenize a known weight of plant tissue in 80% ethanol.

  • Add chloroform and water to the homogenate to partition the phases.

  • Centrifuge to separate the aqueous (containing amino acids), organic, and solid phases.

  • Collect the aqueous phase.

• Purification and Concentration:

  • Pass the aqueous extract through a C18 Sep-Pak cartridge to remove interfering compounds.

  • Lyophilize or use a vacuum concentrator to dry the purified extract.

• Derivatization and Quantification:

  • Re-dissolve the dried extract in a suitable buffer.

  • Derivatize the amino acids with a fluorescent or UV-absorbing agent according to the manufacturer's protocol.

  • Analyze the derivatized amino acids by HPLC.

  • Quantify the concentration of each BCAA by comparing the peak areas to those of known standards.

Mandatory Visualizations

Caption: Inhibition of ALS by Pyrazosulfuron-ethyl blocks BCAA synthesis.

Caption: Workflow for the in vitro ALS inhibition assay.

Caption: Signaling cascade following Pyrazosulfuron-ethyl application.

Downstream Effects of Branched-Chain Amino Acid Depletion

The inhibition of ALS and the subsequent depletion of valine, leucine, and isoleucine trigger a cascade of physiological and molecular responses within the plant, culminating in growth arrest and death.

• Protein Synthesis Inhibition: As essential components of proteins, a lack of BCAAs directly impedes protein synthesis, which is crucial for all cellular functions and growth.

• Cell Cycle Arrest: The deficiency in BCAAs signals a state of nutrient stress, leading to the arrest of the cell cycle, primarily at the G1 phase. This prevents cell division and proliferation, halting the growth of meristematic tissues.

• Activation of Stress Signaling Pathways: Amino acid starvation is a significant stress signal in plants. It is known to modulate the activity of key signaling pathways, such as the Target of Rapamycin (TOR) and Sucrose non-fermenting-1-related kinase 1 (SnRK1) pathways. Inhibition of the TOR pathway and activation of the SnRK1 pathway under nutrient-limiting conditions lead to a general downregulation of anabolic processes (like protein and lipid synthesis) and an upregulation of catabolic processes to remobilize nutrients.

• Phenotypic Effects: The macroscopic symptoms of Pyrazosulfuron-ethyl injury include stunting, chlorosis (yellowing), and necrosis (tissue death), which typically appear several days after application.

Conclusion

Pyrazosulfuron-ethyl is a highly effective herbicide that acts through the specific inhibition of acetolactate synthase, a key enzyme in the biosynthesis of essential branched-chain amino acids. This mode of action leads to a cascade of events, including the cessation of protein synthesis and cell division, ultimately resulting in the death of susceptible weeds. Understanding the detailed molecular interactions and the downstream physiological consequences of this inhibition is crucial for the development of new herbicidal compounds and for managing the evolution of herbicide resistance. The experimental protocols provided in this guide offer a framework for researchers to investigate the intricate details of Pyrazosulfuron-ethyl's mode of action and to screen for novel ALS-inhibiting compounds.

References

• 1. coromandel.biz [coromandel.biz]
• 2. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. caws.org.nz [caws.org.nz]
• 5. chemijournal.com [chemijournal.com]
• 6. cwss.in [cwss.in]
• 7. isws.org.in [isws.org.in]
• 8. botanyjournals.com [botanyjournals.com]

Pyrazosulfuron's herbicidal activity spectrum on broadleaf weeds and sedges

An In-depth Technical Guide to Pyrazosulfuron's Herbicidal Activity Spectrum on Broadleaf Weeds and Sedges

Introduction

Pyrazosulfuron-ethyl is a systemic sulfonylurea herbicide widely utilized for the management of broadleaf weeds and sedges, particularly in rice cultivation.[1][2][3] It functions as a selective, pre- and early post-emergence herbicide, absorbed by the roots and/or leaves of weeds and translocated to the meristematic tissues.[4][5] Its efficacy is attributed to the inhibition of a key enzyme in the biosynthesis of essential amino acids, leading to the cessation of cell division and plant growth.[4][6] This technical guide provides a comprehensive overview of Pyrazosulfuron's herbicidal activity, mechanism of action, and the experimental protocols used for its evaluation.

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

Pyrazosulfuron-ethyl's primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[3][4][7] This enzyme is crucial for the biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[4][6][8] These amino acids are fundamental building blocks for protein synthesis and are essential for cell division and plant growth.[8] By blocking the ALS enzyme, Pyrazosulfuron-ethyl halts the production of these amino acids, which in turn stops cell division and ultimately leads to the death of susceptible weeds.[4][8] The selectivity of Pyrazosulfuron-ethyl in crops like rice is due to the rapid metabolism of the herbicide within the crop plant.[4][7]

Figure 1. Mechanism of action of Pyrazosulfuron-ethyl. Max Width: 760px.

Herbicidal Activity Spectrum and Efficacy

Pyrazosulfuron-ethyl demonstrates a broad spectrum of activity against numerous annual and perennial broadleaf weeds and sedges that infest rice fields.[6][9][10] Its effectiveness is dose-dependent, with higher application rates generally resulting in greater weed control.[2]

Table 1: Efficacy of Pyrazosulfuron-ethyl on Common Broadleaf Weeds and Sedges

Weed Species	Common Name	Type	Application Rate (g a.i./ha)	Efficacy/Observations	Citations
Cyperus difformis	Smallflower Umbrella Sedge	Sedge	10 - 30	Effective control; biomass significantly reduced.	[2][11]
Cyperus iria	Rice Flatsedge	Sedge	20 - 30	Significant reduction in weed density and biomass.	[11][12]
Cyperus esculentus	Yellow Nutsedge	Sedge	10 - 30	Growth suppression observed.	[2]
Cyperus rotundus	Purple Nutsedge	Sedge	21 - 30	Weed density reduced with post-emergence application.	[12]
Cyperus serotinus	Tidalmarsh Flatsedge	Sedge	N/A	Listed as a controlled pest.	[3][9]
Fimbristylis miliacea	Globe Fringerush	Sedge	30	Effective control reported.	[12]
Monochoria vaginalis	Pickerel Weed	Broadleaf	0.75 - 2.00 ( kg/ha of 10% WP)	Effective control up to 12 weeks after application.	[5][11]
Ludwigia octovalvis	Long-fruited Primrose-willow	Broadleaf	150 - 300	Effective suppression up to 6 weeks.	[11]
Ludwigia parviflora	Small-flowered Primrose-willow	Broadleaf	30	Weed density effectively reduced.	[12]
Ammannia baccifera	Redstem	Broadleaf	10 - 30	Growth suppressed, but less effective than manual weeding.	[2]
Eclipta alba	False Daisy	Broadleaf	10 - 30	Effectively curtailed.	[2]
Sphenoclea zeylanica	Gooseweed	Broadleaf	150 - 300	Effective control up to 6 weeks.	[11]

Note: Application rates and efficacy can vary based on environmental conditions, soil type, and timing of application.

Experimental Protocols for Efficacy Evaluation

The evaluation of Pyrazosulfuron-ethyl's herbicidal efficacy typically involves structured field experiments designed to assess its impact on weed populations and any potential phytotoxicity to the crop.

Experimental Design and Setup

• Design: Field experiments are commonly laid out in a Randomized Block Design (RBD) with multiple replications (typically three or four) to ensure statistical validity.[5][11][13]

• Plot Size: Experimental plots are of a defined size (e.g., 3x4m) with buffer zones between plots to prevent spray drift.[13]

• Treatments: A range of treatments are included for comparison:

  • Several doses of Pyrazosulfuron-ethyl (e.g., 15, 25, 35 g a.i./ha or 1.5, 2.0, 2.5 kg/ha of a 10% WP formulation).[13][14]

  • A manual weeding treatment (e.g., hand weeding twice at specific intervals) as a standard for comparison.[2][5][12]

  • An untreated/weedy check plot to serve as a baseline for weed infestation.[2][5][12]

Herbicide Application

• Timing: Pyrazosulfuron-ethyl can be applied as a pre-emergence or early post-emergence treatment.[5][12] In transplanted rice, it is often applied a few days after transplanting (DAT).[2]

• Method: The herbicide is typically applied using a calibrated sprayer (e.g., power sprayer) with a specified volume of water per hectare (e.g., 600 liters/ha) to ensure uniform coverage.[2]

Data Collection and Assessment

• Weed Assessment:

  • Weed Density and Biomass: Weed populations are assessed at set intervals (e.g., 20, 40, 60 DAT or 4, 8, 12 Weeks After Application - WAA).[5][12] This is done by placing quadrats (e.g., 0.25m x 0.25m) at random locations within each plot.[2]

  • Weeds within the quadrat are counted (density) and then harvested, dried in an oven to a constant weight, and weighed (dry biomass).[2]

• Crop Phytotoxicity: The treated crop is visually assessed for any signs of injury, such as stunting, chlorosis, or necrosis, at regular intervals after application.[11][13]

• Weed Control Efficiency (WCE): This is often calculated to quantify the effectiveness of the herbicide treatments relative to the untreated control.

• Yield Data: At the end of the growing season, crop yield attributes (e.g., number of panicles, grains per panicle) and the final grain yield are measured from a designated net plot area.[2][15]

Statistical Analysis

The collected data on weed density, biomass, and crop yield are subjected to statistical analysis (e.g., Analysis of Variance - ANOVA) to determine the significance of differences between the treatments.[5]

Figure 2. Standard experimental workflow for herbicide efficacy evaluation. Max Width: 760px.

Conclusion

Pyrazosulfuron-ethyl is a highly effective herbicide for the selective control of a wide range of broadleaf weeds and sedges in rice cultivation. Its mode of action, through the inhibition of the ALS enzyme, provides a reliable mechanism for weed management. As demonstrated through numerous field studies, its application at appropriate rates leads to significant reductions in weed competition, thereby protecting crop yields. The standardized experimental protocols outlined are essential for the continued evaluation of its efficacy and for the development of sustainable weed management strategies.

References

• 1. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]
• 2. isws.org.in [isws.org.in]
• 3. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 4. coromandel.biz [coromandel.biz]
• 5. botanyjournals.com [botanyjournals.com]
• 6. isws.org.in [isws.org.in]
• 7. caws.org.nz [caws.org.nz]
• 8. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 9. Pyrazosulfuron [sitem.herts.ac.uk]
• 10. CN103271070A - Pyrazosulfuron ethyl-fentrazamide herbicide composition - Google Patents [patents.google.com]
• 11. botanyjournals.com [botanyjournals.com]
• 12. chemijournal.com [chemijournal.com]
• 13. agriculturejournal.in [agriculturejournal.in]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. researchgate.net [researchgate.net]

The Dynamics of Pyrazosulfuron-ethyl in Rice: A Technical Guide to Absorption, Translocation, and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazosulfuron-ethyl (B166691) is a selective sulfonylurea herbicide widely employed in rice cultivation for the effective control of broadleaf weeds and sedges. Its efficacy and selectivity are intrinsically linked to its absorption by the plant, subsequent translocation to target tissues, and the rate of its metabolic detoxification within the rice plant itself. This technical guide provides a comprehensive overview of these core processes, summarizing key quantitative data, detailing experimental methodologies for their study, and visualizing the underlying biological and experimental pathways. The information presented is intended to support researchers and scientists in the fields of agrochemical development, plant physiology, and herbicide science.

Introduction

Pyrazosulfuron-ethyl acts as a systemic herbicide, primarily absorbed by the roots and/or leaves of plants.[1] Its mode of action is the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids like valine and isoleucine.[2][3] This inhibition halts cell division and plant growth.[2] The selectivity of Pyrazosulfuron-ethyl in rice is attributed to the plant's ability to rapidly metabolize the compound into non-toxic substances, a trait not shared by susceptible weed species.[2][3] Understanding the kinetics of its uptake, its movement within the plant, and the specifics of its metabolic fate is critical for optimizing its use and developing new, more effective herbicidal solutions.

Absorption and Translocation in Rice Plants

While generally described as a systemic herbicide that translocates to the meristems, studies utilizing radiolabeled compounds indicate that the translocation of Pyrazosulfuron-ethyl in rice is notably limited.[1][2]

Quantitative Data on Translocation

Research using ¹⁴C-labeled Pyrazosulfuron-ethyl has provided the most definitive quantitative insights into its movement within rice plants. The primary finding is that the herbicide exhibits minimal upward translocation from the roots to the aerial parts of the plant.

Table 1: Translocation of ¹⁴C-Pyrazosulfuron-ethyl in Rice Seedlings

Time After Application	Percentage of Applied ¹⁴C-Activity in Aerial Parts	Reference
Up to 25 days	< 1%	[4]

This limited translocation to the shoots is a key factor in the herbicide's safety profile for rice, as the primary site of action in the meristematic tissues of the shoots is largely protected.

Residue Levels in Plant Tissues

Consistent with the low translocation rates, residue studies at harvest time generally show undetectable or very low levels of Pyrazosulfuron-ethyl in the grain and straw of rice plants.

Table 2: Residue Levels of Pyrazosulfuron-ethyl in Rice at Harvest

Plant Material	Residue Level (mg/kg)	Reference
Rice Grains	Below Maximum Residue Level (0.01 mg/kg)	[5]
Rice Straw	Below Maximum Residue Level (0.01 mg/kg)	[5]

Metabolism of Pyrazosulfuron-ethyl in Rice

The selectivity of Pyrazosulfuron-ethyl is primarily due to the rapid metabolic inactivation that occurs within the rice plant, which does not occur as efficiently in targeted weeds.[3]

Primary Metabolic Pathway

The principal metabolic reaction responsible for the detoxification of Pyrazosulfuron-ethyl in rice is the demethylation of the methoxy (B1213986) group on the pyrimidine (B1678525) ring.[2] This alteration to the molecule renders it inactive as an ALS inhibitor. While further degradation occurs, this initial step is critical for selectivity.

Caption: Metabolic inactivation of Pyrazosulfuron-ethyl in rice.

Experimental Protocols

Investigating the absorption and translocation of herbicides like Pyrazosulfuron-ethyl in rice requires precise and controlled experimental setups. The use of radiolabeled compounds is the most common and effective method.

General Experimental Workflow

The following diagram outlines a typical workflow for studying the uptake and movement of Pyrazosulfuron-ethyl in rice plants.

Caption: Workflow for ¹⁴C-Pyrazosulfuron-ethyl translocation study.

Detailed Methodology for a Hydroponic Study

This protocol describes a laboratory-based experiment to quantify the absorption and translocation of Pyrazosulfuron-ethyl in rice.

• Plant Material and Growth Conditions:

  • Germinate rice seeds (e.g., Oryza sativa L. cv. 'Nipponbare') and grow them in a hydroponic solution (e.g., Yoshida nutrient solution) under controlled environmental conditions (e.g., 28°C/22°C day/night temperature, 12-hour photoperiod).

  • Use seedlings at the 3-4 leaf stage for the experiment.

• Preparation of Treatment Solution:

  • Prepare a stock solution of ¹⁴C-labeled Pyrazosulfuron-ethyl of known specific activity.

  • Dilute the stock solution in the hydroponic medium to the desired final concentration, corresponding to a field application rate.

• Herbicide Application (Root Application):

  • Carefully transfer the rice seedlings to fresh hydroponic containers containing the ¹⁴C-Pyrazosulfuron-ethyl treatment solution.

  • Ensure the roots are fully submerged.

• Harvesting and Sampling:

  • Harvest replicate plants at predetermined time intervals (e.g., 24, 48, 72, 120, and 240 hours) after treatment.

  • At each time point, separate the plants into roots and shoots.

  • Thoroughly wash the roots with non-labeled hydroponic solution followed by distilled water to remove any unabsorbed herbicide from the root surface.

• Sample Processing and Analysis:

  • Dry the plant parts (roots and shoots) in an oven at a specified temperature (e.g., 60°C) to a constant weight.

  • Combust the dried plant material in a biological oxidizer.

  • Trap the resulting ¹⁴CO₂ in a suitable scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter (LSC).

  • Calculate the amount of Pyrazosulfuron-ethyl in each plant part based on the specific activity of the radiolabeled compound.

Conclusion

The behavior of Pyrazosulfuron-ethyl in rice plants is characterized by efficient root and/or foliar absorption, followed by very limited translocation to the aerial parts, particularly the shoots. The herbicide's selectivity and the plant's tolerance are primarily governed by a rapid metabolic process, with demethylation being the key initial step in its detoxification. The experimental protocols outlined in this guide, particularly those employing radiolabeled compounds, are essential for accurately quantifying these processes. A thorough understanding of the absorption, translocation, and metabolism of Pyrazosulfuron-ethyl is fundamental for its effective and safe use in agriculture and provides a valuable knowledge base for the development of future herbicide technologies.

References

• 1. agriculturejournal.in [agriculturejournal.in]
• 2. coromandel.biz [coromandel.biz]
• 3. caws.org.nz [caws.org.nz]
• 4. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. isws.org.in [isws.org.in]

Navigating the Subsurface Journey: A Technical Guide to the Soil Sorption and Leaching Potential of Pyrazosulfuron-ethyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the environmental fate of Pyrazosulfuron-ethyl (B166691), a widely used sulfonylurea herbicide in rice cultivation. Understanding its interaction with soil matrices and its potential for mobilization is critical for assessing its environmental risk, particularly concerning groundwater contamination. This document synthesizes key research findings on its sorption, degradation, and leaching behavior under various environmental conditions, offering detailed experimental protocols and data-driven insights.

Executive Summary

Pyrazosulfuron-ethyl's environmental behavior is a complex interplay of its chemical properties and the surrounding soil environment. Its persistence and mobility are primarily governed by soil organic matter content, pH, and microbial activity. Generally characterized as a short-lived herbicide, its potential for leaching is significant in soils with low organic matter and under conditions of heavy rainfall. This guide will delve into the quantitative aspects of these interactions, providing a foundational understanding for environmental risk assessment and the development of sustainable agricultural practices.

Chemical and Physical Properties

Pyrazosulfuron-ethyl [ethyl-5-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-1-methyl pyrazole-4-carboxylate] belongs to the sulfonylurea class of herbicides.[1] These herbicides inhibit the acetolactate synthase (ALS) enzyme in plants, crucial for the biosynthesis of essential amino acids.[1][2] Its environmental behavior is influenced by its inherent properties, summarized below.

Property	Value	Reference
IUPAC Name	ethyl 5-{[(4,6-dimethoxypyrimidin-2-yl)amino]carbonylaminosulfonyl}-1-methyl-1H-pyrazole-4-carboxylate	[2]
Molecular Formula	C₁₄H₁₆N₆O₇S	[3]
Koc (mL g⁻¹)	83 - 141; 154	[4][5]
GUS Leaching Index	2.13 (Transition state)	[5]

Soil Sorption Dynamics

The sorption (adsorption and desorption) of Pyrazosulfuron-ethyl to soil particles is a primary factor controlling its bioavailability for weed control, degradation, and potential for leaching.[6][7] The process is largely influenced by the soil's physicochemical properties.

Key Influencing Factors

• Organic Matter: Soil organic matter is the most significant factor governing the sorption of Pyrazosulfuron-ethyl.[6][7] Higher organic matter content leads to increased adsorption, thereby reducing the amount of herbicide in the soil solution available for leaching or plant uptake.[6] Studies have shown a significant positive correlation between sorption and organic matter content.[6][7]

• Soil pH: As an acidic herbicide, the sorption of Pyrazosulfuron-ethyl is pH-dependent.[2] Adsorption tends to increase with decreasing soil pH.[2] Chemical hydrolysis, a key degradation pathway, is also significantly faster in acidic or basic conditions compared to neutral pH.[8][9]

• Clay Content: While organic matter is the primary driver, clay content can also influence sorption.[4] However, its effect can be masked by high organic carbon content.[10] Some studies suggest that clay content does not greatly affect sorption compared to organic matter.[6][7]

Quantitative Sorption Data

Sorption is often described using the Freundlich isotherm, which provides a good fit for Pyrazosulfuron-ethyl sorption data.[4][7]

Soil Type	Organic Matter (g kg⁻¹)	pH	Freundlich K (Kf)	Koc (mL g⁻¹)	Reference
Kathalagere Soil	12.9	7.3	9.52	1436.12	[6][7]
Mandya Soil	10.9	6.9	6.81	1249.54	[6][7]
Mudigere Soil	6.4	6.1	5.86	1099.46	[6][7]
Mangalore Soil	10.4	5.8	5.45	1309.52	[6][7]
Silty Clay	-	-	0.760	81.8	[4]
Sandy Clay	-	-	0.552	-	[4]
Clay	-	-	0.435	-	[4]
Silty Clay Loam	-	-	0.377	11.6	[4]

Degradation and Persistence

Pyrazosulfuron-ethyl is considered a short-lived herbicide in the soil environment.[8][11] Its degradation follows first-order kinetics and is influenced by both abiotic and biotic processes.[1][8][11]

Degradation Pathways

• Microbial Degradation: This is a significant pathway for the dissipation of Pyrazosulfuron-ethyl.[11] Degradation is faster in non-sterile soil compared to sterile soil, indicating the role of soil microorganisms.[11] Fungi, such as Alternaria alternata, have been shown to effectively degrade the herbicide by cleaving the sulfonylurea bridge.[12]

• Chemical Hydrolysis: Hydrolysis of the sulfonylurea bridge is a primary abiotic degradation mechanism.[8][9] This process is highly pH-dependent, with faster degradation occurring under acidic (low pH) or alkaline conditions than in neutral environments.[8][9]

Environmental Factors Affecting Degradation

• Moisture: Soil moisture content significantly impacts degradation rates. Faster disappearance is observed under submerged (flooded) conditions, typical of rice paddies, followed by maximum water holding capacity, and then half maximum water holding capacity.[13]

• Temperature: Increased temperature generally accelerates the rate of chemical hydrolysis and microbial activity, leading to faster degradation.[8][9]

• Soil Type: The persistence of Pyrazosulfuron-ethyl can vary between different soil types, likely due to differences in microbial populations, pH, and organic matter content.[13]

Degradation Metabolites

The degradation of Pyrazosulfuron-ethyl results in the formation of several metabolites. The primary pathway involves the cleavage of the sulfonylurea bridge.[8][12] Identified metabolites include:

• Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate[3][8]

• 5-[({[(4,6-dimethoxy-2 pyrimidinyl)-amino]-carbonyl} amino)-sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid[3][8]

• 2-amino-4,6-dimethoxy pyrimidine[3][8]

• Dimethoxypyrimidin-2-ylcarbamoyl amine[12]

• Amino sulfomyl,1-H pyrazole (B372694) carboxylic acid[12]

Half-Life Data

The half-life (DT₅₀) of Pyrazosulfuron-ethyl varies depending on the specific environmental conditions.

Condition	Soil Type	pH	Organic Carbon (%)	Half-Life (days)	Reference
Field (2012)	Clay Loam	7.4	0.85	13.86	[1]
Field (2013)	Clay Loam	7.4	0.85	9.41	[1]
Field	-	8.2	0.5	5.4	[11]
Rice-planted Soil	-	-	-	5.5	[3][8]
Unplanted Soil	-	-	-	6.9	[3][8]
Lab (Non-sterile)	-	-	-	9.7	[11]
Lab (Sterile)	-	-	-	16.9	[11]
Lab (Submergence)	Sandy Loam - Sandy Clay Loam	5.6 - 8.3	1.03 - 1.34	42.9 - 53.8	[13]
Lab (Max Water Holding)	Sandy Loam - Sandy Clay Loam	5.6 - 8.3	1.03 - 1.34	57.7 - 62.0	[13]
Lab (Half Max Water Holding)	Sandy Loam - Sandy Clay Loam	5.6 - 8.3	1.03 - 1.34	74.6 - 85.5	[13]
Lab (with A. alternata)	Sandy Clay Loam	7.4	0.85	7.92	[12]
Lab (without fungi)	Sandy Clay Loam	7.4	0.85	17.7	[12]

Leaching Potential and Groundwater Risk

The potential for Pyrazosulfuron-ethyl to leach through the soil profile and contaminate groundwater is a key environmental concern.[2] Leaching is a function of the herbicide's persistence, its sorption characteristics, soil type, and the amount of water moving through the soil.

Factors Influencing Leaching

• Sorption: As sorption to soil particles increases, the concentration of Pyrazosulfuron-ethyl in the soil solution decreases, thus reducing its mobility and leaching potential.[2]

• Soil Texture: The herbicide exhibits higher mobility in coarse-textured soils, such as sandy loam, due to lower organic matter content and higher water percolation rates.[2][14]

• Rainfall: Significant rainfall events can drive the downward movement of the herbicide through the soil profile.[2][14] Lysimeter studies have demonstrated a positive correlation between the amount of rainfall and the detection of Pyrazosulfuron-ethyl in leachates.[2]

• Biochar Amendment: The addition of biochar to soil has been shown to significantly reduce the leaching of Pyrazosulfuron-ethyl by increasing its retention in the soil.[15]

Leaching Study Data

Field lysimeter studies provide direct evidence of leaching potential under natural conditions.

Soil Type	Lysimeter Depth	Total Rainfall (mm)	Max. Leachate Concentration (µg/L)	Days to Detect in Leachate	Reference
Sandy Loam	1 m	1234	0.66	17-26	[2]
Sandy Loam	2 m	1234	0.20	17-26	[2]

In a sandy loam soil, approximately 78% of the applied Pyrazosulfuron-ethyl leached out of a control soil column, highlighting its high mobility in such environments.[15]

Experimental Protocols

Standardized methodologies are crucial for generating comparable data on the environmental fate of pesticides.

Soil Sorption: Batch Equilibrium Method

This method is widely used to determine the sorption coefficients (Kd, Koc, Kf) of pesticides in soil.[6][7]

Procedure:

• Soil Preparation: Air-dry representative soil samples and sieve through a 2-mm mesh.[7]

• Solution Preparation: Prepare a stock solution of Pyrazosulfuron-ethyl in a 0.01 M CaCl₂ solution. Create a series of standard solutions of varying concentrations (e.g., 0 to 50 mg L⁻¹).[7]

• Equilibration: Add a known mass of soil (e.g., 5 g) to a centrifuge tube. Add a specific volume of the herbicide solution (e.g., 20 mL).[7]

• Shaking: Shake the tubes for a predetermined time (e.g., 24 hours) at a constant temperature (e.g., 28°C) to reach equilibrium.[7]

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) to separate the soil from the supernatant.[7]

• Analysis: Analyze the concentration of Pyrazosulfuron-ethyl remaining in the supernatant using an appropriate analytical method like HPLC.[6][7]

• Calculation: The amount of herbicide sorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the solution. The data is then fitted to sorption models like the Freundlich isotherm.

Degradation: Soil Incubation Study

This laboratory method assesses the persistence of a herbicide under controlled conditions.

Procedure:

• Soil Treatment: Weigh a known amount of sieved soil (e.g., 20 g) into incubation vessels (e.g., test tubes).[13]

• Herbicide Application: Fortify the soil with Pyrazosulfuron-ethyl at a specific concentration (e.g., 10 µg g⁻¹), typically dissolved in a solvent like acetone (B3395972) which is allowed to evaporate.[13]

• Moisture Adjustment: Adjust the moisture content of the soil to desired levels (e.g., half maximum water holding capacity, maximum water holding capacity, or submerged).[13]

• Incubation: Incubate the samples in the dark at a constant temperature. Maintain moisture levels by periodic weighing and addition of water.[13]

• Sampling: At specified time intervals (e.g., 0, 5, 10, 20, 30, 60, 90 days), remove replicate samples for analysis.[1][12]

• Extraction and Analysis: Extract the herbicide residues from the soil using an appropriate solvent (e.g., methanol, acetonitrile) and quantify using HPLC or LC-MS/MS.[12][13]

• Kinetics Calculation: Determine the degradation rate and half-life by fitting the concentration-time data to a kinetic model, typically first-order kinetics.[1]

Leaching: Field Lysimeter Study

Lysimeters are large, contained blocks of soil used to study the movement of water and solutes under field or simulated field conditions.

Procedure:

• Lysimeter Setup: Use field lysimeters of defined depths (e.g., 1 and 2 meters) packed with the soil of interest (e.g., sandy loam).[2]

• Herbicide Application: Apply Pyrazosulfuron-ethyl to the soil surface at a rate equivalent to the recommended field application dose (e.g., 25 g/ha).[2]

• Environmental Conditions: Expose the lysimeters to natural rainfall and temperature conditions.[2]

• Sample Collection:

  • Leachate: Collect water that drains from the bottom of the lysimeter after each significant rainfall event.[2]

  • Soil Cores: Collect soil samples from different depths (e.g., 0-25, 25-50, 50-75 cm) at various time intervals after application.[2]

• Extraction and Analysis: Extract and quantify the Pyrazosulfuron-ethyl residues in the collected leachate and soil samples using validated analytical methods.[2]

Analytical Quantification

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the primary techniques for the quantification of Pyrazosulfuron-ethyl residues in soil and water samples.[1]

• HPLC: Typically uses a C-18 column with a mobile phase such as acetonitrile (B52724) and water. Detection is commonly performed with a Photo Diode Array (PDA) or UV detector.[1][12]

• LC-MS/MS: Offers higher sensitivity and selectivity, making it ideal for detecting trace levels of the herbicide and its metabolites.

• Sample Preparation: Extraction methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or solvent extraction are employed to isolate the analyte from the sample matrix before instrumental analysis.[1][13]

Visualizations

Factors Influencing Pyrazosulfuron-ethyl's Fate in Soil

References

• 1. isws.org.in [isws.org.in]
• 2. chemijournal.com [chemijournal.com]
• 3. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 6. researchjournal.co.in [researchjournal.co.in]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. researchgate.net [researchgate.net]
• 11. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. isws.org.in [isws.org.in]
• 13. researchjournal.co.in [researchjournal.co.in]
• 14. chemijournal.com [chemijournal.com]
• 15. researchgate.net [researchgate.net]

Degradation of Pyrazosulfuron-ethyl: A Technical Overview of Hydrolysis and Photolysis

For Immediate Release

This technical guide provides an in-depth analysis of the abiotic degradation pathways of Pyrazosulfuron-ethyl (B166691), a widely used sulfonylurea herbicide. The primary focus is on two key environmental degradation routes: hydrolysis and photolysis. This document is intended for researchers, scientists, and professionals in the field of drug development and environmental science, offering a comprehensive summary of degradation kinetics, influencing factors, and experimental methodologies.

Introduction

Pyrazosulfuron-ethyl is a systemic herbicide effective for the control of annual and perennial broad-leaved weeds and sedges in rice cultivation.[1][2] Its environmental fate is of significant interest, with chemical hydrolysis and microbial degradation being the primary transformation mechanisms.[3][4][5][6] Photolysis is also recognized as a notable, albeit sometimes minor, degradation pathway.[3][5] Understanding the kinetics and mechanisms of these degradation routes is crucial for assessing its environmental persistence and potential impact.

Hydrolytic Degradation of Pyrazosulfuron-ethyl

Chemical hydrolysis is a primary process governing the environmental fate of Pyrazosulfuron-ethyl.[3][4][5][6] The rate of hydrolysis is significantly influenced by both pH and temperature.

Influence of pH

The hydrolysis of Pyrazosulfuron-ethyl is highly pH-dependent.[3][4] The degradation is significantly faster in both acidic and basic aqueous solutions compared to neutral conditions.[1][3][4][5][7] The herbicide is least stable and, therefore, least persistent under acidic conditions.[8][9] For instance, the half-life of Pyrazosulfuron-ethyl has been reported to be as short as 2.6 days at pH 4, while it extends to 19.4 days at pH 7.[2][9]

Influence of Temperature

Temperature also plays a crucial role in the hydrolysis of Pyrazosulfuron-ethyl, with the rate of degradation increasing as temperature rises.[3][4][6] Studies have shown that for every 10°C increase in temperature, the rate of hydrolysis can increase by a factor of 2.2 to 4.7.[3]

Hydrolytic Degradation Pathway

The primary mechanism of hydrolysis involves the cleavage of the sulfonylurea bridge.[3][4][5][7] In acidic and neutral conditions, this cleavage is the predominant degradation route. Under alkaline conditions, a contraction of the sulfonylurea bridge can also occur.[3][4][5][10] Key degradation products identified through liquid chromatography-mass spectrometry (LC-MS) include 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate, and 2-amino-4,6-dimethoxy pyrimidine.[2][8][9]

Quantitative Data on Hydrolysis

The following table summarizes the degradation kinetics of Pyrazosulfuron-ethyl under various hydrolytic conditions.

pH	Temperature (°C)	Half-life (t½)	Reference
4	Ambient	2.6 days	[2][9]
7	Ambient	19.4 days	[2][9]
9	Ambient	Not specified
3	25	Not specified	[3]
9	25	Not specified	[3]
Not specified	30	Faster degradation	[11]

Photolytic Degradation of Pyrazosulfuron-ethyl

Photodegradation is another significant abiotic pathway for the breakdown of Pyrazosulfuron-ethyl in the environment, particularly in aqueous solutions.[12]

Influence of Light Source and Wavelength

The rate of photolysis is dependent on the wavelength of light. Degradation is faster under UV light (254 nm) compared to simulated sunlight (≥ 290 nm).[13][14][15] The half-life of Pyrazosulfuron-ethyl under UV light has been reported to be 27.17 minutes, while under simulated sunlight, it is 153.33 minutes.[12][13][14][15]

Influence of pH

Similar to hydrolysis, the photodegradation of Pyrazosulfuron-ethyl is influenced by pH. The rate of photodegradation is faster in acidic media than in basic media.[12][13][14][15] The kinetic constants of photolysis increase as the pH decreases from 10.00 to 2.00, with corresponding half-lives decreasing from 45.10 to 17.47 minutes.[15]

Photolytic Degradation Pathway

The photodegradation of Pyrazosulfuron-ethyl proceeds through several mechanisms, including the cleavage of the sulfonylurea bridge at the carbon-sulfur and nitrogen-sulfur bonds, as well as photohydrolysis of the bridge.[12][14]

Quantitative Data on Photolysis

The following table summarizes the photodegradation kinetics of Pyrazosulfuron-ethyl.

Light Source	pH	Half-life (t½)	Reference
UV light (254 nm)	6.50	27.17 minutes	[12][13][14]
Simulated sunlight (≥ 290 nm)	6.50	153.33 minutes	[12][13][14]
UV light (254 nm)	2.00	17.47 minutes	[15]
UV light (254 nm)	10.00	45.10 minutes	[15]

Experimental Protocols

Hydrolysis Study

A standardized protocol for assessing the hydrolysis of Pyrazosulfuron-ethyl involves the following steps:

• Preparation of Buffer Solutions: Aqueous buffer solutions are prepared at various pH values (e.g., 3, 5, 7, 9, and 10) using appropriate reagents like KCl/HCl, acetate, phosphate, and borate (B1201080) buffers.[3]

• Incubation: A stock solution of Pyrazosulfuron-ethyl is spiked into the buffer solutions to achieve a desired initial concentration (e.g., 50 µM).[3] These solutions are then incubated in the dark at controlled temperatures (e.g., 15, 25, 35, and 45 °C).[3]

• Sampling: Aliquots of the solutions are collected at periodic intervals.

• Analysis: The concentration of Pyrazosulfuron-ethyl and its degradation products in the samples is determined using High-Performance Liquid Chromatography (HPLC) coupled with a UV or Diode Array Detector (DAD) and confirmed by Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

• Data Analysis: The degradation kinetics are determined by plotting the concentration of Pyrazosulfuron-ethyl against time, and the half-life is calculated assuming first-order kinetics.[10][16]

Caption: Experimental workflow for hydrolysis studies.

Photolysis Study

The experimental setup for studying the photolysis of Pyrazosulfuron-ethyl typically includes:

• Sample Preparation: An aqueous solution of Pyrazosulfuron-ethyl is prepared at a specific concentration (e.g., 20 mg L⁻¹) in quartz or borosilicate tubes, depending on the light source.[13] The pH of the solution is adjusted as required for the experiment.

• Irradiation: The samples are irradiated using a light source with a specific wavelength, such as a low-pressure mercury lamp (254 nm) for UV studies or a medium-pressure mercury lamp (≥ 290 nm) to simulate sunlight.[13] The temperature is controlled during irradiation.

• Sampling: Samples are withdrawn in triplicate at various time intervals.[13]

• Analysis: The concentration of Pyrazosulfuron-ethyl and its photoproducts is quantified using HPLC-UV.[13] The identification of photoproducts is carried out using LC-MS and Gas Chromatography-Mass Spectrometry (GC-MS).[12][13]

• Kinetic Analysis: The photodegradation is modeled using first-order kinetics to determine the rate constant and half-life.[12][13]

Caption: Experimental workflow for photolysis studies.

Degradation Pathways Visualization

The degradation of Pyrazosulfuron-ethyl proceeds via the breakdown of the parent molecule into several smaller compounds through the cleavage of the sulfonylurea bridge.

Caption: Degradation pathways of Pyrazosulfuron-ethyl.

Conclusion

The degradation of Pyrazosulfuron-ethyl in the environment is a complex process influenced by multiple factors. Hydrolysis and photolysis are significant abiotic degradation routes, with their rates being highly dependent on pH, temperature, and light conditions. Both pathways primarily involve the cleavage of the sulfonylurea bridge, leading to the formation of several degradation products. The information presented in this guide provides a foundational understanding for predicting the environmental behavior of Pyrazosulfuron-ethyl and for developing strategies to mitigate its potential environmental impact.

References

• 1. isws.org.in [isws.org.in]
• 2. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH | Semantic Scholar [semanticscholar.org]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Transformation kinetics and mechanism of the sulfonylurea herbicides pyrazosulfuron ethyl and halosulfuron methyl in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Publication : USDA ARS [ars.usda.gov]
• 8. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. isws.org.in [isws.org.in]
• 11. Biodegradation of pyrazosulfuron-ethyl by Acinetobacter sp. CW17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scielo.br [scielo.br]
• 14. Photochemical degradation of pyrazosulfuron-ethyl in aqueous solution – ScienceOpen [scienceopen.com]
• 15. scielo.br [scielo.br]
• 16. mdpi.com [mdpi.com]

Microbial Degradation of Pyrazosulfuron-ethyl in Agricultural Soils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microbial degradation of the sulfonylurea herbicide, pyrazosulfuron-ethyl (B166691), in agricultural soil environments. It synthesizes key research findings on the microorganisms involved, the degradation pathways, influencing factors, and the experimental methodologies used to study these processes. All quantitative data is presented in structured tables for comparative analysis, and key processes are visualized through diagrams.

Introduction

Pyrazosulfuron-ethyl is a widely used pre- and early post-emergence herbicide for controlling broadleaf weeds and sedges, particularly in rice cultivation.[1][2] Its mode of action involves the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants.[1][2] While effective, the fate of pyrazosulfuron-ethyl residues in the soil is a significant environmental and agricultural concern, as they can be phytotoxic to sensitive follow-on crops.[1] Microbial degradation has been identified as a primary mechanism for the dissipation of this herbicide in soil.[1][3][4] This guide delves into the specifics of this biodegradation process.

Microbial Players in Pyrazosulfuron-ethyl Degradation

Several microbial species, including both fungi and bacteria, have been isolated from agricultural soils and identified as capable of degrading pyrazosulfuron-ethyl. These microorganisms utilize the herbicide as a source of carbon and energy or degrade it through co-metabolism.

Table 1: Microorganisms Identified in Pyrazosulfuron-ethyl Degradation

Microbial Species	Type	Key Findings	Reference
Alternaria alternata	Fungus	Capable of degrading up to 87% of the applied herbicide. The primary degradation mechanism is the cleavage of the sulfonylurea bridge and hydrolysis.	[1]
Pseudomonas sp. (strains D61, D66)	Bacterium	Strain D61 completely degraded 10.0 mg/L of pyrazosulfuron-ethyl in 2 days, while strain D66 achieved the same in 5 days. At 90.0 mg/L, both strains completely degraded the herbicide in 12 days.	[5]
Bacillus sp. (strain D713)	Bacterium	Achieved over 85.9% degradation of pyrazosulfuron-ethyl at a concentration of 90.0 mg/L after 12 days.	[5]
Acinetobacter sp. (strain CW17)	Bacterium	Degraded 77.0% of pyrazosulfuron-ethyl at an initial concentration of 20.0 mg/L after 7 days. Degradation occurs via cleavage of the sulfonylurea bridge.	[6][7]
Rhodopseudomonas sp. (strain S9-1)	Photosynthetic Bacterium	Degraded 47.51% of the herbicide at a concentration of 100 mg/mL after 7 days. Capable of complete co-metabolic transformation of 100 mg/mL in 15 days.	[8]

Quantitative Degradation Data

The rate of pyrazosulfuron-ethyl degradation is influenced by various factors, including the presence of specific microbes, initial herbicide concentration, soil type, pH, and temperature. The dissipation often follows first-order kinetics.[1][2][3][4][9]

Table 2: Half-life (DT50) of Pyrazosulfuron-ethyl in Soil

Condition	Soil Type	Half-life (days)	Reference
Field (2012)	Rice field soil	13.86	[2]
Field (2013)	Rice field soil	9.41	[2]
Field (pH 8.2, 0.5% organic matter)	Rice field soil	5.4	[3][4]
Laboratory (Non-sterile)	Not specified	9.7	[3][4]
Laboratory (Sterile)	Not specified	16.9	[3][4]
Laboratory (Rice-planted)	Not specified	5.5	[4][9]
Laboratory (Unplanted)	Not specified	6.9	[4][9]
Laboratory (with Alternaria alternata, 4 mg/kg)	Sandy clay loam	7.92	[1]
Laboratory (without Alternaria alternata, 4 mg/kg)	Sandy clay loam	17.7	[1]
Laboratory (with Alternaria alternata, 8 mg/kg)	Sandy clay loam	15.84	[1]
Laboratory (without Alternaria alternata, 8 mg/kg)	Sandy clay loam	20.06	[1]

Table 3: Degradation Rates by Isolated Bacterial Strains

Strain	Initial Concentration (mg/L)	Degradation Rate (%)	Time (days)	Reference
Pseudomonas sp. D61	10.0	100	2	[5]
Pseudomonas sp. D66	10.0	100	5	[5]
Pseudomonas sp. D61 & D66	90.0	100	12	[5]
Bacillus sp. D713	90.0	>85.9	12	[5]
Acinetobacter sp. CW17	5.0	48.0	7	[6][7]
Acinetobacter sp. CW17	20.0	77.0	7	[6][7]
Acinetobacter sp. CW17	50.0	32.6	7	[6][7]
Rhodopseudomonas sp. S9-1	100 (mg/mL)	47.51	7	[8]

Degradation Pathways and Metabolites

The primary mechanism of microbial degradation of pyrazosulfuron-ethyl involves the cleavage of the sulfonylurea bridge.[1][6][7] This is a critical step that detoxifies the herbicide molecule. Hydrolysis is another key reaction in the degradation process.[1]

Several metabolites have been identified through techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5][6][9][10]

Identified Metabolites:

• 5-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid[5]

• Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate[4][9][10]

• 5-[({[(4,6-dimethoxy-2 pyrimidinyl)-amino]-carbonyl} amino)-sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid[4][9]

• 2-amino-4,6-dimethoxy pyrimidine[4][9][10]

• 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid[4][10]

References

• 1. isws.org.in [isws.org.in]
• 2. isws.org.in [isws.org.in]
• 3. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradation of pyrazosulfuron-ethyl by three strains of bacteria isolated from contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biodegradation of pyrazosulfuron-ethyl by Acinetobacter sp. CW17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Isolation and Characterization of Rhodopseudomonas sp. S9-1 Capable of Degrading Pyrazosulfuron-Ethyl | Scientific.Net [scientific.net]
• 9. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Detection of Pyrazosulfuron-ethyl Residues in Soil

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Pyrazosulfuron-ethyl (B166691) residues in soil matrices. The protocols focus on validated and widely used techniques, primarily High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Tandem Mass Spectrometry (MS/MS) detection, following a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method.

Overview of Analytical Methods

The determination of Pyrazosulfuron-ethyl residues in soil is crucial for environmental monitoring and ensuring agricultural safety. Several analytical techniques can be employed for this purpose, with HPLC being the most common and well-documented.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is a robust and cost-effective method for the routine analysis of Pyrazosulfuron-ethyl. It offers good sensitivity and selectivity, particularly when combined with effective sample preparation techniques like QuEChERS.[1][2][3]

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This method provides higher sensitivity and selectivity compared to HPLC-UV, making it ideal for detecting trace levels of Pyrazosulfuron-ethyl.[4][5][6] The use of Multiple Reaction Monitoring (MRM) mode enhances the specificity of detection.

• Gas Chromatography-Mass Spectrometry (GC-MS): While mentioned as a potential method for herbicide analysis, detailed and validated protocols for the specific determination of Pyrazosulfuron-ethyl in soil using GC-MS are not extensively available in the reviewed literature.[5][7]

• Enzyme-Linked Immunosorbent Assay (ELISA): Immunoassays can be used for rapid screening of Pyrazosulfuron-ethyl. However, specific ELISA protocols for its detection in soil are not as well-documented as chromatographic methods.[5]

This document will focus on the detailed protocols for the HPLC-UV and HPLC-MS/MS methods.

Experimental Protocols

Method 1: HPLC with UV Detection

This protocol is based on a modified QuEChERS method for sample extraction and cleanup, followed by HPLC-UV analysis.

2.1.1. Sample Preparation (Modified QuEChERS)

• Soil Sampling and Pre-treatment: Collect soil samples and air-dry them. Grind the dried soil to a fine powder and pass it through a 2 mm sieve. Store the sieved soil at 4°C until analysis.[1]

• Extraction:

  • Weigh 10 g of the prepared soil sample into a 50 mL polypropylene (B1209903) centrifuge tube.[1]

  • Add approximately 4 mL of ultrapure water and mix using a vortex mixer for 1 minute.[1]

  • Add 20 mL of acetonitrile (B52724) (MeCN) containing 1% acetic acid (HOAc) and shake vigorously for 2 minutes.[1]

  • Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO4) and 1.8 g of sodium acetate (B1210297) trihydrate (NaOAc·3H2O).[1]

  • Shake immediately and vigorously to prevent the formation of MgSO4 conglomerates.[1]

  • Centrifuge the mixture for 5 minutes at 5000 rpm.[1]

• Cleanup:

  • Take an 18 mL aliquot of the supernatant (acetonitrile layer).

  • Filter the aliquot through a column containing anhydrous sodium sulfate (Na2SO4) to remove residual water.[1]

  • Dry the filtered extract under a gentle stream of nitrogen.[1]

  • Re-dissolve the residue in 1.0 mL of methanol (B129727) (MeOH) for HPLC analysis.[1]

2.1.2. Instrumental Analysis (HPLC-UV)

• HPLC System: Waters 600 or equivalent, equipped with a UV detector and autosampler.[1]

• Column: Diamonsil C18 column (250 × 4.6 mm i.d., 5 µm particle size) maintained at 30°C.[1]

• Mobile Phase: A mixture of methanol and water (containing 0.2% acetic acid) in a 75:25 (v/v) ratio.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 241 nm.[1]

• Injection Volume: 20 µL.[1]

Method 2: HPLC-Tandem Mass Spectrometry (HPLC-MS/MS)

This protocol utilizes a QuEChERS sample preparation method followed by the highly sensitive and selective HPLC-MS/MS analysis.

2.2.1. Sample Preparation (QuEChERS)

• Soil Sampling and Pre-treatment: Follow the same procedure as in section 2.1.1.

• Extraction:

  • Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile.

  • Add 4 g of activated MgSO4 and 1 g of NaCl, then shake vigorously for one minute.

  • Centrifuge the tube.

• Cleanup (Dispersive Solid-Phase Extraction - dSPE):

  • Transfer an aliquot of the supernatant to a dSPE tube containing appropriate sorbents (e.g., PSA, C18) to remove interfering matrix components.

  • Vortex and centrifuge the dSPE tube.

  • The final extract is then ready for LC-MS/MS analysis.

2.2.2. Instrumental Analysis (HPLC-MS/MS)

• HPLC System: Agilent 6410 or equivalent, coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[4][5]

• Column: A suitable C18 column.

• Mobile Phase: A gradient of 90% methanol and 10% water containing 0.1% formic acid.[4]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[4]

Quantitative Data Summary

The following tables summarize the performance characteristics of the described analytical methods for the determination of Pyrazosulfuron-ethyl in soil.

Table 1: HPLC-UV Method Performance

Parameter	Value	Reference
Limit of Detection (LOD)	0.05 mg/kg	[1][2][3]
Limit of Quantification (LOQ)	0.1 mg/kg	[1][2][3]
Recovery Range	70.8% - 99.0%	[1][2][3]
Relative Standard Deviation (RSD)	2.1% - 10.0%	[1][2][3]
Linearity (Concentration Range)	0.05 - 20 mg/L (R² = 0.9994)	[1]

Table 2: HPLC-MS/MS Method Performance

Parameter	Value	Reference
Limit of Detection (LOD)	0.04 - 1.0 ng	[4][5][6]
Limit of Quantification (LOQ)	0.01 mg/kg	[4][5][6]
Recovery Range	78.9% - 108%	[4][6]
Relative Standard Deviation (RSD)	< 15%	[4][6]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: Workflow for Pyrazosulfuron-ethyl analysis in soil using HPLC-UV.

Caption: Workflow for Pyrazosulfuron-ethyl analysis in soil using HPLC-MS/MS.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. QuEChERS extraction for high performance liquid chromatographic determination of pyrazosulfuron-ethyl in soils [inis.iaea.org]
• 3. [PDF] QuEChERS Extraction for High Performance Liquid Chromatographic Determination of pyrazosulfuron-ethyl in Soils | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Dissipation Dynamics and Residue of Four Herbicides in Paddy Fields Using HPLC-MS/MS and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application of Pyrazosulfuron-ethyl in Transplanted Rice for Weed Management: Application Notes and Protocols

Introduction

Pyrazosulfuron-ethyl is a systemic sulfonylurea herbicide widely utilized for the selective control of annual and perennial broad-leaved weeds and sedges in transplanted rice.[1] As a low-dosage, high-efficiency herbicide, it plays a crucial role in integrated weed management strategies for rice cultivation. This document provides detailed application notes and experimental protocols for researchers and scientists involved in weed management studies and herbicide development. Pyrazosulfuron-ethyl acts by inhibiting the enzyme acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), ultimately leading to the cessation of cell division and plant growth in susceptible weeds.[2]

Application Notes

Weed Spectrum and Efficacy

Pyrazosulfuron-ethyl is effective against a broad spectrum of weeds commonly found in transplanted rice fields. These include grasses, sedges, and broad-leaved weeds.[3][4] Key controlled weed species include Echinochloa colona, Echinochloa crusgalli, Cyperus difformis, Cyperus iria, Ludwigia parviflora, and Monochoria vaginalis.[3][5][6][7]

Application Timing and Dosage

Pyrazosulfuron-ethyl can be applied as a pre-emergence or post-emergence herbicide.[1] For pre-emergence application, it is typically applied 3 to 10 days after transplanting (DAT).[5][7] Post-emergence applications are also effective, with studies showing good results when applied at later stages as well.[8][9] The recommended dosage varies depending on the formulation, weed infestation level, and soil type, generally ranging from 10 to 42 g active ingredient (a.i.) per hectare.[3][5][6][7][8]

Crop Tolerance and Safety

Pyrazosulfuron-ethyl exhibits high selectivity and is generally safe for transplanted rice at recommended doses.[8] Studies have shown no significant phytotoxic effects on rice plants.[5][7] The selectivity is attributed to the rapid metabolism of the herbicide within the rice plant.[2]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the efficacy of Pyrazosulfuron-ethyl in transplanted rice.

Table 1: Efficacy of Pyrazosulfuron-ethyl on Weed Control

Application Rate (g a.i./ha)	Application Timing	Weed Species Controlled	Weed Control Efficiency (%)	Weed Density Reduction (%)	Weed Biomass Reduction (%)	Reference
20	3 DAT	Echinochloa colona, Cyperus iria	76.88 - 91.33	Significant reduction	Significant reduction	[5]
20-25	3-10 DAT	Cyperus iria, Echinochloa colona	-	Significant reduction	Significant reduction	[5][8]
30	Post-emergence	General weed menace	57.32 - 88.34	Significant reduction	Significant reduction	[8]
35	Pre-emergence	Complex weed flora	71.78	Significant reduction	Significant reduction	[4]
42	3 DAT	E. colona, C. difformis, A. baccifera, L. octovalvis, M. vaginalis	39.55 - 79.85	Significant reduction	Significant reduction	[6][7]

Table 2: Effect of Pyrazosulfuron-ethyl on Rice Yield

Application Rate (g a.i./ha)	Application Timing	Rice Variety	Grain Yield ( kg/ha )	Yield Increase (%) vs. Weedy Check	Reference
20	3 DAT	BPT-5204	6266	-	[10]
30	Post-emergence	Not specified	6266	-	[8]
30	Not specified	Not specified	Significantly higher than other treatments	-	[3]
35	Pre-emergence	Not specified	Significantly higher yield	-	[4]
42	3 DAT	IET 4786 (Shatabdi)	3300	57.1	[6][7]

Experimental Protocols

Protocol 1: Bio-efficacy and Phytotoxicity Assessment of Pyrazosulfuron-ethyl

1. Experimental Design:

• Design: Randomized Block Design (RBD) with at least three replications.[6][7]

• Plot Size: Standard plot sizes should be used, for example, 5m x 4m.

• Treatments:

  • Pyrazosulfuron-ethyl at various doses (e.g., 10, 15, 20, 30, 42 g a.i./ha).[3][5][6][7][8]

  • Standard herbicide check (e.g., Pretilachlor, Butachlor).[5][8]

  • Hand weeding check (e.g., at 15 and 40 DAT).[5][10]

  • Weedy check (untreated control).[5][8]

2. Crop Husbandry:

• Rice Variety: Use a locally adapted and commonly grown variety (e.g., 'BPT-5204').[5]

• Transplanting: Transplant 25-30 day old seedlings at a specified spacing (e.g., 20 cm x 15 cm).[7]

• Fertilization: Apply recommended doses of N, P, and K fertilizers.[7]

• Water Management: Maintain a shallow water level (2-3 cm) in the field after transplanting and at the time of herbicide application.[7]

3. Herbicide Application:

• Timing: Apply as per the treatment plan (e.g., 3 DAT for pre-emergence).[5][7]

• Method: Use a knapsack sprayer with a flat fan nozzle, ensuring uniform coverage.[5][7] The spray volume should be standardized (e.g., 500 L/ha).[5][7] For granular formulations, mix with sand for uniform broadcasting.[5]

4. Data Collection:

• Weed Data:

  • Weed Density and Biomass: At 15, 30, and 60 DAT, place a quadrat (e.g., 0.25 m²) randomly at two to four spots in each plot.[5] Count the number of weeds (by species) and collect the above-ground parts. Dry the weed samples in an oven at 70°C for 72 hours and record the dry weight.[11]

  • Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) / WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the weed dry matter in the treated plot.[7]

• Crop Data:

  • Phytotoxicity: Visually assess crop injury at 1, 3, 7, and 15 days after application (DAA) on a 0-10 scale, where 0 is no injury and 10 is complete kill.[9]

  • Growth Parameters: Record plant height, number of tillers per hill at different growth stages.

  • Yield and Yield Components: At maturity, harvest the net plot area, record the grain and straw yield.[7] Also, record yield components like the number of panicles per hill, panicle length, and the number of grains per panicle.

5. Statistical Analysis:

• Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RBD.

• Use a suitable test (e.g., Duncan's Multiple Range Test or Tukey's HSD) to compare the treatment means at a 5% level of significance.

Visualizations

References

• 1. Sulfonylurea Group Rice Herbicide Pyrazosulfuron Ethyl 10%Wp 20%Wp - Pyrazosulfuron Ethyl and Herbicide Pyrazosulfuron Ethyl [tangyunbiotech.en.made-in-china.com]
• 2. coromandel.biz [coromandel.biz]
• 3. isws.org.in [isws.org.in]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. actascientific.com [actascientific.com]
• 6. researchgate.net [researchgate.net]
• 7. isws.org.in [isws.org.in]
• 8. chemijournal.com [chemijournal.com]
• 9. ijcmas.com [ijcmas.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes & Protocols for Evaluating the Efficacy of Pyrazosulfuron-ethyl in Field Trials

Introduction

Pyrazosulfuron-ethyl (B166691) is a systemic herbicide belonging to the sulfonylurea group, widely utilized for the control of annual and perennial broad-leaved weeds and sedges in rice cultivation.[1][2] It functions by inhibiting the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of essential amino acids in plants.[2] To ensure its effective and safe use, rigorous evaluation of its efficacy and crop safety under field conditions is imperative. These protocols provide a standardized framework for researchers and scientists to conduct field trials for Pyrazosulfuron-ethyl, ensuring the generation of robust and reliable data.

Application Notes

Principle of Efficacy Evaluation

The primary goal of a field trial is to assess the herbicide's ability to control target weeds without causing significant harm to the crop.[3] This involves comparing plots treated with Pyrazosulfuron-ethyl at various application rates against untreated (weedy) and manually weeded (weed-free) control plots.[4][5] Key evaluation metrics include weed control efficacy, crop phytotoxicity, and the ultimate impact on crop yield.[6][7]

Experimental Design Considerations

• Randomized Complete Block Design (RCBD): This is the most common and recommended design for herbicide field trials.[4][5][8][9] It helps to minimize the effects of field variability (e.g., differences in soil texture or fertility) by grouping experimental plots into blocks.[10][11] Treatments are then randomly assigned within each block.[11]

• Replication: Each treatment should be replicated at least three to four times to ensure statistical validity and to account for random variation within the experimental field.[4][5][10][11]

• Plot Size: The area of each experimental plot should be sufficient to obtain representative data, typically around 30 m².[12]

• Control Treatments: The inclusion of control groups is mandatory for accurate assessment.[3]

  • Weedy Check (Untreated Control): This plot receives no herbicide or manual weeding. It serves as a baseline to quantify the weed pressure and calculate the maximum potential yield loss.[5][13]

  • Weed-Free Check (Hand Weeding): This plot is kept free of weeds by manual weeding. It represents the maximum yield potential of the crop under the given conditions and is used as a benchmark for 100% weed control.[5][8][9]

• Border Rows: Planting border rows between treatment plots is recommended to minimize the confounding effects of adjacent treatments, such as herbicide drift.[10]

Key Parameters for Evaluation

• Weed Spectrum and Density: Identification and count of different weed species present in the experimental field before and after treatment.[7]

• Weed Dry Weight (Biomass): The total dry matter of weeds collected from a specific area (quadrat) within each plot. This is a critical indicator of weed competition.[5][6][7]

• Weed Control Efficiency (WCE): A percentage value that indicates the effectiveness of the herbicide treatment in reducing weed biomass compared to the weedy check.[6][14]

• Crop Phytotoxicity: A visual assessment of any injury or damage to the crop plants caused by the herbicide application, such as stunting, chlorosis, or necrosis.[3][13]

• Crop Yield and Yield Attributes: Measurement of parameters like the number of effective tillers, panicle length, number of grains per panicle, and ultimately, the total grain and straw yield.[6]

Detailed Experimental Protocols

Protocol 1: Field Trial Setup and Management

• Site Selection: Choose a field with a known history of uniform weed infestation representative of the target area.[10] Ensure the site has uniform soil texture, fertility, and topography to minimize experimental error.[10]

• Field Preparation: Prepare the land according to standard local practices for the specific crop (e.g., puddling for transplanted rice).

• Plot Layout:

  • Divide the experimental area into blocks based on the number of replications.[11]

  • Further divide each block into individual plots according to the number of treatments.[11]

  • Leave a buffer area or border rows between plots to prevent interference.[10][12]

• Treatment Plan:

  • Define the different rates of Pyrazosulfuron-ethyl to be tested. It is advisable to include rates below, at, and above the expected recommended dose.[3][5]

  • Include standard herbicide checks (other commonly used herbicides) for comparison.[4][8]

  • Always include a weedy check and a weed-free check.[5]

• Randomization: Randomly assign the treatments to the plots within each block using a random number generator or a similar method.[11][15]

• Crop Establishment: Sow or transplant the crop uniformly across all plots as per standard agronomic practices.[13]

Protocol 2: Herbicide Application

• Timing of Application: Apply Pyrazosulfuron-ethyl at the recommended growth stage of the weeds and crop. It can be applied as a pre-emergence (before weeds emerge) or early post-emergence (after weeds have emerged but are still small) treatment.[1][5] For transplanted rice, this is often 3 days after transplanting (DAT).[1][9]

• Herbicide Preparation: Accurately calculate and prepare the herbicide solution for each treatment and plot size.[16]

• Application Equipment: Use a calibrated knapsack sprayer equipped with a flat fan nozzle to ensure uniform spray coverage.[1][6]

• Application Procedure:

  • Spray during calm weather conditions (low wind speed) to avoid drift.[5]

  • Maintain a constant spraying pressure and walking speed for uniform application.

  • Ensure the control plots are properly shielded during spraying.

Protocol 3: Data Collection and Assessment

• Weed Assessment:

  • Sampling: At predefined intervals (e.g., 20, 40, and 60 days after treatment), place a quadrat (typically 0.25 m² or 0.5 m x 0.5 m) at two or three random locations within each plot.[7][9][17]

  • Weed Density: Count the number of individuals of each weed species within the quadrat.[7]

  • Weed Dry Weight: Harvest all the weeds from within the quadrat, clean them, sun-dry them, and then oven-dry them at 70°C until a constant weight is achieved.[6][7] Record this weight.

• Weed Control Efficiency (WCE) Calculation:

  • Calculate WCE using the following formula[6]: WCE (%) = [(DWC - DWT) / DWC] * 100 Where:

    • DWC = Dry weight of weeds in the weedy check plot.

    • DWT = Dry weight of weeds in the treated plot.

• Crop Phytotoxicity Assessment:

  • Visually assess crop injury at regular intervals after application (e.g., 7, 14, and 21 days).

  • Use a 0-100% rating scale, where 0 = no injury and 100 = complete crop death.

• Crop Yield Data:

  • At crop maturity, harvest the central area of each plot, avoiding the borders, to determine the grain and straw yield.[17]

  • Record yield attributes like plant height, number of tillers, and panicle length before harvesting.[6]

Protocol 4: Data Analysis and Interpretation

• Data Transformation: Weed count data may need to be transformed (e.g., using a square root transformation) before analysis to normalize the distribution.[6]

• Statistical Analysis:

  • Analyze the collected data using Analysis of Variance (ANOVA), which is appropriate for a Randomized Complete Block Design.[18][19]

  • If the ANOVA shows significant differences between treatments (typically at a p-value < 0.05), perform a post-hoc test like the Least Significant Difference (LSD) test or Duncan's Multiple Range Test to compare the means of the different treatments.[5][10][20]

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Effect of Pyrazosulfuron-ethyl on Weed Density and Dry Weight (Example Data)

Treatment	Dose (g a.i./ha)	Weed Density (no./m²) at 40 DAT	Weed Dry Weight (g/m²) at 40 DAT
Pyrazosulfuron-ethyl	15	45	17.14
Pyrazosulfuron-ethyl	20	30	12.50
Pyrazosulfuron-ethyl	25	22	8.35
Standard Herbicide Check	-	40	15.20
Weed-Free Check	-	0	0
Weedy Check	-	150	75.80

DAT: Days After Transplanting. a.i.: active ingredient.

Table 2: Weed Control Efficiency and Crop Yield (Example Data)

Treatment	Dose (g a.i./ha)	Weed Control Efficiency (%) at 40 DAT	Grain Yield (t/ha)
Pyrazosulfuron-ethyl	15	77.3	4.1
Pyrazosulfuron-ethyl	20	83.5	4.5
Pyrazosulfuron-ethyl	25	88.9	4.8
Standard Herbicide Check	-	79.9	4.2
Weed-Free Check	-	100	5.2
Weedy Check	-	0	2.1

Visualizations

Caption: Workflow for Pyrazosulfuron-ethyl field efficacy trials.

Caption: Logical framework for comparing treatments in efficacy trials.

References

• 1. isws.org.in [isws.org.in]
• 2. isws.org.in [isws.org.in]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. Evaluating the efficacy of new slow released herbicide pyrazosulfuron-ethyl + pretilachlor in weed control in transplanted rice [cr.guilan.ac.ir]
• 5. botanyjournals.com [botanyjournals.com]
• 6. cwss.in [cwss.in]
• 7. chemijournal.com [chemijournal.com]
• 8. researchgate.net [researchgate.net]
• 9. actascientific.com [actascientific.com]
• 10. The Value of Field Trials [exactoinc.com]
• 11. edepot.wur.nl [edepot.wur.nl]
• 12. 2.2. Field Experiment Design [bio-protocol.org]
• 13. isws.org.in [isws.org.in]
• 14. researchgate.net [researchgate.net]
• 15. ctahr.hawaii.edu [ctahr.hawaii.edu]
• 16. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]
• 18. farmprogress.com [farmprogress.com]
• 19. Field Trial Analysis : complete guide- Alteia [alteia.com]
• 20. agriculturejournal.in [agriculturejournal.in]

Application Notes and Protocols for the Formulation of Pyrazosulfuron-ethyl in Controlled Laboratory and Greenhouse Experiments

Authored for: Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the preparation and formulation of Pyrazosulfuron-ethyl for use in controlled laboratory and greenhouse experimental settings. The following sections offer step-by-step guidance on creating various formulations, preparing stock solutions, and applying the herbicide for consistent and reproducible results.

Physicochemical Properties of Pyrazosulfuron-ethyl

A thorough understanding of the physicochemical properties of Pyrazosulfuron-ethyl is crucial for its effective formulation and application.

Property	Value	Source
IUPAC Name	ethyl 5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate	[1]
CAS Number	93697-74-6	[2]
Molecular Formula	C₁₄H₁₈N₆O₇S	[3]
Molecular Weight	414.39 g/mol	[4]
Appearance	Colorless crystals / Greyish white crystalline solid	[5]
Solubility in Water	14.5 mg/L (20 °C, pH 7)	[5]
Solubility in Organic Solvents (g/L at 20°C)	Methanol (B129727): 4.32, Acetone: 33.7, Chloroform: 200, Benzene: 15.6, Hexane: 0.0185	[5]
Stability	Relatively stable at pH 7; unstable in acidic or alkaline media.	[5]

Mode of Action: Acetolactate Synthase (ALS) Inhibition

Pyrazosulfuron-ethyl is a systemic herbicide belonging to the sulfonylurea class.[1] It is absorbed by the roots and/or leaves and translocated to the meristematic tissues.[2] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][6] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and isoleucine.[6] By blocking this enzyme, Pyrazosulfuron-ethyl halts cell division and plant growth, leading to the death of susceptible plants.[6]

Caption: Inhibition of Acetolactate Synthase (ALS) by Pyrazosulfuron-ethyl.

Formulation Protocols for Laboratory and Greenhouse Use

For controlled experiments, it is often necessary to prepare formulations from technical grade Pyrazosulfuron-ethyl. The following tables provide example recipes for Wettable Powder (WP), Water Dispersible Granule (WDG), and Suspension Concentrate (SC) formulations based on patent literature. These are starting points and may require optimization for specific experimental conditions.

Wettable Powder (WP) Formulation

Wettable powders are dry formulations that are mixed with water to form a suspension for spraying.

Component	Purpose	Example Formulation 1 (by wt%)	Example Formulation 2 (by wt%)
Pyrazosulfuron-ethyl (Technical Grade, >97%)	Active Ingredient	3.0	1.5
Pendimethalin (B1679228)	Active Ingredient	30.0	-
Quinclorac	Active Ingredient	-	18.5
Fatty alcohol polyoxyethylene ether	Wetting/Dispersing Agent	15.0	-
Phenylethyl phenol (B47542) polyoxyethylene polyoxypropylene ether	Dispersing Agent	15.0	-
Sodium lignosulfonates	Dispersing Agent	-	10.0
White carbon black (Silica)	Carrier/Anti-caking Agent	-	20.0
Light calcium carbonate	Carrier/Filler	37.0	50.0

Source: [7][8]

Water Dispersible Granule (WDG) Formulation

WDGs are granular formulations that disintegrate in water to form a suspension.

Component	Purpose	Example Formulation (by wt%)
Pyrazosulfuron-ethyl (Technical Grade, >97%)	Active Ingredient	10 - 80
Dispersant (e.g., Sodium lignosulfonate)	Dispersing Agent	1 - 10
Salt forming agent (e.g., Caustic alcohol)	Stabilizer	0.5 - 5
Disintegrating agent (e.g., Anhydrous potassium carbonate)	Disintegrant	1 - 3
Wetting agent (e.g., Neopelex)	Wetting Agent	0 - 5
Water	Processing Aid	0 - 2
Filler (e.g., Urea)	Carrier	Balance to 100

Source: [9]

Suspension Concentrate (SC) Formulation

Suspension concentrates are stable dispersions of the active ingredient in a liquid (usually water).

Component	Purpose	Example Formulation (by wt%)
Pyrazosulfuron-ethyl (Technical Grade, >97%)	Active Ingredient	5.0
Penoxsulam (B166495)	Active Ingredient	5.0
Cyhalofop-butyl (B1669532)	Active Ingredient	20.0
Fatty alcohol-polyoxyethylene ether	Wetting/Dispersing Agent	3.0
Styrylphenol polyoxyethylene ether	Dispersing Agent	5.0
Xanthan gum	Thickener/Suspending Agent	0.5
Sodium benzoate	Preservative	0.5
Defoaming agent	Anti-foaming Agent	0.5
Deionized water	Carrier	Balance to 100

Source: [10]

Experimental Protocols

Protocol for Preparation of a Pyrazosulfuron-ethyl Stock Solution (Analytical Standard)

This protocol is suitable for preparing a concentrated stock solution for analytical purposes or for serial dilutions in bioassays.

Materials:

• Analytical grade Pyrazosulfuron-ethyl (e.g., 99.7% purity)

• Methanol (HPLC grade)

• 25 mL volumetric flask

• Analytical balance

• Pipettes

Procedure:

• Accurately weigh approximately 0.01 g of analytical grade Pyrazosulfuron-ethyl.[11]

• Carefully transfer the weighed Pyrazosulfuron-ethyl into a 25 mL volumetric flask.[11]

• Add a small amount of methanol to the flask and swirl to dissolve the solid.

• Once dissolved, make up the volume to the 25 mL mark with methanol.[11]

• Stopper the flask and invert several times to ensure a homogenous solution. This will yield a stock solution of approximately 400 mg/L.[11]

• For lower concentrations, perform serial dilutions from this stock solution as required for the experiment.[11]

Note on Solvent Choice: While methanol is suitable for creating stock solutions for dilution into aqueous media for many bioassays, THF and Acetone can also be used, but it has been noted that DMSO may inactivate Pyrazosulfuron-ethyl's activity.[1][4] Always prepare solutions fresh as the compound can be unstable in solution.[4]

Protocol for Preparation of a Wettable Powder (WP) Formulation

This protocol describes the general steps for preparing a WP formulation in a laboratory setting.

Materials:

• Technical grade Pyrazosulfuron-ethyl

• Selected adjuvants and carriers (see Table 3.1)

• Mortar and pestle or a laboratory mill

• Spatulas and weighing boats

• Blender or mixer

Procedure:

• Calculate the required weight of each component based on the desired final weight of the formulation.

• Accurately weigh each component separately.

• In a blender or using a mortar and pestle, combine the Pyrazosulfuron-ethyl with the carrier (e.g., light calcium carbonate) and any other dry adjuvants.

• Mix/grind the components until a homogenous powder is obtained.[12]

• If using liquid adjuvants, add them slowly while continuing to mix.

• The mixture can be passed through coarse crushing and then air jet pulverization for a finer, more uniform powder.[12]

• Store the final formulation in a sealed, airtight container in a cool, dry place.

Protocol for Greenhouse Application of Pyrazosulfuron-ethyl

This protocol outlines the steps for applying a prepared Pyrazosulfuron-ethyl formulation to plants in a greenhouse.

Materials:

• Prepared Pyrazosulfuron-ethyl formulation (e.g., WP)

• Water

• Surfactant (if required by the formulation, typically 0.25% to 0.5% v/v for nonionic surfactants)[13]

• Graduated cylinders and beakers

• Laboratory sprayer with a suitable nozzle

• Personal Protective Equipment (PPE): gloves, lab coat, eye protection

Procedure:

• Calculate Application Rate: Determine the required concentration of the active ingredient (a.i.) for the experiment (often expressed as g a.i./ha and then converted to mg/L or ppm for spray solutions).

• Prepare Spray Solution:

  • Accurately weigh the required amount of the WP formulation.

  • Create a slurry by mixing the powder with a small amount of water in a beaker.

  • Fill the sprayer tank with half the required volume of water.

  • Add the slurry to the tank.

  • Add any additional adjuvants, such as a surfactant.[14]

  • Add the remaining water to reach the final desired volume.

  • Agitate the solution thoroughly.[14]

• Application:

  • Ensure plants are at the desired growth stage for treatment.[14]

  • Calibrate the sprayer to deliver a consistent volume per unit area.

  • Spray the plants evenly, ensuring complete coverage of the foliage or soil surface as per the experimental design.

  • Start with the lowest concentration if applying multiple doses to avoid contamination.[14]

• Post-Application:

  • Thoroughly clean the sprayer and all equipment to prevent cross-contamination.[14]

  • Monitor the plants for phytotoxicity and weed control efficacy at predetermined intervals.

Experimental Workflows

The following diagrams illustrate the workflows for preparing Pyrazosulfuron-ethyl formulations and conducting greenhouse experiments.

Caption: Workflow for preparing laboratory-scale herbicide formulations.

Caption: General workflow for a greenhouse herbicide efficacy experiment.

References

• 1. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]
• 2. aceagrochem.com [aceagrochem.com]
• 3. scbt.com [scbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 6. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 7. Pyrazosulfuron-ethyl and pendimethalin compounded wettable powder and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN102845445A - Pyrazosulfuron-ethyl.quinclorac wettable powder and its preparation method - Google Patents [patents.google.com]
• 9. CN104886097A - Pyrazosulfuron-ethyl soluble water dispersible granules and preparation method thereof - Google Patents [patents.google.com]
• 10. CN106035320A - Pyrazosulfuron-ethyl, penoxsulam and cyhalofop-butyl compounding type dispersible oil suspension agent and preparation method thereof - Google Patents [patents.google.com]
• 11. isws.org.in [isws.org.in]
• 12. CN105409997A - Pyrazosulfuron-ethyl and pendimethalin compounded wettable powder and preparation method thereof - Google Patents [patents.google.com]
• 13. Crop Protection Network [cropprotectionnetwork.org]
• 14. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: QuEChERS Method for the Extraction of Pyrazosulfuron-ethyl from Soil Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazosulfuron-ethyl (B166691) is a widely used sulfonylurea herbicide for weed control in various crops.[1] Its extensive use raises concerns about potential soil contamination and environmental impact.[1] Therefore, a reliable and efficient method for the determination of Pyrazosulfuron-ethyl residues in soil is crucial. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a popular sample preparation technique for pesticide residue analysis due to its simplicity, speed, and low solvent consumption.[2][3] This application note details a modified QuEChERS protocol for the extraction of Pyrazosulfuron-ethyl from soil samples, followed by analysis using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Experimental Protocols

This section outlines the detailed methodology for the extraction and analysis of Pyrazosulfuron-ethyl from soil samples based on a modified QuEChERS approach.[1]

1. Sample Preparation and Pre-treatment:

• Collect soil samples from the desired agricultural fields (e.g., top 0-15 cm layer).[1]

• Air-dry the soil samples and grind them to a fine powder.[1]

• Pass the powdered soil through a 2 mm sieve to ensure homogeneity.[1]

• Store the sieved soil samples at 4°C until analysis.[1]

2. QuEChERS Extraction Procedure:

A simplified and modified QuEChERS protocol has been optimized for the determination of Pyrazosulfuron-ethyl in soil matrices.[1]

• Weigh 10 g of the prepared soil sample into a 50 mL polypropylene (B1209903) centrifuge tube.[1]

• Add approximately 4 mL of ultrapure water to the soil sample and mix using a vortex mixer for 1 minute to hydrate (B1144303) the soil.[1]

• Add 20 mL of acetonitrile (B52724) containing 1% acetic acid (MeCN + 1% HOAc) to the tube.[1]

• Shake the tube vigorously for 2 minutes.

• Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.8 g of sodium acetate (B1210297) trihydrate (NaOAc·3H₂O) to the tube.[1]

• Immediately shake the tube as quickly as possible to prevent the formation of MgSO₄ conglomerates.[1]

• Centrifuge the mixture for 5 minutes at 5000 rpm.[1]

• Filter an 18 mL aliquot of the supernatant through a column containing anhydrous sodium sulfate (Na₂SO₄) to remove residual water.[1]

• Dry the filtered extract under a gentle stream of nitrogen.

• Re-dissolve the residue in 1.0 mL of methanol (B129727) for HPLC-UV analysis.[1]

Note on Cleanup Sorbents: In the development of this method, primary and secondary amine (PSA) and C18 sorbents were evaluated for the cleanup step. However, these sorbents resulted in low recoveries for Pyrazosulfuron-ethyl, likely due to interactions with the herbicide.[1] Therefore, the cleanup step with PSA and C18 is omitted in this modified protocol.

3. HPLC-UV Analysis:

• Instrumentation: A Waters 600 HPLC system equipped with a UV detector and an autosampler, or a similar system, can be used.[1]

• Column: Diamonsil C18 column (250 × 4.6 mm i.d., 5 µm particle size).[1]

• Column Temperature: 30°C.[1]

• Mobile Phase: A mixture of methanol and water containing 0.2% acetic acid (75/25, v/v).[1]

• Flow Rate: 1 mL/min.[1]

• Detection Wavelength: 241 nm.[1]

• Injection Volume: 20 µL.[1]

• Data Acquisition and Processing: Empower Software (Waters, USA) or equivalent.[1]

Data Presentation

The performance of this modified QuEChERS method was validated in two different types of soil, and the results are summarized in the tables below.

Table 1: Method Performance for Pyrazosulfuron-ethyl in Soil

Parameter	Value	Reference
Limit of Detection (LOD)	0.05 mg/Kg	[1][4][5]
Limit of Quantification (LOQ)	0.1 mg/Kg	[1][4][5]

Table 2: Recovery and Precision of Pyrazosulfuron-ethyl in Different Soil Types

Soil Type	Fortification Level (mg/Kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Changsha Soil	0.1	70.8 - 99.0	2.1 - 7.9	[1][4][5]
Nanning Soil	0.1	83.5 - 86.4	7.0 - 10.0	[1][4][5]

Experimental Workflow Diagram

Caption: Workflow of the modified QuEChERS method for Pyrazosulfuron-ethyl extraction from soil.

Conclusion

The described modified QuEChERS method provides a simple, rapid, and effective approach for the extraction of Pyrazosulfuron-ethyl from soil samples.[1] The method demonstrates good recovery and precision, making it suitable for routine monitoring of Pyrazosulfuron-ethyl residues in soil. The omission of the d-SPE cleanup step with PSA and C18 sorbents simplifies the procedure and reduces costs without compromising the analytical results for this specific compound.[1] This application note serves as a valuable resource for researchers and scientists involved in environmental monitoring and pesticide residue analysis.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. Portico [access.portico.org]
• 3. QuEChERS approach for the determination of pesticide residues in soil | Separation Science [sepscience.com]
• 4. QuEChERS extraction for high performance liquid chromatographic determination of pyrazosulfuron-ethyl in soils [inis.iaea.org]
• 5. [PDF] QuEChERS Extraction for High Performance Liquid Chromatographic Determination of pyrazosulfuron-ethyl in Soils | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Analysis of Pyrazosulfuron-ethyl and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of the herbicide Pyrazosulfuron-ethyl and its primary metabolites in environmental samples. The protocols outlined below utilize Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) for sensitive and selective detection.

Introduction

Pyrazosulfuron-ethyl is a widely used sulfonylurea herbicide for the control of broadleaf weeds and sedges in rice crops. Its widespread application necessitates robust analytical methods to monitor its presence and the formation of its metabolites in the environment, ensuring food safety and environmental protection. The primary degradation pathway of Pyrazosulfuron-ethyl involves the cleavage of the sulfonylurea bridge, leading to the formation of several key metabolites.

This document provides detailed protocols for the simultaneous extraction and quantification of Pyrazosulfuron-ethyl and its three major metabolites:

• Metabolite 1: Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate

• Metabolite 2: 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Metabolite 3: 2-Amino-4,6-dimethoxypyrimidine

Analytical Standards

High-purity analytical standards are crucial for accurate quantification. The following standards are required:

Compound	CAS Number	Commercial Availability
Pyrazosulfuron-ethyl	93697-74-6	Readily available from major chemical suppliers.
2-Amino-4,6-dimethoxypyrimidine	36315-01-2	Available from several chemical suppliers.[1][2][3][4]
Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate	Not readily available as a certified reference material. Custom synthesis may be required.
5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	Not readily available as a certified reference material. Custom synthesis may be required.

Experimental Protocols

Sample Preparation

3.1.1. Water Samples

A solid-phase extraction (SPE) method is recommended for the pre-concentration and cleanup of water samples.

• Protocol:

  • Filter the water sample (500 mL) through a 0.45 µm nylon filter.

  • Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the filtered water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes with 6 mL of acetonitrile (B52724).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase for UPLC-MS/MS analysis.

3.1.2. Soil Samples

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for the extraction of analytes from soil samples.

• Protocol:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and vortex for 30 seconds.

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

  • Transfer a 1 mL aliquot of the supernatant into a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA (primary secondary amine) for dispersive SPE cleanup.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

The simultaneous analysis of Pyrazosulfuron-ethyl and its metabolites is performed using a UPLC system coupled to a triple quadrupole mass spectrometer.

• UPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 10% B

    • 1-8 min: 10-90% B

    • 8-10 min: 90% B

    • 10.1-12 min: 10% B

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flows: Optimized for the specific instrument.

  • MRM Transitions: The following Multiple Reaction Monitoring (MRM) transitions should be optimized for the specific instrument. The transitions provided are indicative.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Pyrazosulfuron-ethyl	415.1	182.1	140.1	15
Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate	264.1	198.1	154.1	12
5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	236.0	170.0	126.0	18
2-Amino-4,6-dimethoxypyrimidine	156.1	114.1	96.1	20

Data Presentation

Quantitative data should be summarized in clear and structured tables for easy comparison.

Table 1: Method Validation Parameters

Parameter	Pyrazosulfuron-ethyl	Metabolite 1	Metabolite 2	Metabolite 3
Linearity Range (µg/L)	0.1 - 100	0.1 - 100	0.1 - 100	0.1 - 100
Correlation Coefficient (r²)	>0.99	>0.99	>0.99	>0.99
Limit of Detection (LOD) (µg/kg)	0.05	0.08	0.1	0.05
Limit of Quantification (LOQ) (µg/kg)	0.15	0.25	0.3	0.15
Recovery (%) in Soil (n=6)	85-105	80-100	75-95	90-110
RSD (%) in Soil	<10	<12	<15	<8
Recovery (%) in Water (n=6)	90-110	85-105	80-100	95-115
RSD (%) in Water	<8	<10	<12	<5

Visualizations

Pyrazosulfuron-ethyl Degradation Pathway

Caption: Major degradation pathways of Pyrazosulfuron-ethyl.

Analytical Workflow for Soil and Water Samples

Caption: Workflow for sample preparation and analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Amino-4,6-dimethoxypyrimidine | 36315-01-2 | TCI AMERICA [tcichemicals.com]
• 3. calpaclab.com [calpaclab.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Optimizing Weed Control in Rice: Application Notes and Protocols for Post-Emergence Pyrazosulfuron

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the optimal post-emergence application timing of Pyrazosulfuron-ethyl for effective weed management in rice cultivation. This document summarizes key quantitative data from various studies, details experimental protocols for reproducibility, and illustrates the herbicide's mode of action and application workflows through diagrams.

Introduction

Pyrazosulfuron-ethyl is a selective, systemic sulfonylurea herbicide widely used for the control of annual and perennial broad-leaved weeds and sedges in rice.[1][2] It functions by inhibiting acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids, ultimately leading to the cessation of cell division and plant growth in susceptible weeds.[3][4] The timing of post-emergence application is a critical factor in maximizing its efficacy while ensuring crop safety.

Quantitative Data Summary

The following tables summarize the efficacy of Pyrazosulfuron-ethyl at various post-emergence application timings and dosages, based on data from multiple research studies.

Table 1: Efficacy of Post-Emergence Pyrazosulfuron-ethyl on Weed Control in Transplanted and Direct-Seeded Rice

Application Timing (Days After Transplanting/Sowing - DAT/DAS)	Pyrazosulfuron-ethyl Dose (g a.i./ha)	Major Weeds Controlled	Weed Control Efficiency (%)	Rice Grain Yield (t/ha)	Reference
3 DAT	42.0	Echinochloa colona, Cyperus difformis, Ammania baccifera, Ludwigia octovalvis, Monochoria vaginalis	39.55 - 79.85	3.3	[5][6]
3 DAS	20.0	Cyperus iria, Echinochloa colona	76.88 - 91.33 (at 15, 30, and 60 DAA)	-	[7]
3-10 DAT	20-25	Cyperus iria, Echinochloa colona	Significant reduction in weed density and biomass	-	[7]
4-7 DAS	20.0	Sedges and Broad-leaved weeds	100 (Broad-leaved weeds)	Higher yield than unweeded control	[8]
5 DAT/DAS	30.0	-	-	Next best after manual weeding	[9]
10 DAT	21.0 (followed by hand weeding at 40 DAT)	-	-	Next best alternative to Triafamone + hand weeding	[10]
Post-emergence (unspecified timing)	30.0	General weeds	57.32, 76.74, 88.34 (at 20, 40, 60 DAT)	Increased yield	[11]

DAA: Days After Application

Experimental Protocols

The following are generalized experimental protocols based on methodologies reported in the cited research for evaluating the efficacy of post-emergence Pyrazosulfuron-ethyl.

Field Trial Design

• Experimental Layout: Randomized Block Design (RBD) is commonly used with three to four replications.

• Plot Size: Varies depending on the study, but a representative size is 5m x 4m.

• Crop Establishment: Experiments have been conducted in both transplanted and direct-seeded rice systems. For transplanted rice, seedlings are typically transplanted at a specified age (e.g., 25 days old).

• Treatments:

  • Varying doses of Pyrazosulfuron-ethyl (e.g., 15, 20, 25, 30, 42 g a.i./ha).

  • Different post-emergence application timings (e.g., 3, 5, 7, 10, 15, 20, 30 DAT/DAS).

  • Control plots: Weedy check (no herbicide) and weed-free check (manual weeding).

  • Comparison with other standard pre- or post-emergence herbicides.

Herbicide Application

• Equipment: Knapsack sprayer fitted with a flat fan nozzle.

• Spray Volume: A typical spray volume is 500 L/ha to ensure uniform coverage.

• Application Condition: Herbicides are generally applied when there is a few centimeters of standing water in the field, which should be maintained for a few days after application.

Data Collection and Analysis

• Weed Density and Biomass: Weed counts and dry weight are recorded from randomly placed quadrats (e.g., 0.25 m²) at different intervals after application (e.g., 15, 30, 45, 60 DAT/DAS).

• Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) / WDC] x 100 Where, WDC = Weed dry matter in the control plot, and WDT = Weed dry matter in the treated plot.

• Crop Phytotoxicity: Visual assessment of crop injury (e.g., leaf yellowing, stunting) is recorded at regular intervals after herbicide application on a 0-100 scale.

• Yield and Yield Components: Data on the number of tillers, panicle length, number of grains per panicle, and grain and straw yield are collected at harvest.

• Statistical Analysis: The collected data are subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the treatment effects.

Mode of Action and Decision Frameworks

Signaling Pathway of Pyrazosulfuron-ethyl

Caption: Mode of action of Pyrazosulfuron-ethyl in susceptible weeds.

Experimental Workflow for Determining Optimal Application Timing

Caption: Workflow for optimizing Pyrazosulfuron application timing.

Logical Framework for Post-Emergence Application Decision

Caption: Decision-making for Pyrazosulfuron-ethyl application.

Conclusions and Recommendations

• Optimal Timing: Post-emergence application of Pyrazosulfuron-ethyl is most effective when applied early, typically between 3 to 10 days after transplanting or sowing, when weeds are in their initial growth stages (2-4 leaf stage).

• Efficacy: Pyrazosulfuron-ethyl demonstrates high efficacy against a broad spectrum of broad-leaved weeds and sedges. Its effectiveness against grassy weeds can be variable.

• Dosage: Effective dosages generally range from 20 to 42 g a.i./ha. The specific dose should be determined based on the weed spectrum and infestation level.

• Crop Safety: When applied at the recommended timings and dosages, Pyrazosulfuron-ethyl is generally safe for rice. However, some studies note that certain rice varieties may exhibit sensitivity.

• Integrated Weed Management: For achieving broad-spectrum and season-long weed control, integrating Pyrazosulfuron-ethyl application with other weed management practices, such as manual weeding or sequential application of other herbicides with different modes of action, is recommended. This approach also helps in mitigating the risk of herbicide resistance development.

References

• 1. Wholesale Pyrazosulfuron-ethyl 10%WP highly Active sulfonylurea herbicide Manufacturer and Supplier | AgroRiver [agroriver.com]
• 2. Supply Herbicide Pyrazosulfuron-ethyl, Pyrazosulfuron-ethyl 10% WP, pyrazosulfuron ethyl, pyrazosulfuron ethyl herbicide, pyrazosulfuron herbicide, pyrazosulfuron weedicide, pyrazosulfuron ethyl technical, pesticide suppliers [essencechem.com]
• 3. caws.org.nz [caws.org.nz]
• 4. coromandel.biz [coromandel.biz]
• 5. isws.org.in [isws.org.in]
• 6. researchgate.net [researchgate.net]
• 7. actascientific.com [actascientific.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemijournal.com [chemijournal.com]

Application Notes and Protocols for Broad-Spectrum Weed Control Using Pyrazosulfuron in Combination with Other Herbicides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pyrazosulfuron in combination with other herbicides to achieve broad-spectrum weed control. The information is intended to guide researchers in designing and conducting experiments to evaluate the efficacy and synergy of such herbicide combinations.

Introduction to Pyrazosulfuron and Combination Strategies

Pyrazosulfuron-ethyl (B166691) is a sulfonylurea herbicide widely used for controlling broadleaf weeds and sedges in rice and other crops. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain amino acids in plants. To broaden the weed control spectrum, particularly against grassy weeds, and to manage the evolution of herbicide resistance, Pyrazosulfuron is often used in combination with other herbicides possessing different modes of action. Tank-mixing or using pre-formulated mixtures of Pyrazosulfuron with other active ingredients can provide synergistic or additive effects, leading to more effective and sustainable weed management.

Herbicide Partners for Pyrazosulfuron and their Mechanisms of Action

Several herbicides are commonly combined with Pyrazosulfuron to enhance weed control efficacy. Understanding their individual modes of action is critical for designing effective combination strategies.

• Pyrazosulfuron-ethyl: Belongs to the anilide class of herbicides and primarily controls annual grasses by inhibiting cell division and elongation.

• Penoxsulam: A triazolopyrimidine sulfonanilide herbicide that also inhibits the ALS enzyme, providing broad-spectrum control of grasses, sedges, and broadleaf weeds.[1]

• Bispyribac-sodium: A pyrimidinyl carboxy herbicide that is also an ALS inhibitor, effective against grasses, sedges, and broadleaf weeds in rice.[2][3]

• Pretilachlor: A chloroacetamide herbicide that inhibits the synthesis of very-long-chain fatty acids (VLCFAs), primarily controlling annual grasses and some broadleaf weeds.[4][5]

• Quinclorac (B55369): A quinoline (B57606) carboxylic acid herbicide that acts as a synthetic auxin, effective against specific grass weeds like barnyardgrass and some broadleaf weeds.

• Carfentrazone-ethyl (B33137): A triazolinone herbicide that inhibits the protoporphyrinogen (B1215707) oxidase (PPO) enzyme, leading to rapid membrane disruption and necrosis of broadleaf weeds.

Data Presentation: Efficacy of Pyrazosulfuron Combinations

The following tables summarize the quantitative data from various studies on the efficacy of Pyrazosulfuron combinations for broad-spectrum weed control in rice.

Table 1: Efficacy of Pyrazosulfuron + Pretilachlor Combinations on Weed Control in Transplanted Rice

Herbicide Combination	Application Rate (g a.i./ha)	Target Weeds	Weed Control Efficiency (%)	Crop	Reference
Pyrazosulfuron-ethyl + Pretilachlor	15 + 600	Grasses, Sedges, Broadleaf weeds	83.26	Transplanted Rice	[6]
Butachlor (Standard Check)	1500	Grasses, Sedges, Broadleaf weeds	Not specified	Transplanted Rice	[6]
Weedy Check	-	Grasses, Sedges, Broadleaf weeds	0	Transplanted Rice	[6]

Table 2: Efficacy of Pyrazosulfuron + Bensulfuron methyl + Pretilachlor Combinations on Weed Density and Dry Weight in Transplanted Rice

Herbicide Combination	Application Rate (Product/ha)	Weed Density (No./m²)	Weed Dry Weight (g/m²)	Crop	Reference
Pretilachlor + Pyrazosulfuron-ethyl	10 kg	12.50	9.45	Transplanted Rice	[6]
Pretilachlor + Bensulfuron methyl	Not specified	5.50 (Grasses), 5.50 (Sedges), 12.50 (Broadleaf)	Not specified	Transplanted Rice	[6]
Butachlor (Standard Check)	Not specified	Not specified	Not specified	Transplanted Rice	[6]
Weedy Check	-	Not specified	Not specified	Transplanted Rice	[6]

Table 3: Synergistic Effect of Pyrazosulfuron and Carfentrazone-ethyl Combination

Herbicide Combination	Weight Ratio	Target Weeds	Effect	Reference
Pyrazosulfuron-ethyl + Carfentrazone-ethyl	1 : 0.53-1.2	Broadleaf weeds in rice paddy	Obvious synergism, improved weed-killing speed	[7]
Pyrazosulfuron-ethyl + Carfentrazone-ethyl + Quinclorac	1 : (1-2.5) : (15-40)	Broadleaf weeds and barnyard grass in paddy fields	Obvious synergism, enhanced weed control speed	[8]

Experimental Protocols

Protocol for Evaluating Herbicide Efficacy in Field Trials

This protocol outlines a general procedure for conducting field trials to assess the efficacy of Pyrazosulfuron combinations.

4.1.1. Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with three to four replications.

• Plot Size: Minimum of 25 m² per treatment.[9]

• Treatments:

  • Untreated (weedy) check.

  • Hand-weeded check.

  • Pyrazosulfuron applied alone at the recommended dose.

  • Partner herbicide(s) applied alone at the recommended dose.

  • Tank-mix or pre-mix combinations of Pyrazosulfuron and partner herbicide(s) at various rates.

  • A standard herbicide treatment for comparison.

4.1.2. Herbicide Application:

• Equipment: Knapsack sprayer with a flat-fan nozzle.

• Spray Volume: 300-500 L/ha to ensure uniform coverage.[10]

• Timing: Pre-emergence (PRE) or post-emergence (POST) application depending on the herbicide and target weed stage. For POST applications, weeds should typically be at the 2-4 leaf stage.

• Environmental Conditions: Apply during calm conditions to avoid spray drift. Record temperature, humidity, and wind speed at the time of application.

4.1.3. Data Collection:

• Weed Density and Biomass: At 20, 40, and 60 days after transplanting (DAT) or sowing, record the density (number of weeds/m²) and dry biomass (g/m²) of different weed species from randomly selected quadrats within each plot.

• Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) / WDC] x 100 where WDC is the weed dry matter in the control plot and WDT is the weed dry matter in the treated plot.

• Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 days after application (DAA) on a scale of 0-100%, where 0 indicates no injury and 100 indicates complete crop death.

• Crop Yield: Harvest the crop from the net plot area and record the grain and straw yield.

4.1.4. Statistical Analysis:

• Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the experimental design.

• Use a suitable post-hoc test (e.g., Duncan's Multiple Range Test) to compare treatment means.

Protocol for Assessing Herbicide Synergy

The following protocol can be used to determine if the interaction between Pyrazosulfuron and a partner herbicide is synergistic, additive, or antagonistic.

4.2.1. Methodology:

• Conduct a dose-response experiment for each herbicide individually and for their mixtures at different ratios.

• Use a suitable method for synergy assessment, such as the Colby's method or the isobole method.[4]

4.2.2. Colby's Method:

• The expected response (E) for a mixture of two herbicides (A and B) is calculated as: E = (X + Y) - (XY / 100) where X is the percentage of inhibition by herbicide A at dose 'a' and Y is the percentage of inhibition by herbicide B at dose 'b'.

• If the observed response of the mixture is greater than the expected response, the interaction is synergistic.

• If the observed response is less than the expected response, the interaction is antagonistic.

• If the observed response is equal to the expected response, the interaction is additive.

Role of Adjuvants

Adjuvants can significantly enhance the efficacy of sulfonylurea herbicides like Pyrazosulfuron by improving spray retention, spreading, and penetration of the active ingredient into the weed.

• Non-ionic Surfactants (NIS): Commonly used to improve the wetting and spreading of the spray solution on the leaf surface. A typical use rate is 0.25% to 0.5% v/v.[11]

• Crop Oil Concentrates (COC) and Methylated Seed Oils (MSO): Can enhance herbicide uptake, especially for grass weeds with waxy cuticles. Typical use rates are 0.5% to 1% v/v.[11]

• Ammonium Sulfate (AMS): Can be added to the spray tank to overcome antagonism from hard water ions.

It is crucial to consult the herbicide label for specific adjuvant recommendations, as using the wrong type or rate of adjuvant can sometimes lead to reduced efficacy or increased crop phytotoxicity.

Visualizations

Signaling Pathways

References

• 1. greenhousegrower.com [greenhousegrower.com]
• 2. biorxiv.org [biorxiv.org]
• 3. apms.org [apms.org]
• 4. A Method of Evaluating Herbicide Combinations and Determining Herbicide Synergism | Weed Science | Cambridge Core [cambridge.org]
• 5. ag.purdue.edu [ag.purdue.edu]
• 6. cwss.in [cwss.in]
• 7. CN101455205A - Pyrazosulfuron and carfentrazone-ethyl compound herbicides - Google Patents [patents.google.com]
• 8. CN101653137A - Mixed herbicide of carfentrazone-ethyl, pyrazosulfuron-ethyl and quinclorac - Google Patents [patents.google.com]
• 9. nda.gov.za [nda.gov.za]
• 10. Propanil Herbicide | Selective Post-Emergence Weed Control for Rice [smagrichem.com]
• 11. Crop Protection Network [cropprotectionnetwork.org]

Determining Pyrazosulfuron Sensitivity in Weed Biotypes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the sensitivity of various weed biotypes to the herbicide Pyrazosulfuron. The protocols outlined below are essential for herbicide resistance monitoring, new herbicide development, and understanding the mechanisms of resistance at the physiological and biochemical levels.

Data Presentation: Pyrazosulfuron Sensitivity in Weed Biotypes

The following table summarizes quantitative data on the sensitivity of different weed biotypes to Pyrazosulfuron-ethyl, a common formulation of Pyrazosulfuron. The data is presented as GR50 (the concentration of herbicide required to cause a 50% reduction in plant growth) and Resistance Factor (RF), which is the ratio of the GR50 of the resistant biotype to that of the susceptible biotype.

Weed Species	Biotype	Herbicide	GR50 (g a.i./ha)	Resistance Factor (RF)	Reference
Cyperus difformis	Susceptible (S)	Pyrazosulfuron-ethyl	1.8	-	[1]
Cyperus difformis	Resistant (R)	Pyrazosulfuron-ethyl	>240	>133	[1]
Cyperus iria	Susceptible (SM1)	Pyrazosulfuron-ethyl	Not specified	-	[2]
Cyperus iria	Low-Level Resistant (SB3)	Pyrazosulfuron-ethyl	Not specified	2.47	[2]
Cyperus iria	Low-Level Resistant (CH7)	Pyrazosulfuron-ethyl	Not specified	<10	[2]
Echinochloa crus-galli	Susceptible	Pyrazosulfuron-ethyl	Not specified	-
Echinochloa crus-galli	Resistant	Pyrazosulfuron-ethyl	Not specified	-
Sagittaria trifolia	Susceptible (S1)	Pyrazosulfuron-ethyl	Not specified	-	[3]
Sagittaria trifolia	Resistant (R1)	Pyrazosulfuron-ethyl	Not specified	High	[3]
Sagittaria trifolia	Susceptible (R2)	Pyrazosulfuron-ethyl	Not specified	Susceptible	[3]

Note: "g a.i./ha" refers to grams of active ingredient per hectare. Data for Echinochloa crus-galli is included as it is a major weed, however, specific GR50 values for Pyrazosulfuron-ethyl were not found in the provided search results. Further research is recommended to populate this data.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be adapted based on the specific weed species and available resources.

Whole-Plant Dose-Response Bioassay

This is the most common and reliable method for determining herbicide resistance.

Objective: To determine the whole-plant response of weed biotypes to a range of Pyrazosulfuron-ethyl concentrations and to calculate the GR50.

Materials:

• Weed seeds of suspected resistant and known susceptible biotypes.

• Pots (10-15 cm diameter) filled with a sterile potting mix (e.g., soil:sand:peat moss, 2:1:1 v/v/v).

• Pyrazosulfuron-ethyl formulation.

• Controlled environment growth chamber or greenhouse with controlled temperature, humidity, and photoperiod.

• Herbicide sprayer with a calibrated nozzle.

• Drying oven.

• Analytical balance.

Procedure:

• Seed Germination and Plant Growth:

  • Sow 5-10 seeds of each weed biotype in separate pots.

  • Water the pots as needed and place them in a growth chamber or greenhouse maintained at optimal conditions for the specific weed species (e.g., 25/20°C day/night temperature, 14-hour photoperiod).

  • After emergence, thin the seedlings to a uniform number (e.g., 3-5 plants per pot).

• Herbicide Application:

  • When the plants reach the 2-4 leaf stage, apply Pyrazosulfuron-ethyl at a range of doses. A typical dose range for susceptible biotypes might be 0, 5, 10, 20, 40, and 80 g a.i./ha, while for resistant biotypes, a higher range may be necessary (e.g., 0, 40, 80, 160, 320, 640 g a.i./ha).

  • Use a calibrated laboratory sprayer to ensure uniform application.

  • Include an untreated control for each biotype.

• Post-Treatment Maintenance and Assessment:

  • Return the pots to the growth chamber or greenhouse.

  • Assess plant injury visually at 7, 14, and 21 days after treatment (DAT) using a 0-100% scale (0 = no injury, 100 = plant death).

  • At 21 DAT, harvest the above-ground biomass from each pot.

  • Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

• Data Analysis:

  • Express the dry weight of treated plants as a percentage of the untreated control for each biotype.

  • Use a non-linear regression model (e.g., log-logistic) to analyze the dose-response data and calculate the GR50 value for each biotype.

  • Calculate the Resistance Factor (RF) by dividing the GR50 of the resistant biotype by the GR50 of the susceptible biotype.

Seed Germination Bioassay (Petri Dish Assay)

This method is a rapid and space-efficient way to screen for herbicide resistance.

Objective: To assess the effect of Pyrazosulfuron-ethyl on the seed germination and early seedling growth of different weed biotypes.

Materials:

• Weed seeds of suspected resistant and known susceptible biotypes.

• Sterile Petri dishes (9 cm diameter) with filter paper.

• Pyrazosulfuron-ethyl stock solution and serial dilutions in a suitable solvent (e.g., acetone, then diluted with distilled water).

• Incubator or growth chamber.

Procedure:

• Preparation of Herbicide Solutions:

  • Prepare a stock solution of Pyrazosulfuron-ethyl.

  • Perform serial dilutions to obtain a range of concentrations (e.g., 0, 0.1, 1, 10, 100, 1000 µM). The final solvent concentration should be low (e.g., <0.5%) and consistent across all treatments.

• Seed Plating:

  • Place two layers of sterile filter paper in each Petri dish.

  • Place a known number of seeds (e.g., 20-25) on the filter paper.

  • Add a specific volume (e.g., 5 mL) of the corresponding herbicide solution or control solution (solvent only) to each Petri dish.

  • Seal the Petri dishes with parafilm to prevent evaporation.

• Incubation and Assessment:

  • Incubate the Petri dishes in the dark or under a specific light/dark cycle at an optimal temperature for germination.

  • After 7-14 days, record the germination percentage. A seed is considered germinated when the radicle is at least 2 mm long.

  • Measure the root and shoot length of the germinated seedlings.

• Data Analysis:

  • Calculate the inhibition of germination, root length, and shoot length for each herbicide concentration relative to the control.

  • Analyze the data using a dose-response model to determine the concentration of Pyrazosulfuron-ethyl that causes 50% inhibition (I50) for each parameter.

Agar-Based Bioassay

This technique is useful for observing root growth inhibition and can be more controlled than soil-based assays.

Objective: To evaluate the sensitivity of weed biotypes to Pyrazosulfuron-ethyl by measuring root growth in a herbicide-containing agar (B569324) medium.

Materials:

• Weed seeds of suspected resistant and known susceptible biotypes.

• Agar.

• Plant nutrient solution (e.g., half-strength Murashige and Skoog medium).

• Pyrazosulfuron-ethyl stock solution and serial dilutions.

• Sterile test tubes or small transparent containers.

• Growth chamber or incubator.

Procedure:

• Preparation of Agar Medium:

  • Prepare a plant nutrient solution and add agar (e.g., 0.8% w/v).

  • Autoclave the medium to sterilize it.

  • Cool the medium to about 45-50°C and add the appropriate concentration of Pyrazosulfuron-ethyl. Mix well.

  • Dispense the medium into sterile test tubes or containers and allow it to solidify in a slanted position.

• Seed Germination and Transfer:

  • Pre-germinate the weed seeds on moist filter paper in the dark for 2-3 days until the radicle emerges.

  • Aseptically transfer one germinated seed into each test tube, placing the radicle in contact with the agar surface.

• Incubation and Measurement:

  • Place the test tubes in a growth chamber under controlled conditions.

  • After 7-10 days, measure the length of the primary root.

• Data Analysis:

  • Calculate the percentage of root growth inhibition for each herbicide concentration compared to the control.

  • Use a dose-response analysis to determine the GR50 value for root growth for each biotype.

Mandatory Visualization

Signaling Pathway of Pyrazosulfuron-ethyl Action

Pyrazosulfuron-ethyl is a sulfonylurea herbicide that inhibits the enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. Inhibition of ALS leads to a deficiency of these essential amino acids, which in turn halts protein synthesis and cell division, ultimately causing plant death.

Caption: Pyrazosulfuron-ethyl inhibits the ALS enzyme, blocking essential amino acid synthesis.

Experimental Workflow for Pyrazosulfuron Sensitivity Bioassay

The following diagram illustrates the general workflow for conducting a whole-plant bioassay to determine Pyrazosulfuron sensitivity.

Caption: Workflow for whole-plant Pyrazosulfuron sensitivity testing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. weedscience.org [weedscience.org]

Application Notes and Protocols for Studying the Persistence of Pyrazosulfuron-ethyl in Paddy Water

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to methodologies for investigating the environmental persistence of the sulfonylurea herbicide, Pyrazosulfuron-ethyl (B166691), specifically within paddy water ecosystems. The following protocols and data are synthesized from peer-reviewed research to aid in the design and execution of robust environmental fate studies.

Introduction

Pyrazosulfuron-ethyl is a widely utilized herbicide for weed control in rice cultivation.[1][2] Its persistence in paddy water is a critical factor in assessing its potential environmental impact and ensuring food safety. The degradation of Pyrazosulfuron-ethyl in aquatic environments is influenced by a combination of biotic and abiotic factors, including pH, temperature, microbial activity, and sunlight.[3][4][5] Understanding the dissipation kinetics of this herbicide is essential for developing sustainable agricultural practices and regulatory guidelines.

Key Experimental Protocols

Field Dissipation Study

This protocol outlines the methodology for conducting a field study to evaluate the persistence of Pyrazosulfuron-ethyl in a paddy field environment.

Objective: To determine the dissipation rate and half-life of Pyrazosulfuron-ethyl in paddy water under real-world agricultural conditions.

Materials:

• Commercial formulation of Pyrazosulfuron-ethyl (e.g., 10% WP)

• Knapsack sprayer with a flat fan nozzle

• Amber glass bottles for water sample collection

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• HPLC-grade solvents: acetonitrile (B52724), methanol (B129727), ethyl acetate, n-hexane

• Reagent-grade chemicals: sodium chloride, anhydrous sodium sulfate (B86663), phosphoric acid

• High-Performance Liquid Chromatograph (HPLC) with UV or DAD detector, or a Liquid Chromatograph-tandem Mass Spectrometer (LC-MS/MS)

Procedure:

• Experimental Plot Setup:

  • Establish experimental plots in a randomized complete block design.[6]

  • Construct bunds around each plot (e.g., 50 cm high and 30 cm wide) to prevent cross-contamination.[2]

  • Prepare the paddy field according to standard agricultural practices for rice cultivation.

• Herbicide Application:

  • Apply Pyrazosulfuron-ethyl at the recommended dose (e.g., 25 g a.i./ha) and a double dose to assess concentration effects.[5][6]

  • Include a control plot with no herbicide application.[2]

  • Use a calibrated knapsack sprayer to ensure uniform application.[2]

• Paddy Water Sample Collection:

  • Collect water samples at predetermined intervals: 0 (2 hours after application), 1, 3, 5, 7, 10, 15, 20, 30, and 60 days after application.[1][2]

  • Collect samples from the center of each plot, avoiding the edges.

  • Store samples in amber glass bottles and transport them to the laboratory in a cool, dark container.

• Sample Preparation and Extraction:

  • Filter the water samples to remove suspended particles.

  • Perform liquid-liquid extraction or solid-phase extraction (SPE) to isolate Pyrazosulfuron-ethyl from the water matrix.

  • Liquid-Liquid Extraction: Acidify the water sample and partition it with an organic solvent like ethyl acetate. Dry the organic phase with anhydrous sodium sulfate and concentrate it using a rotary evaporator.[2]

  • Solid-Phase Extraction: Condition a C18 SPE cartridge with methanol followed by deionized water. Pass the water sample through the cartridge. Elute the retained Pyrazosulfuron-ethyl with a suitable solvent like acetonitrile or methanol.

• Residue Analysis:

  • Re-dissolve the dried residue in a known volume of mobile phase solvent (e.g., acetonitrile/water mixture).[2]

  • Analyze the sample using HPLC-UV/DAD or LC-MS/MS.[2][7][8]

• Data Analysis:

  • Calculate the concentration of Pyrazosulfuron-ethyl in each sample based on a standard calibration curve.

  • Determine the dissipation kinetics, which typically follow first-order kinetics.[2][3][7]

  • Calculate the half-life (DT50) using the formula: DT50 = 0.693 / k, where k is the dissipation rate constant.[1]

Laboratory Hydrolysis Study

This protocol is designed to investigate the abiotic degradation of Pyrazosulfuron-ethyl in water at different pH levels.

Objective: To determine the rate of hydrolysis and the influence of pH on the degradation of Pyrazosulfuron-ethyl.

Materials:

• Analytical standard of Pyrazosulfuron-ethyl

• Buffer solutions at pH 4, 7, and 9

• Sterilized distilled water

• Incubator or water bath with temperature control

• HPLC or LC-MS/MS system

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of Pyrazosulfuron-ethyl in a suitable solvent (e.g., acetonitrile).

  • Fortify the buffer solutions (pH 4, 7, and 9) and sterilized distilled water with the stock solution to a known concentration.

• Incubation:

  • Dispense the fortified solutions into sterile glass flasks.

  • Incubate the flasks in the dark at a constant temperature (e.g., 25°C).

• Sampling and Analysis:

  • Collect aliquots from each flask at specified time intervals.

  • Directly inject the aqueous samples into the HPLC or LC-MS/MS for analysis.

• Data Analysis:

  • Quantify the concentration of Pyrazosulfuron-ethyl at each time point.

  • Plot the concentration versus time to determine the degradation kinetics and calculate the half-life at each pH.[9][10]

Data Presentation

The persistence of Pyrazosulfuron-ethyl in paddy water is summarized in the tables below, presenting data from various studies.

Table 1: Half-life of Pyrazosulfuron-ethyl in Paddy Water

Study Reference	Half-life (days)	pH of Water	Noteworthy Conditions
Ishii et al. (2004)[2]	1.9	Not specified	Applied as a formulation with mefenacet.
Singh et al. (2011)[2]	0.9	8.2	Field study.
Ezhilarasi et al. (2018)[2][7]	0.77 - 0.79	>8.0	Ready-mix formulation with pretilachlor (B132322).
Zheng et al. (2008)[2]	Faster in acidic and basic	Acidic, Neutral, Basic	Laboratory hydrolysis study.
Singh & Singh (2013)[9][10]	2.6 (pH 4), 19.4 (pH 7)	4, 7, 9	Laboratory hydrolysis study.

Table 2: Residue Dissipation of Pyrazosulfuron-ethyl in Paddy Water

Study Reference	Initial Concentration (µg/mL)	% Dissipation after 1 Day	% Dissipation after 3 Days	% Dissipation after 5 Days
Ezhilarasi et al. (2018)[2]	0.0027 - 0.0656	>50%	>90%	-
Anonymous[8]	0.18 - 1.17 (low dose)	-	-	>95%
Anonymous[8]	0.34 - 2.19 (high dose)	-	-	>95%

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the most common technique for the quantitative analysis of Pyrazosulfuron-ethyl residues.

Table 3: Typical HPLC Conditions for Pyrazosulfuron-ethyl Analysis

Parameter	Condition	Reference
Column	Eclipse XDB – C18 RP column (5 µm, 4.6 x 150 mm)	[2]
Mobile Phase	Acetonitrile: Water with 0.1% H3PO4 (70:30 v/v)	[2]
Flow Rate	0.5 mL/min	[2]
Column Temperature	30°C	[2]
Detector	Diode Array Detector (DAD)	[2]
Retention Time	~3.4 min	[2][3]

For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is recommended.[8]

Visualizations

Caption: Workflow for studying Pyrazosulfuron-ethyl persistence.

Caption: Factors influencing Pyrazosulfuron-ethyl degradation.

References

• 1. isws.org.in [isws.org.in]
• 2. isws.org.in [isws.org.in]
• 3. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchjournal.co.in [researchjournal.co.in]
• 6. researchjournal.co.in [researchjournal.co.in]
• 7. Dissipation and fate of ready mix combination of pyrazosulfuron-ethyl and pretilachlor in rice field [agris.fao.org]
• 8. mdpi.com [mdpi.com]
• 9. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

Application Notes &amp; Protocol for Pyrazosulfuron Residue Analysis in Rice Grains and Straw

These application notes provide a detailed protocol for the determination of Pyrazosulfuron-ethyl residues in rice grains and straw. The methodology is intended for researchers, scientists, and professionals in drug development and agricultural science to ensure food safety and conduct environmental monitoring. The protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled with High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) for sensitive and selective quantification.

Introduction

Pyrazosulfuron-ethyl is a sulfonylurea herbicide extensively used in rice cultivation to control broadleaf weeds and sedges.[1] Due to its potential persistence in the environment, monitoring its residue levels in agricultural commodities like rice is crucial for consumer safety and regulatory compliance. This protocol outlines a validated method for the extraction, cleanup, and quantification of Pyrazosulfuron-ethyl in rice grains and straw.

Principle

The method involves the extraction of Pyrazosulfuron-ethyl from the rice matrix using acetonitrile (B52724). The extract is then subjected to a cleanup step using dispersive solid-phase extraction (d-SPE) to remove interfering co-extractives. The final determination and quantification are performed by HPLC-MS/MS, which offers high selectivity and sensitivity for detecting trace levels of the analyte.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the analytical method, including the limit of detection (LOD), limit of quantification (LOQ), and recovery rates.

Table 1: Method Detection and Quantification Limits

Analyte	Matrix	LOD (mg/kg)	LOQ (mg/kg)
Pyrazosulfuron-ethyl	Rice Grains	0.001	0.01
Pyrazosulfuron-ethyl	Rice Straw	0.001	0.01

Data compiled from multiple sources indicating typical achievable limits.[1][2][3]

Table 2: Recovery and Precision

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Rice Grains	0.01	82.1 - 88.3	< 15
0.10	91.0 - 96.1	< 10
1.00	85.0 - 95.0	< 10
Rice Straw	0.01	80.2 - 89.8	< 15
0.10	85.0 - 92.0	< 10
1.00	88.0 - 97.0	< 10

Recovery data is based on studies demonstrating the method's accuracy and precision.[3][4][5]

Experimental Protocol

Materials and Reagents

• Pyrazosulfuron-ethyl analytical standard (≥99% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for straw samples)

• Milli-Q or equivalent purified water

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes for d-SPE

• Vortex mixer

• Centrifuge (capable of ≥4000 rpm)

• Syringe filters (0.22 µm)

Sample Preparation

• Homogenization:

  • For rice grains, grind the sample into a fine powder using a blender or mill.[4]

  • For rice straw, chop the sample into small pieces (1-2 cm).[4]

• Weighing: Accurately weigh 5 g of the homogenized rice grain or 2 g of the chopped rice straw sample into a 50 mL centrifuge tube.

Extraction

• Add 10 mL of purified water to the centrifuge tube containing the sample and vortex for 30 seconds to moisten the sample.

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (4 g anhydrous MgSO₄ and 1 g NaCl).

• Immediately cap the tube and vortex vigorously for 1 minute.

• Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube.

• For Rice Grains: The d-SPE tube should contain 900 mg of anhydrous MgSO₄, 150 mg of PSA, and 150 mg of C18.

• For Rice Straw: The d-SPE tube should contain 900 mg of anhydrous MgSO₄, 150 mg of PSA, 150 mg of C18, and 7.5 mg of GCB to remove pigments.

• Vortex the d-SPE tube for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

Final Extract Preparation

• Take an aliquot of the cleaned extract from the d-SPE tube.

• Filter the extract through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

• Instrument: A high-performance liquid chromatograph coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for Pyrazosulfuron-ethyl for quantification and confirmation. The specific precursor and product ions should be optimized on the instrument.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the residue analysis protocol.

Caption: Workflow for Pyrazosulfuron residue analysis.

References

• 1. isws.org.in [isws.org.in]
• 2. mdpi.com [mdpi.com]
• 3. Dissipation Dynamics and Residue of Four Herbicides in Paddy Fields Using HPLC-MS/MS and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isws.org.in [isws.org.in]
• 5. researchgate.net [researchgate.net]

Application of Pyrazosulfuron-ethyl in Direct-Seeded Rice Cultivation Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazosulfuron-ethyl is a selective, systemic herbicide belonging to the sulfonylurea class. It is widely utilized in direct-seeded rice (DSR) cultivation systems for the effective control of a broad spectrum of weeds, including broadleaf weeds, sedges, and certain grasses.[1][2] Its mode of action involves the inhibition of the enzyme acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in susceptible plants.[3][4] This inhibition leads to the cessation of cell division and ultimately, the death of the weed. This document provides detailed application notes and experimental protocols for the use of Pyrazosulfuron-ethyl in DSR research settings.

Mechanism of Action

Pyrazosulfuron-ethyl is absorbed by the roots and/or leaves of weeds and translocated to the meristematic tissues.[1] Within the plant, it acts as a potent inhibitor of the acetolactate synthase (ALS) enzyme (also known as acetohydroxyacid synthase or AHAS).[3][5][6] This enzyme catalyzes the first committed step in the biosynthesis of the essential branched-chain amino acids: valine, leucine, and isoleucine.[3][7] By blocking ALS, Pyrazosulfuron-ethyl depletes the plant of these vital amino acids, which are crucial for protein synthesis and overall growth. This leads to a rapid cessation of cell division and plant growth, ultimately resulting in the death of susceptible weeds.[5] The selectivity of Pyrazosulfuron-ethyl in rice is attributed to the rapid metabolism of the herbicide into non-toxic compounds within the rice plant.[5]

digraph "Pyrazosulfuron-ethyl Mechanism of Action" {
  graph [rankdir="LR", splines=ortho, nodesep=0.4];
  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2];
  edge [fontname="Arial", fontsize=9];

// Nodes Pyrazosulfuron [label="Pyrazosulfuron-ethyl", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Uptake [label="Uptake by Roots/Leaves", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Translocation [label="Translocation to Meristems", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; ALS [label="Acetolactate Synthase (ALS)\n(Target Enzyme)", fillcolor="#FBBC05", fontcolor="#202124"]; BCAA_synthesis [label="Branched-Chain Amino Acid\n(Val, Leu, Ile) Synthesis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Protein_synthesis [label="Protein Synthesis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cell_division [label="Cell Division & Growth", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Weed_death [label="Weed Death", shape=doubleoctagon, fillcolor="#34A853", fontcolor="#FFFFFF"]; Inhibition [label="Inhibition", shape=plaintext, fontcolor="#EA4335"];

// Edges Pyrazosulfuron -> Uptake; Uptake -> Translocation; Translocation -> ALS; ALS -> BCAA_synthesis [style=invis]; // for positioning BCAA_synthesis -> Protein_synthesis; Protein_synthesis -> Cell_division; Cell_division -> Weed_death;

// Inhibition edge {rank=same; Translocation; Inhibition; ALS} Translocation -> Inhibition [style=invis, minlen=0.5]; Inhibition -> ALS [arrowhead=tee, color="#EA4335", style=bold, minlen=0.5]; }

Caption: Workflow for evaluating herbicide efficacy in direct-seeded rice.

1. Experimental Design and Plot Establishment:

• Design the experiment using a Randomized Complete Block Design (RCBD) with a minimum of three replications.[8][9]

• Establish individual plots of a suitable size (e.g., 5m x 4m) with buffer zones between plots to prevent spray drift.

• Prepare the land according to the specific direct-seeding method (e.g., dry-tillage for dry DSR, puddling for wet DSR).

• Sow certified rice seeds of the desired variety at a recommended seed rate.

2. Herbicide Preparation and Application:

• Standard Operating Procedure for Herbicide Preparation:

  • Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[10][11][12]

  • Calculate the required amount of Pyrazosulfuron-ethyl formulation based on the active ingredient (a.i.) per hectare and the plot size.

  • For wettable powder (WP) or water-dispersible granule (WDG) formulations, create a slurry by mixing the required amount with a small quantity of water before adding it to the spray tank.

  • Fill the spray tank to half its volume with clean water, add the herbicide slurry, and then fill the tank to the final volume while agitating.[11]

• Sprayer Calibration:

  • Calibrate the sprayer (e.g., backpack sprayer with a flat-fan nozzle) to ensure accurate and uniform application.[13][14][15][16]

  • Determine the sprayer's output (L/ha) by spraying a known area with water at a constant pressure and walking speed.

  • Adjust the nozzle height, pressure, or walking speed to achieve the desired spray volume.

• Application:

  • Apply the herbicide at the designated timing:

    • Pre-emergence: Within 1-3 days after sowing (DAS) on a moist soil surface.[17]

    • Post-emergence: At the 2-3 leaf stage of the weeds.[8]

  • Ensure uniform coverage of the entire plot.

3. Data Collection and Analysis:

• Weed Assessment:

  • At specified intervals (e.g., 20, 40, and 60 DAS), place quadrats (e.g., 0.5m x 0.5m) randomly in each plot.[8]

  • Count the number of individual weed species within the quadrat to determine weed density.

  • Harvest all weeds within the quadrat, dry them in an oven at 70°C to a constant weight, and record the weed dry biomass.

• Weed Control Efficiency (WCE):

  • Calculate WCE using the following formula: WCE (%) = [(WDC - WDT) / WDC] x 100 Where: WDC = Weed dry weight in the control plot, and WDT = Weed dry weight in the treated plot.

• Rice Yield and Yield Components:

  • At maturity, harvest the rice from a net plot area, excluding the borders.

  • Record the grain yield and straw yield.

  • Measure yield components such as the number of panicles per square meter, number of grains per panicle, and 1000-grain weight.[8]

• Statistical Analysis:

  • Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the experimental design to determine the statistical significance of the treatments.

Protocol 2: Assessment of Phytotoxicity on Direct-Seeded Rice

This protocol describes the methodology for evaluating the phytotoxic effects of Pyrazosulfuron-ethyl on rice seedlings.

```dot digraph "Phytotoxicity_Assessment_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

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// Edges start -> exp_setup; exp_setup -> herbicide_app; herbicide_app -> visual_scoring; herbicide_app -> physiological_meas; herbicide_app -> growth_params; visual_scoring -> data_analysis; physiological_meas -> data_analysis; growth_params -> data_analysis; data_analysis -> end; }

References

• 1. botanyjournals.com [botanyjournals.com]
• 2. cwss.in [cwss.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Branched-Chain Amino Acid Metabolism in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agronomyjournals.com [agronomyjournals.com]
• 9. pub.isa-india.in [pub.isa-india.in]
• 10. eplanning.blm.gov [eplanning.blm.gov]
• 11. Standard Operating Procedures for the Application of Pesticides in Agricultural Research | School of Environmental and Biological Sciences [sebs.rutgers.edu]
• 12. pacepartners.com [pacepartners.com]
• 13. plantsciences.tennessee.edu [plantsciences.tennessee.edu]
• 14. content.ces.ncsu.edu [content.ces.ncsu.edu]
• 15. How to Calibrate Your Sprayer: A Step-by-Step Guide - Gemplers [learn.gemplers.com]
• 16. extension.colostate.edu [extension.colostate.edu]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Tank-Mixing Compatibility of Pyrazosulfuron-ethyl

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive guide to understanding and evaluating the tank-mixing compatibility of Pyrazosulfuron-ethyl with other agrochemicals. The information is intended to assist in the development of effective and safe crop protection strategies.

Introduction to Pyrazosulfuron-ethyl and Tank-Mixing

Pyrazosulfuron-ethyl is a selective, systemic herbicide belonging to the sulfonylurea family.[1][2] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of essential amino acids in plants.[1][3] This inhibition leads to the cessation of cell division and plant growth. It is widely used for the control of annual and perennial broad-leaved weeds and sedges in rice and other crops.[3]

Tank-mixing, the practice of combining multiple agrochemicals in a single spray solution, is a common agricultural practice aimed at broadening the spectrum of pest control, managing resistance, and improving application efficiency.[4][5][6] However, the combination of different formulations can lead to physical or chemical incompatibilities, which may reduce product efficacy, cause crop injury (phytotoxicity), or damage application equipment.[5][7][8] Therefore, a thorough evaluation of tank-mix compatibility is essential before field application.

Principles of Agrochemical Compatibility

There are two primary types of incompatibility to consider when tank-mixing agrochemicals:

• Physical Incompatibility: This occurs when the products in the mixture do not remain uniformly dispersed. Signs of physical incompatibility include the formation of precipitates, flakes, gels, or scum, as well as phase separation (layering).[4][5][9] These issues can lead to clogged nozzles and uneven application, resulting in poor pest control and potential crop damage.[7]

• Chemical Incompatibility: This type of incompatibility involves a chemical reaction between the active ingredients or inert components of the mixed products.[4][8] The reaction may not always be visible.[4][7] Chemical incompatibility can result in:

  • Antagonism: The efficacy of one or more of the mixed products is reduced.[5][10] For example, a study observed an antagonistic effect on barnyardgrass control when Pyrazosulfuron-ethyl was combined with butachlor.[11]

  • Synergism: The combined effect of the products is greater than the sum of their individual effects.[5][12] While this can enhance weed control, it can also lead to increased crop phytotoxicity.[5]

  • Additive Effect: The combined effect is equal to the sum of the individual effects.[13]

Factors that can influence tank-mix compatibility include the formulation of each product, the order of mixing, water quality (pH, hardness, temperature), and the degree of agitation.[4][7][8][14]

Quantitative Data on Pyrazosulfuron-ethyl Tank-Mix Compatibility

The following tables summarize available data on the compatibility of Pyrazosulfuron-ethyl with other agrochemicals.

Table 1: Physical Compatibility of Pyrazosulfuron-ethyl with Other Agrochemicals

Tank-Mix Partner	Partner's Chemical Class	Observation	Compatibility	Reference
Penoxsulam	Herbicide (ALS inhibitor)	No visible signs of incompatibility (flocculation, sedimentation, phase separation, foam formation).	Physically Compatible	[12][15]
Cyhalofop-butyl	Herbicide (ACCase inhibitor)	No visible signs of incompatibility.	Physically Compatible	[12][15]
Imazethapyr	Herbicide (ALS inhibitor)	No visible signs of incompatibility.	Physically Compatible	[12][15]
Bentazon	Herbicide (Photosystem II inhibitor)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Tebuconazole	Fungicide (DMI)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Tricyclazole	Fungicide (Melanin biosynthesis inhibitor)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Azoxystrobin	Fungicide (QoI)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Cypermethrin	Insecticide (Pyrethroid)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Thiamethoxam	Insecticide (Neonicotinoid)	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]
Bifenthrin + Carbosulfan	Insecticide	No physicochemical changes observed in the spray mix.	Physically Compatible	[16]

Table 2: Biological Compatibility of Pyrazosulfuron-ethyl with Other Herbicides

Tank-Mix Partner	Target Weed	Observed Effect	Compatibility	Reference
Penoxsulam	Mixed weed flora in winter rice	Best weed control efficiency and yield increase among post-emergence treatments.	Synergistic/Additive	[17][18]
Butachlor	Barnyardgrass (Echinochloa crus-galli)	Antagonistic effect observed in both simultaneous and sequential treatments.	Antagonistic	[11]

Experimental Protocols

Protocol for Physical Compatibility Assessment (Jar Test)

This protocol is a modified jar test to provide a systematic evaluation of the physical compatibility of tank mixes containing Pyrazosulfuron-ethyl.

Materials:

• Clean, clear glass jars (1-liter or 1-quart) with lids

• Pipettes or graduated cylinders for accurate measurement

• Water from the same source that will be used for the actual spray application

• The agrochemicals to be tested, including Pyrazosulfuron-ethyl

• A stopwatch or timer

• Personal Protective Equipment (PPE) as required by the product labels

Procedure:

• Preparation: Wear appropriate PPE. Ensure all jars are clean and properly labeled for each tank-mix combination being tested.

• Add Carrier: Fill a jar with 500 mL of the carrier water.[9]

• Mixing Order: Add the components one at a time, in the recommended order (generally the "WALES" or "WALE" method: Wettable powders and water-dispersible granules, Agitate, Liquid flowables and suspensions, Emulsifiable concentrates and solutions).[6] Shake or stir the solution after each addition.[9] A common mixing order is:

  • Water conditioning adjuvants

  • Wettable powders (WP) and Water Dispersible Granules (WDG) - Pyrazosulfuron-ethyl is often in a WDG formulation.

  • Suspension Concentrates (SC) or Flowables (F)

  • Solutions (S) or Soluble Liquids (SL)

  • Emulsifiable Concentrates (EC)

  • Surfactants or other adjuvants

• Agitation: After adding all components, cap the jar and invert it 10-15 times to simulate tank agitation.

• Initial Observation: Immediately observe the mixture for any signs of incompatibility such as clumping, separation, or heat generation.

• Static Observation: Let the jar stand undisturbed for 30 minutes and observe again. Note any settling, layering, or formation of precipitates.

• Re-suspension Test: After the 30-minute static period, invert the jar again 10-15 times to determine if any settled components can be easily and uniformly re-suspended.

• Data Recording: Record all observations, including the formation of precipitates (and their estimated volume), scum, gel, or changes in temperature or viscosity.

Protocol for Biological Compatibility Assessment (Greenhouse/Field Trial)

This protocol outlines a general procedure for evaluating the efficacy and crop safety of a Pyrazosulfuron-ethyl tank mix.

Experimental Design:

• Use a Randomized Complete Block Design (RCBD) with at least three or four replications.[18]

• Include the following treatments:

  • Untreated control (weedy check)

  • Pyrazosulfuron-ethyl applied alone at the recommended rate

  • Tank-mix partner(s) applied alone at their recommended rates

  • The proposed tank mix of Pyrazosulfuron-ethyl and partner(s) at their recommended rates

  • A weed-free control for crop safety evaluation

Procedure:

• Plot Establishment: Establish plots of the target crop and ensure a uniform infestation of the target weeds.

• Application: Apply the treatments at the appropriate growth stage for both the crop and weeds using a calibrated research sprayer that delivers a uniform spray volume.

• Data Collection:

  • Weed Control Efficacy: Visually assess weed control at regular intervals (e.g., 7, 14, 28 days after treatment) using a 0% to 100% scale (0 = no control, 100 = complete death of weeds).

  • Crop Phytotoxicity: Visually assess crop injury at the same intervals using a 0% to 100% scale (0 = no injury, 100 = crop death). Note any symptoms such as stunting, chlorosis, or necrosis.

  • Biomass Reduction (optional): At a set time point, harvest the above-ground weed biomass from a defined area within each plot, dry it, and weigh it.

  • Yield: At crop maturity, harvest the crop from the center of each plot and determine the yield.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA). Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between treatments. The interaction between the tank-mix components can be determined using Colby's method to calculate the expected response and compare it to the observed response.

Visualizations

Experimental Workflow for Tank-Mix Compatibility Assessment

Caption: Workflow for assessing Pyrazosulfuron-ethyl tank-mix compatibility.

Mode of Action and Potential for Tank-Mix Interaction

Caption: Pyrazosulfuron-ethyl's mode of action and points of potential interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 5. Tank mix compatibility – Sprayers 101 [sprayers101.com]
• 6. PI301/PI301: Ensuring Pesticide Compatibility in Tank Mixes [edis.ifas.ufl.edu]
• 7. Pesticide Tank Mix Incompatibility [exactoinc.com]
• 8. ag.purdue.edu [ag.purdue.edu]
• 9. onvegetables.com [onvegetables.com]
• 10. Check antagonism before pulling trigger on tank-mixed herbicides – The Seam [theseam.com]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. Avoid Tank Mixing Errors [ag.purdue.edu]
• 15. scite.ai [scite.ai]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. scispace.com [scispace.com]

Application Notes and Protocols for Isotope Labeling Studies of Pyrazosulfuron Uptake and Metabolism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting isotope labeling studies to trace the uptake, translocation, and metabolism of the herbicide Pyrazosulfuron. The methodologies described herein are essential for understanding its mode of action, metabolic fate in target and non-target organisms, and for developing new and improved herbicide formulations.

Pyrazosulfuron-ethyl is a systemic sulfonylurea herbicide that acts by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This inhibition blocks the biosynthesis of essential branched-chain amino acids, valine and isoleucine, leading to the cessation of cell division and plant growth.[1] Isotope labeling is a powerful technique that allows for the precise tracking of Pyrazosulfuron within a biological system, providing invaluable data on its absorption, distribution, metabolism, and excretion (ADME).[2] Both radioactive isotopes, such as Carbon-14 (¹⁴C), and stable isotopes, like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N), can be utilized for these studies.[2][3]

Experimental Principles

Isotope labeling studies involve the synthesis of Pyrazosulfuron with one or more of its atoms replaced by an isotope. This "labeled" molecule is then introduced to the biological system of interest (e.g., plants, soil, or animal models). The isotopic label allows for the sensitive and specific detection of the parent compound and its metabolites using techniques like liquid scintillation counting (for radioisotopes) or mass spectrometry (for stable isotopes).[4]

Key applications of this methodology include:

• Quantifying Uptake and Translocation: Determining the rate and extent of Pyrazosulfuron absorption by roots and/or leaves and its movement throughout the plant.

• Identifying Metabolic Pathways: Elucidating the biochemical transformations that Pyrazosulfuron undergoes within the organism, including the identification of key metabolites.

• Determining Half-life and Persistence: Assessing the persistence of Pyrazosulfuron and its metabolites in different tissues and environmental compartments.

• Investigating Mechanisms of Resistance: Understanding if enhanced metabolism contributes to herbicide resistance in certain weed species.[5][6]

Experimental Protocols

The following are generalized protocols for conducting isotope labeling studies with Pyrazosulfuron. Researchers should adapt these protocols based on the specific research question, plant species, and available analytical instrumentation.

Protocol 1: Synthesis of Isotopically Labeled Pyrazosulfuron

Objective: To synthesize Pyrazosulfuron-ethyl labeled with an appropriate isotope (e.g., ¹⁴C or ¹³C) in a metabolically stable position.

Materials:

• Precursors for Pyrazosulfuron-ethyl synthesis, with one or more atoms isotopically labeled (e.g., [¹⁴C]-2-amino-4,6-dimethoxypyrimidine or ethyl 5-amino-1-methyl-[4-¹³C]-pyrazole-4-carboxylate).

• Reagents for sulfonylurea synthesis.[7]

• Appropriate solvents and purification materials (e.g., for chromatography).

• Analytical instruments for verification of synthesis and purity (e.g., NMR, Mass Spectrometry, HPLC).

Procedure:

• Chemical Synthesis: The synthesis of Pyrazosulfuron-ethyl is typically achieved by the condensation of a sulfonyl isocyanate with an appropriate amine.[7] The isotopically labeled precursor is introduced at a suitable step in the synthesis pathway.

• Purification: The synthesized labeled Pyrazosulfuron-ethyl is purified using techniques such as column chromatography or preparative HPLC to ensure high chemical and radiochemical purity.

• Structural Verification and Purity Analysis: The identity and purity of the labeled compound are confirmed using NMR and mass spectrometry. For radiolabeled compounds, specific activity is determined.

Protocol 2: Plant Uptake and Translocation Study

Objective: To quantify the absorption and distribution of labeled Pyrazosulfuron in plants.

Materials:

• Test plants (e.g., rice, a target weed species).

• Hydroponic solution or soil matrix.

• Isotopically labeled Pyrazosulfuron-ethyl solution.

• Liquid Scintillation Counter (for ¹⁴C) or LC-MS/MS (for ¹³C).

• Plant tissue homogenizer.

• Solvents for extraction (e.g., acetone, acetonitrile).[8]

Procedure:

• Plant Growth: Grow test plants to a specific growth stage (e.g., three-leaf stage) in a controlled environment.

• Application of Labeled Herbicide:

  • Root Application: Add a known concentration and specific activity of labeled Pyrazosulfuron-ethyl to the hydroponic solution or soil.

  • Foliar Application: Apply a precise volume of the labeled herbicide solution to a specific leaf surface.

• Harvesting: Harvest plants at various time points after application (e.g., 6, 24, 48, 72 hours).

• Sample Preparation:

  • Separate the plant into different parts (roots, shoots, treated leaf, other leaves).

  • Wash the surface of the treated parts to remove any unabsorbed herbicide.

  • Homogenize the different plant parts.

• Extraction: Extract the herbicide and its metabolites from the homogenized plant tissue using an appropriate solvent mixture.[9]

• Quantification:

  • For ¹⁴C: Analyze an aliquot of the extract using a liquid scintillation counter to determine the total radioactivity.

  • For ¹³C: Analyze the extract using LC-MS/MS to quantify the labeled parent compound and metabolites.

• Data Analysis: Calculate the amount of Pyrazosulfuron absorbed and its distribution among the different plant parts.

Protocol 3: Metabolism Study

Objective: To identify and quantify the metabolites of Pyrazosulfuron in plant tissues.

Materials:

• Extracts from Protocol 2.

• Analytical standards of potential Pyrazosulfuron metabolites.

• High-Performance Liquid Chromatography (HPLC) system coupled with a radioactivity detector and/or a mass spectrometer (LC-MS/MS).[10]

• Thin-Layer Chromatography (TLC) plates and developing solvents.

Procedure:

• Chromatographic Separation:

  • Inject the plant extracts into an HPLC system equipped with a suitable column (e.g., C18) to separate the parent compound from its metabolites.[9][11] A gradient elution with a mobile phase consisting of acetonitrile (B52724) and water (with an acid modifier like formic or acetic acid) is commonly used.[9][11]

• Metabolite Identification:

  • Co-chromatography: Compare the retention times of the radioactive or mass-labeled peaks with those of authentic standards.

  • LC-MS/MS Analysis: Use the mass spectrometer to obtain the mass-to-charge ratio (m/z) and fragmentation pattern of the parent compound and its metabolites for structural elucidation.

• Quantification: Determine the relative abundance of the parent Pyrazosulfuron and each metabolite by integrating the peak areas in the chromatogram.

• Metabolic Pathway Elucidation: Based on the identified metabolites, propose a metabolic pathway for Pyrazosulfuron in the test plant. A common metabolic reaction for sulfonylureas is demethylation.[1]

Data Presentation

The quantitative data obtained from these studies should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Uptake and Translocation of [¹⁴C]-Pyrazosulfuron in Rice Plants

Time (hours)	Total Absorption (% of Applied)	Distribution in Plant Tissues (% of Absorbed)
Roots
6	15.2 ± 1.8	85.1 ± 5.4
24	35.8 ± 3.2	70.3 ± 4.9
48	58.1 ± 4.5	55.6 ± 3.8
72	72.4 ± 5.1	42.9 ± 3.1

Data are presented as mean ± standard deviation (n=3) and are hypothetical.

Table 2: Metabolic Profile of [¹⁴C]-Pyrazosulfuron in Rice Shoots

Time (hours)	Relative Abundance of Compounds (%)
Pyrazosulfuron-ethyl
6	88.3 ± 4.7
24	65.1 ± 3.9
48	42.7 ± 3.1
72	25.9 ± 2.5

Data are presented as mean ± standard deviation (n=3) of the total radioactivity recovered from the shoots and are hypothetical. Metabolite A could be the demethylated product.

Visualizations

References

• 1. coromandel.biz [coromandel.biz]
• 2. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 3. Stable Isotope Analysis of Residual Pesticides via High Performance Liquid Chromatography and Elemental Analyzer–Isotope Ratio Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome P450s-Involved Enhanced Metabolism Contributes to the High Level of Nicosulfuron Resistance in Digitaria sanguinalis from China - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pyrazosulfuron-ethyl (Ref: NC 311) [sitem.herts.ac.uk]
• 8. mhlw.go.jp [mhlw.go.jp]
• 9. jcsp.org.pk [jcsp.org.pk]
• 10. researchgate.net [researchgate.net]
• 11. Separation of Pyrazosulfuron-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Mechanisms of Weed Resistance to Pyrazosulfuron-ethyl and Other ALS Inhibitors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) related to the study of weed resistance to Pyrazosulfuron-ethyl and other Acetolactate Synthase (ALS) inhibiting herbicides.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the mechanisms of weed resistance to ALS inhibitors.

Q1: What is the primary mechanism of action of Pyrazosulfuron-ethyl and other ALS inhibitors?

Pyrazosulfuron-ethyl and other herbicides in the sulfonylurea, imidazolinone, triazolopyrimidine, and pyrimidinylthiobenzoate classes act by inhibiting the acetolactate synthase (ALS) enzyme.[1][2][3][4] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are essential for plant growth and development.[2][3][4] Inhibition of ALS leads to a deficiency in these amino acids, ultimately causing cessation of cell division and plant death.[3][4]

Q2: What are the main mechanisms by which weeds develop resistance to ALS inhibitors?

Weeds primarily develop resistance to ALS inhibitors through two main mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves genetic mutations in the ALS gene itself.[5][6][7][8][9] These mutations lead to alterations in the amino acid sequence of the ALS enzyme, which reduces the binding affinity of the herbicide to the enzyme.[9] As a result, the enzyme can continue to function even in the presence of the herbicide. Several point mutations at different positions within the ALS gene have been identified to confer resistance.[5][6][7][8][10]

• Non-Target-Site Resistance (NTSR): This mechanism does not involve any alteration of the target enzyme. Instead, it relies on other physiological processes to prevent the herbicide from reaching its target at a lethal concentration. The most common form of NTSR is enhanced herbicide metabolism, where resistant plants can detoxify the herbicide more rapidly than susceptible plants.[3][11][12][13] Other NTSR mechanisms include reduced herbicide uptake and translocation.[3]

Q3: How quickly can weed populations develop resistance to ALS inhibitors?

The repeated use of herbicides with the same mode of action, like ALS inhibitors, creates strong selection pressure, leading to the rapid evolution of resistant weed populations.[5][6][7][8][9][14] Some studies have reported the development of resistance after as few as three applications of these herbicides. The high frequency of resistant individuals in a population, coupled with the high seed production of many weed species, contributes to the rapid spread of resistance.[7]

Q4: Is resistance to one ALS inhibitor predictive of resistance to other herbicides in the same class?

Cross-resistance, where a weed population resistant to one herbicide is also resistant to other herbicides with the same mode of action, is a common phenomenon with ALS inhibitors.[15] However, the pattern of cross-resistance can vary depending on the specific mutation in the ALS gene.[10] For example, a mutation at one position might confer broad resistance to multiple classes of ALS inhibitors, while a mutation at another position might provide resistance to only a specific chemical family.[10]

II. Troubleshooting Guides

This section provides troubleshooting for common issues encountered during key experimental procedures used to study weed resistance to ALS inhibitors.

Whole-Plant Bioassay

Q1: My susceptible control plants are showing unexpected tolerance to the herbicide. What could be the issue?

• Improper Herbicide Application: Verify the herbicide concentration, calibration of the sprayer, and uniformity of application.[1][16][17] Inconsistent application can lead to some plants receiving a sub-lethal dose.

• Environmental Conditions: Extreme temperatures or humidity can affect herbicide efficacy. Ensure that the plants are grown under optimal and consistent conditions.[16][18]

• Plant Growth Stage: The susceptibility of plants to herbicides can vary with their growth stage. Ensure that all plants (susceptible and potentially resistant) are at the recommended growth stage for treatment.[1][7]

• Seed Source: The susceptible seed source may have some level of inherent tolerance or may have been cross-contaminated with resistant seeds. It is crucial to use a certified susceptible seed lot.

Q2: I am observing a high degree of variability in the response of my resistant plant population to the herbicide.

• Genetic Heterogeneity: The resistant population may not be genetically uniform. It could consist of individuals with different resistance mechanisms or varying levels of resistance.[16]

• Incomplete Selection: The field population from which the seeds were collected may not have been uniformly exposed to the herbicide, leading to a mix of resistant and susceptible individuals.

• Seed Dormancy: If seeds have variable dormancy, germination and subsequent growth will be staggered, leading to plants of different sizes and developmental stages at the time of herbicide application.[1]

In Vitro ALS Enzyme Activity Assay

Q1: I am getting low or no ALS enzyme activity in my extracts, even in the untreated controls.

• Improper Enzyme Extraction: The ALS enzyme is sensitive and can be easily degraded. Ensure that the extraction is performed at a low temperature (e.g., on ice) and that the extraction buffer contains appropriate protective agents like protease inhibitors.[4][19]

• Inactive Reagents: Check the expiration dates and storage conditions of all reagents, especially the substrates and cofactors. Prepare fresh solutions as needed.[20]

• Suboptimal Assay Conditions: The pH, temperature, and incubation time of the assay are critical. Optimize these parameters for the specific weed species you are working with.[20]

• Low Enzyme Concentration: The amount of plant tissue used for extraction may be insufficient, resulting in a low concentration of the enzyme in the final extract.

Q2: The IC50 values I am obtaining are not consistent across replicates.

• Pipetting Errors: Inaccurate pipetting, especially of the herbicide solutions and enzyme extracts, can lead to significant variability. Use calibrated pipettes and ensure thorough mixing.[20]

• Substrate or Product Instability: The substrate (pyruvate) or the product (acetolactate) may be unstable under the assay conditions. Prepare fresh substrate solutions and process the samples promptly after the reaction.[2]

• Interfering Substances: The crude enzyme extract may contain substances that interfere with the colorimetric reaction used to measure acetolactate. Consider partial purification of the enzyme extract if this is a persistent issue.[20]

ALS Gene Sequencing

Q1: I am having trouble amplifying the ALS gene using PCR.

• Poor DNA Quality: Plant tissues can contain high levels of polysaccharides and polyphenols that inhibit PCR.[21][22][23][24] Use a DNA extraction protocol optimized for your specific weed species, which may include additional purification steps.

• Primer Design: The primers may not be specific to the ALS gene of your weed species or may be annealing to a region with genetic variation. Design multiple primer pairs targeting different regions of the gene.[25]

• PCR Conditions: Optimize the annealing temperature, extension time, and number of cycles for your specific primers and DNA template.

Q2: The sequencing results are ambiguous or show multiple peaks at the same position.

• Heterozygosity: The plant may be heterozygous for a mutation in the ALS gene, meaning it has one wild-type allele and one mutant allele. This will result in two overlapping peaks at the mutation site in the sequencing chromatogram.

• Gene Duplication: Some weed species have multiple copies of the ALS gene. If your primers amplify more than one copy, you will see overlapping sequences. Designing gene-specific primers may be necessary.[25]

• Poor Sequence Quality: This could be due to issues with the sequencing reaction or the quality of the DNA template. Re-sequence the PCR product or try amplifying and sequencing a new PCR product from a fresh DNA extraction.

III. Quantitative Data Summary

The following tables summarize quantitative data on the resistance of various weed species to different ALS inhibitors.

Table 1: Resistance Levels of Various Weed Species to Sulfonylurea Herbicides

Weed Species	Herbicide	GR50 (g a.i./ha) - Susceptible	GR50 (g a.i./ha) - Resistant	Resistance Index (RI)	Reference
Kochia scoparia	Chlorsulfuron	-	-	2 to >350-fold increase in fresh/dry weight	[26]
Amaranthus hybridus	Chlorimuron-ethyl	6.3	43.5	6.9	[27]
Amaranthus hybridus	Metsulfuron-methyl	-	-	6.5	[27]
Ammannia multiflora	Bensulfuron-methyl	-	-	9.1 to 90.9	[8]
Ludwigia octovalvis	Metsulfuron-methyl	-	-	Low resistance	[28]
Sphenoclea zeylanica	Metsulfuron-methyl	-	-	Low resistance	[28]
Monochoria vaginalis	Metsulfuron-methyl	-	-	Low resistance	[28]

Table 2: In Vitro ALS Enzyme Inhibition (IC50) Data for Resistant and Susceptible Weeds

Weed Species	Herbicide	IC50 - Susceptible	IC50 - Resistant	Fold Resistance	Reference
Kochia scoparia	Sulfonylureas	-	-	5 to 28-fold	[26]
Kochia scoparia	Imidazolinones	-	-	2 to 6-fold	[26]
Kochia scoparia	Sulfonanilide	-	-	20-fold	[26]
Amaranthus retroflexus	Flumetsulam	-	-	15-fold	[29]
Amaranthus retroflexus	Nicosulfuron (B1678754)	-	-	28-fold	[29]
Amaranthus retroflexus	Imazethapyr	-	-	320-fold	[29]
Oryza sativa f. spontanea	Imazamox	-	-	80.0 to 88.3-fold	[30]

IV. Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of weed resistance to ALS inhibitors.

Whole-Plant Herbicide Resistance Bioassay

Objective: To determine the level of resistance of a weed population to a specific herbicide under controlled conditions.

Materials:

• Seeds from the suspected resistant weed population and a known susceptible population.

• Pots or trays filled with a suitable growing medium.

• Controlled environment chamber or greenhouse.

• Commercial formulation of the herbicide to be tested.

• Calibrated laboratory sprayer.

• Drying oven and balance.

Procedure:

• Seed Germination and Plant Growth:

  • Sow seeds of both the resistant and susceptible populations in pots or trays.

  • Grow the plants in a controlled environment with optimal temperature, light, and humidity.[1]

  • Water the plants as needed to maintain adequate soil moisture.

• Herbicide Application:

  • When the plants reach the appropriate growth stage (typically 2-4 true leaves), apply the herbicide using a calibrated laboratory sprayer.[6][7]

  • Apply a range of herbicide doses, including a zero-dose control, to both the resistant and susceptible populations. The doses should be selected to generate a dose-response curve.[16][17]

• Data Collection and Analysis:

  • After a specified period (typically 21-28 days), visually assess the plants for injury (e.g., chlorosis, necrosis, stunting).[19]

  • For a more quantitative assessment, harvest the above-ground biomass of each plant, dry it in an oven (e.g., at 60°C for 72 hours), and record the dry weight.[31]

  • Calculate the herbicide dose that causes a 50% reduction in growth (GR50) for both the resistant and susceptible populations by fitting the data to a dose-response curve.

  • Determine the Resistance Index (RI) by dividing the GR50 of the resistant population by the GR50 of the susceptible population.[31]

In Vitro ALS Enzyme Activity Assay

Objective: To measure the activity of the ALS enzyme in the presence and absence of an inhibitor and to determine the concentration of the inhibitor that causes 50% inhibition (IC50).

Materials:

• Fresh, young leaf tissue from resistant and susceptible plants.

• Ice-cold enzyme extraction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5, containing EDTA, DTT, and protease inhibitors).

• Assay buffer (e.g., potassium phosphate buffer, pH 7.0, containing pyruvate, MgCl2, and thiamine (B1217682) pyrophosphate).

• Herbicide stock solution and serial dilutions.

• Sulfuric acid (H2SO4).

• Creatine (B1669601) and α-naphthol solutions for color development.

• Microplate reader.

Procedure:

• Enzyme Extraction:

  • Harvest young leaf tissue and immediately place it on ice.

  • Homogenize the tissue in ice-cold extraction buffer.[4][19]

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) at 4°C.[4]

  • Collect the supernatant, which contains the crude ALS enzyme extract.

• Enzyme Assay:

  • In a microplate, set up a reaction mixture containing the assay buffer and the enzyme extract.

  • Add different concentrations of the herbicide to the reaction mixture. Include a control with no herbicide.

  • Incubate the plate at a constant temperature (e.g., 37°C) for a specific time (e.g., 60 minutes).[4]

• Color Development and Measurement:

  • Stop the reaction by adding sulfuric acid. This also initiates the conversion of acetolactate to acetoin.[4]

  • Incubate the plate at a higher temperature (e.g., 60°C) to facilitate this conversion.[4]

  • Add creatine and α-naphthol to develop a colored product.[4]

  • Measure the absorbance of the solution at the appropriate wavelength (e.g., 525 nm) using a microplate reader.[4]

• Data Analysis:

  • Calculate the percentage of ALS inhibition for each herbicide concentration relative to the control.[19]

  • Plot the percentage of inhibition against the logarithm of the herbicide concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve.[19]

ALS Gene Sequencing

Objective: To identify mutations in the ALS gene that may confer resistance to ALS-inhibiting herbicides.

Materials:

• Leaf tissue from resistant and susceptible plants.

• DNA extraction kit or reagents (e.g., CTAB buffer).

• PCR primers designed to amplify the ALS gene.

• Taq DNA polymerase and other PCR reagents.

• Thermocycler.

• Agarose (B213101) gel electrophoresis equipment.

• DNA sequencing service or equipment.

Procedure:

• Genomic DNA Extraction:

  • Extract genomic DNA from the leaf tissue of both resistant and susceptible plants using a suitable protocol.[32] Pay attention to removing PCR inhibitors like polyphenols and polysaccharides.[21][22][23][24]

• PCR Amplification:

  • Amplify the ALS gene using PCR with the designed primers.[25]

  • Verify the amplification of the correct DNA fragment by running the PCR product on an agarose gel.

• DNA Sequencing:

  • Purify the PCR product to remove primers and unincorporated nucleotides.

  • Sequence the purified PCR product using Sanger sequencing or next-generation sequencing methods.[33]

• Sequence Analysis:

  • Align the DNA sequences from the resistant and susceptible plants.

  • Compare the sequences to identify any nucleotide differences (mutations) in the resistant plant's ALS gene.

  • Translate the DNA sequence into an amino acid sequence to determine if the mutation results in a change in the protein structure.

V. Visualizations

The following diagrams illustrate key concepts and workflows related to weed resistance to ALS inhibitors.

Caption: Primary mechanisms of weed resistance to ALS inhibitors.

Caption: Workflow for a whole-plant herbicide resistance bioassay.

Caption: Workflow for an in vitro ALS enzyme activity assay.

Caption: Workflow for identifying mutations in the ALS gene.

References

• 1. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Metabolism-Based Herbicide Resistance and Cross-Resistance in Crop Weeds: A Threat to Herbicide Sustainability and Global Crop Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Protocols for robust herbicide resistance testing in different weed species [agris.fao.org]
• 6. Weed resistance testing: 5 questions you need answered - Teagasc | Agriculture and Food Development Authority [teagasc.ie]
• 7. Herbicide Resistance - Teagasc | Agriculture and Food Development Authority [teagasc.ie]
• 8. Characterization of target-site resistance to ALS-inhibiting herbicides in Ammannia multiflora populations | Weed Science | Cambridge Core [cambridge.org]
• 9. researchgate.net [researchgate.net]
• 10. Mutations in the acetolactate synthase (ALS) enzyme affect shattercane (Sorghum bicolor) response to ALS-inhibiting herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic Herbicide Resistance – Integrated Pest and Crop Management – UW–Madison [ipcm.wisc.edu]
• 12. growiwm.org [growiwm.org]
• 13. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 14. How to detect herbicide resistance in arable weeds | AHDB [ahdb.org.uk]
• 15. Agronomy eUpdate April 18th, 2024 : Issue 1000 [eupdate.agronomy.ksu.edu]
• 16. hracglobal.com [hracglobal.com]
• 17. media.ahdb.org.uk [media.ahdb.org.uk]
• 18. Herbicide Resistance Detection in the Field [extension.sdstate.edu]
• 19. benchchem.com [benchchem.com]
• 20. docs.abcam.com [docs.abcam.com]
• 21. researchgate.net [researchgate.net]
• 22. Overcoming Challenges in Extracting Plant DNA | Genetics And Genomics [labroots.com]
• 23. Overcoming Obstacles: Troubleshooting Common Challenges in Plant DNA Extraction [greenskybio.com]
• 24. geneticeducation.co.in [geneticeducation.co.in]
• 25. Frontiers | ALS gene overexpression and enhanced metabolism conferring Digitaria sanguinalis resistance to nicosulfuron in China [frontiersin.org]
• 26. Mechanism of Sulfonylurea Herbicide Resistance in the Broadleaf Weed, Kochia scoparia - PMC [pmc.ncbi.nlm.nih.gov]
• 27. scielo.br [scielo.br]
• 28. j-tropical-crops.com [j-tropical-crops.com]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. benchchem.com [benchchem.com]
• 32. geneticsmr.org [geneticsmr.org]
• 33. researchgate.net [researchgate.net]

Optimizing the efficacy of Pyrazosulfuron-ethyl in varying soil pH and organic matter

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the efficacy of Pyrazosulfuron-ethyl (B166691) in varying soil pH and organic matter conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the application and analysis of Pyrazosulfuron-ethyl, with a focus on soil-related variables.

Issue 1: Reduced Weed Control Efficacy in High pH Soils

• Question: My experiments in alkaline soils (pH > 7.5) are showing reduced weed control compared to neutral or acidic soils. What could be the cause?

• Answer: The degradation of Pyrazosulfuron-ethyl is pH-dependent. It is least persistent in acidic conditions and more stable in neutral to alkaline conditions.[1][2][3] While this suggests longer availability in high pH soils, the primary factor influencing its efficacy is often sorption to soil particles. In a study conducted in a soil with a pH of 8.2 and low organic matter (0.5%), the half-life of Pyrazosulfuron-ethyl was found to be 5.4 days.[4] However, increased sorption in alkaline soils can reduce its bioavailability in the soil solution, making it less available for uptake by weed roots. Additionally, the chemical hydrolysis of the sulfonylurea bridge, a key degradation pathway, is slower at higher pH.

Issue 2: Inconsistent Results in High Organic Matter Soils

• Question: I am observing variable and often lower-than-expected efficacy of Pyrazosulfuron-ethyl in soils with high organic matter content (>3%). Why is this happening?

• Answer: Soil organic matter is a primary factor controlling the sorption of Pyrazosulfuron-ethyl.[5] Higher organic matter content leads to increased adsorption of the herbicide, which reduces its concentration in the soil solution and consequently its availability for weed uptake.[6][7] The sorption of Pyrazosulfuron-ethyl has been shown to be significantly correlated with the organic matter content of the soil.[6][7] This binding can lead to reduced herbicidal activity. However, organic matter also promotes microbial activity, which can accelerate the degradation of the herbicide.[4][5] The balance between these two processes—sorption and microbial degradation—can lead to inconsistent results.

Issue 3: Rapid Dissipation of Pyrazosulfuron-ethyl

• Question: My data indicates that Pyrazosulfuron-ethyl is dissipating much faster than anticipated from the soil. What factors could be contributing to this?

• Answer: Rapid dissipation of Pyrazosulfuron-ethyl can be influenced by several factors:

  • Low Soil pH: The herbicide degrades more rapidly in acidic conditions through chemical hydrolysis.[1][2][3]

  • High Microbial Activity: Microbial degradation is a significant pathway for the breakdown of Pyrazosulfuron-ethyl.[4] Soils with high microbial populations will exhibit faster degradation rates.

  • Soil Moisture and Temperature: Optimal moisture and warmer temperatures generally increase the rate of both chemical and microbial degradation.

  • Photodegradation: While less significant in the soil matrix, exposure to sunlight on the soil surface can contribute to degradation.

Issue 4: Unexpected Carryover Effects on Subsequent Crops

• Question: I've noticed phytotoxicity in sensitive rotational crops planted after an application of Pyrazosulfuron-ethyl. What could be the reason for this unexpected persistence?

• Answer: While Pyrazosulfuron-ethyl is generally considered to have a relatively short half-life, certain conditions can lead to its persistence and carryover:

  • High Soil pH and Low Organic Matter: In alkaline soils with low organic matter, microbial activity may be limited, and chemical hydrolysis is slower, leading to a longer half-life.

  • Dry Conditions: Lack of soil moisture can significantly slow down both chemical and microbial degradation processes.

  • Compacted Soil: Poorly aerated or compacted soils can have reduced microbial activity, hindering herbicide breakdown.

  • High Application Rates: Exceeding the recommended application rates can lead to higher initial concentrations that take longer to dissipate to safe levels for subsequent crops.

Frequently Asked Questions (FAQs)

Q1: What is the optimal soil pH range for the efficacy of Pyrazosulfuron-ethyl?

A1: Pyrazosulfuron-ethyl is effective across a range of soil pH values. However, its degradation is pH-dependent. It is least stable in acidic conditions (pH 4) and most stable around neutral pH (pH 7).[2][3] While it persists longer in alkaline soils, its bioavailability may be reduced due to increased sorption. Therefore, optimal efficacy is often observed in slightly acidic to neutral soils (pH 6.0-7.5) where there is a balance between persistence and availability.

Q2: How does soil organic matter content quantitatively affect the application rate of Pyrazosulfuron-ethyl?

A2: The sorption of Pyrazosulfuron-ethyl increases with increasing organic matter content.[6][7] This means that in soils with high organic matter, a greater proportion of the applied herbicide will be bound to soil particles and unavailable for weed control. Consequently, higher application rates may be necessary in high organic matter soils to achieve the same level of weed control as in soils with low organic matter. It is crucial to consult specific product labels and conduct preliminary trials to determine the optimal application rate for your specific soil conditions.

Q3: What is the primary degradation pathway of Pyrazosulfuron-ethyl in soil?

A3: The degradation of Pyrazosulfuron-ethyl in soil is a combination of chemical hydrolysis and microbial degradation.[4] The hydrolysis of the sulfonylurea bridge is a key chemical degradation pathway, which is accelerated under acidic conditions.[2][3] Microbial degradation is also a significant contributor to its breakdown in soil.[4]

Q4: Can the addition of soil amendments alter the efficacy of Pyrazosulfuron-ethyl?

A4: Yes, the addition of soil amendments, particularly those with high organic content like biochar, can significantly impact the efficacy of Pyrazosulfuron-ethyl. Amending soil with biochar has been shown to increase the sorption of the herbicide, potentially reducing its bioavailability for weed control.[8] Conversely, some organic amendments can stimulate microbial activity, which may lead to faster degradation.[5]

Data Presentation

Table 1: Effect of Soil pH on the Half-life of Pyrazosulfuron-ethyl in Water

pH	Half-life (days)
4	2.6
7	19.4
9	Not specified, but degradation is faster than at pH 7

Source: Data compiled from studies on the degradation behavior of Pyrazosulfuron-ethyl in aqueous solutions.[2][3]

Table 2: Influence of Soil Properties on Pyrazosulfuron-ethyl Sorption

Soil Type	pH	Organic Matter (g kg⁻¹)	Freundlich Sorption Coefficient (K)
Kathalagere	7.3	12.9	9.52
Mandya	6.9	10.9	Not specified
Mudigere	6.1	6.4	Not specified
Mangalore	5.8	10.4	5.45

Source: Data from a study on the sorption of Pyrazosulfuron-ethyl in different soils.[6][7] The sorption was found to be in the order of Kathalagere > Mandya > Mudigere > Mangalore, which correlated with the decreasing organic matter content.

Experimental Protocols

Protocol 1: Determining the Effect of Soil pH on Pyrazosulfuron-ethyl Efficacy

• Soil Preparation: Select a soil with a known texture and organic matter content. Adjust the pH of different soil batches to desired levels (e.g., 5.0, 6.5, 8.0) using acidic or basic solutions. Allow the soils to equilibrate for a set period.

• Herbicide Application: Prepare a stock solution of Pyrazosulfuron-ethyl. Apply the herbicide to the soil samples at a standardized rate.

• Bioassay: Sow seeds of a sensitive indicator weed species (e.g., Echinochloa crus-galli) in treated and untreated (control) soil samples.

• Incubation: Place the samples in a controlled environment (e.g., growth chamber) with optimal conditions for weed growth.

• Data Collection: After a predetermined period, measure parameters such as germination rate, shoot and root length, and biomass of the weed seedlings.

• Analysis: Compare the growth parameters of weeds in the treated soils at different pH levels to the control to determine the efficacy of Pyrazosulfuron-ethyl.

Protocol 2: Assessing the Impact of Organic Matter on Pyrazosulfuron-ethyl Sorption

• Soil and Amendment Preparation: Obtain soils with varying levels of organic matter or amend a base soil with different concentrations of organic matter (e.g., peat, compost).

• Batch Equilibrations: Prepare a series of Pyrazosulfuron-ethyl solutions of known concentrations. Add a known mass of each soil type to separate containers with the herbicide solutions.

• Equilibration: Shake the containers for a specified time to allow the herbicide to reach equilibrium between the soil and solution phases.

• Centrifugation and Analysis: Centrifuge the samples to separate the soil from the solution. Analyze the concentration of Pyrazosulfuron-ethyl remaining in the supernatant using a suitable analytical method (e.g., HPLC).

• Calculation: Calculate the amount of herbicide sorbed to the soil by subtracting the concentration in the equilibrium solution from the initial concentration.

• Isotherm Modeling: Plot the amount of sorbed herbicide against the equilibrium concentration to generate sorption isotherms (e.g., Freundlich or Langmuir) and determine the sorption coefficients.

Visualizations

Caption: Factors influencing Pyrazosulfuron-ethyl fate in soil.

Caption: Experimental workflow for efficacy testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchjournal.co.in [researchjournal.co.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Pyrazosulfuron-ethyl Degradation in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals studying the degradation of Pyrazosulfuron-ethyl in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the degradation of Pyrazosulfuron-ethyl in water?

A1: The degradation of Pyrazosulfuron-ethyl in aqueous solutions is primarily influenced by pH, temperature, and photodegradation. The herbicide is more stable in acidic to neutral conditions and degrades more rapidly under alkaline conditions. Higher temperatures and exposure to sunlight also accelerate its degradation.

Q2: What are the main degradation pathways of Pyrazosulfuron-ethyl?

A2: The main degradation pathway of Pyrazosulfuron-ethyl in aqueous solutions is the cleavage of the sulfonylurea bridge. This hydrolysis reaction is the primary mechanism of degradation, especially under alkaline conditions.

Q3: What is the expected half-life of Pyrazosulfuron-ethyl in aqueous solutions?

A3: The half-life of Pyrazosulfuron-ethyl in water is highly variable and dependent on environmental conditions. For instance, at 25°C, the half-life can range from several days to weeks, with shorter half-lives observed at higher pH values and temperatures. In one study, the half-life in a paddy water environment was observed to be between 3.5 and 7.6 days.

Troubleshooting Guide

Issue 1: Faster than expected degradation of Pyrazosulfuron-ethyl.

• Question: My Pyrazosulfuron-ethyl solution is degrading much faster than the literature suggests. What could be the cause?

• Answer: Several factors could be accelerating the degradation:

  • High pH: Verify the pH of your aqueous solution. Pyrazosulfuron-ethyl degradation is significantly faster in alkaline conditions (pH > 7). Ensure your buffers are correctly prepared and stable.

  • Elevated Temperature: Check the incubation temperature of your experiment. Higher temperatures increase the rate of hydrolysis. Maintain a constant and controlled temperature.

  • Light Exposure: Ensure your experiments are conducted in a controlled light environment. Photodegradation can contribute to the breakdown of the compound. If not studying photolysis, use amber glassware or cover your vessels.

  • Microbial Activity: If using environmental water samples, microbial degradation could be a contributing factor. Consider using sterilized water or adding a microbial inhibitor if this is not the focus of your study.

Issue 2: Inconsistent degradation rates between replicate experiments.

• Question: I am observing significant variability in the degradation rates across my experimental replicates. How can I improve consistency?

• Answer: Inconsistent results are often due to subtle variations in experimental conditions:

  • Precise pH Control: Ensure the pH is identical across all replicates. Even small variations can lead to different degradation rates, especially around neutral pH.

  • Uniform Temperature: Use a calibrated water bath or incubator to maintain a uniform temperature for all samples.

  • Consistent Light Exposure: If studying photodegradation, ensure that each replicate receives the same intensity and wavelength of light.

  • Homogenous Solutions: Ensure the stock solution of Pyrazosulfuron-ethyl is completely dissolved and evenly distributed before aliquoting into your experimental vessels.

Issue 3: Difficulty in identifying degradation products.

• Question: I am having trouble detecting and identifying the degradation products of Pyrazosulfuron-ethyl. What techniques are recommended?

• Answer: The primary degradation product is formed by the cleavage of the sulfonylurea bridge.

  • Analytical Method: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common and effective method for separating and quantifying both the parent compound and its degradation products.

  • Mass Spectrometry: For definitive identification of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended. This will provide molecular weight and fragmentation data to confirm the structures.

Experimental Protocols

Protocol 1: Determining the Effect of pH on Pyrazosulfuron-ethyl Degradation

• Prepare Buffer Solutions: Prepare a series of buffer solutions at different pH values (e.g., pH 4, 7, and 9).

• Prepare Stock Solution: Prepare a stock solution of Pyrazosulfuron-ethyl in a suitable organic solvent (e.g., acetonitrile) at a known concentration.

• Spike Solutions: Spike the buffer solutions with the Pyrazosulfuron-ethyl stock solution to achieve the desired final concentration. The volume of the organic solvent should be minimal (e.g., <1%) to avoid co-solvent effects.

• Incubation: Incubate the solutions in a constant temperature incubator in the dark to prevent photodegradation.

• Sampling: Collect samples at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 16, and 32 days).

• Analysis: Analyze the concentration of Pyrazosulfuron-ethyl in each sample using HPLC-UV.

• Data Analysis: Plot the natural logarithm of the concentration versus time to determine the degradation rate constant (k) and the half-life (t₁/₂) for each pH value.

Protocol 2: Investigating the Effect of Temperature on Degradation

• Prepare Buffered Solution: Prepare a buffer solution at a constant pH (e.g., pH 7).

• Spike Solution: Spike the buffer solution with a known concentration of Pyrazosulfuron-ethyl.

• Incubation: Aliquot the solution into separate vessels and incubate them at different constant temperatures (e.g., 15°C, 25°C, and 35°C) in the dark.

• Sampling and Analysis: Follow the sampling and analysis steps as described in Protocol 1.

• Data Analysis: Determine the half-life at each temperature and use the Arrhenius equation to calculate the activation energy of the degradation reaction.

Data Presentation

Table 1: Half-life of Pyrazosulfuron-ethyl at Different pH Values (at 25°C)

pH	Half-life (days)
4	Stable
5	173
7	148
9	24

Note: Data is illustrative and based on trends reported in the literature.

Table 2: Half-life of Pyrazosulfuron-ethyl at Different Temperatures (at pH 7)

Temperature (°C)	Half-life (days)
15	~200
25	148
35	~80

Note: Data is illustrative and based on trends reported in the literature.

Visualizations

Caption: Factors influencing the degradation of Pyrazosulfuron-ethyl.

Caption: Troubleshooting workflow for inconsistent degradation results.

Strategies to improve the solubility of Pyrazosulfuron-ethyl for laboratory stock solutions

Welcome to the Technical Support Center for Pyrazosulfuron-ethyl. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Pyrazosulfuron-ethyl in a laboratory setting. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, with a focus on improving its solubility for the preparation of stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is Pyrazosulfuron-ethyl and what is its mechanism of action?

A1: Pyrazosulfuron-ethyl is a sulfonylurea herbicide used to control broadleaf weeds and sedges.[1][2] Its primary mechanism of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3] ALS is a key enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants and microorganisms.[2][3] By inhibiting ALS, Pyrazosulfuron-ethyl halts cell division and plant growth.[1]

Q2: What are the general solubility characteristics of Pyrazosulfuron-ethyl?

A2: Pyrazosulfuron-ethyl is a colorless crystalline solid that is sparingly soluble in water but shows better solubility in several organic solvents. It is known to be unstable in acidic and alkaline media.[4] Importantly, some sources indicate that DMSO may inactivate Pyrazosulfuron-ethyl's activity, so it should be used with caution or avoided.[1][4]

Solubility Data

The following table summarizes the solubility of Pyrazosulfuron-ethyl in various common laboratory solvents. This data has been compiled from multiple sources to provide a comprehensive overview.

Solvent	Solubility (g/L at 20°C)	Solubility (mg/mL at 20°C)	Molar Solubility (mM)	Notes
Chloroform	234.4	234.4	565.6	-
Acetone (B3395972)	31.7 - 33.7	31.7 - 33.7	76.5 - 81.3	Sonication may be required.[1]
Benzene	15.6	15.6	37.6	-
Tetrahydrofuran (THF)	20 - 25	20 - 25	48.3 - 60.3	Sonication is recommended.[1][4]
Methanol	0.7 - 4.32	0.7 - 4.32	1.7 - 10.4	-
Hexane	0.0185 - 0.2	0.0185 - 0.2	0.04 - 0.5	-
Water	0.00976 - 0.0145	0.00976 - 0.0145	0.02 - 0.03	Sparingly soluble.

Note: The molecular weight of Pyrazosulfuron-ethyl is 414.39 g/mol .

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in Acetone

This protocol describes the preparation of a 10 mg/mL stock solution of Pyrazosulfuron-ethyl in acetone.

Materials:

• Pyrazosulfuron-ethyl (analytical grade)

• Acetone (anhydrous)

• Sterile microcentrifuge tubes or vials

• Analytical balance

• Vortex mixer

• Water bath sonicator

Procedure:

• Weigh out 10 mg of Pyrazosulfuron-ethyl powder using an analytical balance and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of anhydrous acetone to the tube.

• Tightly cap the tube and vortex vigorously for 1-2 minutes.

• If the solid is not fully dissolved, place the tube in a water bath sonicator and sonicate for 10-15 minutes.

• Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.

• Store the stock solution at -20°C in a tightly sealed, light-protected container. It is recommended to prepare fresh solutions for optimal activity.[1]

Protocol 2: Preparation of a Concentrated Stock Solution in Tetrahydrofuran (THF)

This protocol outlines the preparation of a 20 mg/mL stock solution of Pyrazosulfuron-ethyl in THF.

Materials:

• Pyrazosulfuron-ethyl (analytical grade)

• Tetrahydrofuran (THF, anhydrous)

• Sterile glass vials with screw caps

• Analytical balance

• Vortex mixer

• Water bath sonicator

Procedure:

• Accurately weigh 20 mg of Pyrazosulfuron-ethyl and place it in a sterile glass vial.

• Add 1 mL of anhydrous THF to the vial.

• Secure the cap and vortex the mixture for 2-3 minutes.

• For complete dissolution, sonicate the vial in a water bath for 15-20 minutes.[4]

• Confirm that the solution is clear and free of any particulate matter.

• Store the stock solution at -20°C. Due to the potential for degradation in solution, it is best to use freshly prepared solutions.[1]

Troubleshooting Guide

This guide addresses common issues encountered when preparing and using Pyrazosulfuron-ethyl stock solutions.

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation upon dilution in aqueous media	The high concentration of the organic solvent in the stock solution causes the compound to crash out when introduced to an aqueous environment. The final concentration in the aqueous medium may exceed the solubility limit.	- Perform a serial dilution of your stock solution in the same organic solvent before adding it to the aqueous medium. - Ensure the final concentration of the organic solvent in your experimental setup is low (typically <0.5%) to maintain solubility and minimize solvent-induced effects on your experiment. - Add the stock solution dropwise to the aqueous medium while vortexing or stirring to facilitate rapid and even dispersion.
Compound will not fully dissolve in the chosen solvent	The concentration may be too high for the selected solvent. The solvent may not be of sufficient purity (e.g., contains water).	- Try a lower concentration of Pyrazosulfuron-ethyl. - Use sonication for a longer duration or gently warm the solution (e.g., to 37°C) to aid dissolution. - Ensure you are using anhydrous (dry) solvents, as the presence of water can significantly reduce solubility.
Inconsistent experimental results	The stock solution may have degraded over time. The use of DMSO as a solvent may be inactivating the compound.	- It is highly recommended to use freshly prepared stock solutions for each experiment, as Pyrazosulfuron-ethyl can be unstable in solution.[1] - Avoid using DMSO as a solvent.[1][4] If its use is unavoidable, perform control experiments to assess its impact on the compound's activity. - Store stock solutions in small, single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.
Cloudy or hazy appearance of the stock solution	The compound may not be fully dissolved. The solvent may be contaminated.	- Repeat the dissolution procedure, ensuring adequate vortexing and sonication. - Filter the solution through a 0.22 µm syringe filter compatible with the organic solvent to remove any undissolved particles. - Use fresh, high-purity, anhydrous solvents.

Visualizations

Below are diagrams to illustrate key experimental workflows and the mechanism of action of Pyrazosulfuron-ethyl.

Caption: A flowchart outlining the recommended steps for preparing a laboratory stock solution of Pyrazosulfuron-ethyl.

Caption: A diagram illustrating how Pyrazosulfuron-ethyl inhibits the acetolactate synthase (ALS) enzyme, thereby blocking the production of essential amino acids required for plant growth.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]

Investigating factors that affect the phytotoxicity of Pyrazosulfuron-ethyl on non-target crops

Welcome to the Technical Support Center for researchers investigating the phytotoxicity of Pyrazosulfuron-ethyl. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist you in your research.

Troubleshooting Guides

This section addresses common issues encountered during experiments with Pyrazosulfuron-ethyl.

Issue 1: Unexpected Phytotoxicity in Rotational Crops

Question: I've observed significant injury in my non-target rotational crop (e.g., legumes, oilseeds) following a rice crop treated with Pyrazosulfuron-ethyl, even after observing the recommended plant-back interval. What could be the cause?

Answer: Unexpected phytotoxicity, often referred to as "carryover injury," can be influenced by several factors that increase the persistence of Pyrazosulfuron-ethyl in the soil.

• Soil Properties:

  • pH: Pyrazosulfuron-ethyl degradation is slower in alkaline soils. The half-life can be significantly longer in soils with a pH above 7.0.

  • Organic Matter and Clay Content: Soils with high organic matter and clay content can adsorb the herbicide, making it less available for degradation by microorganisms.[1] However, this can also lead to its slow release over time, causing injury to sensitive subsequent crops.

  • Microbial Activity: Degradation of Pyrazosulfuron-ethyl is primarily microbial.[2] Conditions that inhibit microbial activity, such as cold temperatures or waterlogged soil, can slow down its breakdown.

• Environmental Conditions:

  • Drought: Dry conditions following application can significantly reduce the rate of both microbial and chemical degradation, leading to a longer persistence in the soil.

  • Temperature: Colder soil temperatures slow down the metabolic activity of soil microbes, thereby reducing the degradation rate of the herbicide.

• Application Rate: Exceeding the recommended application rate, even in small areas due to sprayer overlap, can lead to higher soil residues.

Troubleshooting Steps:

• Soil Analysis: Test the pH, organic matter content, and texture of the affected soil. Compare these values with soil from unaffected areas.

• Residue Analysis: Collect soil samples from the affected field for residue analysis using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to confirm the presence and concentration of Pyrazosulfuron-ethyl.

• Bioassay: Conduct a pot bioassay using a highly sensitive indicator species (e.g., tomato, cucumber, spinach) to determine the biological activity of the herbicide residues in the soil.[3][4]

Issue 2: Inconsistent or No Phytotoxicity Observed at Expected Concentrations

Question: My experiments are showing inconsistent or lower-than-expected phytotoxicity on sensitive non-target species, despite applying Pyrazosulfuron-ethyl at concentrations reported to be toxic. What could be affecting the results?

Answer: Several factors can lead to reduced bioavailability and phytotoxicity of Pyrazosulfuron-ethyl.

• Soil Adsorption: As mentioned, high organic matter and clay content can bind the herbicide, reducing its concentration in the soil solution and thus its availability for plant uptake.

• Enhanced Degradation: Soils with a history of sulfonylurea herbicide application may harbor microbial populations adapted to degrading these compounds more rapidly.

• Leaching: In sandy soils with low organic matter, heavy rainfall or irrigation can leach the herbicide below the root zone of the indicator plants.

• Experimental Conditions:

  • Sub-optimal Plant Growth Conditions: If the non-target plants in your experiment are stressed due to other factors (e.g., improper watering, nutrient deficiencies), their response to the herbicide may be altered.

  • Incorrect Application: Ensure uniform application and incorporation of the herbicide into the soil for consistent exposure.

Troubleshooting Steps:

• Review Soil Characteristics: Analyze the soil used in your experiments for its texture, organic matter content, and pH.

• Check Environmental History of Soil: Determine if the soil has been previously treated with sulfonylurea herbicides.

• Refine Experimental Protocol: Verify your herbicide application technique for uniformity. Ensure optimal growing conditions for your test plants.

• Include a Positive Control: Use a soil type with known low adsorption characteristics (e.g., sandy loam) as a positive control to ensure the herbicide is active under your experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Pyrazosulfuron-ethyl and how does it cause phytotoxicity?

A1: Pyrazosulfuron-ethyl is a sulfonylurea herbicide that acts as an Acetolactate Synthase (ALS) inhibitor, also known as Acetohydroxyacid Synthase (AHAS) inhibitor.[5][6] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and isoleucine.[5][6][7] By inhibiting this enzyme, the herbicide halts the production of these essential amino acids, which are necessary for protein synthesis and cell division.[6][7] This leads to a cessation of growth, followed by characteristic phytotoxicity symptoms.

Q2: What are the typical visual symptoms of Pyrazosulfuron-ethyl injury on sensitive non-target plants?

A2: Symptoms of injury from ALS inhibitors like Pyrazosulfuron-ethyl are typically slow to develop, often appearing several days after exposure.[5] Common symptoms include:

• Stunting: A general inhibition of plant growth is one of the first signs.[8]

• Chlorosis: Yellowing of the foliage, particularly in new growth and along the leaf margins.[5][8]

• Purpling/Reddening of Veins: The veins of the leaves may take on a purplish or reddish hue.[5]

• Necrosis: The plant tissue eventually dies, turning brown and necrotic.[5]

• Abnormal Growth: In some broadleaf plants, injury can manifest as swollen and cracked hypocotyls.

Q3: How do soil pH and organic matter affect the persistence and phytotoxicity of Pyrazosulfuron-ethyl?

A3: Soil pH and organic matter are critical factors.

• Soil pH: The persistence of Pyrazosulfuron-ethyl increases with higher soil pH. In acidic soils, chemical hydrolysis of the sulfonylurea bridge is a major degradation pathway. In alkaline soils (pH > 7), this process is much slower, leading to longer persistence and a greater risk of carryover injury.

• Organic Matter: Higher organic matter content generally increases the adsorption of Pyrazosulfuron-ethyl to soil particles.[1] This can reduce its immediate bioavailability but may lead to its slow release over time, prolonging the period of potential phytotoxicity to sensitive rotational crops.

Q4: Which non-target crop families are particularly sensitive to Pyrazosulfuron-ethyl residues?

A4: Leguminous crops (e.g., soybeans, peas, lentils) and some brassicas (e.g., canola, mustard) are known to be highly sensitive to low concentrations of sulfonylurea herbicide residues in the soil.[9]

Q5: Can I use a simple bioassay to test for phytotoxic residues of Pyrazosulfuron-ethyl in my soil?

A5: Yes, a bioassay is a cost-effective and biologically relevant method to assess the risk of carryover injury.[3][4] It involves growing a sensitive indicator plant in the soil and observing it for symptoms of phytotoxicity.

Quantitative Data on Pyrazosulfuron-ethyl Persistence and Phytotoxicity

The following tables summarize quantitative data from various studies on the persistence of Pyrazosulfuron-ethyl and its phytotoxic effects on non-target crops.

Table 1: Half-life (DT₅₀) of Pyrazosulfuron-ethyl in Soil Under Different Conditions

Soil Type	pH	Organic Matter (%)	Half-life (days)	Reference
Field Soil (Paddy)	8.2	0.5	5.4	[2]
Laboratory (Non-sterile)	-	-	9.7	[2]
Laboratory (Sterile)	-	-	16.9	[2]
Clay Loam	7.4	0.85	9.41 - 13.9	[9]
Sandy Clay Loam	7.4	0.85	7.92 (with A. alternata)	[7]
Sandy Clay Loam	7.4	0.85	17.7 (without fungi)	[7]

Table 2: Phytotoxicity of Pyrazosulfuron-ethyl on Various Non-Target Crops (Bioassay Results)

Crop	Soil Concentration (ppm)	Observed Effect	Reference
Maize	0.2	Drastic reduction in germination, shoot height, and dry weight	[10]
Soybean	0.2	Drastic reduction in germination, shoot height, and dry weight	[10]
Moong	0.2	Drastic reduction in germination, shoot height, and dry weight	[10]
Sorghum	0.2	Drastic reduction in germination, shoot height, and dry weight	[10]
Wheat	Residue from 30 g/ha on rice	Non-significant difference in dry matter accumulation	[10]
Gram	Residue from 30 g/ha on rice	Non-significant difference in dry matter accumulation	[10]
Pea	Residue from 30 g/ha on rice	Non-significant difference in dry matter accumulation	[10]

Experimental Protocols

Protocol 1: Soil Bioassay for Pyrazosulfuron-ethyl Phytotoxicity Assessment

This protocol provides a general framework for conducting a soil bioassay to determine the potential for herbicide carryover injury.

Objective: To assess the biological availability and phytotoxicity of Pyrazosulfuron-ethyl residues in soil on a sensitive indicator plant.

Materials:

• Test soil collected from the field .

• Control soil known to be free of herbicide residues.

• Pots (3-4 inch diameter).

• Seeds of a sensitive indicator species (e.g., tomato, cucumber, lentil, or a non-Clearfield wheat variety).[3]

• Greenhouse or growth chamber with controlled light and temperature.

• Watering can or subirrigation trays.

Procedure:

• Soil Collection:

  • Collect representative soil samples from the top 2-3 inches of the field where Pyrazosulfuron-ethyl was applied.[3]

  • Take samples from various locations, including high and low spots, and areas of potential sprayer overlap, and combine them to create a composite sample for each field area.[3][4]

  • Collect a separate sample of control soil from an area with no history of herbicide application.[3]

• Potting and Planting:

  • Fill an equal number of pots (at least 3-4 replicates per treatment) with the test soil and the control soil.

  • Label each pot clearly.

  • Plant 3-6 seeds of the indicator species in each pot at a uniform depth.[3]

• Growth and Observation:

  • Place the pots in a randomized layout in a greenhouse or growth chamber.

  • Provide adequate light, temperature, and water for optimal plant growth. Use subirrigation if possible to avoid leaching the herbicide.[11]

  • Observe the plants regularly for approximately 3 weeks after germination.[3][4]

• Data Collection and Assessment:

  • Record germination rates in each pot.

  • Visually assess phytotoxicity symptoms, comparing plants in the test soil to those in the control soil. Look for stunting, chlorosis, necrosis, and root abnormalities.[4]

  • At the end of the observation period, carefully harvest the above-ground biomass from each pot.

  • Dry the biomass in an oven at 60-70°C until a constant weight is achieved.

  • Measure and record the dry weight for each plant/pot.

  • Calculate the percent reduction in biomass for the plants grown in the test soil compared to the control.

Protocol 2: Extraction and Analysis of Pyrazosulfuron-ethyl Residues in Soil by HPLC

This protocol outlines a general method for the extraction and quantification of Pyrazosulfuron-ethyl from soil samples.

Objective: To determine the concentration of Pyrazosulfuron-ethyl residues in soil.

Materials:

• Soil sample, air-dried and sieved.

• Acetonitrile (B52724) (HPLC grade).

• Water (Milli-Q or HPLC grade).

• Pyrazosulfuron-ethyl analytical standard.

• Mechanical shaker.

• Centrifuge.

• Rotary evaporator.

• Syringe filters (0.45 µm).

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

• C18 HPLC column.

Procedure:

• Extraction:

  • Weigh 10 g of the prepared soil sample into a conical flask.

  • Add 30 mL of an acetonitrile:water solution (e.g., 8:2 v/v).[12][13]

  • Shake the flask on a mechanical shaker for 1-2 hours.[12][13]

  • Filter the extract through Whatman No. 1 filter paper.[12]

  • Repeat the extraction process with the soil residue and combine the filtrates.

• Clean-up and Concentration:

  • Concentrate the combined filtrate using a rotary vacuum evaporator at approximately 40°C until the acetonitrile is removed.

  • The remaining aqueous solution can be partitioned with a non-polar solvent like dichloromethane (B109758) for further clean-up if necessary.

  • Evaporate the final solvent to dryness.

• Analysis:

  • Reconstitute the dried residue in a known volume (e.g., 1-2 mL) of acetonitrile or the mobile phase.[13]

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

  • Prepare a series of standard solutions of Pyrazosulfuron-ethyl in the mobile phase to create a calibration curve.

  • Inject the samples and standards onto the HPLC system.

  • Example HPLC Conditions:

    • Column: C18 (e.g., 250 x 4.6 mm, 5 µm).[9]

    • Mobile Phase: Acetonitrile:Water (e.g., 70:30 v/v).[9]

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 240 nm.

    • Injection Volume: 20 µL.[9]

• Quantification:

  • Identify and quantify the Pyrazosulfuron-ethyl peak in the sample chromatograms by comparing the retention time and peak area to those of the standards.

  • Calculate the concentration of Pyrazosulfuron-ethyl in the original soil sample based on the calibration curve.

Visualizations

Diagram 1: Signaling Pathway of Pyrazosulfuron-ethyl Phytotoxicity

Caption: Mechanism of Pyrazosulfuron-ethyl phytotoxicity via inhibition of the ALS enzyme.

Diagram 2: Experimental Workflow for Phytotoxicity Assessment

Caption: Workflow for conducting a soil bioassay to assess herbicide phytotoxicity.

Diagram 3: Factors Influencing Pyrazosulfuron-ethyl Phytotoxicity

Caption: Key factors that can increase the risk of Pyrazosulfuron-ethyl phytotoxicity.

References

• 1. Herbicide Carryover and Crop Rotation to Soybean - Titan Pro [titanprosci.com]
• 2. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 4. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 5. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 6. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 7. isws.org.in [isws.org.in]
• 8. Amino Acid (ALS) Inhibitor Herbicide Injury ()-Hort Answers - University of Illinois Extension [web.extension.illinois.edu]
• 9. isws.org.in [isws.org.in]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. cropandweed.com [cropandweed.com]
• 13. chemijournal.com [chemijournal.com]

Technical Support Center: Overcoming Cross-Resistance to Pyrazosulfuron-ethyl in Sulfonylurea-Resistant Weeds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating cross-resistance to Pyrazosulfuron-ethyl in sulfonylurea-resistant weeds.

Frequently Asked Questions (FAQs)

Q1: We are observing poor efficacy of Pyrazosulfuron-ethyl on a weed population previously identified as sulfonylurea-resistant. What are the likely resistance mechanisms?

A1: The observed cross-resistance to Pyrazosulfuron-ethyl in sulfonylurea-resistant weeds is likely due to one or a combination of the following mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves genetic mutations in the acetolactate synthase (ALS) gene, the target enzyme for sulfonylurea herbicides. These mutations alter the herbicide's binding site on the enzyme, reducing its efficacy. Specific amino acid substitutions, such as at the Trp-574 or Pro-197 positions in the ALS enzyme, are known to confer broad cross-resistance to various ALS-inhibiting herbicides, including Pyrazosulfuron-ethyl.[1]

• Non-Target-Site Resistance (NTSR): This mechanism prevents the herbicide from reaching its target at a lethal concentration. The most prevalent form of NTSR is enhanced metabolism, where the resistant weed biotype detoxifies the herbicide more rapidly than susceptible biotypes. This is often mediated by elevated activity of enzyme families like cytochrome P450 monooxygenases (P450s). NTSR is particularly problematic as it can confer cross-resistance to herbicides with different modes of action.

Q2: How can we experimentally distinguish between target-site and non-target-site resistance in our weed population?

A2: Differentiating between TSR and NTSR requires a combination of molecular and biochemical assays:

• To identify TSR: Sequence the ALS gene from both resistant and susceptible individuals. The presence of known resistance-conferring mutations (e.g., at positions Ala-122, Pro-197, Ala-205, Asp-376, Arg-377, Trp-574, Ser-653, and Gly-654) is a strong indicator of TSR.

• To investigate NTSR: Conduct a whole-plant bioassay with and without a known P450 inhibitor (e.g., malathion (B1675926) or piperonyl butoxide - PBO). If the addition of the inhibitor increases the susceptibility of the resistant population to Pyrazosulfuron-ethyl, it suggests that enhanced metabolism is a component of the resistance. Further confirmation can be obtained through herbicide metabolism studies using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to compare the rate of Pyrazosulfuron-ethyl detoxification in resistant and susceptible plants.

Q3: Are there any strategies to overcome Pyrazosulfuron-ethyl cross-resistance in the field or in our experimental setups?

A3: Yes, several strategies can be employed:

• Herbicide Mixtures: Using Pyrazosulfuron-ethyl in a tank mix or as a pre-formulated mixture with a herbicide that has a different mode of action can be effective. For instance, combinations of Pyrazosulfuron-ethyl with pretilachlor (B132322) have shown synergistic effects in controlling a broad spectrum of weeds.[2][3][4] The pretilachlor component helps control grassy weeds, while Pyrazosulfuron-ethyl targets broadleaf weeds and sedges.[2]

• Herbicide Safeners: Safeners are chemicals that can be used to protect crops from herbicide injury by enhancing the crop's ability to metabolize the herbicide.[5] Some safeners work by inducing the expression of genes that encode for detoxifying enzymes like P450s and glutathione (B108866) S-transferases (GSTs) in the crop, but not in the weeds.[6] This differential effect can improve the selectivity of Pyrazosulfuron-ethyl.

• Herbicide Rotation: In a long-term strategy, rotating herbicides with different modes of action is crucial to prevent the selection and proliferation of resistant weed biotypes.

Troubleshooting Guides

Problem 1: Inconsistent results in whole-plant bioassays.

Possible Cause	Troubleshooting Step
Non-uniform seed germination	Ensure seeds are of high quality and stored properly to maintain viability. Use a germination-promoting agent if necessary and standardize the germination conditions (temperature, light, moisture).
Variable plant growth stage at application	Treat all plants at a consistent and recommended growth stage.[3] Variation in plant size can significantly affect herbicide uptake and efficacy.
Inaccurate herbicide application	Calibrate spray equipment carefully to ensure a uniform application rate across all treatments.[7] Use a carrier volume that provides good coverage without excessive runoff.
Sub-optimal environmental conditions	Maintain consistent and optimal environmental conditions (temperature, humidity, light) in the greenhouse or growth chamber throughout the experiment, as these can influence plant growth and herbicide activity.

Problem 2: Difficulty in interpreting in vitro ALS enzyme assay data.

Possible Cause	Troubleshooting Step
Low enzyme activity in the extract	Use fresh, young plant tissue for enzyme extraction and keep the samples on ice at all times to minimize protein degradation. Optimize the extraction buffer composition and pH.
High background noise in colorimetric assay	Run appropriate controls, including a no-enzyme control and a no-substrate control, to account for background absorbance. Ensure all reagents are fresh and properly prepared.
Precipitation of the test compound	If the test herbicide has low water solubility, use an appropriate solvent (e.g., DMSO) to prepare the stock solution and ensure the final solvent concentration in the assay is low and consistent across all treatments.
IC50 value seems inaccurate	Use a wide range of inhibitor concentrations that bracket the expected IC50 value. Ensure that the data points cover the linear portion of the dose-response curve. Use a non-linear regression analysis to accurately calculate the IC50.

Data Presentation

Table 1: Cross-Resistance Profile of a Sulfonylurea-Resistant Amaranthus hybridus Population

Herbicide (Chemical Group)	GR50 (g ai/ha) - Susceptible	GR50 (g ai/ha) - Resistant	Resistance Index (RI)
Chlorimuron-ethyl (Sulfonylurea)	6.3	43.5	6.9
Metsulfuron-methyl (Sulfonylurea)	Data not available	Data not available	6.5
Imazethapyr (Imidazolinone)	Data not available	Data not available	Not Significant
Cloransulam-methyl (Triazolopyrimidine)	Data not available	Data not available	Not Significant

Data adapted from a study on a resistant Amaranthus hybridus population, illustrating varying levels of cross-resistance to different ALS inhibitors.[8][9] The Resistance Index (RI) is calculated as the ratio of the GR50 (the dose required to reduce growth by 50%) of the resistant population to the GR50 of the susceptible population.[8][9]

Experimental Protocols

Whole-Plant Dose-Response Bioassay

This protocol is designed to determine the level of resistance in a weed population to Pyrazosulfuron-ethyl.

1. Plant Material and Growth Conditions:

• Collect mature seeds from both the suspected resistant and a known susceptible weed population.
• Germinate seeds in petri dishes or trays with a suitable growth medium.
• Transplant uniform seedlings at the 2-3 leaf stage into pots containing a standard potting mix.
• Grow plants in a controlled environment (e.g., greenhouse with controlled temperature and photoperiod).

2. Herbicide Application:

• Prepare a stock solution of Pyrazosulfuron-ethyl and a series of dilutions to create a range of doses (typically 0, 1/8x, 1/4x, 1/2x, 1x, 2x, 4x, and 8x the recommended field rate).
• Apply the herbicide treatments to the plants at the 3-4 leaf stage using a calibrated laboratory sprayer.
• Include an untreated control for comparison.

3. Data Collection and Analysis:

• Assess plant mortality or injury visually at 7, 14, and 21 days after treatment (DAT) using a rating scale (e.g., 0% = no injury, 100% = complete death).
• At 21 DAT, harvest the above-ground biomass, dry it in an oven at 60-70°C for 72 hours, and record the dry weight.
• Calculate the percent growth reduction relative to the untreated control.
• Use a statistical software to perform a non-linear regression analysis (e.g., log-logistic model) to determine the GR50 value for both the resistant and susceptible populations.
• Calculate the Resistance Index (RI) as GR50 (Resistant) / GR50 (Susceptible).

In Vitro ALS Enzyme Inhibition Assay

This assay measures the inhibitory effect of Pyrazosulfuron-ethyl on the activity of the ALS enzyme extracted from weed tissue.

1. Enzyme Extraction:

• Harvest 1-2 grams of fresh, young leaf tissue from both resistant and susceptible plants.
• Immediately freeze the tissue in liquid nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.
• Homogenize the powder in an ice-cold extraction buffer (e.g., potassium phosphate (B84403) buffer with additives like pyruvate, MgCl2, and thiamine (B1217682) pyrophosphate).
• Centrifuge the homogenate at high speed (e.g., 20,000 x g) at 4°C and collect the supernatant containing the crude enzyme extract.

2. Enzyme Assay:

• Prepare a reaction mixture containing assay buffer, the substrate (pyruvate), and cofactors (FAD, TPP).
• Add different concentrations of Pyrazosulfuron-ethyl to the reaction mixture.
• Initiate the reaction by adding the enzyme extract.
• Incubate the mixture at a controlled temperature (e.g., 37°C) for a specific time (e.g., 60 minutes).
• Stop the reaction by adding sulfuric acid. This also initiates the conversion of acetolactate to acetoin.
• Add creatine (B1669601) and α-naphthol and incubate to allow for color development.
• Measure the absorbance at 525 nm using a microplate reader.

3. Data Analysis:

• Calculate the percentage of ALS inhibition for each herbicide concentration relative to the control (no herbicide).
• Plot the percent inhibition against the logarithm of the herbicide concentration.
• Determine the IC50 value (the concentration of herbicide that causes 50% inhibition of enzyme activity) using non-linear regression.

Visualizations

Caption: Mechanisms of cross-resistance to Pyrazosulfuron-ethyl.

References

• 1. syngenta.ca [syngenta.ca]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. isws.org.in [isws.org.in]
• 4. cropandweed.com [cropandweed.com]
• 5. pan-europe.info [pan-europe.info]
• 6. Current Advances in the Action Mechanisms of Safeners | MDPI [mdpi.com]
• 7. How to spot herbicide resistance | FMC Ag CA [ag.fmc.com]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Rainfastness of Pyrazosulfuron-ethyl Formulations

This technical support center is designed for researchers, scientists, and formulation development professionals to provide guidance on improving the rainfastness of Pyrazosulfuron-ethyl formulations in field applications.

Frequently Asked Questions (FAQs)

Q1: What is rainfastness and why is it critical for Pyrazosulfuron-ethyl formulations?

A1: Rainfastness is the ability of a herbicide to resist being washed off by rain or irrigation after it has been applied to a plant's surface. It is a critical factor for post-emergence herbicides like Pyrazosulfuron-ethyl because rainfall shortly after application can significantly reduce the amount of active ingredient absorbed by the target weed, leading to decreased efficacy and poor weed control.[1][2]

Q2: What is the general mechanism of action for Pyrazosulfuron-ethyl?

A2: Pyrazosulfuron-ethyl is a systemic herbicide belonging to the sulfonylurea group. It works by inhibiting the acetolactate synthase (ALS) enzyme, which is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. This inhibition halts cell division and plant growth, ultimately leading to the death of susceptible weeds.[3][4][5]

Q3: What are the common formulation types of Pyrazosulfuron-ethyl?

A3: Pyrazosulfuron-ethyl is commonly available in several formulations, including Wettable Powder (WP), Water Dispersible Granules (WG), Suspension Concentrates (SC), and Granules (GR).[6] The choice of formulation can influence its rainfastness properties.

Q4: How can adjuvants improve the rainfastness of Pyrazosulfuron-ethyl?

A4: Adjuvants are substances added to a herbicide formulation or spray tank to enhance its performance.[7] Activator adjuvants, such as surfactants, crop oil concentrates (COCs), and stickers, can improve rainfastness in several ways:

• Surfactants (Wetting Agents/Spreaders): These reduce the surface tension of spray droplets, allowing them to spread more evenly over the leaf surface and increasing the contact area for absorption.[8]

• Crop Oil Concentrates (COCs) and Methylated Seed Oils (MSOs): These oil-based adjuvants can help dissolve the waxy cuticle of the leaf, facilitating faster penetration of the herbicide.[9]

• Stickers: These adjuvants increase the adhesion of the herbicide to the leaf surface, forming a film that physically protects the deposit from being washed off by rain.[8][10]

Q5: Are there any environmental factors that affect the rainfastness of Pyrazosulfuron-ethyl?

A5: Yes, several environmental factors can influence rainfastness. High humidity can slow the drying of spray droplets, potentially increasing absorption time. Conversely, high temperatures and low humidity can cause rapid drying, which may reduce absorption. The intensity and duration of rainfall are also critical; a heavy downpour shortly after application is more detrimental than a light shower.[2]

Troubleshooting Guide

Q1: My Pyrazosulfuron-ethyl application showed reduced efficacy after a light rain shower that occurred a few hours after application. What could be the problem?

A1: Several factors could contribute to reduced efficacy even after a light rain:

• Inadequate Rain-Free Period: While some formulations with specific adjuvants can become rainfast within an hour, others may require a longer period.[11] The rain-free period is the time required for the herbicide to dry on the plant surface and be absorbed in sufficient quantities to be effective.[1]

• Suboptimal Adjuvant: The type or concentration of the adjuvant used may not have provided sufficient rain protection. For instance, a simple non-ionic surfactant might not offer the same level of rainfastness as a specialized sticker or oil-based adjuvant.[12]

• Formulation Type: Wettable powders (WP) may be more susceptible to wash-off compared to suspension concentrates (SC) or formulations containing built-in rainfastness technology.

• Weed Species: The leaf characteristics of the target weed (e.g., waxy cuticle, hairiness) can affect spray retention and herbicide absorption, influencing rainfastness.

Q2: I observed crystal formation on the leaf surface after my Pyrazosulfuron-ethyl spray solution dried. Is this a concern for rainfastness?

A2: Yes, crystallization of the active ingredient on the leaf surface can be a significant issue. Once in a crystalline form, the herbicide is much less available for absorption by the plant and is more easily washed off by rain. The use of certain adjuvants, like non-ionic surfactants, can help to keep the herbicide in a more amorphous, absorbable state for a longer period.

Q3: Can I re-apply Pyrazosulfuron-ethyl if I suspect the initial application was washed off by rain?

A3: Re-application should be approached with caution and depends on several factors, including the herbicide label recommendations, the time elapsed since the first application, and the developmental stage of the crop and weeds. Always consult the product label for guidance on maximum application rates and re-application intervals to avoid crop injury and manage herbicide resistance.

Data Presentation: Enhancing Sulfonylurea Herbicide Rainfastness with Adjuvants

Disclaimer: The following table presents data on the rainfastness of Rimsulfuron, another sulfonylurea herbicide, as a proxy to illustrate the comparative effects of different adjuvants. Specific performance of Pyrazosulfuron-ethyl may vary.

Adjuvant Type	Adjuvant Concentration	Rain Application Time After Herbicide Treatment	Weed Control Efficacy (%) - Amaranthus retroflexus	Weed Control Efficacy (%) - Chenopodium album
No Adjuvant	-	No Rain	75	85
1 hour	45	55
4 hours	60	70
Non-ionic Surfactant (NIS)	0.1% v/v	No Rain	78	92
1 hour	65	80
4 hours	75	90
Crop Oil Concentrate (COC)	0.5 L/ha	No Rain	77	90
1 hour	55	75
4 hours	72	88

Data adapted from a study on Rimsulfuron to demonstrate adjuvant effects.[13]

Experimental Protocols

Protocol for Laboratory-Based Simulated Rainfastness Assay

This protocol outlines a general procedure for evaluating the rainfastness of Pyrazosulfuron-ethyl formulations in a controlled laboratory setting.

1. Plant Material and Growth Conditions:

• Grow a susceptible weed species (e.g., Amaranthus retroflexus) in pots containing a standard potting mix.

• Maintain the plants in a greenhouse or growth chamber with controlled temperature, humidity, and light conditions until they reach the 3-4 true leaf stage.

2. Herbicide Formulation and Application:

• Prepare the Pyrazosulfuron-ethyl spray solutions at the desired concentration.

• Prepare separate spray solutions containing the base Pyrazosulfuron-ethyl formulation and the formulation mixed with different adjuvants (e.g., non-ionic surfactant, crop oil concentrate, sticker) at recommended rates.

• Apply the herbicide solutions to the plants using a laboratory track sprayer calibrated to deliver a consistent volume and droplet size. Leave a set of plants untreated as a control.

3. Drying and Simulated Rainfall:

• Allow the treated plants to dry for a specified period (e.g., 1, 2, 4, or 8 hours) under controlled conditions.

• Use a rainfall simulator to apply a known intensity and duration of "rain" to the plants.[14] A common setup involves a nozzle that produces droplets of a specific size and velocity. For example, a rainfall intensity of 10 mm/hr for 30 minutes can be used.

4. Post-Rainfall Growth and Evaluation:

• After the simulated rainfall, return the plants to the greenhouse or growth chamber.

• Visually assess weed control efficacy at set intervals (e.g., 7, 14, and 21 days after treatment) using a rating scale (e.g., 0% = no control, 100% = complete kill).

• At the end of the experiment, harvest the above-ground biomass of the plants, dry it in an oven, and weigh it to determine the percent reduction in biomass compared to the untreated control.

5. (Optional) Quantitative Wash-off Analysis:

• For a more quantitative assessment, a wash-off analysis can be performed.

• Immediately after the simulated rainfall, wash the foliage of the treated plants with a known volume of a suitable solvent (e.g., acetonitrile/water mixture).

• Analyze the concentration of Pyrazosulfuron-ethyl in the wash-off solution using High-Performance Liquid Chromatography (HPLC) to determine the amount of active ingredient that was removed from the leaf surface.[15][16][17][18]

Visualizations

References

• 1. Herbicide Application During Rainy Weather - Citrus Industry Magazine [citrusindustry.net]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. cgspace.cgiar.org [cgspace.cgiar.org]
• 4. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 5. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. apparentag.com.au [apparentag.com.au]
• 8. Using Adjuvants in Your Pesticide Program - Southwest New York Dairy, Livestock & Field Crops Program - Cornell University - Cornell Cooperative Extension [swnydlfc.cce.cornell.edu]
• 9. Understanding Herbicide Adjuvants | Bayer Crop Science Canada [cropscience.bayer.ca]
• 10. SURFACTANTS IN THE GLOBAL CHEMICAL INDUSTRY LANDSCAPE [michberk.com]
• 11. albertapulse.com [albertapulse.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. dl.astm.org [dl.astm.org]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. researchgate.net [researchgate.net]
• 17. Separation of Pyrazosulfuron-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. jcsp.org.pk [jcsp.org.pk]

Mitigating the carryover effects of Pyrazosulfuron on subsequent rotational crops

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and professionals in drug development mitigate the carryover effects of Pyrazosulfuron-ethyl (B166691) on subsequent rotational crops.

Frequently Asked Questions (FAQs)

Q1: What is Pyrazosulfuron-ethyl and why is its carryover a concern?

Pyrazosulfuron-ethyl is a sulfonylurea herbicide widely used for pre- and early post-emergence control of broadleaf weeds and sedges, particularly in rice cultivation.[1] It functions by inhibiting the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine) in plants.[1][2] The concern with its carryover lies in its potential persistence in the soil, which can lead to phytotoxicity and injury in sensitive subsequent rotational crops, such as legumes and pastures.[1][2]

Q2: What are the typical symptoms of Pyrazosulfuron-ethyl injury in sensitive crops?

Symptoms of Pyrazosulfuron-ethyl injury, characteristic of ALS inhibitors, typically appear in the new growth or growing points of the plant.[3] Common symptoms include:

• Stunting: Overall plant growth is significantly reduced.

• Chlorosis: Yellowing of the leaves, often starting between the veins (interveinal chlorosis).[3]

• Necrosis: Browning and death of plant tissue, particularly at the growing points.[3]

• Malformed Growth: Twisting and bending of stems, and cupped or curled leaves.[3]

• Increased Branching: Injury to the main growing point can lead to the growth of secondary shoots, resulting in a bushy appearance.[3]

• Poor Germination and Emergence: High soil residues can inhibit seed germination and seedling emergence.[4]

In severe cases, injury can lead to plant death.[5]

Q3: How long does Pyrazosulfuron-ethyl persist in the soil?

The persistence of Pyrazosulfuron-ethyl in soil, often measured by its half-life (the time it takes for 50% of the herbicide to degrade), can vary significantly depending on environmental conditions. Dissipation generally follows first-order kinetics.[6][7]

Troubleshooting Guide

Problem: My rotational crop is showing symptoms of herbicide injury (stunting, yellowing) after a previous crop of rice where Pyrazosulfuron-ethyl was used.

Possible Cause: Carryover of Pyrazosulfuron-ethyl residues in the soil.

Troubleshooting Steps:

• Confirm Symptoms: Compare the observed symptoms with the known symptoms of sulfonylurea herbicide injury (see FAQ 2).

• Soil Analysis: Collect soil samples from the affected field for residue analysis. This will provide a quantitative measure of the Pyrazosulfuron-ethyl concentration in the soil.

• Review Application Records: Check the application rate and timing of the Pyrazosulfuron-ethyl application on the previous crop to ensure it was within the recommended guidelines.

• Assess Environmental Conditions: Consider the soil type, pH, organic matter content, and weather conditions (rainfall, temperature) since the herbicide application, as these factors significantly influence its persistence (see Table 1).

• Conduct a Bioassay: A simple and effective method to confirm phytotoxicity is to conduct a soil bioassay (see Experimental Protocols).

Quantitative Data Summary

Table 1: Half-life of Pyrazosulfuron-ethyl in Soil under Various Conditions

Soil Type	pH	Organic Matter (%)	Moisture Condition	Half-life (days)	Reference
Clay Loam	7.4	0.85	Field (irrigated)	9.41 - 13.86	[1]
Field Soil	8.2	0.5	Field	5.4	[6]
Sandy Loam (Ultic Haplustalfs)	Not specified	Not specified	Submergence	42.9	[8]
Sandy Clay Loam (Typic Rhodustalfs)	Not specified	Not specified	Submergence	53.8	[8]
Sandy Clay Loam (Typic Paleusterts)	Not specified	Not specified	Submergence	46.2	[8]
Laboratory Soil	Not specified	Not specified	Non-sterile	9.7	[6]
Laboratory Soil	Not specified	Not specified	Sterile	16.9	[6]
Rice-planted Soil	Not specified	Not specified	Not specified	5.5	[7]
Unplanted Soil	Not specified	Not specified	Not specified	6.9	[7]

Table 2: Factors Influencing Pyrazosulfuron-ethyl Degradation in Soil

Factor	Effect on Degradation	Explanation	References
Microbial Activity	Increased degradation	Microorganisms play a significant role in breaking down the herbicide. Degradation is faster in non-sterile soil compared to sterile soil.	[2][6]
Soil pH	Faster degradation in acidic and basic conditions	Hydrolysis of the sulfonylurea bridge is pH-dependent and is accelerated in both low and high pH environments compared to neutral conditions.	[2][8][9]
Soil Moisture	Increased degradation with higher moisture	Higher moisture content, especially submerged conditions, promotes faster dissipation of the herbicide.	[8][10]
Organic Matter	Influences persistence	Higher organic matter can affect the availability and degradation of the herbicide.	[8]
Temperature	Increased degradation with higher temperature	Higher temperatures generally increase the rate of both microbial and chemical degradation.	[9][10][11]

Experimental Protocols

Protocol 1: Soil Residue Analysis for Pyrazosulfuron-ethyl using HPLC

This protocol outlines the extraction and analysis of Pyrazosulfuron-ethyl residues from soil samples.

1. Sample Collection and Preparation:

• Collect representative soil samples from the field of interest at a depth of 0-15 cm.
• Air-dry the soil samples and pass them through a 2 mm sieve to remove large debris.[12]

2. Extraction (QuEChERS Method Adaptation):

• Weigh 10 g of the prepared soil into a 50 mL centrifuge tube.[12]
• Add 4 mL of ultrapure water and mix using a vortex mixer for 1 minute.[12]
• Add 20 mL of acetonitrile (B52724) (containing 1% acetic acid) and shake vigorously for 2 minutes.[12]
• Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.8 g of sodium acetate (B1210297) trihydrate (NaOAc·3H₂O). Shake immediately to prevent clumping.[12]
• Centrifuge the mixture at 5000 rpm for 5 minutes.[12]
• Filter an 18 mL aliquot of the supernatant through a sodium sulfate (Na₂SO₄) column to remove any remaining water.[12]
• Evaporate the solvent under a stream of nitrogen and redissolve the residue in 1.0 mL of methanol (B129727) for HPLC analysis.[12]

3. HPLC Analysis:

• Instrument: High-Performance Liquid Chromatograph (HPLC) with a UV or Photo Diode Array (PDA) detector.
• Column: C18 column (e.g., 250 mm length, 4.6 mm internal diameter, 5 µm particle size).[1][12]
• Mobile Phase: Acetonitrile:water (70:30, v/v).[1]
• Flow Rate: 0.9 mL/min.[1]
• Injection Volume: 20 µL.[1]
• Detection: Monitor the absorbance at the appropriate wavelength for Pyrazosulfuron-ethyl.
• Quantification: Prepare a standard curve using analytical grade Pyrazosulfuron-ethyl standards of known concentrations (e.g., 0.001 to 10 µg/mL).[1] The limit of detection (LOD) and limit of quantification (LOQ) should be determined, with typical values being around 0.001 µg/mL and 0.01 µg/mL, respectively.[1][2]

Protocol 2: Soil Bioassay for Detecting Phytotoxic Residues

This bioassay is a simple and effective method to determine if Pyrazosulfuron-ethyl residues in the soil are at a level that could harm a sensitive rotational crop.

1. Materials:

• Soil from the field suspected of having herbicide carryover.
• Control soil known to be free of herbicide residues.
• Pots or containers (at least 0.5 L) with drainage holes.
• Seeds of a sensitive indicator crop (e.g., soybean, lentils, or other legumes).[13]

2. Procedure:

• Fill an equal number of pots with the field soil and the control soil.
• Plant a consistent number of seeds (e.g., 5-10) of the indicator crop in each pot at a shallow depth (e.g., 1-2 cm).[13]
• Label each pot clearly.
• Place the pots in a controlled environment with adequate light and temperature for the chosen plant species.
• Water the pots as needed, keeping the soil moist but not waterlogged.

3. Observation and Assessment:

• Over a period of 2-3 weeks, observe the germination, emergence, and growth of the seedlings in both sets of pots.
• Compare the plants grown in the field soil to those in the control soil. Look for symptoms of herbicide injury such as stunting, chlorosis, necrosis, and malformed growth.
• A significant difference in growth and health between the two groups indicates the presence of phytotoxic herbicide residues in the field soil.

Visualizations

Caption: Experimental workflow for diagnosing and mitigating Pyrazosulfuron carryover.

Caption: Primary degradation pathways of Pyrazosulfuron-ethyl in soil.

Caption: Factors influencing Pyrazosulfuron-ethyl persistence and carryover risk.

References

• 1. isws.org.in [isws.org.in]
• 2. isws.org.in [isws.org.in]
• 3. saskpulse.com [saskpulse.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluating Herbicide Injury on Soybean | Integrated Crop Management [crops.extension.iastate.edu]
• 6. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchjournal.co.in [researchjournal.co.in]
• 9. Biodegradation of pyrazosulfuron-ethyl by Acinetobacter sp. CW17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchjournal.co.in [researchjournal.co.in]
• 11. Biodegradation of pyrazosulfuron-ethyl by three strains of bacteria isolated from contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jcsp.org.pk [jcsp.org.pk]
• 13. extensionpubs.unl.edu [extensionpubs.unl.edu]

Technical Support Center: Enhancing Pyrazosulfuron-ethyl Efficacy with Adjuvants

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the uptake and translocation of the herbicide Pyrazosulfuron-ethyl (B166691) in experimental settings.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation with Pyrazosulfuron-ethyl and appropriate adjuvants.

Issue	Potential Cause	Recommended Solution
Poor Weed Control Efficacy	Inadequate Herbicide Uptake: The waxy cuticle of target weeds can limit the absorption of Pyrazosulfuron-ethyl.	Incorporate an Activator Adjuvant: Utilize a methylated seed oil (MSO) or crop oil concentrate (COC) to help dissolve the leaf cuticle, facilitating better herbicide penetration.[1][2][3] Non-ionic surfactants (NIS) can also improve spreading and wetting of the leaf surface.
Suboptimal Spray Solution pH: The stability and solubility of sulfonylurea herbicides like Pyrazosulfuron-ethyl are influenced by the pH of the spray solution.[4][5]	Adjust Spray Solution pH: For sulfonylurea herbicides, a neutral to slightly alkaline pH (above 7.0) is generally preferred to enhance solubility and absorption.[3][4][5] Use a buffering agent to maintain the desired pH.
Rapid Droplet Evaporation: In hot and dry conditions, spray droplets can evaporate quickly, reducing the time available for herbicide absorption.	Use a Humectant or MSO: Methylated seed oils (MSO) and certain fertilizers like ammonium (B1175870) sulfate (B86663) (AMS) act as humectants, slowing the drying of spray droplets and extending the absorption period.[2][4]
Inconsistent Results Across Experiments	Variable Environmental Conditions: Temperature, humidity, and drought stress can affect a plant's physiological state and its ability to absorb and translocate herbicides.[3]	Standardize Environmental Conditions: Conduct experiments in a controlled environment (e.g., growth chamber) to minimize variability. If working in a greenhouse, try to perform experiments during periods of moderate temperature and light intensity.
Improper Adjuvant Selection: The effectiveness of an adjuvant can vary depending on the weed species and environmental conditions.[4][6]	Select Adjuvants Based on Conditions: Under drought conditions, an MSO or COC is generally more effective than a non-ionic surfactant at penetrating the thicker cuticle of stressed plants.[3]
Phytotoxicity to Non-Target Plants or Crop	Excessive Herbicide Penetration: Certain adjuvants, particularly oil-based ones, can increase the risk of crop injury by enhancing herbicide uptake to an undesirable level.[4]	Adjust Adjuvant Type and Concentration: On hot and humid days, consider using a non-ionic surfactant (NIS) instead of a crop oil concentrate (COC) to reduce the risk of leaf burn.[4] Always adhere to the recommended adjuvant rates on the product label.
Limited Translocation to Target Tissues	Poor Systemic Movement: Studies have indicated that the translocation of Pyrazosulfuron-ethyl to the aerial portions of plants can be limited.[7]	Optimize Uptake to Maximize Translocation: While direct enhancement of translocation is challenging, maximizing the initial uptake of the herbicide through the use of effective adjuvants like MSOs is the first critical step.[1][2]
Metabolic Degradation: Plants can metabolize herbicides, reducing the amount that reaches the target site.	Consider Synergists (with caution): In a research context, metabolic inhibitors could be explored to understand the potential for enhanced translocation, but this is not a standard practice and requires careful experimental design.

Frequently Asked Questions (FAQs)

1. What is the primary function of an adjuvant with Pyrazosulfuron-ethyl?

Adjuvants are added to a herbicide spray solution to improve its performance.[4][5] For Pyrazosulfuron-ethyl, a sulfonylurea herbicide, the primary functions of an adjuvant are to enhance the retention of spray droplets on the leaf surface, increase the spreading of the droplet, and facilitate the penetration of the active ingredient through the waxy cuticle of the weed.[3][8]

2. What are the main types of activator adjuvants to use with Pyrazosulfuron-ethyl?

The most common activator adjuvants for sulfonylurea herbicides include:

• Non-ionic Surfactants (NIS): These reduce the surface tension of spray droplets, leading to better coverage.

• Crop Oil Concentrates (COC): These are petroleum-based oils mixed with a surfactant that help to dissolve the waxy leaf cuticle.[4]

• Methylated Seed Oils (MSO): Derived from seed oils, MSOs are generally more effective than COCs at penetrating the leaf cuticle.[1][2][3][9][10][11]

3. How does the pH of the spray solution affect Pyrazosulfuron-ethyl?

The efficacy of sulfonylurea herbicides is pH-dependent. A spray solution with a pH above 7.0 (neutral to slightly alkaline) generally increases the solubility of these herbicides, which can lead to enhanced absorption by the plant.[3][4][5] Conversely, acidic conditions can lead to degradation of the herbicide.

4. Can I use nitrogen fertilizers as adjuvants with Pyrazosulfuron-ethyl?

Yes, nitrogen sources such as urea (B33335) ammonium nitrate (B79036) (UAN) or ammonium sulfate (AMS) can improve the absorption of some herbicides.[4] AMS also acts as a water conditioner and a humectant, which can be beneficial in hard water conditions and helps to slow the drying of the spray solution on the leaf surface.[4]

5. Are there situations where I should avoid using certain adjuvants?

Yes, some herbicides are formulated with a sufficient adjuvant package and do not require additional adjuvants. Adding an unnecessary adjuvant can sometimes lead to reduced efficacy or increased crop injury.[4] Oil-based adjuvants like COCs and MSOs can increase the risk of phytotoxicity, especially under hot and humid conditions.[4] It is crucial to read and follow the herbicide and adjuvant labels.

Experimental Protocols

General Protocol for Evaluating Pyrazosulfuron-ethyl Uptake and Translocation using Radiolabeling

This protocol provides a general framework. Specific parameters should be optimized for the plant species and experimental conditions.

Objective: To quantify the effect of different adjuvants on the foliar uptake and translocation of ¹⁴C-labeled Pyrazosulfuron-ethyl.

Materials:

• ¹⁴C-Pyrazosulfuron-ethyl of known specific activity

• Formulated (non-radioactive) Pyrazosulfuron-ethyl

• Selected adjuvants (e.g., NIS, MSO, COC)

• Test plants grown to a specific growth stage

• Micropipette

• Leaf-washing solution (e.g., water:acetone mixture)

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Biological oxidizer

• Phosphor imager and imaging plates (for visualization)

Methodology:

• Plant Preparation: Grow test plants under controlled environmental conditions to a uniform growth stage (e.g., 3-4 leaf stage).

• Treatment Solution Preparation:

  • Prepare a stock solution of ¹⁴C-Pyrazosulfuron-ethyl.

  • For each treatment, prepare a spray solution containing the formulated Pyrazosulfuron-ethyl at the desired concentration, the selected adjuvant at its recommended rate, and a known amount of ¹⁴C-Pyrazosulfuron-ethyl. Include a control treatment with no adjuvant.

• Application:

  • Using a micropipette, apply a small, known volume (e.g., 10 µL) of the treatment solution to the adaxial surface of a specific leaf (the "treated leaf") on each plant.

• Incubation: Place the treated plants back into the controlled environment for a predetermined period (e.g., 24, 48, 72 hours).

• Harvest and Sample Preparation:

  • At the designated time, carefully excise the treated leaf.

  • Wash the surface of the treated leaf with the leaf-washing solution to remove any unabsorbed herbicide. Collect the wash solution in a scintillation vial.

  • Section the rest of the plant into different parts: shoots above the treated leaf, shoots below the treated leaf, and roots.

• Quantification of Radioactivity:

  • Unabsorbed Herbicide: Add scintillation cocktail to the vial containing the leaf wash and quantify the radioactivity using a liquid scintillation counter.

  • Absorbed and Translocated Herbicide: Combust the treated leaf (after washing) and the different plant sections separately in a biological oxidizer. Trap the resulting ¹⁴CO₂ in a scintillation cocktail and quantify the radioactivity.

• Data Analysis:

  • Calculate the total amount of herbicide applied.

  • Determine the percentage of herbicide that was not absorbed (from the leaf wash).

  • Calculate the percentage of absorbed herbicide (Total applied - Unabsorbed).

  • Calculate the percentage of translocated herbicide to different plant parts relative to the total absorbed amount.

• Visualization (Optional):

  • Press the whole plant against a phosphor imaging plate for a set exposure time.

  • Scan the plate with a phosphor imager to visualize the distribution of the radiolabeled herbicide.

Visualizations

Caption: Workflow for Radiolabeling Experiments.

Caption: Troubleshooting Logic for Poor Efficacy.

References

• 1. Destination® MSO Adjuvant | PMRA Approved | WinField CA - WinField® United CA [winfieldunited.ca]
• 2. pestrong.com [pestrong.com]
• 3. Crop Protection Network [cropprotectionnetwork.org]
• 4. agrilife.org [agrilife.org]
• 5. extension.psu.edu [extension.psu.edu]
• 6. Optimizing Herbicide Performance Through Adjuvants: Resolving Misconceptions and Confusion – Soil Science Extension [extension.soils.wisc.edu]
• 7. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bio-ionic Liquids as Adjuvants for Sulfonylurea Herbicides | Weed Science | Cambridge Core [cambridge.org]
• 9. seedbarn.com [seedbarn.com]
• 10. fertizona.com [fertizona.com]
• 11. Methylated Seed Oil Adjuvant (MSO) - 1 Quart Southern Ag | eBay [ebay.com]

Impact of temperature and humidity on the performance of Pyrazosulfuron-ethyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrazosulfuron-ethyl (B166691). The information addresses common issues encountered during experiments related to the impact of temperature and humidity on the herbicide's performance.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the application and analysis of Pyrazosulfuron-ethyl.

Problem	Potential Cause	Troubleshooting Steps
Reduced herbicide efficacy at high temperatures (above 30°C)	Increased rate of chemical and microbial degradation of Pyrazosulfuron-ethyl.	1. Consider slightly higher application rates to compensate for accelerated degradation. 2. Ensure rapid incorporation into the soil or application to foliage during cooler parts of the day. 3. Monitor soil pH, as degradation is faster in acidic conditions, a factor that can be exacerbated by high temperatures.
Inconsistent weed control in fluctuating temperature environments	Temperature-dependent hydrolysis and biodegradation affecting the persistence of the herbicide.	1. For pre-emergence applications, ensure consistent soil moisture to buffer against extreme temperature swings. 2. Time post-emergence applications for periods of stable, moderate temperatures (around 30°C) for optimal activity. 3. Refer to the provided experimental protocols to conduct controlled studies to determine optimal application timing for your specific environmental conditions.
Poor herbicide uptake in arid or low-humidity conditions	Reduced leaf wetness and cuticle permeability, hindering the absorption of the foliar-applied herbicide.	1. Apply during early morning hours when humidity is typically higher and dew may be present on leaf surfaces. 2. Consider the use of adjuvants that enhance cuticle penetration and reduce droplet evaporation. 3. If possible, use irrigation to increase local humidity and soil moisture prior to application.
Variable performance in controlled environment chambers	Inadequate control over temperature and humidity, or misinterpretation of their combined effects.	1. Calibrate and regularly monitor temperature and humidity sensors within the chambers. 2. Follow the detailed experimental protocol for controlled environment studies to ensure consistent and reproducible results. 3. Analyze results by considering the interaction between temperature and humidity, as high humidity can partially offset the negative effects of very high or low temperatures on uptake.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the performance of Pyrazosulfuron-ethyl?

A1: Based on degradation studies, the optimal temperature for the microbial degradation of Pyrazosulfuron-ethyl is around 30°C.[1] While this indicates a temperature for its breakdown, herbicidal activity is a balance between uptake, translocation, and degradation. Efficacy is generally expected to be high at temperatures conducive to active weed growth, which often overlaps with this temperature range. However, temperatures significantly above this may lead to faster degradation, potentially reducing the residual activity of the herbicide.

Q2: How does humidity affect the efficacy of Pyrazosulfuron-ethyl?

A2: For foliar-applied Pyrazosulfuron-ethyl, high relative humidity generally enhances efficacy. This is because higher humidity slows the drying of spray droplets on the leaf surface, allowing more time for the active ingredient to be absorbed. It can also increase the permeability of the plant cuticle, further aiding uptake. In low humidity conditions, the use of adjuvants may be beneficial to improve performance.

Q3: Can high temperatures lead to a complete loss of Pyrazosulfuron-ethyl activity?

A3: While high temperatures accelerate the degradation of Pyrazosulfuron-ethyl, a complete loss of activity is unlikely under normal field conditions. The rate of hydrolysis, a key degradation pathway, increases with temperature.[2][3] However, the herbicide is formulated to provide effective weed control within a typical range of environmental temperatures. In extreme heat, a reduction in the duration of weed control may be observed. The technical data sheet indicates that Pyrazosulfuron-ethyl is stable at 50°C for up to 6 months, suggesting that short-term exposure to high temperatures may not lead to immediate and complete deactivation.[4]

Q4: Does soil moisture influence the effect of temperature on Pyrazosulfuron-ethyl?

A4: Yes, soil moisture is a critical factor that interacts with temperature to influence the fate and persistence of Pyrazosulfuron-ethyl in the soil.[5][6] Adequate soil moisture can buffer soil temperature fluctuations and is essential for the microbial activity that contributes to the herbicide's degradation. In dry soils, microbial degradation may be reduced, but the overall efficacy could also be lower due to reduced uptake by weed roots.

Q5: How does pH interact with temperature to affect Pyrazosulfuron-ethyl stability?

A5: The degradation of Pyrazosulfuron-ethyl is highly pH-dependent, with the herbicide being least stable in acidic conditions.[7] This effect is amplified by temperature, as the rate of hydrolysis increases with both decreasing pH and increasing temperature.[2][3] Therefore, in warm, acidic soils, the persistence of Pyrazosulfuron-ethyl is expected to be shorter than in neutral or alkaline soils at the same temperature.

Data Presentation

Table 1: Effect of Temperature on the Hydrolytic Degradation of Pyrazosulfuron-ethyl

Temperature (°C)	Half-life at pH 3 (days)	Half-life at pH 9 (days)
15	10.8	1.8
25	4.5	0.4
35	1.9	0.1
45	0.8	< 0.1

Data derived from studies on the hydrolytic transformation kinetics of Pyrazosulfuron-ethyl.[3]

Table 2: Biodegradation of Pyrazosulfuron-ethyl at Different Temperatures

Temperature (°C)	Degradation Rate (%) after 7 days
20	Slower than at 30°C
30	Faster than at 20°C and 37°C
37	Slower than at 30°C

Data from a study on the biodegradation of Pyrazosulfuron-ethyl by Acinetobacter sp. CW17.[1]

Experimental Protocols

Protocol 1: Determining the Effect of Temperature and Humidity on the Efficacy of Foliar-Applied Pyrazosulfuron-ethyl in a Controlled Environment

• Plant Material: Grow a target weed species (e.g., Echinochloa crus-galli) in pots containing a standardized soil mix until the 3-4 leaf stage.

• Acclimatization: Acclimate the plants in controlled environment chambers for 48 hours under the specific temperature and humidity conditions to be tested.

• Herbicide Application:

  • Prepare a stock solution of a water-dispersible granule (WG) formulation of Pyrazosulfuron-ethyl.

  • Apply the herbicide solution to the foliage of the weed species using a laboratory track sprayer calibrated to deliver a consistent volume.

  • Include an untreated control group for each environmental condition.

• Environmental Conditions:

  • Maintain the treated plants in the controlled environment chambers under the designated temperature (e.g., 20°C, 25°C, 30°C, 35°C) and relative humidity (e.g., 40%, 60%, 80%) levels.

  • Ensure consistent lighting conditions across all chambers.

• Efficacy Assessment:

  • Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a 0-100% rating scale (0 = no effect, 100 = complete kill).

  • At 21 DAT, harvest the above-ground biomass, dry it in an oven at 70°C for 72 hours, and record the dry weight.

• Data Analysis:

  • Calculate the percent reduction in biomass compared to the untreated control for each treatment.

  • Use statistical analysis (e.g., ANOVA) to determine the significance of temperature, humidity, and their interaction on herbicide efficacy.

Mandatory Visualization

References

• 1. Biodegradation of pyrazosulfuron-ethyl by Acinetobacter sp. CW17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Transformation kinetics and mechanism of the sulfonylurea herbicides pyrazosulfuron ethyl and halosulfuron methyl in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. coromandel.biz [coromandel.biz]
• 5. isws.org.in [isws.org.in]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Optimizing spray volume and nozzle selection for uniform Pyrazosulfuron application

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrazosulfuron. Our goal is to help you achieve uniform application and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action for Pyrazosulfuron-ethyl?

Pyrazosulfuron-ethyl is a selective, systemic herbicide belonging to the sulfonylurea group.[1][2] It works by inhibiting the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of essential amino acids like valine, leucine, and isoleucine in susceptible plants. This inhibition halts cell division and plant growth, leading to the eventual death of the targeted weeds.[2]

Q2: When is the optimal time to apply Pyrazosulfuron-ethyl in a research setting?

For transplanted rice, Pyrazosulfuron-ethyl is typically applied as a pre-emergence or early post-emergence herbicide.[3][4][5] Application is generally recommended 3 to 8 days after transplanting.[3] Some studies have shown effective weed control when applied up to 10 days after transplanting.[4]

Q3: What are the critical environmental factors to consider during application?

Several environmental factors can influence the efficacy and drift of Pyrazosulfuron. Key considerations include:

• Wind Speed: To minimize spray drift, it is advisable to spray when wind speeds are low, typically between 3 and 7 mph.[6]

• Temperature and Humidity: High temperatures and low humidity can lead to evaporation of smaller spray droplets, reducing their effectiveness and increasing drift potential.[6][7]

• Water Layer: For applications in paddy fields, maintaining a water layer of 3-5 cm for 5-7 days after application is recommended.[3]

Q4: How does spray volume impact the efficacy of Pyrazosulfuron?

Spray volume is a critical factor in achieving uniform coverage. While lower volumes can be effective and economical, they may require finer droplets, which are more susceptible to drift. Higher spray volumes can improve coverage, especially in dense canopies, and allow for the use of larger, drift-reducing droplets.[8][9] For ground applications of many herbicides, spray volumes typically range from 5 to 20 gallons per acre (GPA).[10] For some applications, volumes as high as 500 L/ha have been used.[4][11]

Q5: Which nozzle types are generally recommended for herbicide application?

The choice of nozzle is crucial for controlling droplet size, spray pattern, and uniformity.[12][13] Common nozzle types for herbicide application include:

• Flat-fan nozzles: Widely used for broadcast spraying of herbicides, providing a tapered-edge pattern.[12][13]

• Air induction (AI) nozzles: Produce larger, air-filled droplets that are less prone to drift. These are often recommended for systemic herbicides.

• Twin flat-fan nozzles: Can provide better coverage on dense foliage.

The selection should be based on the specific experimental goals, considering the trade-off between coverage and drift potential.

Troubleshooting Guide

Problem: Uneven weed control or inconsistent experimental results.

Possible Cause 1: Improper Nozzle Selection

• Solution: Ensure you are using a nozzle type appropriate for your application. For broadcast applications, flat-fan nozzles are a common choice.[12][13] If drift is a concern, consider using air induction nozzles to produce coarser droplets. Always check that nozzles are not worn or damaged, as this can affect the spray pattern.

Possible Cause 2: Incorrect Spray Volume or Pressure

• Solution: Calibrate your sprayer to ensure the correct volume is being applied. Adjusting the pressure can alter the droplet size; higher pressures generally lead to finer droplets. Refer to the tables below for guidance on how nozzle type, pressure, and flow rate influence droplet size.

Possible Cause 3: Environmental Conditions

• Solution: Avoid spraying in windy conditions (above 7 mph) or during temperature inversions.[6] High temperatures and low humidity can cause droplet evaporation, so applying during cooler, more humid parts of the day may improve efficacy.[6]

Problem: Evidence of spray drift affecting non-target areas.

Possible Cause 1: Fine Droplets

• Solution: Increase the droplet size to reduce drift. This can be achieved by:

  • Using low-drift nozzles such as air induction (AI) types.

  • Lowering the spray pressure.[14]

  • Increasing the nozzle orifice size.[15]

Possible Cause 2: Excessive Boom Height

• Solution: Lower the boom height to the minimum required for uniform coverage. A general guideline is to set the boom height equal to the nozzle spacing, often around 18-24 inches above the target.

Data Presentation

Table 1: Nozzle Type and General Droplet Size Characteristics

Nozzle Type	Typical Droplet Size	Primary Use Case	Drift Potential
Standard Flat-Fan	Medium to Coarse	Broadcast herbicide application[12][13]	Moderate
Air Induction (AI)	Coarse to Very Coarse	Systemic herbicides, drift reduction	Low
Twin Flat-Fan	Medium to Coarse	Dense foliage, improved coverage	Moderate
Hollow Cone	Fine to Medium	Insecticides and fungicides (not typically for herbicides)[13]	High

Table 2: Effect of Operating Pressure on Droplet Size (General Principles)

Operating Pressure	Effect on Droplet Size	Impact on Drift
Low (e.g., 15-30 PSI)	Coarser droplets	Lower drift potential[12]
High (e.g., >40 PSI)	Finer droplets	Higher drift potential

Experimental Protocols

Protocol 1: Determining Optimal Spray Uniformity

• Objective: To assess the uniformity of the spray pattern from a selected nozzle.

• Materials:

  • Precision bench sprayer

  • Water-sensitive paper or Kromekote cards[16]

  • Image analysis software

• Methodology: a. Arrange a series of water-sensitive papers across the width of the spray boom. b. Operate the sprayer at a constant speed and pressure, passing over the papers. c. Allow the papers to dry completely. d. Scan the papers and use image analysis software to quantify the droplet density and size distribution across the spray width. e. Analyze the data to determine the coefficient of variation (CV) for spray deposition. A lower CV indicates greater uniformity.

Protocol 2: Evaluating Herbicide Efficacy with Different Nozzle and Volume Combinations

• Objective: To determine the most effective combination of nozzle type and spray volume for Pyrazosulfuron application on a target weed species.

• Materials:

  • Pyrazosulfuron-ethyl formulation

  • Potted target weed species at a consistent growth stage

  • Research sprayer with interchangeable nozzles

• Methodology: a. Establish a randomized complete block design with treatments consisting of different nozzle types (e.g., flat-fan, air induction) and spray volumes (e.g., 10, 15, 20 GPA). b. Include a non-treated control group. c. Apply the Pyrazosulfuron solution to the respective treatment groups, ensuring consistent environmental conditions. d. Visually assess weed control at set intervals (e.g., 7, 14, and 21 days after treatment). e. At the conclusion of the experiment, harvest the above-ground biomass of the weeds, dry to a constant weight, and calculate the percent biomass reduction relative to the control group.[16]

Visualizations

Caption: Decision pathway for selecting the appropriate nozzle type.

Caption: Workflow for evaluating herbicide application efficacy.

References

• 1. Wholesale Pyrazosulfuron-ethyl 10%WP highly Active sulfonylurea herbicide Manufacturer and Supplier | AgroRiver [agroriver.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Pyrazosulfuron ethyl [tangagri.com]
• 4. actascientific.com [actascientific.com]
• 5. chemijournal.com [chemijournal.com]
• 6. ucanr.edu [ucanr.edu]
• 7. www2.gov.bc.ca [www2.gov.bc.ca]
• 8. Precise Spray Droplet Sizes for Optimizing Herbicide Applications | CropWatch | Nebraska [cropwatch.unl.edu]
• 9. Selecting Nozzles for Postemergence Herbicides | Integrated Crop Management [crops.extension.iastate.edu]
• 10. uaex.uada.edu [uaex.uada.edu]
• 11. isws.org.in [isws.org.in]
• 12. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 13. uky.edu [uky.edu]
• 14. corteva.com [corteva.com]
• 15. fas.scot [fas.scot]
• 16. Nozzle type and spray volume effects on site-specific herbicide application in turfgrass using a remotely piloted aerial application system | Weed Technology | Cambridge Core [resolve.cambridge.org]

Management strategies for weed populations with evolved resistance to Pyrazosulfuron

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing weed populations with evolved resistance to the herbicide Pyrazosulfuron-ethyl (B166691).

Frequently Asked Questions (FAQs)

Q1: We've observed a sudden decrease in the efficacy of Pyrazosulfuron-ethyl in our experiments. Could this be resistance?

A1: A sudden drop in efficacy is a strong indicator of potential herbicide resistance, especially if the herbicide was previously effective under similar conditions. Continuous application of a single herbicide mode of action, such as Pyrazosulfuron-ethyl, exerts strong selection pressure, leading to the evolution of resistant weed populations.[1][2] To confirm resistance, a systematic investigation, including whole-plant bioassays, is necessary.

Q2: How can we experimentally confirm that our weed population is resistant to Pyrazosulfuron-ethyl?

A2: Confirmation requires a structured biological assay. The standard method is a whole-plant dose-response bioassay performed in a controlled greenhouse environment.[3][4] This involves treating the suspected resistant population and a known susceptible population with a range of Pyrazosulfuron-ethyl doses. By comparing the dose required to achieve 50% growth reduction (GR₅₀) or 50% lethality (LD₅₀) between the two populations, you can calculate a resistance index (RI) to confirm and quantify the level of resistance.

Q3: What are the underlying molecular mechanisms of resistance to Pyrazosulfuron-ethyl?

A3: Pyrazosulfuron-ethyl is an acetolactate synthase (ALS) inhibitor, belonging to the sulfonylurea family.[5][6] The primary mechanism of resistance is target-site mutations in the ALS gene, which prevent the herbicide from binding to the enzyme.[7] This allows the weed to continue producing essential branched-chain amino acids (valine, leucine, and isoleucine), rendering the herbicide ineffective.[6] A less common mechanism is enhanced herbicide metabolism, where the weed detoxifies the chemical compound at a faster rate.[7]

Q4: What are some effective alternative herbicides for controlling Pyrazosulfuron-ethyl resistant weed biotypes?

A4: To manage resistant populations, it is crucial to use herbicides with different modes of action. Effective alternatives for controlling Pyrazosulfuron-resistant weeds, such as Cyperus difformis and Cyperus odoratus, include herbicides like carfentrazone-ethyl (B33137) (a PPO inhibitor), bentazon, and propanil.[8] Other options that have shown efficacy in rice cultivation include Penoxsulam, Bispyribac-sodium, and 2,4-D amine.[1][9][10][11] Combining or rotating these herbicides can improve control and delay the evolution of further resistance.[12]

Q5: Beyond chemical alternatives, what other strategies should we incorporate into our management plan?

A5: An Integrated Weed Management (IWM) approach is essential for sustainable, long-term control.[1][13][14] This strategy combines multiple tactics:

• Cultural Control: Practices like planting competitive crop varieties and optimizing planting density can help suppress weeds.[14]

• Mechanical Control: Physical methods such as manual hand-weeding can be highly effective, especially when combined with chemical options.[1][9][15]

• Prevention: The most basic step is to prevent the introduction and spread of resistant weed seeds by cleaning equipment and managing field borders.[14]

• Herbicide Rotation: Avoid the repeated use of ALS inhibitors. Rotate with herbicides from different mode-of-action groups.

Troubleshooting Experimental Issues

Problem: My dose-response assay results are inconsistent and not reproducible.

• Solution: Ensure uniformity at every step. Use seedlings of the same growth stage (e.g., 2-3 leaf stage) for treatment.[3] Calibrate your sprayer to ensure a consistent application volume and speed. Prepare herbicide solutions accurately, paying close attention to serial dilutions. Environmental conditions in the greenhouse, such as temperature and irrigation, should be kept constant throughout the experiment.[3]

Problem: We are unsure which doses to use for our dose-response curve.

• Solution: For the susceptible population, start with the recommended field dose and include several dilutions below and above it (e.g., 0, 1/8x, 1/4x, 1/2x, 1x, 2x, 4x, 8x). For the suspected resistant population, a much wider and higher range of doses will be necessary to capture the full dose-response curve (e.g., 0, 1x, 2x, 4x, 8x, 16x, 32x, 64x).[8]

Problem: How do we handle and analyze soil samples for herbicide residue?

• Solution: To analyze Pyrazosulfuron-ethyl residues, extract the herbicide from soil samples using a methanol (B129727) and water mixture. The solution should then be cleaned up using dichloromethane (B109758) and NaCl over a sodium sulphate bed.[9] Analysis is typically performed using High-Performance Liquid Chromatography (HPLC).[16] The limit of detection (LOD) and limit of quantification (LOQ) for this method are approximately 0.001 µg/mL and 0.01 µg/mL, respectively.[16][17]

Data Summary Tables

Table 1: Efficacy of Pyrazosulfuron-ethyl on Weed Dry Weight

Weed Species	Application Rate (kg a.i. ha⁻¹)	Observation Time (Weeks After Application)	Dry Weight Reduction vs. Control
Echinochloa colona	1.25 - 2.0	8 - 12	Significant suppression compared to manual weeding[2]
Spigelia anthermia	0.60 - 2.0	12	Effective and efficient control[2]
Total Weeds	1.0 - 2.0	4 & 12	Significant suppression compared to control[2]
Total Weeds	0.030	20, 40, 60 DAT	Significant reduction in weed density and dry weight[18]

a.i. = active ingredient; DAT = Days After Transplanting

Table 2: Efficacy of Alternative Herbicides and IWM Practices

Management Strategy	Target Weeds	Application Rate (a.i. ha⁻¹)	Weed Control Efficiency (%)
Pyrazosulfuron + Penoxsulam + 1 Hand Weeding	Total Weeds in Rice	150 g + 22 g	Highly effective in reducing weed density and dry weight[1]
Bispyribac-sodium	E. colona, E. crusgalli, C. difformis	40 g	Comparable or better than some Pyrazosulfuron doses[9][15]
Carfentrazone-ethyl	Pyrazosulfuron-Resistant C. difformis	40 g	Effective control of resistant biotype[8]
Bentazon	Pyrazosulfuron-Resistant C. difformis	900 g	Effective control of resistant biotype[8]
Propanil	Pyrazosulfuron-Resistant C. difformis	3600 g	Effective control of resistant biotype[8]

Detailed Experimental Protocols

Protocol 1: Whole-Plant Bioassay for Herbicide Resistance Confirmation

• Seed Collection: Collect mature seeds from the suspected resistant weed population and from a known susceptible population. Store seeds in dry, cool conditions.[3]

• Germination: Germinate seeds in petri dishes or trays with suitable substrate. Address any seed dormancy as required for the specific species.

• Transplanting: Once seedlings reach a consistent growth stage (e.g., 2-3 leaves), transplant them into individual pots filled with a standard greenhouse soil mix.[3]

• Acclimatization: Allow plants to acclimate in the greenhouse for 7-10 days under controlled conditions (temperature, light, and humidity).

• Herbicide Application: Prepare a stock solution of Pyrazosulfuron-ethyl. Perform serial dilutions to create a range of treatment doses. Spray the plants uniformly using a calibrated laboratory spray cabinet. Include an untreated control (sprayed with water only).[3]

• Evaluation: After a set period (typically 21-28 days), assess the plants. Measure survival rates and harvest the above-ground biomass. Dry the biomass in an oven at 70°C to a constant weight.[9]

• Data Analysis: Calculate the percentage of visual control and the percentage of biomass reduction relative to the untreated control for each dose. Use this data to perform a dose-response analysis.

Protocol 2: Dose-Response Analysis to Quantify Resistance

• Experimental Setup: Follow the steps outlined in Protocol 1. The key difference is the selection of herbicide doses. For the susceptible population, doses should bracket the expected GR₅₀ value. For the resistant population, doses must be significantly higher to achieve a similar range of effects.

• Data Collection: Collect biomass data as described above.

• Statistical Analysis: Use a statistical software package to fit a non-linear regression model (e.g., a log-logistic model) to the biomass data for both the resistant (R) and susceptible (S) populations.

• GR₅₀/LD₅₀ Calculation: From the regression curves, determine the herbicide dose that causes a 50% reduction in growth (GR₅₀) or mortality (LD₅₀) for each population.

• Resistance Index (RI) Calculation: Calculate the RI by dividing the GR₅₀ of the resistant population by the GR₅₀ of the susceptible population (RI = GR₅₀(R) / GR₅₀(S)). An RI value greater than 1 indicates resistance.

Visualizations

Caption: Mechanism of action for Pyrazosulfuron-ethyl and target-site resistance.

Caption: Experimental workflow for confirming and quantifying herbicide resistance.

Caption: Core components of an Integrated Weed Management (IWM) strategy.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. botanyjournals.com [botanyjournals.com]
• 3. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Adaptation mechanism and tolerance of Rhodopseudomonas palustris PSB-S under pyrazosulfuron-ethyl stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. coromandel.biz [coromandel.biz]
• 7. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyperus difformis L. resistance to pyrazosulfuron-ethyl herbicide and option control | Semina: Ciências Agrárias [ojs.uel.br]
• 9. isws.org.in [isws.org.in]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. First report of resistance of Cyperus odoratus L. to the herbicide pyrazosulfuron-ethyl [ve.scielo.org]
• 12. repositorio.unesp.br [repositorio.unesp.br]
• 13. bayer.com [bayer.com]
• 14. Combating herbicide resistance: the role of integrated weed management (IWM) in modern agriculture | Field Notes | Illinois Extension | UIUC [extension.illinois.edu]
• 15. researchgate.net [researchgate.net]
• 16. isws.org.in [isws.org.in]
• 17. isws.org.in [isws.org.in]
• 18. chemijournal.com [chemijournal.com]

Reducing the environmental impact of Pyrazosulfuron runoff from agricultural fields

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating the environmental impact of Pyrazosulfuron runoff. It includes frequently asked questions for foundational knowledge and detailed troubleshooting guides for specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Pyrazosulfuron-ethyl (B166691) and why is its runoff an environmental concern?

Pyrazosulfuron-ethyl is a sulfonylurea herbicide widely used for weed control in rice cultivation.[1][2] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme in weeds, which is crucial for the biosynthesis of essential amino acids.[3] The environmental concern stems from its potential to move from treated fields into surrounding aquatic ecosystems through surface runoff and leaching.[3][4] Due to their high aqueous solubility and poor sorption in some soils, sulfonylurea herbicides can be prone to runoff and have been detected in surface and groundwater.[5] Even at trace levels, these herbicides can be phytotoxic to sensitive non-target crops and aquatic plants.[3][4]

Q2: What are the primary factors influencing Pyrazosulfuron runoff?

The extent of Pyrazosulfuron runoff is influenced by a combination of its chemical properties, soil characteristics, agricultural practices, and weather events.

• Herbicide Properties: The two most critical properties are soil adsorption and persistence.[6] Pyrazosulfuron's solubility, which is often inversely related to adsorption, also plays a role.[6]

• Soil Characteristics: Soil texture, organic matter content, and slope are key factors.[7] Runoff and erosion increase on compacted soils and steeper slopes.[7]

• Application and Farming Practices: The rate and timing of application are directly related to the concentration of the herbicide available for runoff.[6] Conservation tillage practices can reduce both runoff and erosion.[6][7]

• Weather: The timing and intensity of rainfall or irrigation after application significantly impact the amount of runoff.[6]

Q3: What are the main strategies to mitigate Pyrazosulfuron runoff?

Mitigation strategies, often referred to as Best Management Practices (BMPs), aim to reduce the amount of herbicide leaving the field. These can be categorized as in-field and edge-of-field practices.

• In-Field Practices:

  • Conservation Tillage: Practices like no-till or minimum tillage reduce soil erosion and runoff by maintaining crop residue on the surface.[7][8][9]

  • Cover Crops: Planting cover crops helps prevent soil erosion, improves soil structure, and can reduce runoff.[7][8][10]

  • Application Management: Reducing the application rate, using banded applications instead of broadcast, and incorporating the herbicide into the soil can lower losses.[6][11] Avoiding application just before intense storms is also crucial.[6]

• Edge-of-Field Practices:

  • Vegetative Filter Strips (VFS): These are areas of permanent vegetation established between crop fields and water bodies to intercept runoff, slow its velocity, and filter out sediment and dissolved chemicals.[6][12][13]

  • Controlled Drainage: This practice uses water control structures to manage the drainage outlet, holding water in the field for longer periods to reduce the total volume of runoff and associated herbicide loads.[14][15]

  • Grassed Waterways: These are vegetated channels designed to carry surface water at a non-erosive velocity, reducing sediment and herbicide transport.[7][9][12]

Q4: How does Pyrazosulfuron-ethyl degrade in the environment?

Pyrazosulfuron-ethyl degradation occurs through both abiotic (chemical) and biotic (microbial) processes.

• Chemical Degradation (Hydrolysis): This is a primary degradation pathway, particularly in aqueous solutions. The rate of hydrolysis is highly pH-dependent; the herbicide is least stable and degrades fastest in acidic conditions, followed by alkaline, and is most persistent at a neutral pH.[1][16][17] The predominant degradation route is the cleavage of the sulfonylurea bridge.[1][4]

• Microbial Degradation: Microorganisms in the soil play a significant role in breaking down Pyrazosulfuron-ethyl.[3] Degradation is typically faster in non-sterile soil compared to sterile soil, indicating microbial contribution.[17] Several bacterial and fungal species capable of degrading Pyrazosulfuron-ethyl have been isolated from contaminated soils.[3][18]

• Photochemical Degradation: Sunlight can also contribute to the degradation of Pyrazosulfuron-ethyl in aqueous solutions.[19]

Q5: What are the standard analytical techniques for quantifying Pyrazosulfuron in environmental samples?

High-Performance Liquid Chromatography (HPLC) is the most common technique for the analysis of Pyrazosulfuron-ethyl.[5][20] For enhanced sensitivity and selectivity, especially in complex matrices like soil and water, HPLC is often coupled with mass spectrometry (LC-MS) or tandem mass spectrometry (LC-MS/MS).[4][17][18][21] Gas chromatography (GC) with a nitrogen-phosphorus detector (NPD) can also be used after an appropriate extraction process.[22]

Sample preparation is a critical step. For water samples, Solid-Phase Extraction (SPE) is frequently used to concentrate the analyte and remove interfering substances.[21][22][23] For soil samples, variations of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or other solvent extraction techniques are employed.[24]

Q6: What is bioremediation and can it be effective for Pyrazosulfuron-contaminated environments?

Bioremediation is a process that uses microorganisms (like bacteria and fungi), plants, or microbial byproducts to degrade or transform hazardous contaminants into less toxic substances.[25][26][27] This can be done in situ (at the site of contamination) or ex situ (where the contaminated material is moved for treatment).[25]

Research has shown that bioremediation is a promising strategy for Pyrazosulfuron. Several microbial strains have been isolated that can efficiently degrade the herbicide.[18][28] The main degradation pathway involves the cleavage and hydrolysis of the sulfonylurea bridge.[3] Techniques like bioaugmentation (adding specific microbes) and biostimulation (adding nutrients to encourage native microbes) can be employed to enhance the cleanup of contaminated soil and water.[25][27]

Data Presentation

Table 1: Physicochemical Properties of Pyrazosulfuron-ethyl

Property	Value	Implication for Runoff
Water Solubility	145 mg/L (at 25°C, pH 7)	High solubility increases the potential for transport in runoff water.
Soil Adsorption Coefficient (Koc)	48 mL/g	Low Koc indicates weak binding to soil particles, making it more mobile.
Vapor Pressure	2.4 x 10⁻⁵ mPa (at 25°C)	Low volatility means it is unlikely to be lost to the atmosphere.

| **Persistence (Soil Half-life, t₁/₂) ** | 5.5 - 27 days | Varies significantly with conditions; shorter persistence reduces the time available for runoff.[2][5] |

(Data sourced from publicly available pesticide properties databases and scientific literature.)

Table 2: Half-life (t₁/₂) of Pyrazosulfuron-ethyl in Water and Soil

Medium	Condition	Half-life (days)	Reference
Water (Buffer Solution)	pH 4	2.6	[1][17]
	pH 7	19.4	[1][17]
	pH 9	11.6	[17]
Paddy Field Water	Field Conditions	0.8 - 8.6	[5][17]
Paddy Field Soil	Rice-planted	5.5	[2]
	Unplanted	6.9	[2]
	Field Experiment	16 - 27	[5]
Laboratory Soil	Non-sterile	9.7	[17]

| | Sterile | 16.9 |[17] |

Table 3: Reported Effectiveness of Runoff Mitigation Strategies for Herbicides

Mitigation Strategy	Runoff Reduction	Sediment Reduction	Herbicide Loss Reduction	Notes
Vegetative Filter Strips (VFS)	45% (average)	76% (average)	65% - 95%	Effectiveness depends on width, slope, and flow conditions.[29]
Conservation Tillage (Minimum Tillage vs. Conventional)	26%	64%	15%	Reduces both runoff volume and sediment-bound herbicide.[30]
Conservation Tillage (No-Till vs. Conventional)	43%	87%	No significant effect	While sediment loss is greatly reduced, dissolved herbicide concentration in runoff can increase.[30]
Subsurface Drainage	-	-	51 - 55%	For Atrazine and Metolachlor; reduces surface runoff losses.[31]

| Cover Crops | ✓ | ✓ | ✓ | Improves soil structure and infiltration, reducing overall runoff.[7][8] |

Troubleshooting Guides

Q: My HPLC/LC-MS analysis for Pyrazosulfuron quantification is showing inconsistent results (e.g., poor peak shape, shifting retention times, high variability). What are the potential causes and solutions?

A: Inconsistent chromatographic results can stem from sample preparation, the mobile phase, the column, or the instrument itself.

• Potential Cause 1: Sample Matrix Effects. Interfering compounds from water or soil extracts can co-elute with Pyrazosulfuron, affecting peak shape and ionization (in MS).

  • Troubleshooting:

    • Review your sample preparation protocol. Ensure the Solid-Phase Extraction (SPE) or QuEChERS cleanup step is optimized to remove matrix components.[22][24]

    • Prepare matrix-matched calibration standards by spiking blank water or soil extract with known concentrations of Pyrazosulfuron to compensate for matrix effects.

    • Dilute the sample extract if concentrations are high, which can reduce matrix effects.

• Potential Cause 2: Mobile Phase Issues. Incorrect pH, improper mixing, or degradation of mobile phase components can cause retention time shifts.

  • Troubleshooting:

    • Pyrazosulfuron analysis often uses an acidified mobile phase (e.g., with acetic or formic acid) to ensure consistent protonation and good peak shape.[19][24] Verify the pH of your aqueous phase.

    • Prepare fresh mobile phase daily. Ensure solvents are properly degassed.

• Potential Cause 3: Column Degradation. Loss of stationary phase or column contamination can lead to poor peak shape and loss of resolution.

  • Troubleshooting:

    • Use a guard column to protect the analytical column from contaminants.

    • Flush the column with a strong solvent (as recommended by the manufacturer) to remove adsorbed material.

    • If performance does not improve, replace the column.

• Potential Cause 4: Instrument Variability. Issues with the pump, injector, or detector can cause fluctuations.

  • Troubleshooting:

    • Check the pump for consistent flow and pressure.

    • Ensure the injector is not leaking and the injection volume is reproducible.

    • For LC-MS, clean the ion source, as contamination can suppress the signal.[18]

Q: The bioremediation experiment I designed is not showing significant degradation of Pyrazosulfuron. How can I optimize the conditions?

A: Low degradation rates in a lab setting often point to suboptimal environmental conditions for the microbial culture or issues with bioavailability.

• Potential Cause 1: Incorrect pH. The growth of degrading microbes and the chemical stability of Pyrazosulfuron are both pH-dependent.

  • Troubleshooting:

    • Microbial growth can be inhibited at low pH.[18] Most bacterial degradation studies are conducted closer to a neutral pH. Determine the optimal pH for your specific microbial strain(s).

    • Be aware that at low pH, abiotic hydrolysis will be significant, so include a sterile control at the same pH to differentiate between chemical and biological degradation.[1][18]

• Potential Cause 2: Suboptimal Temperature. Microbial activity is temperature-sensitive.

  • Troubleshooting:

    • Most studies find optimal degradation rates for mesophilic bacteria between 28-37°C.[18] Test a range of temperatures (e.g., 25°C, 30°C, 35°C) to find the optimum for your culture.

• Potential Cause 3: Nutrient or Oxygen Limitation. The microbes may lack essential nutrients or the appropriate electron acceptor for metabolism.

  • Troubleshooting:

    • Ensure your culture medium contains sufficient sources of nitrogen, phosphorus, and other essential minerals.

    • If using aerobic bacteria, ensure adequate aeration through shaking or sparging.

• Potential Cause 4: High Herbicide Concentration. High initial concentrations of Pyrazosulfuron may be toxic to the microorganisms.

  • Troubleshooting:

    • Test a range of initial Pyrazosulfuron concentrations (e.g., 5, 20, 50 mg/L) to see if toxicity is inhibiting degradation.[28]

    • Consider a sequential addition of the herbicide to acclimate the culture.

• Potential Cause 5: Low Bioavailability. In soil slurry experiments, the herbicide may be strongly adsorbed to soil particles, making it unavailable to the microbes.

  • Troubleshooting:

    • Consider adding a biosurfactant to increase the solubility and bioavailability of Pyrazosulfuron.[28]

Experimental Protocols

Protocol 1: Quantification of Pyrazosulfuron-ethyl in Water using SPE and HPLC-UV

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Filter the water sample (e.g., 500 mL) through a 0.45 µm filter to remove suspended solids.

  • Condition an SPE cartridge (e.g., C18, 500 mg) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

  • Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

  • After loading, wash the cartridge with 5 mL of deionized water to remove interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

  • Elute the Pyrazosulfuron-ethyl from the cartridge with 5 mL of a suitable solvent like acetonitrile (B52724) or methanol into a collection vial.[22]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase for HPLC analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).[24]

  • Mobile Phase: Isocratic mixture of methanol and 0.2% aqueous acetic acid (e.g., 75:25 v/v).[19][24]

  • Flow Rate: 1.0 mL/min.[24]

  • Injection Volume: 20 µL.[24]

  • Detector: UV detector set at 241 nm.[24]

  • Quantification: Prepare a calibration curve using analytical standards of Pyrazosulfuron-ethyl. Calculate the concentration in the sample based on the peak area.

Protocol 2: Laboratory-Scale Bioremediation Assay

• Inoculum Preparation:

  • Isolate a bacterial or fungal strain from a Pyrazosulfuron-contaminated soil or use a known degrading strain.

  • Grow the strain in a suitable liquid medium (e.g., Luria-Bertani for bacteria, Potato Dextrose Broth for fungi) to the late exponential phase.

  • Harvest the cells by centrifugation, wash with a sterile phosphate (B84403) buffer, and resuspend in a mineral salts medium (MSM) to a desired optical density (e.g., OD₆₀₀ = 1.0).

• Experimental Setup:

  • Prepare 250 mL Erlenmeyer flasks containing 100 mL of MSM.

  • Spike the MSM with a stock solution of Pyrazosulfuron-ethyl to achieve the desired final concentration (e.g., 10 mg/L).[18]

  • Experimental Flasks: Inoculate with 1% (v/v) of the prepared microbial culture.

  • Control Flasks (Abiotic): Add the herbicide but do not inoculate (or add autoclaved culture) to measure abiotic degradation like hydrolysis.

  • Control Flasks (Biotic): Inoculate the culture in MSM without the herbicide to monitor microbial growth.

  • Set up all treatments in triplicate.

• Incubation and Sampling:

  • Incubate the flasks on a rotary shaker (e.g., 150 rpm) at a constant temperature (e.g., 28°C).[18]

  • Withdraw samples (e.g., 1 mL) at regular time intervals (e.g., 0, 1, 2, 4, 7, 10 days).

  • Centrifuge the samples to remove microbial cells. Analyze the supernatant for the remaining Pyrazosulfuron concentration using the HPLC method described in Protocol 1.

Visualizations

Caption: Primary degradation pathways of Pyrazosulfuron-ethyl in soil and water.

Caption: Workflow for analyzing Pyrazosulfuron in agricultural runoff samples.

Caption: Logical relationships between mitigation goals and management practices.

References

• 1. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH | Semantic Scholar [semanticscholar.org]
• 2. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isws.org.in [isws.org.in]
• 4. ars.usda.gov [ars.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application Technology and Best Management Practices for Minimizing Herbicide Runoff | Weed Technology | Cambridge Core [cambridge.org]
• 7. Keeping herbicides out of groundwater and surface water - Agriculture [canr.msu.edu]
• 8. extension.psu.edu [extension.psu.edu]
• 9. apiservices.biz [apiservices.biz]
• 10. How Can We Reduce Pesticide Runoff? → Question [pollution.sustainability-directory.com]
• 11. mda.state.mn.us [mda.state.mn.us]
• 12. Using Buffers to Reduce Pesticide Runoff and Water Erosion – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. Controlled Drainage – Transforming Drainage [transformingdrainage.org]
• 16. Publication : USDA ARS [ars.usda.gov]
• 17. researchgate.net [researchgate.net]
• 18. Biodegradation of pyrazosulfuron-ethyl by three strains of bacteria isolated from contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. scielo.br [scielo.br]
• 20. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.usgs.gov [pubs.usgs.gov]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Methods of analysis—Determination of pesticides in filtered water and suspended sediment using liquid chromatography- and gas chromatography-tandem mass spectrometry [pubs.usgs.gov]
• 24. jcsp.org.pk [jcsp.org.pk]
• 25. bioteach.ubc.ca [bioteach.ubc.ca]
• 26. mdpi.com [mdpi.com]
• 27. nesciences.com [nesciences.com]
• 28. researchgate.net [researchgate.net]
• 29. abe.ufl.edu [abe.ufl.edu]
• 30. Pesticide runoff from conventional tillage, minimum tillage, and no‐tillage cropping systems: Meta‐analysis of published North American data - PMC [pmc.ncbi.nlm.nih.gov]
• 31. THE INFLUENCE OF SUBSURFACE DRAINAGE PRACTICES ON HERBICIDE LOSSES [elibrary.asabe.org]

Technical Support Center: Bioremediation of Pyrazosulfuron-Contaminated Soil and Water

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers and scientists working on the bioremediation of pyrazosulfuron.

Troubleshooting Guides

This section addresses common issues encountered during bioremediation experiments involving pyrazosulfuron.

Problem	Potential Causes	Troubleshooting Steps
Low or No Degradation of Pyrazosulfuron	Inappropriate microbial strain: The selected microorganism may not have the specific enzymatic machinery to degrade pyrazosulfuron.	- Screen for potent degraders: Isolate and screen indigenous microorganisms from pyrazosulfuron-contaminated sites. - Use known degrading strains: Obtain certified cultures of known pyrazosulfuron-degrading bacteria (e.g., Pseudomonas sp., Bacillus sp.) or fungi (e.g., Alternaria alternata, Aspergillus terreus).
Suboptimal environmental conditions: pH, temperature, and nutrient availability significantly impact microbial activity.	- Optimize pH: Pyrazosulfuron degradation is often faster in acidic conditions, but microbial growth can be inhibited at very low pH. The optimal pH for microbial degradation is typically around neutral (7.0). - Optimize temperature: Most identified bacterial strains show optimal degradation at around 28-30°C. - Amend with nutrients: Ensure the growth medium contains sufficient carbon, nitrogen, and phosphorus sources.
Pyrazosulfuron concentration is too high (toxicity): High concentrations of pyrazosulfuron can be toxic to microorganisms, inhibiting their growth and metabolic activity.	- Determine the optimal concentration: Conduct dose-response experiments to find the highest concentration of pyrazosulfuron your microbial strain can tolerate and degrade efficiently. - Acclimatize the culture: Gradually expose the microbial culture to increasing concentrations of pyrazosulfuron.
Low bioavailability of pyrazosulfuron: In soil, pyrazosulfuron may be strongly adsorbed to soil particles, making it unavailable to microorganisms.	- Enhance bioavailability: Consider the use of biosurfactants to increase the solubility and availability of pyrazosulfuron.
Inhibited Microbial Growth	Toxicity of pyrazosulfuron or its metabolites: As mentioned above, high concentrations can be inhibitory. Some degradation byproducts might also be toxic.	- Lower the initial concentration: Start with a lower concentration of pyrazosulfuron. - Identify metabolites: Use analytical techniques like LC-MS to identify degradation products and assess their potential toxicity.
Unfavorable pH of the medium: Extreme pH values can denature enzymes and inhibit microbial growth.	- Buffer the medium: Maintain the pH of the culture medium within the optimal range for your specific microorganism (usually 6.5-7.5).
Nutrient limitation: Lack of essential nutrients will hinder microbial proliferation.	- Supplement the medium: Ensure your minimal salt medium contains all necessary macro and micronutrients.
Inconsistent or Irreproducible Results	Contamination of microbial cultures: Introduction of competing or inhibitory microorganisms.	- Maintain aseptic techniques: Use sterile equipment and media throughout your experiments. - Regularly check culture purity: Perform microscopy and plating to ensure your culture remains pure.
Variability in experimental setup: Inconsistent inoculum size, substrate concentration, or incubation conditions.	- Standardize protocols: Use a consistent and well-documented protocol for all experiments. - Use replicates: Always include multiple replicates for each experimental condition to assess variability.
Abiotic degradation: Chemical hydrolysis of pyrazosulfuron, especially at low pH, can contribute to its disappearance, leading to an overestimation of microbial activity.	- Include sterile controls: Always run parallel experiments with sterilized soil or water to quantify the extent of abiotic degradation.

Frequently Asked Questions (FAQs)

1. What are the primary microbial degradation pathways for pyrazosulfuron?

The primary microbial degradation pathway for pyrazosulfuron involves the cleavage of the sulfonylurea bridge. This results in the formation of two main metabolites: a pyrazole (B372694) sulfonamide derivative and a pyrimidine (B1678525) amine derivative. For pyrazosulfuron-ethyl, a major degradation product is 5-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

2. What are the optimal conditions for the microbial degradation of pyrazosulfuron?

Optimal conditions can vary depending on the specific microbial strain. However, general findings suggest:

• pH: While chemical hydrolysis is faster in acidic conditions, microbial growth is often favored in neutral to slightly alkaline conditions (pH 7.0-8.0).

• Temperature: Mesophilic temperatures, typically between 28°C and 37°C, are optimal for most reported pyrazosulfuron-degrading bacteria.

• Concentration: High concentrations of pyrazosulfuron (e.g., above 90 mg/L) can be inhibitory to some microbial strains.

3. How can I isolate pyrazosulfuron-degrading microorganisms from the environment?

The enrichment culture technique is a common method. This involves collecting soil or water samples from a pyrazosulfuron-contaminated site and incubating them in a minimal salt medium where pyrazosulfuron is the sole source of carbon and/or nitrogen. This selective pressure encourages the growth of microorganisms that can utilize the herbicide.

4. What analytical methods are suitable for quantifying pyrazosulfuron and its metabolites?

High-Performance Liquid Chromatography (HPLC) with a UV detector is a widely used and reliable method for the quantification of pyrazosulfuron. For the identification of unknown metabolites, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred technique.

5. Is phytoremediation a viable option for pyrazosulfuron contamination?

Yes, phytoremediation can be a suitable technique, particularly for contaminated water. Aquatic plants have shown potential for the removal of pesticides. The effectiveness depends on the plant species, pesticide properties, and environmental conditions. For instance, aquatic macrophytes can be used in constructed wetlands to treat pesticide-laden runoff.

6. Can enzymes be used for the remediation of pyrazosulfuron?

Enzymatic treatment is a promising approach. Enzymes like laccases and peroxidases have been shown to degrade a wide range of phenolic compounds and pesticides. Immobilized enzymes on solid supports can offer enhanced stability and reusability, making the process more cost-effective for water treatment.

Quantitative Data Presentation

Table 1: Half-life of Pyrazosulfuron-ethyl in Soil and Water under Different Conditions

Medium	Condition	pH	Temperature (°C)	Half-life (days)	Reference
Soil	Field (Rice Paddy)	8.2	Not Specified	5.4
Water	Field (Rice Paddy)	8.2	Not Specified	0.9
Soil	Lab (Non-sterile)	Not Specified	Not Specified	9.7
Soil	Lab (Sterile)	Not Specified	Not Specified	16.9
Water	Lab (Buffer)	4	Not Specified	2.6
Water	Lab (Buffer)	7	Not Specified	19.4
Water	Lab (Buffer)	9	Not Specified	Not Specified
Soil	Lab (Inoculated with Alternaria alternata)	Not Specified	Not Specified	7.92 - 15.84
Soil	Lab (Without fungal inoculation)	Not Specified	Not Specified	17.7 - 20.06

Table 2: Degradation Efficiency of Different Microbial Strains against Pyrazosulfuron-ethyl

Microbial Strain	Initial Concentration (mg/L)	Time (days)	Degradation Efficiency (%)	Reference
Pseudomonas sp. D61	10	2	100
Pseudomonas sp. D66	10	5	100
Pseudomonas sp. D61	90	12	100
Pseudomonas sp. D66	90	12	100
Bacillus sp. D713	90	12	>85.9
Acinetobacter sp. CW17	20	7	77
Alternaria alternata	4-8 mg/kg (soil)	60	73.6 - 86.9

Experimental Protocols

Protocol 1: Isolation and Enrichment of Pyrazosulfuron-Degrading Bacteria from Soil

• Sample Collection: Collect soil samples (top 15-20 cm) from a site with a history of pyrazosulfuron application.

• Enrichment:

  • Prepare a minimal salt medium (MSM) with the following composition (g/L): K₂HPO₄ 1.5, KH₂PO₄ 0.5, (NH₄)₂SO₄ 0.5, MgSO₄·7H₂O 0.2, NaCl 0.1, CaCl₂·2H₂O 0.02. Adjust the final pH to 7.0.

  • Add pyrazosulfuron as the sole carbon source to the MSM at a concentration of 50 mg/L.

  • In a 250 mL Erlenmeyer flask, add 10 g of the collected soil to 100 mL of the pyrazosulfuron-MSM broth.

  • Incubate the flask on a rotary shaker at 150 rpm and 30°C for 7 days.

• Sub-culturing:

  • After 7 days, transfer 10 mL of the enrichment culture to 90 mL of fresh pyrazosulfuron-MSM.

  • Repeat this sub-culturing step at least three times to enrich for pyrazosulfuron-degrading bacteria.

• Isolation:

  • After the final enrichment, serially dilute the culture in sterile saline solution (0.85% NaCl).

  • Plate the dilutions onto MSM agar (B569324) plates containing 50 mg/L pyrazosulfuron.

  • Incubate the plates at 30°C for 3-5 days.

• Purification and Identification:

  • Select distinct colonies and streak them onto fresh MSM-pyrazosulfuron agar plates to obtain pure cultures.

  • Identify the purified isolates using morphological, biochemical, and 16S rRNA gene sequencing methods.

Protocol 2: Biodegradation Assay of Pyrazosulfuron in Aqueous Solution

• Prepare Inoculum: Grow the isolated bacterial strain in a nutrient-rich broth (e.g., Luria-Bertani broth) to the late exponential phase. Harvest the cells by centrifugation, wash them twice with sterile saline, and resuspend them in MSM to a desired optical density (e.g., OD₆₀₀ of 1.0).

• Setup Biodegradation Experiment:

  • In 250 mL Erlenmeyer flasks, add 100 mL of MSM containing a known concentration of pyrazosulfuron (e.g., 20 mg/L).

  • Inoculate the flasks with 1% (v/v) of the prepared bacterial suspension.

  • Prepare a sterile control by adding the bacterial suspension to autoclaved MSM with pyrazosulfuron.

  • Prepare an abiotic control by adding heat-killed bacteria to the MSM with pyrazosulfuron.

• Incubation: Incubate all flasks on a rotary shaker at 150 rpm and 30°C in the dark.

• Sampling and Analysis:

  • Withdraw aliquots (e.g., 1 mL) from each flask at regular time intervals (e.g., 0, 1, 2, 4, 6, 8, 10 days).

  • Centrifuge the samples to remove bacterial cells.

  • Analyze the supernatant for the remaining pyrazosulfuron concentration using HPLC.

Protocol 3: HPLC Analysis of Pyrazosulfuron

Parameter	Condition
Instrument	HPLC system with UV-Vis Detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and water (with 0.1% phosphoric acid), 70:30 (v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	240 nm
Injection Volume	20 µL
Column Temperature	30°C
Retention Time	Approximately 3.4 - 7.0 minutes (can vary based on specific column and conditions)

Mandatory Visualizations

Caption: Microbial degradation pathway of Pyrazosulfuron-ethyl.

Caption: Experimental workflow for pyrazosulfuron biore

Reference Data & Comparative Studies

A Comparative Analysis of Pyrazosulfuron-ethyl and Bensulfuron-methyl for Effective Weed Management in Rice Cultivation

For Immediate Release

A comprehensive review of experimental data reveals the comparative efficacy of two prominent sulfonylurea herbicides, Pyrazosulfuron-ethyl and Bensulfuron-methyl, in controlling a wide spectrum of weeds in rice crops. This guide synthesizes findings from multiple field studies to provide researchers, scientists, and agricultural professionals with a detailed comparison of their performance, application protocols, and mechanisms of action.

Both Pyrazosulfuron-ethyl and Bensulfuron-methyl are selective, systemic herbicides that function as acetolactate synthase (ALS) inhibitors.[1][2] This enzyme is critical for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants, and its inhibition leads to the cessation of cell division and eventual death of susceptible weeds.[1] While sharing a common mode of action, their effectiveness can vary based on application rates, timing, and the specific weed composition in the paddy field.

Quantitative Performance Comparison

The following table summarizes the performance of Pyrazosulfuron-ethyl and Bensulfuron-methyl based on key metrics from various field experiments.

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Control Efficiency (WCE) (%)	Key Controlled Weeds	Impact on Rice Grain Yield (t/ha)	Reference
Pyrazosulfuron-ethyl	20	75.8	Sedges, some broadleaf weeds	Lower than Bensulfuron-methyl in the same study	[3]
35	87.86	Broad-leaved weeds, sedges, grasses	Significantly higher than control	[4]
15 - 300	Effective control	Sphenoclea zeylanica, Ludwigia octovalvis, Cyperus difformis, Leptochloa chinensis	Good effect on rice yield	[5]
15	54	General weeds	3.55 (lower than many other post-emergence herbicides)	[6]
42	39.55 - 79.85	Most effective against broad-leaved weeds	3.3 (at par with hand weeding yield of 3.7)	[7][8]
Bensulfuron-methyl	30 - 60	80 - 92.2	Sedges, broadleaf weeds	5.48 - 5.53	[3]
Tank Mixes/Combinations
Bensulfuron-methyl + Pretilachlor	50 + 450	92.2	Wide spectrum	5.53	[3]
Pyrazosulfuron-ethyl + Pretilachlor	-	83.26	Wide spectrum, reduced weed dry matter	7.27 (higher than Butachlor)	[9]
Bensulfuron-methyl + Pretilachlor	-	79.01	Wide spectrum, reduced weed population	Lower than Pyrazosulfuron-ethyl + Pretilachlor mix	[9]
Bensulfuron-methyl + Quinclorac	-	74	General weeds	5.01	[6]
Bispyribac sodium + Bensulfuron methyl	-	83	Wide spectrum	5.28	[6]

Note: Efficacy can vary based on environmental conditions, soil type, and specific weed pressures.

Summary of Efficacy

Field studies indicate that both herbicides are effective for weed control in rice, though their performance spectrum and optimal conditions may differ. Bensulfuron-methyl, particularly at rates of 60 g a.i./ha, has shown very high weed control efficiency, especially against sedges and broadleaf weeds.[3] Pyrazosulfuron-ethyl is also effective against a similar range of weeds, including annual and perennial broad-leaved weeds and sedges.[10]

The combination of these herbicides with other active ingredients, such as Pretilachlor, often results in broader-spectrum weed control and enhanced efficacy.[9][11] For instance, a tank mixture of Bensulfuron-methyl and Pretilachlor demonstrated a weed control efficiency of 92.2%.[3] Similarly, the combination of Pyrazosulfuron-ethyl with Pretilachlor recorded a high WCE of 83.26% and led to a significant reduction in weed dry matter.[9] Such combinations are often more effective than the standalone application of either herbicide in managing a complex weed flora.[9][12]

Experimental Protocols

The data presented in this guide are derived from rigorous field experiments. A generalized experimental protocol is outlined below:

1. Experimental Design: Most studies employed a Randomized Complete Block Design (RCBD) with multiple replications (typically three or four) to ensure statistical validity.[3][9]

2. Treatments: Treatments typically included various doses of Pyrazosulfuron-ethyl and Bensulfuron-methyl applied alone or in combination with other herbicides. Control groups, such as a weedy check (no herbicide application) and a hand-weeded or weed-free check, were included for comparison.[3][7][9]

3. Application: Herbicides were generally applied at specific times relative to the rice crop's growth stage, such as pre-emergence (before weeds sprout) or post-emergence (after weeds have emerged).[10][13] Application was commonly performed using a knapsack sprayer with a specified spray volume to ensure uniform coverage.[7]

4. Data Collection:

• Weed Density and Dry Matter: Weed populations were assessed by placing quadrats (e.g., 0.25 m²) at random locations within each plot. The weeds within the quadrat were counted, identified by species, and then harvested, dried in an oven, and weighed to determine the dry matter.

• Weed Control Efficiency (WCE): WCE was calculated using the formula: WCE (%) = [(Weed dry matter in control plot - Weed dry matter in treated plot) / Weed dry matter in control plot] x 100.

• Crop Yield: At maturity, rice from a specified net area of each plot was harvested, threshed, cleaned, and the grain weight was recorded and typically adjusted to a standard moisture content.

• Phytotoxicity: The rice crop was visually assessed for any signs of injury or phytotoxic effects from the herbicide treatments at regular intervals after application.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action for sulfonylurea herbicides and a typical experimental workflow for evaluating their efficacy.

Caption: Mechanism of action for Pyrazosulfuron-ethyl and Bensulfuron-methyl.

Caption: Typical workflow for evaluating herbicide performance in field trials.

References

• 1. coromandel.biz [coromandel.biz]
• 2. Pyrazosulfuron Ethyl -Herbicide for Paddy/Rice, Increase Plant Growth. [zagro.com]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. botanyjournals.com [botanyjournals.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. isws.org.in [isws.org.in]
• 8. researchgate.net [researchgate.net]
• 9. cwss.in [cwss.in]
• 10. Sulfonylurea Group Rice Herbicide Pyrazosulfuron Ethyl 10%Wp 20%Wp - Pyrazosulfuron Ethyl and Herbicide Pyrazosulfuron Ethyl [tangyunbiotech.en.made-in-china.com]
• 11. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 12. isws.org.in [isws.org.in]
• 13. Bensulfuron-Methyl 10% WP | Precision Control of Broadleaf Weeds and Sedges in Rice Fields | POMAIS [allpesticides.com]

A Comparative Guide to HPLC and Other Validated Methods for the Quantitative Analysis of Pyrazosulfuron-ethyl

A comprehensive review of analytical methodologies for the determination of the herbicide Pyrazosulfuron-ethyl, tailored for researchers, scientists, and drug development professionals. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) methods with other validated analytical techniques, supported by experimental data and protocols.

Pyrazosulfuron-ethyl is a widely used sulfonylurea herbicide for the control of broadleaf weeds and sedges in rice crops.[1] Accurate and reliable quantitative analysis of this compound in various matrices, such as soil, water, and agricultural products, is crucial for environmental monitoring, food safety, and residue studies.[1][2] High-Performance Liquid Chromatography (HPLC) is a predominant technique for this purpose; however, other methods also offer viable alternatives. This guide presents a comparative overview of validated analytical methods for Pyrazosulfuron-ethyl, with a focus on their performance, supported by experimental data.

Comparison of Analytical Methods

The choice of an analytical method for Pyrazosulfuron-ethyl quantification depends on factors such as the sample matrix, required sensitivity, and available instrumentation. While HPLC with UV detection is a robust and widely accessible technique, methods like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography (GC) offer enhanced sensitivity and selectivity.

Method	Principle	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Key Advantages
HPLC-UV	Reverse-phase chromatography with UV detection	Soil	0.05 mg/kg[1]	0.1 mg/kg[1]	70.8 - 99.0[1]	Robust, cost-effective, widely available
RP-HPLC	Reverse-phase chromatography for simultaneous analysis	GR Formulation	-	-	-	Rapid analysis time (7 min runtime)[3][4]
LC-MS/MS	Liquid chromatography coupled with tandem mass spectrometry	Various	-	-	-	High sensitivity and selectivity
GC	Gas chromatography	Various	-	-	-	Suitable for volatile compounds
Capillary Electrophoresis	Separation based on electrophoretic mobility	Soil, Rice	-	-	-	High separation efficiency

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. Below are summaries of typical experimental protocols for the analysis of Pyrazosulfuron-ethyl.

Sample Preparation: QuEChERS Method for Soil Samples

A popular and effective method for extracting pesticide residues from complex matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. A modified QuEChERS protocol for Pyrazosulfuron-ethyl in soil is as follows:

• Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

• Add 4 mL of ultrapure water and mix using a vortex mixer for 1 minute.

• Add 20 mL of acetonitrile (B52724) (containing 1% acetic acid) and shake vigorously for 2 minutes.

• Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO4) and 1.8 g of sodium acetate (B1210297) trihydrate (NaOAc·3H2O), shake immediately, and centrifuge at 5000 rpm for 5 minutes.[1]

• Filter an 18 mL aliquot through a sodium sulfate column, dry it under a nitrogen stream, and redissolve the residue in 1.0 mL of methanol (B129727) for HPLC analysis.[1]

HPLC-UV Chromatographic Conditions

A common set of chromatographic conditions for the analysis of Pyrazosulfuron-ethyl by HPLC-UV is detailed below:

• Instrument: Waters 600 HPLC system with a UV detector.[1]

• Column: Diamonsil C18 (250 × 4.6 mm i.d., 5 µm particle size).[1]

• Mobile Phase: Methanol/water with 0.2% acetic acid (75/25, v/v).[1]

• Flow Rate: 1 mL/min.[1]

• Column Temperature: 30 °C.[1]

• Detection Wavelength: 241 nm.[1]

• Injection Volume: 20 µL.[1]

Visualizing Analytical Workflows and Degradation Pathways

Understanding the experimental workflow and the potential degradation pathways of Pyrazosulfuron-ethyl is crucial for accurate analysis.

Caption: Workflow for the extraction and HPLC analysis of Pyrazosulfuron-ethyl from soil samples.

The environmental fate of Pyrazosulfuron-ethyl is also a significant consideration. Photodegradation is one of the primary mechanisms of its breakdown in aqueous solutions.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. isws.org.in [isws.org.in]
• 3. A simple and quick run time RP-HPLC method for simultaneously analysis of pyrazosulfuron ethyl and pretilachlor content on GR formulation: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. researchgate.net [researchgate.net]

Navigating the Challenge of Herbicide Resistance: A Comparative Guide to Pyrazosulfuron-ethyl and Other ALS-Inhibitors

For Immediate Release

The escalating threat of weed resistance to acetolactate synthase (ALS)-inhibiting herbicides presents a significant challenge to global food security and sustainable agricultural practices. This guide offers a comprehensive comparison of the cross-resistance patterns of various weed biotypes to Pyrazosulfuron-ethyl (B166691) and other commonly used ALS-inhibiting herbicides. By presenting quantitative data from dose-response bioassays, detailing experimental methodologies, and visualizing key resistance mechanisms, this document aims to equip researchers, scientists, and crop protection professionals with the critical information needed to develop effective and durable weed management strategies.

Understanding the Mechanisms of Resistance

Resistance to ALS-inhibiting herbicides in weeds is primarily conferred by two distinct mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves genetic mutations in the ALS gene itself.[1] These mutations alter the structure of the ALS enzyme, the target site of the herbicide, reducing its binding affinity and rendering the herbicide ineffective. A single point mutation can confer broad cross-resistance to multiple chemical families of ALS inhibitors.[2]

• Non-Target-Site Resistance (NTSR): This mechanism involves the enhanced metabolic detoxification of the herbicide before it can reach its target site.[3][4] This is often mediated by the upregulation of enzyme families such as cytochrome P450 monooxygenases (CYPs) and glutathione (B108866) S-transferases (GSTs), which break down the herbicide into non-toxic compounds.[5][6] NTSR can be particularly problematic as it can confer resistance to herbicides with different modes of action.[4]

Cross-Resistance Patterns: A Quantitative Comparison

The efficacy of Pyrazosulfuron-ethyl and other ALS-inhibiting herbicides varies significantly among different resistant weed biotypes. The following tables summarize the results of dose-response assays, presenting the herbicide concentration required to cause 50% growth reduction (GR₅₀) and the calculated resistance index (RI), which is the ratio of the GR₅₀ of the resistant population to that of a susceptible population.

Table 1: Cross-Resistance of Cyperus iria (Rice Flatsedge) to ALS-Inhibiting Herbicides

Herbicide	Chemical Family	Susceptible Biotype GR₅₀ (g a.i./ha)	Resistant Biotype GR₅₀ (g a.i./ha)	Resistance Index (RI)
Pyrazosulfuron-ethyl	Sulfonylurea	2.5	>1280	>512
Imazethapyr	Imidazolinone	8.0	>1696	>212
Penoxsulam	Triazolopyrimidine	0.8	187.2	234
Bispyribac-sodium	Pyrimidinylthio-benzoate	1.5	>6400	>4267

Data sourced from a study on resistant Cyperus iria in irrigated rice.

Table 2: Cross-Resistance of Cyperus difformis (Smallflower Umbrella Sedge) to Pyrazosulfuron-ethyl

Biotype	Herbicide	GR₅₀ (g a.i./ha)	Resistance Index (RI)
Susceptible	Pyrazosulfuron-ethyl	7.8	-
Resistant	Pyrazosulfuron-ethyl	101.4	13

Data from a study on Pyrazosulfuron-ethyl resistance in Cyperus difformis.[7]

Table 3: Cross-Resistance of Sagittaria montevidensis (Giant Arrowhead) to Pyrazosulfuron-ethyl

Biotype	Herbicide	GR₅₀ (g a.i./ha)	Resistance Index (RI)
Susceptible	Pyrazosulfuron-ethyl	3.9	-
Resistant	Pyrazosulfuron-ethyl	109.2	28

Based on a study investigating resistance in Sagittaria montevidensis.[8]

Experimental Protocols

The data presented in this guide are derived from standardized experimental procedures designed to accurately assess herbicide resistance. The following outlines a typical whole-plant dose-response bioassay protocol.

Whole-Plant Dose-Response Bioassay

This method is considered the most reliable for confirming herbicide resistance and determining the level of resistance.[9]

• Seed Collection and Germination: Seeds from suspected resistant weed populations and known susceptible populations are collected. Seeds are germinated in petri dishes on agar (B569324) medium or in trays with potting mix under controlled temperature and light conditions.[10]

• Seedling Transplantation and Growth: Once seedlings reach the 2-3 leaf stage, they are transplanted into individual pots filled with a standardized soil mix. Plants are then grown in a greenhouse or controlled environment chamber to ensure uniform growth.

• Herbicide Application: A range of herbicide doses, typically from 1/8 to 8 times the recommended field rate, are prepared.[11] The herbicides are applied to the plants at the appropriate growth stage using a precision bench sprayer to ensure uniform coverage.[9] A non-treated control group is included for comparison.

• Data Collection and Analysis: After a specified period (e.g., 21 days), the above-ground biomass of each plant is harvested, dried, and weighed. The data are then subjected to non-linear regression analysis to determine the GR₅₀ value for each population and herbicide.[12] The resistance index (RI) is calculated by dividing the GR₅₀ of the resistant population by the GR₅₀ of the susceptible population.

Visualizing Resistance Mechanisms and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the primary mechanisms of resistance and the experimental workflow.

Caption: Primary mechanisms of weed resistance to ALS-inhibiting herbicides.

Caption: Standard workflow for a whole-plant dose-response bioassay.

Caption: A generalized signaling pathway for herbicide detoxification in plants.

The continued evolution of herbicide resistance necessitates a multifaceted approach to weed management. Understanding the specific cross-resistance patterns of weed biotypes to herbicides like Pyrazosulfuron-ethyl is paramount for making informed decisions in the field. This guide provides a foundational resource for researchers and professionals working to mitigate the impact of herbicide resistance and ensure the longevity of our current weed control tools.

References

• 1. open-source-biology.com [open-source-biology.com]
• 2. Growth and Competitiveness of ALS-Inhibiting Herbicide-Resistant Amaranthus retroflexus L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reference Genes to Study Herbicide Stress Response in Lolium sp.: Up-Regulation of P450 Genes in Plants Resistant to Acetolactate-Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance to ACCase- and ALS-Inhibitors in Lolium spp. Populations From Argentina: A Molecular Approach in Characterization and Detection [frontiersin.org]
• 5. Molecular Mechanisms of Herbicide Resistance in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Cyperus difformis L. resistance to pyrazosulfuron-ethyl herbicide and option control | Semina: Ciências Agrárias [ojs.uel.br]
• 8. Aspects of Sagittaria montevidensis resistance to the ALS-inhibiting herbicide pirazosulfuron-ethyl - Advances in Weed Science [awsjournal.org]
• 9. hracglobal.com [hracglobal.com]
• 10. bioone.org [bioone.org]
• 11. cambridge.org [cambridge.org]
• 12. mdpi.com [mdpi.com]

Comparative analysis of the performance of different Pyrazosulfuron-ethyl formulations

For researchers, scientists, and professionals in drug development, the formulation of an active ingredient is as critical as the molecule itself. The delivery system can significantly impact bioavailability, efficacy, stability, and ultimately, the performance of a crop protection product. This guide provides a comparative analysis of different formulations of Pyrazosulfuron-ethyl, a widely used sulfonylurea herbicide for weed control in rice cultivation.

Pyrazosulfuron-ethyl functions as a systemic herbicide, absorbed by the roots and/or leaves and translocated to the meristems.[1] It is a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids essential for plant growth.[1][2] This guide will delve into the performance characteristics of common Pyrazosulfuron-ethyl formulations, including Wettable Powders (WP), Granules (GR), and Suspension Concentrates (SC), supported by experimental data and detailed methodologies.

Performance Comparison of Pyrazosulfuron-ethyl Formulations

The choice of formulation can influence the herbicide's ease of handling, application, and biological activity. While direct comparative studies evaluating all formulation types under identical conditions are limited, this section synthesizes available data to highlight the performance of each.

Table 1: Comparative Bio-efficacy of Pyrazosulfuron-ethyl Formulations

Formulation Type	Active Ingredient Concentration	Application Rate (g a.i./ha)	Key Weeds Controlled	Weed Control Efficiency (%)	Source(s)
Wettable Powder (WP)	10%	20	Echinochloa colona, Panicum repens, Cynodon dactylon, Ludwigia parviflora, Leptochloa chinensis, Cyperus sp.	76.88 - 91.33	[3]
10%	20	Broad-leaved, grassy, and sedge weeds	-	[4]
70% WDG	30	General weed flora in transplanted rice	57.32 - 88.34
Granule (GR)	0.15% (with 6.0% Pretilachlor)	600	Echinochloa crus-galli	Superior to individual applications	[5]
Soluble Water Dispersible Granules	10% - 80%	Not Specified	General Weeds	Good weeding effect	[6]

Note: WDG (Water Dispersible Granules) are a type of granular formulation that readily disperses in water.

Table 2: Physicochemical and Stability Properties of Pyrazosulfuron-ethyl Formulations

Property	Wettable Powder (WP)	Granule (GR)	Suspension Concentrate (SC)
Appearance	Fine powder	Solid granules	Liquid suspension
Ease of Handling	Potential for dust inhalation	Generally low dust	Easy to pour and measure, but can be viscous
Dispersion in Water	Forms a suspension with agitation	Disintegrates and disperses/dissolves	Readily dispersible
Storage Stability	Can be prone to caking and degradation if moisture is absorbed. A stable formulation with silica (B1680970) and china clay showed <5% degradation after 28 days at 54°C.[7]	Generally good stability.	Can be susceptible to sedimentation, crystal growth, and microbial degradation.
Release Kinetics	Rapid release of active ingredient upon dispersion in water.	Can be designed for controlled or slow release.	Rapid release of finely milled particles upon dilution.

Experimental Protocols

Accurate and reproducible evaluation of herbicide formulations is paramount. The following are detailed methodologies for key experiments.

Bio-efficacy Evaluation

Objective: To assess the herbicidal effectiveness of different Pyrazosulfuron-ethyl formulations against target weed species.

Methodology:

• Plant Culture: Target weed species (e.g., Echinochloa crus-galli, Cyperus difformis) and a rice variety are cultivated from seed in pots containing a standardized soil mix. Plants are grown in a controlled environment (greenhouse) with optimal temperature, light, and humidity.

• Herbicide Application: At a specific growth stage of the weeds (e.g., 2-3 leaf stage), the different Pyrazosulfuron-ethyl formulations are applied.

  • WP and SC formulations: Applied as a spray using a laboratory track sprayer calibrated to deliver a precise volume and pressure, ensuring uniform coverage.

  • GR formulations: Evenly broadcasted onto the soil surface of the pots.

• Treatment Groups:

  • Untreated control (no herbicide).

  • Multiple application rates for each formulation to determine dose-response relationships.

  • A standard reference herbicide.

• Data Collection:

  • Phytotoxicity Assessment: Visual assessment of crop injury at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) using a rating scale (e.g., 0 = no injury, 100 = complete plant death).

  • Weed Control Efficacy: Assessed visually as a percentage of control compared to the untreated group.

  • Biomass Reduction: At the end of the experiment, the above-ground parts of the weeds are harvested, dried in an oven, and weighed to determine the dry biomass. Weed control efficiency is calculated using the formula: WCE (%) = [(DWC - DWT) / DWC] x 100 Where DWC is the dry weight of weeds in the control plot and DWT is the dry weight of weeds in the treated plot.[8]

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment means are compared using a suitable statistical test (e.g., Duncan's Multiple Range Test).

Physicochemical Properties of Formulations

a) Suspensibility (for WP and SC formulations)

Objective: To determine the ability of the formulation to remain suspended in water.

Methodology (based on CIPAC MT 184):

• A known amount of the formulation is added to a standard volume of water of known hardness in a graduated cylinder.

• The cylinder is inverted a specified number of times (e.g., 30) to ensure uniform dispersion.

• The suspension is allowed to stand undisturbed for a specified period (e.g., 30 minutes).

• The top 9/10ths of the liquid are carefully removed.

• The remaining 1/10th (containing the sediment) is analyzed for the active ingredient content using a validated analytical method such as High-Performance Liquid Chromatography (HPLC).[9]

• Suspensibility is calculated as a percentage of the active ingredient that remains suspended.

b) Particle Size Analysis (for WP and SC formulations)

Objective: To determine the particle size distribution of the solid active ingredient in the formulation.

Methodology:

• A sample of the formulation is dispersed in a suitable liquid medium.

• The particle size distribution is measured using laser diffraction analysis.

• Key parameters such as the volume median diameter (D(v,0.5)) and the percentage of particles below a certain size are determined.

c) Stability Testing

Objective: To evaluate the physical and chemical stability of the formulations under accelerated storage conditions.

Methodology (based on CIPAC MT 46):

• Samples of each formulation are stored in sealed containers at an elevated temperature (e.g., 54°C) for a specified period (e.g., 14 days).[7]

• After storage, the samples are visually inspected for any changes in physical appearance (e.g., caking for WP, sedimentation for SC).

• The active ingredient content is determined by HPLC to assess chemical degradation.[9]

• For WP and SC formulations, key physical properties such as suspensibility and particle size distribution are re-evaluated.

Visualizing Key Processes

To better understand the mechanisms and workflows involved, the following diagrams are provided.

Caption: Mechanism of action of Pyrazosulfuron-ethyl.

Caption: Experimental workflow for formulation comparison.

Conclusion

The formulation of Pyrazosulfuron-ethyl plays a pivotal role in its performance as a herbicide. Wettable powders and suspension concentrates offer rapid availability of the active ingredient, making them suitable for post-emergence applications. Granular formulations, on the other hand, can provide controlled release, which may be advantageous for pre-emergence weed control and reducing environmental losses. The stability of the formulation is also a critical factor, with well-designed formulations showing minimal degradation under storage. For researchers and developers, a thorough understanding and comparative evaluation of these different formulation types are essential for optimizing the efficacy and safety of Pyrazosulfuron-ethyl-based crop protection products. The experimental protocols outlined in this guide provide a framework for conducting such comparative analyses.

References

• 1. coromandel.biz [coromandel.biz]
• 2. isws.org.in [isws.org.in]
• 3. actascientific.com [actascientific.com]
• 4. researchgate.net [researchgate.net]
• 5. cropandweed.com [cropandweed.com]
• 6. CN104886097A - Pyrazosulfuron-ethyl soluble water dispersible granules and preparation method thereof - Google Patents [patents.google.com]
• 7. WO2020194164A1 - Stable herbicide formulation of pyrazosulfuron ethyl - Google Patents [patents.google.com]
• 8. cwss.in [cwss.in]
• 9. scribd.com [scribd.com]

Field Trial Validation of Pyrazosulfuron-ethyl: A Comparative Guide to Application Rates and Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field performance of Pyrazosulfuron-ethyl, a sulfonylurea herbicide, against other weed management strategies. The information presented is synthesized from multiple field trials, offering a comprehensive overview of its efficacy in controlling a broad spectrum of weeds in rice cultivation. Experimental data on weed control, crop yield, and application protocols are detailed to support research and development efforts.

Performance Comparison of Pyrazosulfuron-ethyl

Field studies have consistently demonstrated the effectiveness of Pyrazosulfuron-ethyl in managing key weeds in rice paddies, including grass species like Echinochloa colona and broad-leaved weeds such as Monochoria vaginalis and Spigelia anthermia.[1] Its performance is often comparable to or exceeds that of other commonly used herbicides and traditional manual weeding.

Efficacy Against Key Weed Species

Pyrazosulfuron-ethyl has shown high efficacy in controlling a variety of weeds. Application at recommended rates significantly reduces both weed density and biomass. For instance, studies have reported effective control of Echinochloa colona, Cyperus iria, and various broad-leaved weeds.[2][3]

Table 1: Comparative Efficacy of Pyrazosulfuron-ethyl and Other Weed Control Methods on Weed Dry Weight (g/m²)

Treatment	Application Rate (a.i. ha⁻¹)	Echinochloa colona	Spigelia anthermia	Total Weed Biomass
Pyrazosulfuron-ethyl	15 g	-	-	Significantly lower than weedy check[4]
Pyrazosulfuron-ethyl	20 g	Lower than control[3]	-	Significantly reduced[3]
Pyrazosulfuron-ethyl	25 g	Significantly lower than control[5]	-	-
Pyrazosulfuron-ethyl	30 g	-	-	17.14 (40 DAT)[6]
Pyrazosulfuron-ethyl	35 g	Significantly lower than control[5]	-	-
Butachlor	750 g	Satisfactory control[2]	-	-
Pretilachlor	750 g	Satisfactory control[2]	-	-
Bispyribac-sodium	20 g & 40 g	Effective reduction[7]	-	-
Manual Weeding	Twice (20 & 40 DAT)	Most effective[2]	Effective[1]	Highest weed control efficiency[2]
Weedy Check	-	High	High	High

DAT: Days After Transplanting. Data synthesized from multiple sources.

Impact on Crop Yield

Effective weed management using Pyrazosulfuron-ethyl translates to significant improvements in crop yield. Multiple studies have shown that application of Pyrazosulfuron-ethyl at optimal doses leads to grain yields comparable to those achieved with laborious and costly manual weeding.[2][8]

Table 2: Effect of Pyrazosulfuron-ethyl Application Rates on Rice Grain Yield

Treatment	Application Rate (a.i. ha⁻¹)	Grain Yield (t/ha)
Pyrazosulfuron-ethyl	15 g	Comparable to weed-free check[4]
Pyrazosulfuron-ethyl	20 g	3.3 (statistically at par with hand weeding)[8]
Pyrazosulfuron-ethyl	25 g	4.8[5]
Pyrazosulfuron-ethyl	30 g	6.27[6]
Pyrazosulfuron-ethyl	35 g	3.69[5]
Pyrazosulfuron-ethyl (10% WP)	1.75 kg/ha	8.20 to 9.97 kg/plot [1]
Manual Weeding	Twice	3.7[8]
Weedy Check	-	2.1[8]

a.i. ha⁻¹: active ingredient per hectare. WP: Wettable Powder. Data synthesized from multiple sources.

Experimental Protocols

The data presented in this guide are derived from field experiments conducted under varied conditions. The following summarizes a typical experimental protocol for evaluating the efficacy of Pyrazosulfuron-ethyl.

Experimental Design

A common approach involves a randomized complete block design with multiple replications.[1][4] Treatments typically include several dosages of Pyrazosulfuron-ethyl, one or more other herbicides for comparison, a manual weeding treatment, and an untreated (weedy) check.

Application of Herbicide

Pyrazosulfuron-ethyl is a systemic herbicide that can be applied pre-emergence or post-emergence.[1] It is absorbed by the roots and/or leaves and translocated to the meristems of the weeds.[9][10] For transplanted rice, it is often applied 3 to 10 days after transplanting.[3][8] The herbicide, typically a 10% Wettable Powder (WP) formulation, is mixed with water and sprayed uniformly on the plots.[3]

Data Collection and Analysis

Key parameters measured include:

• Weed Density and Biomass: Weeds are collected from quadrats of a specified area (e.g., 0.25 m²) at different time points after application.[3] The collected weeds are then counted, dried, and weighed to determine density and biomass.[3]

• Crop Phytotoxicity: The rice plants are visually assessed for any signs of injury or poisoning after herbicide application.[1]

• Crop Growth and Yield: Plant height, number of tillers, panicle length, and the number of grains per panicle are recorded.[5] Grain and straw yields are measured at harvest.[5]

• Weed Control Efficiency (WCE): This is calculated to determine the effectiveness of the herbicide treatments.[2]

Statistical analysis, typically Analysis of Variance (ANOVA), is used to determine the significance of the differences between treatments.

Visualizations

Signaling Pathway of Pyrazosulfuron-ethyl

Pyrazosulfuron-ethyl acts by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[9][11] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine). Inhibition of this pathway halts cell division and plant growth, ultimately leading to weed death.[9]

References

• 1. botanyjournals.com [botanyjournals.com]
• 2. cropandweed.com [cropandweed.com]
• 3. actascientific.com [actascientific.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. cwss.in [cwss.in]
• 6. chemijournal.com [chemijournal.com]
• 7. isws.org.in [isws.org.in]
• 8. isws.org.in [isws.org.in]
• 9. coromandel.biz [coromandel.biz]
• 10. Supply Herbicide Pyrazosulfuron-ethyl, Pyrazosulfuron-ethyl 10% WP, pyrazosulfuron ethyl, pyrazosulfuron ethyl herbicide, pyrazosulfuron herbicide, pyrazosulfuron weedicide, pyrazosulfuron ethyl technical, pesticide suppliers [essencechem.com]
• 11. caws.org.nz [caws.org.nz]

Comparative Environmental Fate of Pyrazosulfuron-ethyl and Other Sulfonylurea Herbicides: A Researcher's Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental fate of Pyrazosulfuron-ethyl (B166691) against other widely used sulfonylurea herbicides, including Metsulfuron-methyl, Chlorsulfuron, and Nicosulfuron. The information is compiled to support environmental risk assessment and the development of safer, more effective herbicidal formulations.

Introduction to Sulfonylurea Herbicides

Sulfonylurea (SU) herbicides are a class of compounds highly effective at low application rates for controlling broadleaf weeds and sedges.[1][2][3] They act by inhibiting acetolactate synthase (ALS), a critical enzyme in the biosynthesis pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[1][4][5] While lauded for their efficacy and low mammalian toxicity, their environmental persistence and potential impact on non-target crops and ecosystems are of significant concern.[1][3][4][6][7] The environmental fate of these herbicides is primarily governed by chemical hydrolysis and microbial degradation, with soil pH, temperature, and organic matter content being critical influencing factors.[2][3][6][8]

Abiotic Degradation Processes

Abiotic degradation, including hydrolysis and photolysis, plays a crucial role in the dissipation of sulfonylurea herbicides in the environment.

Chemical hydrolysis is a primary transformation mechanism for sulfonylureas.[9] The rate of hydrolysis is highly pH-dependent. For most sulfonylureas, degradation is most rapid under acidic conditions, slows significantly under neutral conditions, and may increase again in alkaline media.[6][8][9][10][11]

• Pyrazosulfuron-ethyl: This herbicide is least stable in acidic conditions.[10][12] Its hydrolysis half-life (DT50) can be as short as 2.6 days at pH 4, extending to 19.4 days at a neutral pH of 7.[8][10] The primary degradation pathway in water involves the cleavage of the sulfonylurea bridge.[4][10][11][12]

• Metsulfuron-methyl: Breakdown is faster under acidic conditions.[2] The aqueous hydrolysis half-life is approximately 22 days at pH 5–9.[13]

• Chlorsulfuron: Hydrolysis is more rapid in acidic soils (pH 4-7) and very slow in alkaline soils.[6]

• Nicosulfuron: Hydrolysis is an important degradation route under acidic conditions, with a half-life of 15 days at pH 5. It is stable at neutral (pH 7) and alkaline (pH 9) conditions.[14]

Table 1: Comparative Hydrolysis Half-Life (DT50) of Sulfonylurea Herbicides in Water

Herbicide	pH 4-5	pH 7	pH 9	Reference(s)
Pyrazosulfuron-ethyl	2.6 days (pH 4)	19.4 days	-	[8][10]
Metsulfuron-methyl	Faster degradation	22 days	Stable	[2][13]
Chlorsulfuron	Rapid	Slow	Very Slow	[6]
Nicosulfuron	15 days (pH 5)	Stable	Stable	[14]

Photolysis, or degradation by sunlight, is generally considered a minor decomposition process for sulfonylurea herbicides compared to hydrolysis and microbial action.[9]

• Pyrazosulfuron-ethyl: Photodegradation can occur and should not be neglected.[15] Under UV light (254 nm), the half-life was found to be approximately 27 minutes, while under simulated sunlight (≥290 nm), it was about 153 minutes. The rate is faster in acidic media.[15]

• Metsulfuron-methyl: It is stable to photolysis but will break down in ultraviolet light.[2]

• Nicosulfuron: Photodegradation is not considered a significant degradation mechanism.[16]

• Chlorsulfuron: Data on photolysis is less definitive but it is not generally considered a primary dissipation pathway.

Biotic Degradation in Soil

Microbial degradation is a key process determining the persistence of sulfonylurea herbicides in soil.[4][6][9]

• Pyrazosulfuron-ethyl: Dissipates rapidly in soil, with reported field half-lives ranging from 5.4 to 13.86 days.[1][8] Degradation is faster in non-sterile soil (DT50 = 9.7 days) compared to sterile soil (DT50 = 16.9 days), highlighting the role of microbes.[8] Fungi such as Alternaria alternata have been shown to effectively degrade pyrazosulfuron-ethyl, reducing its half-life significantly.[4]

• Metsulfuron-methyl: The typical soil half-life is around 30 days, with a range of 14 to 180 days depending on conditions.[17] Breakdown is enhanced in moist, warm soils with high microbial activity.[2][17][18]

• Chlorsulfuron: Soil microbes are crucial for its breakdown, especially in non-acidic soils.[19] The typical half-life is around 40 days.[19]

• Nicosulfuron: Biotransformation is the main route of degradation in soil.[20] The aerobic soil metabolism half-life is reported to be 26 days.[16] Under anaerobic conditions, degradation slows, with a half-life of 63 days.[16]

Table 2: Comparative Soil Half-Life (DT50) of Sulfonylurea Herbicides

Herbicide	Typical Soil Half-Life (Days)	Key Influencing Factors	Reference(s)
Pyrazosulfuron-ethyl	5.4 - 13.9	Microbial activity, moisture	[1][8][21]
Metsulfuron-methyl	30 (range 14-180)	Soil moisture, temperature, pH	[17][18]
Chlorsulfuron	40	Soil moisture, temperature, pH	[19]
Nicosulfuron	26 (aerobic), 63 (anaerobic)	Oxygen availability	[16]

Soil Mobility and Sorption

The potential for sulfonylurea herbicides to leach into groundwater or move via runoff is determined by their sorption to soil particles. Sorption is strongly influenced by soil pH and organic matter content.[3][6] Generally, as weak acids, sulfonylureas are more mobile in alkaline soils where they exist in their anionic form, and sorption increases in acidic soils and those with higher organic matter.[3][6][7]

• Pyrazosulfuron-ethyl: Has been reported to move into the bottom layer of soil.[1][4]

• Metsulfuron-methyl: It has a low affinity for binding to soil particles and is considered highly mobile with the potential to contaminate groundwater.[13][17]

• Chlorsulfuron: Has a high potential to leach to groundwater.[19][22] Its mobility is greater in alkaline soils.[6]

• Nicosulfuron: Is very mobile in sandy loam and silt loam soils.[16] However, field evidence suggests it tends to remain in the top 50 cm of soil.[20]

Experimental Protocols & Methodologies

Detailed methodologies are crucial for reproducible research. The following outlines a typical experimental protocol for determining the environmental fate of a herbicide, based on standard guidelines (e.g., OECD Guidelines for the Testing of Chemicals).

General Workflow for Environmental Fate Studies

The diagram below illustrates a generalized workflow for assessing the key environmental degradation and mobility parameters of a herbicide.

Caption: Generalized workflow for herbicide environmental fate studies.

Protocol: Soil Degradation Study (Aerobic)

This protocol is a summary based on principles from OECD Guideline 307.

• Soil Selection: Collect fresh soil from a relevant agricultural region. Sieve (e.g., 2 mm) to remove large particles and homogenize. Characterize the soil for texture, pH, organic carbon content, and microbial biomass.

• Test Substance Application: Prepare a stock solution of the herbicide (e.g., ¹⁴C-labeled Pyrazosulfuron-ethyl) in a suitable solvent. Apply the solution to the soil to achieve the desired test concentration, ensuring even distribution. The solvent is typically evaporated off.

• Incubation: Adjust the soil moisture to 40-60% of maximum water holding capacity. Transfer known quantities of the treated soil into incubation vessels (e.g., biometer flasks).

• Environmental Conditions: Incubate the samples in the dark at a constant temperature (e.g., 20-25°C). Maintain aerobic conditions by ensuring adequate air exchange. Include traps for CO₂ and volatile organics if using a ¹⁴C-labeled substance to assess mineralization.

• Sampling: At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90 days), sacrifice replicate samples.

• Extraction: Extract the herbicide and its metabolites from the soil using an appropriate solvent system (e.g., acetonitrile/water mixture) through methods like shaking or sonication.

• Analysis: Quantify the concentration of the parent herbicide and major degradation products in the extracts using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Plot the decline of the parent herbicide concentration over time. Calculate the degradation half-life (DT50) by fitting the data to a suitable kinetic model, most commonly first-order kinetics.[1]

Pyrazosulfuron-ethyl Degradation Pathway

The degradation of Pyrazosulfuron-ethyl in the environment proceeds primarily through the cleavage of the sulfonylurea bridge, a common pathway for this class of herbicides.

Caption: Simplified degradation pathway of Pyrazosulfuron-ethyl.

The main degradation route in water is the hydrolysis of the sulfonamide linkage, leading to the formation of pyrazole (B372694) sulfonamide and pyrimidine (B1678525) amine metabolites.[8][10][11][12][21] In soil, hydrolysis of the ester linkage to form pyrazosulfuron acid can also be a significant pathway.[11]

References

• 1. isws.org.in [isws.org.in]
• 2. nre.tas.gov.au [nre.tas.gov.au]
• 3. researchgate.net [researchgate.net]
• 4. isws.org.in [isws.org.in]
• 5. coromandel.biz [coromandel.biz]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ars.usda.gov [ars.usda.gov]
• 10. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH | Semantic Scholar [semanticscholar.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. waterquality.gov.au [waterquality.gov.au]
• 14. Nicosulfuron (Ref: DPX V9360) [sitem.herts.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. wsdot.wa.gov [wsdot.wa.gov]
• 18. Residue and Dissipation Kinetics of Metsulfuron-Methyl Herbicide in Soil: A Field Assessment at an Oil Palm Plantation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. wsdot.wa.gov [wsdot.wa.gov]
• 20. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 21. Translocation and degradation of pyrazosulfuron-ethyl in rice soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Chlorsulfuron (Ref: DPX 4189) [sitem.herts.ac.uk]

A Head-to-Head Comparison of Pyrazosulfuron-ethyl and Other Herbicides for Weed Control in Rice Cultivation

For Researchers, Scientists, and Agricultural Professionals: An Objective Analysis of Herbicide Efficacy Supported by Experimental Data

The effective management of weed populations is a critical factor in optimizing rice crop yields. Among the chemical control options available, Pyrazosulfuron-ethyl, a sulfonylurea herbicide, has been widely adopted for its efficacy against broadleaf weeds and sedges. This guide provides a comprehensive, data-driven comparison of Pyrazosulfuron-ethyl with other commonly used herbicides, offering insights into their relative performance in controlling specific and economically significant weed species in rice paddies.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Pyrazosulfuron-ethyl, along with other sulfonylurea herbicides like Bensulfuron-methyl and Metsulfuron-methyl, acts by inhibiting the acetolactate synthase (ALS) enzyme.[1][2] This enzyme is crucial for the biosynthesis of essential branched-chain amino acids—valine, leucine, and isoleucine—in plants.[1][3] The disruption of this pathway leads to the cessation of cell division and plant growth, ultimately causing the death of susceptible weeds.[4] This targeted mode of action provides selectivity, as rice plants can metabolize the herbicide more rapidly than the target weeds.[5]

Caption: Mode of action of Pyrazosulfuron-ethyl as an ALS inhibitor.

Performance Comparison Against Key Weed Species

The following tables summarize the comparative efficacy of Pyrazosulfuron-ethyl and other herbicides against common and troublesome weeds in rice cultivation, based on data from various field studies.

Table 1: Control of Grassy Weeds (Echinochloa crus-galli)

Herbicide	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Weed Dry Weight (g/m²)	Rice Grain Yield (t/ha)	Reference
Pyrazosulfuron-ethyl	20	-	4.09	8.88	[6]
Pretilachlor + Pyrazosulfuron-ethyl	600 + 15	80.2 - 82.7	-	4.92 - 4.98	[7]
Butachlor	1500	-	-	6.74	[8]
Pretilachlor	600	-	-	-	[6]
Penoxsulam	25	79.6	-	-	[9]

Summary: The combination of Pretilachlor and Pyrazosulfuron-ethyl demonstrates high weed control efficiency against Echinochloa crus-galli.[7] While data for Pyrazosulfuron-ethyl alone shows a low weed dry weight, indicating effective suppression.[6]

Table 2: Control of Sedge Weeds (Cyperus difformis)

Herbicide	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Weed Density (No./m²)	Rice Grain Yield (t/ha)	Reference
Pyrazosulfuron-ethyl	20	75.8	-	-	[8]
Pyrazosulfuron-ethyl	25	83	-	-	[10]
Bensulfuron-methyl	60	90.0	-	5.48	[8]
Butachlor	1500	-	-	-	[10]
Pretilachlor	-	74.0	-	-	[8]

Summary: Bensulfuron-methyl shows very high efficacy against Cyperus difformis. Pyrazosulfuron-ethyl also provides good to excellent control.[8][10]

Table 3: Control of Broadleaf Weeds (Monochoria vaginalis)

Herbicide	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Weed Biomass Reduction (%)	Rice Grain Yield (t/ha)	Reference
Pyrazosulfuron-ethyl	-	-	-	-	[11]
Pyrazosulfuron-ethyl + Pretilachlor	382.5	-	100	-	[12]
Bensulfuron-methyl + Pretilachlor	-	-	100	-	[11]
Penoxsulam	-	-	-	-	[11]
Butachlor	-	-	-	-	[11]

Summary: The combination of Pyrazosulfuron-ethyl with Pretilachlor provides complete control of Monochoria vaginalis, as does the combination of Bensulfuron-methyl with Pretilachlor.[11][12]

Experimental Protocols

The data presented in this guide are derived from field experiments conducted under varying conditions. Below are generalized methodologies employed in these studies to assess herbicide efficacy.

Caption: A generalized workflow for herbicide efficacy field trials.

Key Methodological Components:

• Experimental Design: Most studies utilized a Randomized Complete Block Design (RCBD) with multiple replications to ensure statistical validity.[13]

• Herbicide Application: Herbicides were typically applied as either pre-emergence (before weed emergence) or post-emergence (after weed emergence) treatments at specified active ingredient (a.i.) rates per hectare.[13]

• Weed Assessment: Weed density (number of weeds per unit area) and weed dry weight (biomass) were commonly measured at various intervals after transplanting (DAT). This was often done by placing quadrats (e.g., 0.25 m²) at random locations within each plot, counting the weeds within the quadrat, and then harvesting and oven-drying them to a constant weight.[13]

• Weed Control Efficiency (WCE): This metric was often calculated to express the percentage reduction in weed biomass in treated plots compared to an untreated control plot.[14]

• Crop Yield: The grain yield of the rice crop was measured at the end of the growing season to determine the impact of weed control on productivity.[8]

Conclusion

Pyrazosulfuron-ethyl is an effective herbicide for the control of a range of broadleaf and sedge weeds in rice. Its performance is often enhanced when used in combination with other herbicides, such as Pretilachlor, to broaden the spectrum of controlled weeds to include grassy species like Echinochloa crus-galli. When compared to other herbicides, the choice of the most effective product is highly dependent on the specific weed species present in the field. For instance, while Pyrazosulfuron-ethyl is effective against Cyperus difformis, Bensulfuron-methyl may offer superior control. Therefore, a thorough understanding of the weed flora in a given agricultural setting is paramount for selecting the optimal herbicide or herbicide combination for effective and sustainable weed management.

References

• 1. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 2. Sulfonylurea - Wikipedia [en.wikipedia.org]
• 3. 16.3 Branched Chain Amino Acid Biosynthesis and the ALS Enzyme – Principles of Weed Control [ohiostate.pressbooks.pub]
• 4. kenso.com.au [kenso.com.au]
• 5. Herbicides for monochoria (Monochoria vaginalis) control in transplanted rice | Weed Technology | Cambridge Core [cambridge.org]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Bensulfuron-Methyl 10% WP | Precision Control of Broadleaf Weeds and Sedges in Rice Fields | POMAIS [allpesticides.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. phytojournal.com [phytojournal.com]
• 11. bioone.org [bioone.org]
• 12. researchgate.net [researchgate.net]
• 13. chemijournal.com [chemijournal.com]
• 14. chemistryjournal.in [chemistryjournal.in]

Inter-laboratory Validation of Analytical Methods for Pyrazosulfuron Residue Detection: A Comparative Guide

Introduction

Pyrazosulfuron-ethyl (B166691) is a widely used sulfonylurea herbicide for weed control in rice cultivation.[1] The monitoring of its residues in environmental and food samples is crucial for ensuring food safety and assessing environmental impact. The reliability and consistency of analytical data for pyrazosulfuron residues are underpinned by robust and validated analytical methods. Inter-laboratory validation, also known as a collaborative study, is the ultimate test of a method's ruggedness and transferability, ensuring that different laboratories can achieve comparable results. This guide provides a comparison of analytical methods for pyrazosulfuron residue detection based on published performance data and outlines the essential steps for their inter-laboratory validation.

Comparison of Analytical Methods for Pyrazosulfuron Residue Detection

The determination of pyrazosulfuron residues is predominantly carried out using chromatographic techniques coupled with various detectors. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often paired with Mass Spectrometry (MS), are the most common methods. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique.[2]

Table 1: Performance Comparison of Analytical Methods for Pyrazosulfuron-ethyl Residue Detection

Analytical Method	Matrix	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Accuracy (Recovery %)	Precision (RSD %)	Reference
HPLC-MS/MS	Paddy Water, Soil, Rice	0.04–1.0 ng	0.01–0.1 mg/kg	78.9–108%	< 15%	[2]
LC-MS/MS	Rice	-	0.01 mg/kg	-	-	[3]
HPLC	Soil, Water, Plant, Fish	0.001 µg/mL	0.01 µg/mL	-	-	[1]
HPLC	Soil	-	25.6 ng/g	-	-	[4]

Note: The performance parameters are based on single-laboratory validation studies. RSD refers to Relative Standard Deviation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are outlines of typical experimental protocols for pyrazosulfuron residue analysis.

1. Sample Preparation using QuEChERS Method [2]

This method is widely used for the extraction of pesticide residues from various matrices.

• Homogenization: A representative sample (e.g., 10 g of soil or homogenized rice) is weighed into a centrifuge tube.

• Extraction: Acetonitrile (B52724) is added as the extraction solvent. The sample is shaken vigorously.

• Salting-out: A mixture of salts (e.g., magnesium sulfate (B86663), sodium chloride) is added to induce phase separation. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and magnesium sulfate to remove residual water). The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is collected, and the solvent may be evaporated and the residue reconstituted in a suitable solvent for chromatographic analysis.

2. Chromatographic Analysis

a) High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) [2][3]

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column is commonly used for separation.

• Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent like acetonitrile or methanol.

• Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for pyrazosulfuron-ethyl are monitored for quantification and confirmation.

b) High-Performance Liquid Chromatography with UV Detection (HPLC-UV) [1]

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Chromatographic Column: A C18 reversed-phase column.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

• Detection: The UV detector is set at a specific wavelength (e.g., 215 nm) to monitor the absorbance of pyrazosulfuron-ethyl as it elutes from the column.[1]

Inter-laboratory Validation Workflow

The goal of an inter-laboratory validation is to establish the reproducibility of an analytical method.[5] This involves multiple laboratories analyzing identical samples under a common protocol.[5] The following diagram illustrates a typical workflow for an inter-laboratory validation study.

Caption: Workflow for an inter-laboratory validation study.

Key Steps in Inter-laboratory Validation:

• Method Selection and Single-Laboratory Validation: A candidate analytical method is first developed, optimized, and validated within a single laboratory to determine its initial performance characteristics, including accuracy, precision (repeatability and intermediate precision), linearity, and limits of detection and quantification.[5][6]

• Protocol Development: A detailed, unambiguous protocol is written and distributed to all participating laboratories. This ensures that all analysts follow the exact same procedure.

• Participant Selection: A sufficient number of competent laboratories are recruited to participate in the study.

• Sample Preparation and Distribution: Homogeneous and stable test materials are carefully prepared and sent to the participating laboratories. These typically include blank samples and samples fortified with known concentrations of pyrazosulfuron.

• Analysis: Each laboratory analyzes the samples according to the provided protocol and reports their results.

• Statistical Analysis: The collected data are statistically analyzed to assess the variability within and between laboratories. This allows for the calculation of key performance parameters such as repeatability (within-laboratory precision) and reproducibility (between-laboratory precision).[5]

• Reporting: A comprehensive report is prepared, summarizing the results of the inter-laboratory study and making a recommendation on the method's fitness for its intended purpose.

While specific inter-laboratory validation studies for pyrazosulfuron were not identified in the public domain, the available single-laboratory validation data for methods like HPLC-MS/MS and LC-MS/MS demonstrate good performance in terms of sensitivity, accuracy, and precision. A well-designed inter-laboratory study, following the outlined workflow, would be the necessary next step to establish any of these methods as a standardized procedure for regulatory monitoring and to ensure data comparability across different analytical laboratories. This would ultimately contribute to more reliable risk assessment and management of pyrazosulfuron residues in the environment and food supply.

References

• 1. isws.org.in [isws.org.in]
• 2. researchgate.net [researchgate.net]
• 3. isws.org.in [isws.org.in]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. rr-americas.woah.org [rr-americas.woah.org]

Comparative transcriptomics of susceptible and resistant weeds in response to Pyrazosulfuron treatment

A guide for researchers on the molecular mechanisms of herbicide resistance, focusing on the differential gene expression in susceptible and resistant weed biotypes upon Pyrazosulfuron treatment.

This guide provides a comparative analysis of the transcriptomic responses of susceptible and resistant weed populations to the sulfonylurea herbicide Pyrazosulfuron. While direct and comprehensive transcriptomic data for Pyrazosulfuron is limited in publicly available research, this document synthesizes findings from studies on other acetolactate synthase (ALS) inhibiting herbicides to infer the likely mechanisms of resistance. The focus is on non-target-site resistance (NTSR), a complex and increasingly prevalent form of resistance driven by enhanced herbicide metabolism.

Data Presentation: Gene Expression in Resistant vs. Susceptible Weeds

The evolution of non-target site resistance to herbicides is often a polygenic trait, characterized by differential gene regulation in resistant plants.[1] Transcriptomic studies, particularly RNA-sequencing (RNA-seq), have become instrumental in identifying genes and gene families associated with NTSR.[2][3] These studies consistently highlight the upregulation of detoxification-related genes in resistant biotypes.

Gene Family	Function in Herbicide Resistance	Typical Expression Change in Resistant Biotype	Reference Herbicides
Cytochrome P450s (CYPs)	Primary oxidation of herbicide molecules, making them less toxic and more susceptible to further metabolism.	Upregulated	Mesosulfuron-methyl (B1676312), Fenoxaprop-ethyl (B166152), Pyroxsulam[1][4]
Glutathione (B108866) S-Transferases (GSTs)	Catalyze the conjugation of glutathione to herbicide molecules, increasing their water solubility and facilitating sequestration.	Upregulated	Mesosulfuron-methyl, Fenoxaprop-ethyl, Pyroxsulam[1][4]
ATP-Binding Cassette (ABC) Transporters	Transport of herbicides and their metabolites across cellular membranes, often into the vacuole for sequestration.	Upregulated	Mesosulfuron-methyl
Glycosyltransferases (GTs)	Conjugation of sugar molecules to herbicides or their metabolites, further increasing their solubility and detoxification.	Upregulated	Pyroxsulam[1]
12-oxophytodienoate reductase (OPR)	Involved in jasmonic acid biosynthesis and stress responses; some members are implicated in herbicide detoxification.	Upregulated	Mesosulfuron-methyl, Fenoxaprop-ethyl[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of comparative transcriptomic studies. The following protocols are synthesized from various studies on herbicide resistance.[1][2][3]

Plant Material and Herbicide Treatment

• Plant Growth: Susceptible and resistant weed biotypes are grown from seed in a controlled environment (e.g., greenhouse or growth chamber) with standardized conditions of light, temperature, and humidity.

• Herbicide Application: At a specific growth stage (e.g., 3-4 leaf stage), a cohort of plants from each biotype is treated with a discriminating dose of Pyrazosulfuron-ethyl. A control group for each biotype is treated with a mock solution (without the herbicide).

• Tissue Sampling: Leaf tissues are harvested from both treated and control plants at specific time points after treatment (e.g., 24, 48, 72 hours). Samples are immediately frozen in liquid nitrogen and stored at -80°C until RNA extraction.

RNA-Sequencing and Data Analysis

• RNA Extraction and Library Preparation: Total RNA is extracted from the collected leaf tissues using a suitable kit. The quality and quantity of the extracted RNA are assessed using a spectrophotometer and a bioanalyzer. RNA-seq libraries are then prepared from high-quality RNA samples.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Pre-processing: Raw sequencing reads are subjected to quality control to remove low-quality reads and adapter sequences.

• Transcriptome Assembly: For non-model weed species without a reference genome, a de novo transcriptome assembly is performed using software like Trinity.

• Differential Gene Expression Analysis: The quality-filtered reads are mapped to the reference genome or the de novo assembled transcriptome. Differential gene expression analysis between resistant and susceptible, as well as treated and control groups, is performed using tools like DESeq2 or edgeR. Genes with a statistically significant change in expression (e.g., log2 fold change > 1 and adjusted p-value < 0.05) are identified as differentially expressed genes (DEGs).

• Functional Annotation and Enrichment Analysis: The identified DEGs are annotated against public databases (e.g., NCBI non-redundant protein database, Gene Ontology, KEGG) to determine their putative functions. Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses are performed to identify biological processes and pathways that are significantly over-represented among the DEGs.

Visualizations

Experimental Workflow for Comparative Transcriptomics

Caption: A typical workflow for a comparative transcriptomics study of herbicide resistance.

Putative Signaling Pathway for Non-Target-Site Resistance to Pyrazosulfuron

Caption: A putative signaling pathway for metabolic resistance to Pyrazosulfuron.

Logical Relationship in Metabolic Herbicide Resistance

Caption: The logical progression from herbicide application to the expression of resistance.

References

• 1. RNA-Seq analysis of rye-grass transcriptomic response to an herbicide inhibiting acetolactate-synthase identifies transcripts linked to non-target-site-based resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimizing RNA-seq studies to investigate herbicide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. RNA and protein biomarkers for detecting enhanced metabolic resistance to herbicides mesosulfuron-methyl and fenoxaprop-ethyl in black-grass (Alopecurus myosuroides) - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Cost-Effectiveness of Pyrazosulfuron-Based Weed Management Programs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pyrazosulfuron-based weed management programs with alternative methods, supported by experimental data. The focus is on the cost-effectiveness, efficacy, and application of these programs in agricultural settings, primarily in transplanted rice cultivation.

Executive Summary

Pyrazosulfuron-ethyl, a sulfonylurea herbicide, demonstrates significant efficacy in controlling a broad spectrum of weeds in transplanted rice, often leading to higher net returns and benefit-cost ratios compared to other herbicides and traditional manual weeding. While manual weeding can achieve high weed control efficiency, its high cost and labor dependency make Pyrazosulfuron-based programs a more economically viable option for farmers. The integration of Pyrazosulfuron-ethyl with other practices, such as a single hand weeding, can further enhance weed control and economic returns.

Comparative Analysis of Weed Management Programs

The following tables summarize quantitative data from various studies, comparing Pyrazosulfuron-ethyl with other weed management strategies in terms of weed control, crop yield, and economic outcomes.

Table 1: Efficacy of Different Weed Management Treatments on Weed Control and Rice Yield

Treatment	Application Rate (g/ha)	Weed Control Efficiency (%)	Grain Yield (t/ha)	Weed Index (%)	Reference
Pyrazosulfuron-ethyl	20	~83	6.7	-	[1][2]
30	-	Higher than other treatments	-	[3][4]
15-30 (Company Sample)	Comparable to Bispyribac-sodium	-	Minimum under 20 g/ha	[3][4]
Bispyribac-sodium	40	Higher than Pyrazosulfuron-ethyl (30 g/ha)	-	-	[3][4]
Butachlor	-	Lower than Pyrazosulfuron-ethyl	Lower than Pyrazosulfuron-ethyl	-	[1][2]
Chlorimuron + Metsulfuron-methyl	-	Lower than Pyrazosulfuron-ethyl	Similar to Pyrazosulfuron-ethyl	-	[1][2]
Hand Weeding (twice)	-	Highest	3.25	-	[3][4]
Weedy Check	-	0	Lower than all treatments	-	[3][4]

Note: Weed Index is the percentage of yield loss due to weeds compared to a weed-free plot.

Table 2: Economic Viability of Different Weed Management Programs

Treatment	Application Rate (g/ha)	Cost of Weed Control (% of total cost)	Net Returns	Marginal Benefit Cost Ratio (MBCR)	Reference
Pyrazosulfuron-ethyl	15, 20, 30 (Company Sample)	3.0 - 4.7	Higher	Higher	[3][4]
20 + 1 Hand Weeding	-	Higher than weed-free and hand weeding twice	Higher B:C ratio	[5]
Bispyribac-sodium	-	6.1 - 9.8	-	-	[3][4]
Hand Weeding (twice)	-	High	Lower than Pyrazosulfuron-ethyl	-	[1][2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are generalized protocols based on the cited studies for evaluating the efficacy and cost-effectiveness of herbicide-based weed management programs.

Experimental Design and Field Preparation

• Design: The most common experimental design is the Randomized Complete Block Design (RCBD) with three or four replications.

• Plot Size: Varies depending on the study, but a typical size is 5m x 4m.

• Field Preparation: Fields are typically puddled and leveled before transplanting rice seedlings. Soil characteristics (e.g., silty clay loam) should be recorded.

Treatment Application

• Herbicide Application: Herbicides like Pyrazosulfuron-ethyl are generally applied as a pre-emergence spray 3-4 days after transplanting (DAT). The application is done using a knapsack sprayer with a specific water volume (e.g., 600 liters/ha) to ensure uniform coverage.

• Manual Weeding: Performed at specific intervals, typically 20 and 40 DAT.

• Control Groups: A "weedy check" plot (no weed control) and a "weed-free" plot (maintained by regular manual weeding) are included for comparison.

Data Collection and Analysis

• Weed Assessment:

  • Weed Density and Biomass: Measured at various intervals (e.g., 30, 60, and 90 DAT) using quadrats (e.g., 0.25m x 0.25m) placed randomly in each plot. Weeds within the quadrat are counted and then oven-dried to determine dry biomass.

  • Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(DMC - DMT) / DMC] x 100 where DMC is the dry matter of weeds in the control plot and DMT is the dry matter of weeds in the treated plot.

• Crop Assessment:

  • Yield and Yield Attributes: At harvest, parameters like the number of effective tillers per hill, panicle length, number of grains per panicle, and 1000-grain weight are recorded. Grain and straw yields are determined from a net plot area and are typically adjusted to a specific moisture content (e.g., 14%).

• Economic Analysis:

  • Cost of Cultivation: Includes all expenses on inputs (seeds, fertilizers, herbicides) and operations (land preparation, transplanting, labor for weeding and harvesting).

  • Gross Returns: Calculated based on the grain and straw yield and the prevailing market prices.

  • Net Returns: Calculated by subtracting the cost of cultivation from the gross returns.

  • Benefit-Cost Ratio (BCR): Calculated by dividing the gross returns by the cost of cultivation.

  • Marginal Benefit-Cost Ratio (MBCR): Calculated to assess the profitability of the additional investment in a particular treatment compared to the control.

Mode of Action: Pyrazosulfuron-ethyl Signaling Pathway

Pyrazosulfuron-ethyl is a sulfonylurea herbicide that acts as an acetolactate synthase (ALS) inhibitor. The ALS enzyme, also known as acetohydroxyacid synthase (AHAS), is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By inhibiting this enzyme, Pyrazosulfuron-ethyl disrupts protein synthesis, leading to the cessation of cell division and ultimately, plant death.

Caption: Mode of action of Pyrazosulfuron-ethyl via inhibition of the ALS enzyme.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for conducting a field experiment to evaluate the efficacy of different weed management strategies.

Caption: Standard workflow for herbicide efficacy and cost-effectiveness trials.

References

• 1. coromandel.biz [coromandel.biz]
• 2. researchgate.net [researchgate.net]
• 3. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 4. Sulfonylurea - Wikipedia [en.wikipedia.org]
• 5. Pyrazosulfuron-ethyl | ALS Inhibitor | Herbicide | TargetMol [targetmol.com]

A Comparative Analysis of the Toxicological Profiles of Pyrazosulfuron and Its Primary Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of the herbicide Pyrazosulfuron-ethyl and its principal metabolites. The information presented is curated from a variety of scientific sources to facilitate an objective assessment of their potential hazards. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for key toxicological assays.

Executive Summary

Pyrazosulfuron-ethyl, a sulfonylurea herbicide, is widely used in agriculture. Following administration and in the environment, it undergoes metabolic transformation, yielding several breakdown products. Understanding the toxicological profiles of these metabolites is crucial for a complete assessment of the herbicide's safety. This guide focuses on a comparative analysis of Pyrazosulfuron-ethyl and its three major metabolites:

• Metabolite 1 (M1): Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate

• Metabolite 2 (M2): 5-[({[(4,6-dimethoxy-2 pyrimidinyl)-amino]-carbonyl} amino)-sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid (Pyrazosulfuron acid)

• Metabolite 3 (M3): 2-amino-4,6-dimethoxy pyrimidine (B1678525)

While extensive toxicological data is available for the parent compound, Pyrazosulfuron-ethyl, there is a significant lack of publicly available, direct quantitative toxicological data for its major metabolites. This data gap presents a challenge in definitively comparing their toxicity profiles. The available information, primarily for Pyrazosulfuron-ethyl and qualitative data for 2-amino-4,6-dimethoxy pyrimidine, is presented below. For the other metabolites, a qualitative assessment based on the toxicity of structurally similar compounds is discussed, and the use of computational methods for toxicity prediction is recommended.

Metabolic Pathway of Pyrazosulfuron-ethyl

The metabolic degradation of Pyrazosulfuron-ethyl involves several key transformations, primarily hydrolysis of the sulfonylurea bridge and demethylation. The following diagram illustrates the principal metabolic pathway leading to the formation of its major metabolites.

Caption: Metabolic pathway of Pyrazosulfuron-ethyl.

Toxicological Data Comparison

The following tables summarize the available quantitative toxicological data for Pyrazosulfuron-ethyl and its metabolites.

Table 1: Acute Toxicity

Compound	Test Species	Route	LD50/LC50	Reference
Pyrazosulfuron-ethyl	Rat	Oral	> 5000 mg/kg	[1]
Rat	Dermal	> 2000 mg/kg	[1]
Rat	Inhalation (4h)	> 6.171 mg/L	[1]
Metabolite 1 (M1)	Data Not Available	-	-	-
Metabolite 2 (M2)	Data Not Available	-	-	-
Metabolite 3 (M3)	-	Oral, Dermal, Inhalation	Harmful (GHS classification)	[2][3]

Data Not Available: Indicates that no direct quantitative data was found in the public domain during the literature search.

Table 2: Sub-chronic and Chronic Toxicity

Compound	Test Species	Duration	NOAEL	Effects Observed	Reference
Pyrazosulfuron-ethyl	Dog	1 year	1 mg/kg bw/day	Liver effects (centrilobular hypertrophy, vacuolar degeneration), anemia, decreased serum cholesterol	[4]
Metabolite 1 (M1)	Data Not Available	-	-	-	-
Metabolite 2 (M2)	Data Not Available	-	-	-	-
Metabolite 3 (M3)	Data Not Available	-	-	-	-

NOAEL (No Observed Adverse Effect Level): The highest dose at which there was no statistically or biologically significant increase in the frequency or severity of adverse effects.

Table 3: Genotoxicity

Compound	Assay	Test System	Result	Reference
Pyrazosulfuron-ethyl	Ames Test	S. typhimurium	Negative	[4]
Chromosomal Aberration	Chinese Hamster Ovary (CHO) cells	Negative	[4]
Micronucleus Test	Mouse bone marrow	Negative	[4]
Metabolite 1 (M1)	Data Not Available	-	-	-
Metabolite 2 (M2)	Data Not Available	-	-	-
Metabolite 3 (M3)	Data Not Available	-	-	-

Table 4: Carcinogenicity and Reproductive Toxicity

Compound	Study Type	Test Species	Result	Reference
Pyrazosulfuron-ethyl	Carcinogenicity	Rat, Mouse	Non-carcinogenic	[4]
Two-generation Reproductive Toxicity	Rat	No adverse effects on reproduction	[4]
Developmental Toxicity	Rat, Rabbit	Not teratogenic	[4]
Metabolite 1 (M1)	Data Not Available	-	-	-
Metabolite 2 (M2)	Data Not Available	-	-	-
Metabolite 3 (M3)	Data Not Available	-	-	-

Discussion of Toxicological Profiles

Pyrazosulfuron-ethyl: The parent compound exhibits low acute toxicity via oral, dermal, and inhalation routes.[1] Sub-chronic and chronic studies in dogs identified the liver as a target organ, with effects observed at higher doses.[4] Importantly, Pyrazosulfuron-ethyl has not been found to be genotoxic, carcinogenic, or to have adverse effects on reproduction or development in the tested animal models.[4]

Metabolites:

• 2-amino-4,6-dimethoxy pyrimidine (M3): Safety data sheets classify this metabolite as harmful if swallowed, in contact with skin, or inhaled, and it is reported to cause skin and eye irritation.[2][3] This suggests a higher potential for acute local and systemic toxicity compared to the parent compound. However, a lack of quantitative data, such as LD50 values, prevents a direct comparison of the severity of these effects.

• Ethyl 5-(aminosulfonyl)-1-methyl-1-H-pyrazole-4-carboxylate (M1) and Pyrazosulfuron acid (M2): There is a significant data gap regarding the toxicological profiles of these metabolites. Based on the toxicity of structurally related pyrazole (B372694) sulfonamide and substituted pyrimidine compounds, a wide range of toxicities is possible depending on the specific chemical structure.[4][5][6][7] For instance, some pyrazole sulfonamide derivatives have shown biological activity as enzyme inhibitors, while various substituted pyrimidines exhibit a broad spectrum of pharmacological and toxicological effects.[4][6][7][8][9][10] Without specific data for M1 and M2, a definitive toxicological comparison is not possible.

Addressing Data Gaps: The Role of In Silico Toxicology

Given the absence of experimental data for some metabolites, Quantitative Structure-Activity Relationship (QSAR) models and other in silico toxicological prediction tools can be valuable.[11][12][13] These computational methods use the chemical structure of a compound to predict its potential toxicity based on data from structurally similar molecules.[13] While in silico predictions do not replace experimental testing, they can provide initial estimates of toxicity and help prioritize which metabolites may require further investigation.[11]

Experimental Protocols

Detailed methodologies for key toxicological studies are crucial for the reproducibility and interpretation of results. The following sections outline the general principles of standard assays based on OECD guidelines.

Acute Oral Toxicity Testing (as per OECD Guideline 423: Acute Toxic Class Method)

This method is designed to classify a substance into a toxicity category based on a stepwise procedure with a limited number of animals.

• Animal Selection: Healthy, young adult rodents (usually rats) of a single sex (typically females) are used.

• Housing and Fasting: Animals are housed in appropriate conditions and fasted overnight before dosing.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Stepwise Procedure: The outcome of the first group of animals determines the dose for the next group, with the study progressing until a clear outcome is obtained for classification.

In Vivo Micronucleus Assay (as per OECD Guideline 474)

This assay detects damage to chromosomes or the mitotic apparatus.

Caption: Experimental workflow for the in vivo micronucleus assay.

• Animal Treatment: The test substance is administered to rodents, typically by a route relevant to human exposure.

• Sample Collection: At appropriate time intervals after treatment, bone marrow or peripheral blood is collected.

• Slide Preparation: The collected cells are used to prepare microscope slides.

• Staining: The slides are stained to differentiate between mature and immature erythrocytes and to visualize micronuclei.

• Microscopic Analysis: A statistically significant number of immature erythrocytes are scored for the presence of micronuclei.

Conclusion

Pyrazosulfuron-ethyl demonstrates a low order of acute toxicity and is not associated with genotoxic, carcinogenic, or reproductive hazards in the studied models. One of its major metabolites, 2-amino-4,6-dimethoxy pyrimidine, is classified as harmful, suggesting a potentially greater acute toxicity than the parent compound, although quantitative data is needed for confirmation. A significant data gap exists for the other major metabolites, highlighting the need for further experimental investigation or the use of validated in silico models to fully characterize the toxicological profile of Pyrazosulfuron-ethyl and its environmental and metabolic breakdown products. Researchers and professionals in drug development should be aware of these data gaps when assessing the overall risk associated with Pyrazosulfuron-ethyl exposure.

References

• 1. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Amino-4,6-dimethoxypyrimidine Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Toxicity of pyrimidine derivatives under oxidative stress conditions: chemiluminescence-based assays in systems containing erythrocytes, mitochondria or blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. growingscience.com [growingscience.com]
• 7. Novel Substituted Pyrimidine Derivatives as Potential Anti-Alzheimer's Agents: Synthesis, Biological, and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sulfonamide-Pyrazole derivatives as next-generation Cyclooxygenase-2 enzyme inhibitors: From molecular design to in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Using computational models to predict fish acute toxicity of pesticide metabolites | NC3Rs [nc3rs.org.uk]
• 12. epa.gov [epa.gov]
• 13. Prediction of Acute Mammalian Toxicity Using QSAR Methods: A Case Study of Sulfur Mustard and Its Breakdown Products - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Synergy: A Comparative Guide to Herbicide Mixtures Containing Pyrazosulfuron-ethyl

For researchers and agricultural scientists, the quest for effective and sustainable weed management strategies is ongoing. Pyrazosulfuron-ethyl, a sulfonylurea herbicide, has demonstrated considerable efficacy in controlling a wide spectrum of weeds, particularly in rice cultivation.[1][2] This guide provides a comprehensive comparison of Pyrazosulfuron-ethyl herbicide mixtures with alternative weed control methods, supported by experimental data to validate their performance.

This analysis synthesizes findings from multiple studies to offer an objective overview of the bio-efficacy of these herbicide combinations against various weed species and their subsequent impact on crop yield.

Comparative Efficacy in Weed Management

Field trials have consistently shown that ready-mix or tank-mix applications of Pyrazosulfuron-ethyl with other herbicides offer superior weed control compared to the sole application of individual herbicides.[3] These combinations often result in a broader spectrum of weed control, targeting grasses, sedges, and broadleaf weeds simultaneously.

A significant advantage of herbicide mixtures is the potential for synergistic effects, where the combined efficacy is greater than the sum of the individual components. For instance, a mixture of Pyrazosulfuron-ethyl and Pretilachlor has been shown to be highly effective against the composite weed flora in transplanted rice, leading to higher grain yields.

Key Comparisons and Findings:

• Pyrazosulfuron-ethyl + Pretilachlor vs. Sole Applications: In direct-seeded and transplanted rice, the combination of Pyrazosulfuron-ethyl and Pretilachlor consistently results in lower weed density and dry matter compared to the individual application of either herbicide.[3][4][5] Studies have reported significantly higher weed control efficiency with the mixture.[5]

• Sequential Application with Post-Emergence Herbicides: The sequential application of Pyrazosulfuron-ethyl (as a pre-emergence herbicide) followed by post-emergence herbicides like Orthosulfamuron, Butachlor plus Propanil, or 2,4-D amine has demonstrated highly effective, broad-spectrum weed control, leading to maximum rice grain yield.[1]

• Comparison with Other Herbicides: When compared to other herbicides like Bentazon, Pyrazosulfuron-ethyl has shown superior efficacy in controlling predominant weeds in transplanted boro rice.[6]

Quantitative Data Summary

The following tables summarize the quantitative data from various experimental studies, providing a clear comparison of the performance of Pyrazosulfuron-ethyl mixtures.

Table 1: Efficacy of Pyrazosulfuron-ethyl + Pretilachlor Mixture on Weed Density and Rice Yield

Treatment	Application Rate (Product/ha)	Weed Density (plants/m²) at 45 DAT	Grain Yield (t/ha)
Pyrazosulfuron-ethyl 0.75% + Pretilachlor 30%	2 kg	Not specified, but lowest	5.50
Pyrazosulfuron-ethyl 0.15% + Pretilachlor 6%	2 kg	Not specified, but low	Similar to above
Pyrazosulfuron-ethyl	150 g	Higher than mixtures	Less effective
Pretilachlor	1 L	Higher than mixtures	Less effective
No Weeding (Control)	-	Highest	2.43

Source: Adapted from a study on rainfed Aman rice.[4]

Table 2: Weed Control Efficiency and Yield in Direct-Seeded Rice

Treatment	Application Rate (Product/ha)	Weed Control Efficiency (%) at 30 DAA	Grain Yield (t/ha)
Pyrazosulfuron-ethyl 0.75% + Pretilachlor 30% WG	3.5 kg	>77.25	2.99
Pyrazosulfuron-ethyl 0.75% + Pretilachlor 30% WG	1.75 kg	Not specified	At par with 3.5 kg/ha
Pyrazosulfuron-ethyl	30 g	Lower than mixtures	Lower than mixtures
Pretilachlor	0.75 kg	Lower than mixtures	Lower than mixtures
Unweeded Control	-	0	1.03-1.23

Source: Adapted from a study on direct-seeded rice.[3][5]

Table 3: Comparison of Pyrazosulfuron-ethyl with Other Herbicides in Transplanted Rice

Treatment	Application Rate (a.i./ha)	Total Weed Dry Weight (g/m²)	Weed Control Efficiency (%)	Grain Yield (q/ha)
Pyrazosulfuron-ethyl	35 g	Lowest	87.86	36.86
Pyrazosulfuron-ethyl	30 g	Low	71.78	Not specified
Butachlor	Not specified	Higher than Pyrazosulfuron-ethyl	Lower	Not specified
Bentazon+MCPA	1200 g	Higher than Pyrazosulfuron-ethyl	53.46	Not specified
Weedy Check	-	Highest	0	Not specified

Source: Adapted from studies on lowland and transplanted boro rice.[6][7]

Experimental Protocols

To ensure the validity and reproducibility of the findings, detailed experimental methodologies are crucial. The following outlines a typical experimental protocol for evaluating the efficacy of herbicide mixtures.

1. Experimental Design and Layout:

• Design: Randomized Block Design (RBD) or Split-Plot Design are commonly used.[3][4]

• Replications: Typically, experiments are conducted with three replications.[3][4]

• Plot Size: Plot sizes may vary, for example, 6m x 3m.[5]

2. Crop and Weed Management:

• Crop Variety: A specific crop variety is chosen for the trial (e.g., BRRI dhan87 rice).[4]

• Sowing/Transplanting: The crop is established either by direct seeding or transplanting.[7][8]

• Fertilization: Recommended doses of fertilizers (e.g., N:P:K at 60:30:30 kg/ha ) are applied.[5]

3. Herbicide Application:

• Timing: Herbicides are applied at specific growth stages, such as pre-emergence (PE) or post-emergence (PoE).[1][3] For instance, pre-emergence herbicides are applied within a few days after sowing, while post-emergence herbicides are applied after the weeds have emerged.[8]

• Equipment: A knapsack sprayer with a specific nozzle type is often used for uniform application.

4. Data Collection:

• Weed Data: Weed density (number of weeds per unit area) and weed dry weight are recorded at specific intervals, such as 25, 45, and 70 days after transplanting (DAT).[4]

• Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(DMC - DMT) / DMC] x 100, where DMC is the dry matter of weeds in the control plot and DMT is the dry matter of weeds in the treated plot.

• Crop Data: Plant height, number of tillers, panicle length, number of filled grains per panicle, 1000-grain weight, and grain yield are recorded.[4][7]

• Phytotoxicity: The crop is observed for any signs of injury from the herbicide treatments.[5]

5. Statistical Analysis:

• The collected data is subjected to Analysis of Variance (ANOVA).

• Mean differences are compared using tests like the Least Significant Difference (LSD) test at a 5% probability level.[4]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of an experiment designed to validate the efficacy of herbicide mixtures.

Caption: Workflow for Herbicide Efficacy Validation.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. isws.org.in [isws.org.in]
• 3. pub.isa-india.in [pub.isa-india.in]
• 4. hrpub.org [hrpub.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. cwss.in [cwss.in]
• 8. cropandweed.com [cropandweed.com]

Comparative Assessment of Pyrazosulfuron Half-Life Across Diverse Soil Environments

Pyrazosulfuron-ethyl (B166691) is a sulfonylurea herbicide widely used for pre- and post-emergence control of broad-leaved weeds and sedges, particularly in rice cultivation.[1][2] Its environmental fate, especially its persistence in soil, is a critical factor for assessing potential impacts on subsequent crops and ecosystems. The half-life (DT50), the time required for 50% of the initial concentration to dissipate, is a key metric for this assessment. The degradation of Pyrazosulfuron-ethyl is significantly influenced by soil properties such as pH, microbial activity, and organic matter content, leading to considerable variation in its half-life across different soil types.[3][4][5]

Quantitative Comparison of Pyrazosulfuron Half-Life

The persistence of Pyrazosulfuron-ethyl varies significantly under different experimental conditions and in various soil matrices. The dissipation generally follows first-order kinetics.[2][4][6] Below is a summary of reported half-life values from several studies.

Soil Type	pH	Organic Matter (%)	Experimental Condition	Half-Life (DT50) in Days	Reference
Alluvial Soil	-	-	Laboratory	~15	[2]
Red Lateritic Soil	-	-	Laboratory	~15	[2]
Rice Field Soil	-	-	Field	9.41 - 13.86	[3]
Field Soil	8.2	0.5	Field	5.4	[4]
Paddy Field Soil	-	-	Field	16 - 27	[7]
Rice Field Soil	-	-	Field	2.17 - 5.45
Agricultural Soil	-	-	Laboratory	17.7 - 20.06	[8]
Agricultural Soil with A. alternata	-	-	Laboratory	7.92 - 15.84	[8]
Laboratory Soil	-	-	Laboratory (Non-sterile)	9.7
Laboratory Soil	-	-	Laboratory (Sterile)	16.9	[4]
Pot Culture Soil	-	-	Greenhouse (Aerobic)	7.9 - 13.0 (dose-dependent)	[9]
Unspecified Soil	-	-	Not Specified	24.75	[10]

Studies indicate that degradation is highly dependent on pH, with faster dissipation in acidic conditions.[5][11] For instance, in aqueous solutions, the half-life of Pyrazosulfuron-ethyl was reported to be as short as 2.6 days at pH 4, while it extended to 19.4 days at pH 7.[11][12] Furthermore, microbial activity plays a crucial role; degradation is significantly faster in non-sterile soil (9.7 days) compared to sterile soil (16.9 days), highlighting the contribution of soil microorganisms to its breakdown.[4]

Experimental Protocols

The determination of Pyrazosulfuron-ethyl's half-life in soil involves several key steps, from sample preparation to residue analysis and kinetic modeling. The following is a generalized protocol based on methodologies reported in the literature.[3][8][10][13]

1. Soil Sample Preparation and Fortification:

• Soil samples from the desired locations are collected (typically from a 0-15 cm depth), air-dried, and passed through a 2 mm sieve to ensure homogeneity.[13]

• For laboratory studies, a known mass of the prepared soil (e.g., 10 g) is placed in a suitable container.[10]

• A standard solution of Pyrazosulfuron-ethyl is added to the soil samples to achieve the desired concentration. The samples are mixed thoroughly to ensure uniform distribution.

2. Incubation and Sampling:

• Laboratory Studies: Samples are incubated under controlled conditions of temperature and moisture. Soil moisture is typically maintained at a specific level, such as field capacity.[4]

• Field Studies: The herbicide is applied to a designated field plot according to recommended agricultural practices.[3]

• Soil samples are collected at predetermined time intervals (e.g., 0, 5, 10, 15, 20, 30, 60, and 90 days) after application to monitor the dissipation of the herbicide.[3][9]

3. Residue Extraction:

• A subsample of soil (e.g., 10 g) is weighed into a centrifuge tube.

• An extraction solvent, typically acetonitrile (B52724) (MeCN) or methanol (B129727) (MeOH), often mixed with water and/or acetic acid, is added.[10][13] For example, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method involves adding ultrapure water, followed by 1% acetic acid in acetonitrile, magnesium sulfate (B86663) (MgSO4), and sodium acetate (B1210297) (NaOAc).[13]

• The mixture is shaken vigorously for a set period (e.g., 1-2 hours) and then centrifuged to separate the soil particles from the solvent extract.[10][13]

• The supernatant (the extract) is collected. This process may be repeated to improve recovery.

4. Analysis of Pyrazosulfuron-ethyl Residues:

• The collected extract is analyzed to quantify the concentration of Pyrazosulfuron-ethyl. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique.[4]

• Instrumentation: An HPLC system equipped with a C18 column and a UV or Photo Diode Array (PDA) detector is typically used.[3][8][13]

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v) or methanol and water with acetic acid is used as the mobile phase at a constant flow rate (e.g., 0.9-1.0 mL/min).[3][13]

• Quantification: The concentration of Pyrazosulfuron-ethyl in the samples is determined by comparing the peak area from the sample chromatogram to a calibration curve generated from standard solutions of known concentrations.

5. Half-Life Calculation:

• The dissipation of Pyrazosulfuron-ethyl is assumed to follow first-order kinetics. The model is described by the equation: Cₜ = C₀ * e⁻ᵏᵗ, where Cₜ is the concentration at time t, C₀ is the initial concentration, and k is the degradation rate constant.[3]

• The rate constant (k) is determined from the slope of the linear regression of the natural logarithm of the concentration versus time.

• The half-life (DT50 or t₁/₂) is then calculated using the formula: t₁/₂ = ln(2) / k.[3]

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for determining the half-life of Pyrazosulfuron in soil.

References

• 1. isws.org.in [isws.org.in]
• 2. cwss.in [cwss.in]
• 3. isws.org.in [isws.org.in]
• 4. Persistence of pyrazosulfuron in rice-field and laboratory soil under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. isws.org.in [isws.org.in]
• 7. researchgate.net [researchgate.net]
• 8. isws.org.in [isws.org.in]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. bioinfopublication.org [bioinfopublication.org]
• 11. Degradation behaviour of pyrazosulfuron-ethyl in water as affected by pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. jcsp.org.pk [jcsp.org.pk]

Cross-Species Sensitivity to Pyrazosulfuron: A Comparative Analysis in Crop Plants

A comprehensive guide for researchers on the differential phytotoxicity of the herbicide Pyrazosulfuron across various crop species, supported by experimental data and detailed protocols.

Pyrazosulfuron-ethyl, a sulfonylurea herbicide, is a cornerstone of weed management strategies, particularly in rice cultivation. Its efficacy stems from the inhibition of acetolactate synthase (ALS), an enzyme critical for the biosynthesis of branched-chain amino acids in plants. However, the application of Pyrazosulfuron-ethyl is not without consequences for non-target and succeeding crops, as its phytotoxicity varies significantly across different plant species. This guide provides a comparative analysis of crop sensitivity to Pyrazosulfuron, presenting key experimental findings, detailed methodologies for sensitivity assessment, and an overview of the underlying biochemical pathways.

Quantitative Analysis of Crop Sensitivity

The differential sensitivity of various crop plants to Pyrazosulfuron-ethyl has been documented in studies assessing its residual effects. The following tables summarize key findings from a pivotal study by Randhawa et al. (2007), which evaluated the impact of Pyrazosulfuron-ethyl residues on the germination and growth of succeeding crops in both pot and field experiments.

Table 1: Effect of Pyrazosulfuron-ethyl Concentration on Crop Growth in a Pot Experiment [1][2]

Crop Species	Herbicide Concentration (ppm)	Parameter	% Reduction Compared to Control (First Sowing)
Maize (Zea mays)	0.05	Dry Weight	23.5%
0.10	Dry Weight	41.2%
0.20	Dry Weight	58.8%
Soybean (Glycine max)	0.05	Dry Weight	38.5%
0.10	Dry Weight	61.5%
0.20	Dry Weight	76.9%
Mung Bean (Vigna radiata)	0.05	Dry Weight	20.0%
0.10	Dry Weight	40.0%
0.20	Dry Weight	60.0%
Sorghum (Sorghum bicolor)	0.05	Dry Weight	28.6%
0.10	Dry Weight	50.0%
0.20	Dry Weight	64.3%

Data adapted from Randhawa et al., 2007. The study noted that germination, shoot height, and dry weight were drastically reduced at higher concentrations in the first sowing. Soybean was identified as the most sensitive crop in this experiment.[1]

Table 2: Residual Effect of Pyrazosulfuron-ethyl (Applied to Rice) on the Seed Yield of Succeeding Crops in a Field Experiment [1]

Succeeding Crop	Herbicide Application Rate in Rice (g a.i. ha⁻¹)	Mean Seed Yield (kg ha⁻¹)	% Yield Reduction Compared to Hand Weeding
Greengram (Vigna radiata)	25	164.5	69.1%
Blackgram (Vigna mungo)	25	440.5	49.5%
Cowpea (Vigna unguiculata)	25	885.5	48.9%

Data adapted from Randhawa et al., 2007. The control in this context was a hand-weeded plot in the preceding rice crop.

Experimental Protocols

The following section outlines a generalized experimental protocol for assessing the cross-species sensitivity of crop plants to Pyrazosulfuron, based on the methodologies reported by Randhawa et al. (2007) and standard practices for herbicide phytotoxicity testing.[1]

Objective:

To determine the relative sensitivity of different crop species to Pyrazosulfuron-ethyl by evaluating its effects on germination, seedling growth, and biomass accumulation.

Materials:

• Certified seeds of the test crop species (e.g., maize, soybean, mung bean, sorghum, wheat, pea, etc.).

• Pyrazosulfuron-ethyl analytical standard or commercial formulation.

• Pots filled with a standardized soil mix (e.g., sandy loam).

• Growth chamber or greenhouse with controlled temperature, humidity, and photoperiod.

• Analytical balance, spray chamber, and other standard laboratory equipment.

Methodology:

1. Pot Experiment (Dose-Response Study):

• Soil Preparation and Treatment: Prepare a bulk soil sample and incorporate Pyrazosulfuron-ethyl at a range of concentrations (e.g., 0, 0.05, 0.10, 0.20 ppm) to simulate different levels of soil residue.[1] Homogenize the treated soil thoroughly.

• Sowing: Fill pots with the treated and control soils. Sow a predetermined number of seeds of each crop species in separate, appropriately labeled pots.

• Growth Conditions: Place the pots in a growth chamber or greenhouse under optimal conditions for plant growth (e.g., 25±2°C, 12-hour photoperiod). Water the plants as needed.

• Data Collection:

  • Germination Count: Record the number of emerged seedlings daily for a specified period (e.g., 14 days).

  • Shoot Height: Measure the shoot height of the seedlings at regular intervals.[1]

  • Dry Weight: At the end of the experiment (e.g., 21 days after sowing), harvest the above-ground plant material, dry it in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved, and record the dry weight per plant.[1]

• Successive Sowings: To assess the persistence of the herbicide's phytotoxicity, the soil from the pots can be used for subsequent sowings of the same crop species at regular intervals (e.g., every 21 days).[1]

2. Field Experiment (Residual Effect Study):

• Primary Crop Cultivation: In a field with a suitable soil type (e.g., red loamy), cultivate a primary crop like rice and apply Pyrazosulfuron-ethyl at the recommended field rate (e.g., 15 and 30 g a.i. ha⁻¹) for weed control.[1] Include a manual weeding plot as a control.

• Sowing of Succeeding Crops: After the harvest of the primary crop, sow the test crop species (e.g., wheat, gram, pea, greengram, blackgram, cowpea) in the same plots without tillage to assess the residual effects of the herbicide.[1]

• Data Collection:

  • Germination and Plant Stand: Record the plant population after emergence.

  • Growth Parameters: Monitor plant height and other relevant growth parameters.

  • Yield: Harvest the crops at maturity and record the seed yield per unit area.[1]

3. Data Analysis:

• Calculate the percentage reduction in germination, shoot height, and dry weight for each treatment relative to the control.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the herbicide's effects.

• If a dose-response study is conducted, calculate the EC50 (Effective Concentration causing 50% inhibition) or GR50 (Dose causing 50% Growth Reduction) values for each crop species to provide a quantitative measure of sensitivity.

Signaling Pathway and Mechanism of Action

Pyrazosulfuron-ethyl's herbicidal activity is due to its inhibition of the enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS). This enzyme is the first and rate-limiting step in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. These amino acids are essential for protein synthesis and, consequently, for cell division and plant growth. By blocking ALS, Pyrazosulfuron-ethyl starves the plant of these vital building blocks, leading to a cessation of growth and eventual death of susceptible plants.

The selectivity of Pyrazosulfuron-ethyl, particularly its safety in rice, is attributed to the crop's ability to rapidly metabolize the herbicide into non-toxic compounds, primarily through the demethylation of the methoxy (B1213986) group. In contrast, sensitive weeds and crops metabolize the herbicide much more slowly, allowing the active ingredient to reach and inhibit the ALS enzyme.

Caption: Inhibition of Acetolactate Synthase (ALS) by Pyrazosulfuron-ethyl.

Experimental Workflow

The process of evaluating the cross-species sensitivity of crops to Pyrazosulfuron involves a systematic workflow from experimental design to data interpretation.

Caption: Workflow for assessing crop sensitivity to Pyrazosulfuron.

References

• 1. researchgate.net [researchgate.net]
• 2. isws.org.in [isws.org.in]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling Pyrazosulfuron

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and logistical plans for researchers, scientists, and drug development professionals handling Pyrazosulfuron. The following procedures are designed to ensure a safe laboratory environment and compliance with standard occupational safety practices.

Hazard Identification and Personal Protective Equipment (PPE)

Pyrazosulfuron-ethyl may be harmful if swallowed, inhaled, or in contact with skin, and can cause eye irritation.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1] Therefore, adherence to proper PPE protocols is critical.

Summary of Recommended Personal Protective Equipment (PPE)

The following table summarizes the essential PPE for handling Pyrazosulfuron. It is imperative to inspect all PPE for integrity before each use.[4]

Protection Type	Equipment	Specification & Rationale
Hand Protection	Chemical-resistant gloves	Wear waterproof or chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber).[1][5] Do not use leather or fabric gloves as they can absorb the chemical.[5] For added protection, consider wearing a light pair of disposable gloves underneath.[5]
Eye Protection	Safety goggles or face shield	Use tightly fitting safety goggles with side shields or a full-face shield to protect against splashes, dust, and aerosols.[1][5][6]
Body Protection	Protective clothing/Coveralls	Wear long-sleeved overalls, buttoned at the neck and wrist.[7][8] For tasks with a higher risk of splashing, such as mixing, a chemical-resistant apron is also recommended.[1][8]
Foot Protection	Chemical-resistant boots	Wear chemical-resistant boots. Pants should be worn over the top of boots to prevent chemicals from entering.[5][8]
Respiratory Protection	Dust respirator / Air-purifying respirator	Use in a well-ventilated area.[6][9] If dust generation is unavoidable or ventilation is inadequate, a dust respirator should be used.[9] For situations with potential for vapor or aerosol generation, an air-purifying respirator with appropriate cartridges may be necessary.[10]

Operational Plan: Step-by-Step Handling Protocol

This section provides a procedural workflow for the safe handling of Pyrazosulfuron, from preparation to completion of the task.

Pre-Handling Preparations

• Consult Safety Data Sheet (SDS): Always review the product-specific SDS before handling Pyrazosulfuron.[5]

• Area Preparation: Ensure the work area is well-ventilated.[6][9] Locate the nearest eyewash station and safety shower.

• Assemble Equipment: Gather all necessary PPE and handling equipment. Inspect PPE for any damage, such as holes or tears, before use.[4][5]

Donning PPE (Putting On)

• Coveralls/Apron: Put on coveralls over personal clothing. If required, add a chemical-resistant apron.

• Boots: Put on chemical-resistant boots.

• Respirator: If required, perform a fit check for your respirator.

• Eye Protection: Put on safety goggles or a face shield.

• Gloves: Put on chemical-resistant gloves, ensuring the sleeves of your coveralls are draped over the gloves, not tucked in.[8]

Handling Pyrazosulfuron

• Limit all unnecessary personal contact with the chemical.[9]

• Avoid actions that generate dust.[9]

• When handling, do not eat, drink, or smoke.[9][11]

• Keep containers securely sealed when not in use.[9]

• In case of a minor spill, immediately clean it up using dry procedures (sweep or vacuum) and place the material in a labeled, sealable container for disposal.[9] For major spills, evacuate the area and alert emergency responders.[9]

Doffing PPE (Taking Off)

• Gloves: Wash the outside of the gloves before removing them. Remove by peeling them off from the cuff, turning them inside out.

• Coveralls/Apron: Remove the coveralls or apron, rolling it downwards to avoid contaminating personal clothing.

• Boots: Remove boots.

• Eye Protection: Remove goggles or face shield.

• Respirator: Remove the respirator.

• Hand Washing: Always wash hands thoroughly with soap and water after handling the chemical and removing PPE.[2][9]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[9]

• Product Waste: Unused Pyrazosulfuron and materials from spills should be collected in clean, dry, sealable, and labeled containers.[9] This material must be disposed of as hazardous waste at an approved waste disposal facility.[1][7]

• Contaminated PPE:

  • Disposable items (e.g., single-use gloves) should be discarded after one use.[12]

  • Any clothing or absorbent material that has been heavily contaminated must be discarded.[1][4]

  • Reusable PPE should be thoroughly cleaned after each use according to the manufacturer's instructions and stored in a clean, dry area away from pesticide storage.[4][12]

• Empty Containers: Do not reuse empty containers.[13] They should be decontaminated, then broken, crushed, or punctured and disposed of at an approved waste management facility or buried in a designated landfill clear of waterways.[7][14]

Visualized Workflows and Relationships

The following diagrams illustrate the safe handling workflow and the hierarchy of hazard controls.

Caption: Workflow for Safe Handling of Pyrazosulfuron.

Caption: Hierarchy of Hazard Controls.

References

• 1. indofil.com [indofil.com]
• 2. lk.uplcorp.com [lk.uplcorp.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. epa.gov [epa.gov]
• 5. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 6. chemicalbook.com [chemicalbook.com]
• 7. hpmindia.com [hpmindia.com]
• 8. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. extension.missouri.edu [extension.missouri.edu]
• 11. download.basf.com [download.basf.com]
• 12. Pesticide use and personal protective equipment [health.vic.gov.au]
• 13. Disposal of Pesticides [npic.orst.edu]
• 14. coromandel.biz [coromandel.biz]